Tert-butyl 3-oxo-3-phenylpropanoate

• CAS: 54441-66-6

Core Science & Biosynthesis

Part 1: Core Physicochemical and Safety Profile

An In-Depth Technical Guide to tert-Butyl 3-oxo-3-phenylpropanoate CAS Number: 54441-66-6

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource on tert-butyl 3-oxo-3-phenylpropanoate, a versatile chemical intermediate. Also known as tert-butyl benzoylacetate, this compound is a valuable building block in organic synthesis, particularly for the construction of complex molecular architectures relevant to the pharmaceutical and fine chemical industries. Its unique structural combination—a reactive β-ketoester moiety, a sterically demanding tert-butyl group, and an aromatic phenyl ring—provides a powerful platform for synthetic innovation.

A thorough understanding of a compound's properties is foundational to its effective and safe application in a laboratory setting. Tert-butyl 3-oxo-3-phenylpropanoate is a stable, commercially available reagent whose key characteristics are summarized below.

Physicochemical Data Summary

The following table consolidates the essential identifiers and computed properties for tert-butyl 3-oxo-3-phenylpropanoate.

Property	Value	Source(s)
CAS Number	54441-66-6	[1]
Molecular Formula	C₁₃H₁₆O₃	[1]
Molecular Weight	220.26 g/mol	[1]
IUPAC Name	tert-butyl 3-oxo-3-phenylpropanoate	[1]
Synonyms	tert-butyl benzoylacetate, t-butyl benzoylacetate	[1]
SMILES	CC(C)(C)OC(=O)CC(=O)C1=CC=CC=C1	[1]
InChIKey	PRTKMICNYGEWGB-UHFFFAOYSA-N	[1]
XLogP3	2.5	[1]

Safety and Handling

As a responsible laboratory practice, adherence to safety protocols is paramount. The Globally Harmonized System (GHS) classification for this compound indicates potential hazards that require appropriate handling measures.

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[1]

• Precautionary Measures: Use in a well-ventilated area, such as a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Part 2: Synthesis Methodology: The Crossed Claisen Condensation

The primary and most efficient route for synthesizing tert-butyl 3-oxo-3-phenylpropanoate is a Crossed Claisen Condensation . This reaction forms a new carbon-carbon bond by coupling an enolizable ester with a non-enolizable ester in the presence of a strong base.[2][3]

Causality and Strategic Choices

• Reactant Selection: The reaction involves tert-butyl acetate (the enolizable component with α-hydrogens) and a non-enolizable benzoyl ester, such as ethyl benzoate or methyl benzoate. The benzoyl ester lacks α-hydrogens and thus cannot self-condense, ensuring it acts solely as the electrophilic "acceptor" for the enolate of tert-butyl acetate.[3]

• Base Stoichiometry: A full stoichiometric equivalent of a strong, non-nucleophilic base (e.g., sodium hydride, lithium diisopropylamide, or lithium amide) is required.[4][5] This is a critical distinction from base-catalyzed reactions. The β-ketoester product is significantly more acidic (pKa ≈ 11) than the starting ester. The strong base deprotonates the newly formed product, creating a stabilized enolate anion. This final, irreversible deprotonation step drives the reaction equilibrium to completion, in accordance with Le Châtelier's principle.[4]

• Solvent: Anhydrous, aprotic solvents like tetrahydrofuran (THF) or diethyl ether are essential to prevent quenching of the strong base and the reactive enolate intermediate.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Detailed Experimental Protocol

• Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Base Suspension: Charge the flask with sodium hydride (NaH, 1.1 eq., 60% dispersion in mineral oil) and wash with anhydrous hexanes to remove the oil. Carefully decant the hexanes and suspend the NaH in anhydrous tetrahydrofuran (THF).

• Enolate Formation: Add tert-butyl acetate (1.2 eq.) dropwise to the stirred NaH suspension at 0 °C. Allow the mixture to stir at room temperature for 30-45 minutes to ensure complete formation of the enolate.

• Condensation: Dissolve ethyl benzoate (1.0 eq.) in anhydrous THF and add it dropwise to the reaction mixture. After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours or until TLC analysis indicates the consumption of the starting material.

• Workup: Cool the flask in an ice bath and cautiously quench the reaction by the slow, dropwise addition of 1M aqueous HCl until the solution is acidic (pH ~5-6).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase three times with ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or silica gel column chromatography to yield pure tert-butyl 3-oxo-3-phenylpropanoate.

Part 3: Chemical Reactivity and Synthetic Utility

The synthetic power of tert-butyl 3-oxo-3-phenylpropanoate stems from its bifunctional nature. The β-ketoester group is a classic precursor for a vast range of chemical transformations, while the tert-butyl and phenyl groups provide steric and electronic modulation.

The Versatile β-Ketoester Moiety

The active methylene group (the -CH₂- between the two carbonyls) is readily deprotonated, making it a soft nucleophile for various C-C bond-forming reactions. Furthermore, this moiety is a cornerstone for the synthesis of heterocyclic systems, which are prevalent in medicinal chemistry.[6][7]

A prime example is the Knorr Pyrazole Synthesis , where a β-ketoester reacts with a hydrazine derivative. This condensation reaction provides a direct and high-yielding route to pyrazolones, a core scaffold in many pharmacologically active compounds.

Reaction Diagram: Pyrazolone Synthesis

Caption: Synthesis of a pyrazolone scaffold from tert-butyl 3-oxo-3-phenylpropanoate.

The Role of the Tert-Butyl Group

The tert-butyl group is not merely a passive spectator. In drug design, its incorporation is a deliberate strategy.

• Steric Shielding: Its bulk can provide steric hindrance, protecting adjacent functional groups from unwanted reactions or directing reactions to other sites.

• Modulation of Physicochemical Properties: The tert-butyl group significantly increases lipophilicity, which can enhance membrane permeability. However, this often comes at the cost of reduced aqueous solubility and potentially lower metabolic stability.[8]

• Protecting Group: The tert-butyl ester can function as a robust protecting group for the carboxylic acid. It is stable to many nucleophilic and basic conditions but can be selectively cleaved under strong acidic conditions (e.g., trifluoroacetic acid) to unmask the free carboxylic acid, a crucial step in many multi-step syntheses.

• Metabolic Handle: Recent advances have shown that the supposedly inert C-H bonds of a tert-butyl group can be targeted for late-stage hydroxylation, transforming it from a simple blocking group into a functional handle for further derivatization.[9]

Part 4: Applications in Research and Drug Development

While tert-butyl 3-oxo-3-phenylpropanoate is not typically an active pharmaceutical ingredient itself, it is a quintessential starting material for building blocks used in drug discovery. Its value lies in providing rapid access to molecular complexity.

• Heterocyclic Scaffolds: As demonstrated, it is an excellent precursor for N-containing heterocycles like pyrazoles and pyrimidines, as well as O- and S-containing rings like oxadiazoles and thiadiazoles.[6][7] These five- and six-membered ring systems are considered "privileged scaffolds" in medicinal chemistry due to their ability to interact with a wide range of biological targets.

• Antiproliferative Agents: Many pyrazole-containing molecules, which can be synthesized from β-ketoesters, have been investigated as anticancer candidates targeting various cell lines.[7]

• Bioisosteric Replacement: The tert-butyl group is often explored as a bioisostere for other chemical groups in lead optimization campaigns to fine-tune a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[8]

In essence, the utility of tert-butyl 3-oxo-3-phenylpropanoate is strategic. It allows medicinal chemists and process development scientists to efficiently construct core molecular frameworks that can then be elaborated into potent and selective drug candidates.

References

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• PrepChem. Synthesis of tert-butyl propanoate. [Link]

• Substituted Benzyl Esters.

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• Google Patents. EP2874992B1 - Process for crossed claisen condensation reactions promoted by lithium amide in liquid ammonia.
• SYNTHESIS OF 3-TERT-BUTYL-5-(4-VINYLPHENYL)

• ResearchGate. Convenient Synthesis of tert‐Butyl Esters of Indole‐5‐carboxylic Acid and Related Heterocyclic Carboxylic Acids. [Link]

• SYNTHESIS OF A POTENTIAL ANTITUBERCULOSIS DRUG

• MDPI. Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. [Link]

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Tert-butyl 3-oxo-3-phenylpropanoate physical properties

An In-Depth Technical Guide to the Physical Properties of tert-Butyl 3-oxo-3-phenylpropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of a Versatile β-Keto Ester

Tert-butyl 3-oxo-3-phenylpropanoate, also known as tert-butyl benzoylacetate, is a β-keto ester of significant interest in synthetic organic chemistry. Its structural motifs—a bulky tert-butyl ester, a reactive methylene group, and a phenyl ketone—make it a valuable precursor for the synthesis of more complex molecular architectures. The tert-butyl group, in particular, is a common feature in medicinal chemistry, often introduced to modulate a compound's pharmacokinetic properties, such as increasing lipophilicity or providing steric hindrance to prevent metabolic degradation. This guide provides a detailed overview of the physical properties, synthesis, analysis, and handling of this important building block, offering field-proven insights for its effective use in a research and development setting.

Chemical Identity and Molecular Structure

Correctly identifying a chemical entity is the foundation of all scientific work. The following table summarizes the key identifiers for tert-butyl 3-oxo-3-phenylpropanoate.

Identifier	Value	Source(s)
IUPAC Name	tert-butyl 3-oxo-3-phenylpropanoate	[1]
Synonyms	t-butyl benzoylacetate, Benzoylacetic acid tert-butyl ester, 3-Oxo-3-phenyl-propionic acid tert-butyl ester	[1]
CAS Number	54441-66-6	[1]
Molecular Formula	C₁₃H₁₆O₃	[1]
Molecular Weight	220.26 g/mol	[1]
SMILES	CC(C)(C)OC(=O)CC(=O)C1=CC=CC=C1	[1]
InChIKey	PRTKMICNYGEWGB-UHFFFAOYSA-N	[1]

The molecule's structure, featuring a benzoyl group attached to an acetic acid tert-butyl ester at the beta position, is fundamental to its reactivity, particularly the acidity of the α-protons located on the methylene bridge between the two carbonyl groups.

Physicochemical Properties

The physical properties of a compound dictate its handling, reaction conditions, and purification methods. While some experimental values for tert-butyl 3-oxo-3-phenylpropanoate are not widely published, we can infer its properties from closely related analogs and computational predictions.

Property	Value / Expected Value	Comments and Comparative Data	Source(s)
Appearance	Colorless to pale yellow oil or low-melting solid	Based on observations of similar β-keto esters and related structures which are typically liquids or oils.[2][3]	N/A
Boiling Point	Not experimentally determined; expected to be >250 °C at 760 mmHg.	The related ethyl ester boils at 142–148 °C at 6 mmHg.[4] The hydroxy analog (non-keto) boils at 332 °C at 760 mmHg.[5] High molecular weight suggests vacuum distillation is required for purification.	N/A
Density	Not experimentally determined; estimated ~1.05-1.10 g/mL	The related hydroxy analog has a density of 1.076 g/cm³.[5] The ethyl ester has a density of 1.117 g/mL.	N/A
Solubility	Soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, THF, Toluene). Insoluble in water.	Typical for moderately polar organic esters. The polarity is dominated by the ester and ketone groups, but the phenyl and tert-butyl groups confer significant non-polar character.	N/A
XLogP3 (Predicted)	2.5	This value indicates moderate lipophilicity, consistent with its structure.	[1]

Spectroscopic Profile for Structural Verification

Structural confirmation is paramount. The following sections detail the expected spectroscopic data for tert-butyl 3-oxo-3-phenylpropanoate, which is critical for verifying its identity and purity after synthesis.

Proton Nuclear Magnetic Resonance (¹H NMR)

The ¹H NMR spectrum is one of the most powerful tools for identifying this molecule. The expected signals in a deuterated chloroform (CDCl₃) solvent are highly characteristic.

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Rationale and Notes
~ 7.95	Doublet of doublets (dd)	2H	Aromatic (ortho-H)	The protons ortho to the electron-withdrawing carbonyl group are deshielded and resonate furthest downfield.
~ 7.55	Triplet (t)	1H	Aromatic (para-H)	The para proton of the benzoyl group.
~ 7.45	Triplet (t)	2H	Aromatic (meta-H)	The meta protons of the benzoyl group.
~ 3.90	Singlet (s)	2H	-C(=O)-CH₂ -C(=O)-	These α-protons are deshielded by two adjacent carbonyl groups. As a singlet, this peak confirms the absence of adjacent protons. This peak is indicative of the major keto tautomer.
~ 1.45	Singlet (s)	9H	-C(CH₃ )₃	This strong singlet, integrating to 9 protons, is the unmistakable signature of the tert-butyl group.[6] Its upfield position is typical for shielded alkyl protons.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)

The ¹³C NMR spectrum complements the ¹H NMR by providing information on the carbon skeleton.

Chemical Shift (δ ppm)	Assignment	Rationale and Notes
~ 192.0	Ketone C =O	Ketone carbonyl carbons are highly deshielded and appear significantly downfield.[7]
~ 166.5	Ester C =O	Ester carbonyl carbons are also downfield but are typically more shielded than ketone carbons.[8]
~ 136.5	Aromatic (Quaternary-C)	The ipso-carbon of the phenyl ring attached to the ketone.
~ 133.5	Aromatic (para-CH)	The para-carbon of the phenyl ring.
~ 128.8	Aromatic (ortho/meta-CH)	Overlapping signals for the remaining aromatic carbons. The exact assignment requires 2D NMR.[8]
~ 82.0	C (CH₃)₃	The quaternary carbon of the tert-butyl group is deshielded by the adjacent oxygen atom.[8]
~ 46.0	-C(=O)-CH₂ -C(=O)-	The methylene carbon, positioned between two carbonyls.
~ 28.0	-C(CH₃ )₃	The three equivalent methyl carbons of the tert-butyl group give a strong signal in the aliphatic region.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is essential for confirming the presence of key functional groups, particularly the two distinct carbonyls.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Interpretation
~ 3060	C-H Stretch	Aromatic	Indicates the presence of the phenyl ring.
~ 2980	C-H Stretch	Aliphatic (sp³)	Corresponds to the C-H bonds of the tert-butyl and methylene groups.
~ 1735	C=O Stretch	Ester	The strong, sharp absorption for the ester carbonyl is expected at a higher frequency than the ketone.
~ 1685	C=O Stretch	Ketone (Aryl)	The aryl ketone carbonyl stretch is also strong and sharp. Conjugation with the phenyl ring lowers its frequency compared to a simple aliphatic ketone.
~ 1250 & 1150	C-O Stretch	Ester	Strong bands characteristic of the C-O single bond stretches within the tert-butyl ester group.

Synthesis and Purification Protocol

Synthetic Principle: The Claisen Condensation

The reaction proceeds by deprotonation of the α-carbon of tert-butyl acetate using a strong, non-nucleophilic base like sodium hydride (NaH) or sodium tert-butoxide (NaOtBu) to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl benzoate. The subsequent collapse of the tetrahedral intermediate eliminates an ethoxide leaving group to yield the final β-keto ester product.

Step-by-Step Synthesis Protocol

Caution: This procedure should only be performed by trained chemists in a fume hood with appropriate personal protective equipment. Sodium hydride reacts violently with water.

• Apparatus Setup: Assemble a 500 mL three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a pressure-equalizing dropping funnel. Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen.

• Base Preparation: To the flask, add sodium hydride (NaH, 60% dispersion in mineral oil, 4.4 g, 0.11 mol) and wash with dry hexanes (3 x 20 mL) under nitrogen to remove the oil. Carefully decant the hexanes each time using a cannula. Add 100 mL of anhydrous toluene to the washed NaH.

• Enolate Formation: Add tert-butyl acetate (11.6 g, 0.10 mol) to the dropping funnel with 50 mL of anhydrous toluene. Add this solution dropwise to the stirred NaH suspension over 30 minutes.

  • Causality Insight: Dropwise addition is crucial to control the exothermic reaction and the evolution of hydrogen gas.

• Reaction Initiation: After the addition is complete, gently heat the mixture to 50-60 °C with an oil bath for 1 hour, or until hydrogen evolution ceases. This ensures complete formation of the sodium enolate of tert-butyl acetate.

• Condensation: Cool the mixture to room temperature. Add a solution of ethyl benzoate (15.0 g, 0.10 mol) in 50 mL of anhydrous toluene to the dropping funnel and add it dropwise to the enolate solution over 30 minutes.

• Reaction Completion: Heat the resulting mixture to reflux (approx. 110 °C) for 4 hours. Monitor the reaction by Thin Layer Chromatography (TLC) using a 1:4 mixture of ethyl acetate:hexanes. The product should have a lower Rf than the starting ethyl benzoate.

• Workup and Quenching: Cool the reaction mixture in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of 100 mL of 1 M hydrochloric acid (HCl) until the mixture is acidic (pH ~2-3).

  • Self-Validation: The acidic quench protonates the enolate product and neutralizes any remaining base. Ensure the aqueous layer is acidic to prevent product hydrolysis.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 75 mL). Combine all organic layers.

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate (NaHCO₃) solution (1 x 100 mL) followed by brine (1 x 100 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Purification

The crude product typically requires purification to remove unreacted starting materials and side products.

• Method: Flash column chromatography.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of 5% to 15% ethyl acetate in hexanes is typically effective. The optimal solvent system should be determined by TLC analysis of the crude material beforehand.

• Procedure:

  • Prepare a silica gel column in the chosen solvent system.

  • Dissolve the crude oil in a minimal amount of dichloromethane or the mobile phase.

  • Load the sample onto the column.

  • Elute the column with the mobile phase, collecting fractions.

  • Analyze fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified tert-butyl 3-oxo-3-phenylpropanoate.

Analytical Quality Control

Ensuring the purity of the final compound is critical for its use in subsequent research, especially in drug development. High-Performance Liquid Chromatography (HPLC) is the standard method for assessing purity.

HPLC Protocol for Purity Assessment

• Sample Preparation: Prepare a stock solution of the synthesized compound in acetonitrile at a concentration of approximately 1 mg/mL. Create a working solution by diluting this stock to ~0.1 mg/mL with the mobile phase.

• Instrumentation: Use a standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of Acetonitrile:Water (e.g., 60:40) with 0.1% trifluoroacetic acid (TFA) or formic acid.

  • Causality Insight: The acidic additive ensures that any potential acidic impurities are protonated, leading to sharper, more reproducible peaks.[11]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm, where the benzoyl chromophore absorbs strongly.

• Injection Volume: 10 µL.

• Analysis: Run the sample and integrate the peak areas. Purity is calculated as the area of the main product peak divided by the total area of all peaks, expressed as a percentage. A pure sample should exhibit a single major peak.

Analytical Workflow Diagram

Caption: Workflow for HPLC-based purity analysis.

Safety and Handling

According to the Globally Harmonized System (GHS) classifications, tert-butyl 3-oxo-3-phenylpropanoate presents several hazards.[1]

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautions:

  • P261 & P271: Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.

  • P280: Wear protective gloves, eye protection, and face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory practices should be followed, including working in a chemical fume hood and avoiding inhalation, ingestion, and skin contact. Store in a tightly sealed container in a cool, dry place.

References

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• The Royal Society of Chemistry. (2020). Supplementary Information. Retrieved from [Link]

• BYJU'S. (n.d.). Claisen Condensation. Retrieved from [Link]

• Ahmad, M. (n.d.). The Claisen Condensation. Retrieved from [Link]

• Google Patents. (n.d.). Method for making tertiary butyl esters.

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• Agilent Technologies. (2013, October 1). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Retrieved from [Link]

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Tert-butyl 3-oxo-3-phenylpropanoate chemical structure

An In-depth Technical Guide to tert-Butyl 3-oxo-3-phenylpropanoate: Synthesis, Characterization, and Applications

Executive Summary

Tert-butyl 3-oxo-3-phenylpropanoate, also known as tert-butyl benzoylacetate, is a β-keto ester of significant interest in modern organic synthesis and medicinal chemistry. Its unique structural features—a reactive β-keto ester system, an aromatic phenyl group, and a sterically bulky tert-butyl group—make it a versatile precursor for a wide array of complex molecular architectures. The tert-butyl moiety, in particular, is a common motif in drug design, often introduced to enhance metabolic stability and modulate lipophilicity.[1] This guide provides a comprehensive overview of the compound's physicochemical properties, detailed spectroscopic analysis, a robust synthesis protocol grounded in the Claisen condensation, and its applications as a key building block in the development of novel therapeutics.

Physicochemical Properties and Structural Identification

A clear understanding of a compound's physical and chemical properties is fundamental to its application in research and development.

Key Properties

The essential properties of tert-butyl 3-oxo-3-phenylpropanoate are summarized below.

Property	Value	Source
IUPAC Name	tert-butyl 3-oxo-3-phenylpropanoate	PubChem[2]
Synonyms	tert-butyl benzoylacetate, t-butyl benzoylacetate	PubChem[2]
CAS Number	54441-66-6	Synblock, PubChem[2]
Molecular Formula	C₁₃H₁₆O₃	Synblock, PubChem[2]
Molecular Weight	220.26 g/mol	Synblock, PubChem[2]
Appearance	Colorless to light brown liquid/oil	Thermo Fisher Scientific[3]
SMILES	CC(C)(C)OC(=O)CC(=O)C1=CC=CC=C1	PubChem[2]

Spectroscopic Profile

Spectroscopic analysis provides an unambiguous confirmation of the chemical structure. The key features in ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry are detailed below.

• ¹H NMR Spectroscopy : The proton NMR spectrum is characterized by several distinct signals. A large singlet appears around 1.5 ppm , corresponding to the nine equivalent protons of the tert-butyl group (-C(CH₃)₃). A singlet at approximately 4.0 ppm is attributed to the two methylene protons (-CH₂-) situated between the two carbonyl groups. The aromatic protons of the phenyl ring typically appear as a multiplet in the region of 7.4-8.0 ppm . The integration of these signals (9H:2H:5H) is a key diagnostic feature.

• ¹³C NMR Spectroscopy : The carbon NMR spectrum will show a characteristic signal for the quaternary carbon of the tert-butyl group at around 28 ppm and the associated oxygen-linked carbon at approximately 82 ppm . The methylene carbon (-CH₂-) signal appears near 46 ppm . The two carbonyl carbons are visible in the downfield region, with the ketone carbonyl (-C=O) around 192 ppm and the ester carbonyl (O-C=O) at approximately 166 ppm . Aromatic carbons will be present in the 128-137 ppm range.

• Infrared (IR) Spectroscopy : The IR spectrum provides crucial information about the functional groups. Two strong absorption bands will be observed in the carbonyl region (1650-1800 cm⁻¹). The ketone carbonyl stretch typically appears around 1685 cm⁻¹ , while the ester carbonyl stretch is found at a higher frequency, near 1735 cm⁻¹ . The C-O stretch of the ester is also observable around 1150-1250 cm⁻¹ .

• Mass Spectrometry (MS) : In mass spectrometry, the molecular ion peak [M]⁺ would be observed at m/z = 220. A prominent fragment ion is often seen at m/z = 105, corresponding to the benzoyl cation [C₆H₅CO]⁺, which is a highly stable fragment. Another significant fragmentation is the loss of isobutylene (56 Da) from the tert-butyl group, leading to a peak at m/z = 164.

Synthesis via Crossed Claisen Condensation

The most common and efficient method for synthesizing β-keto esters like tert-butyl 3-oxo-3-phenylpropanoate is the Claisen Condensation .[4] This reaction forms a carbon-carbon bond between two ester molecules in the presence of a strong base.[4] The synthesis of this specific molecule involves a "crossed" Claisen condensation between an enolizable ester (tert-butyl acetate) and a non-enolizable ester (an ester of benzoic acid, such as methyl benzoate).

The Underlying Mechanism

The reaction proceeds through a well-established nucleophilic acyl substitution pathway.

• Enolate Formation : A strong base (e.g., sodium tert-butoxide) removes an acidic α-proton from tert-butyl acetate to form a nucleophilic enolate.

• Nucleophilic Attack : The enolate attacks the electrophilic carbonyl carbon of methyl benzoate, creating a tetrahedral intermediate.

• Reformation of Carbonyl : The intermediate collapses, expelling a methoxide leaving group to form the β-keto ester.

• Deprotonation (Driving Force) : The newly formed β-keto ester has highly acidic α-protons (pKa ≈ 11) and is immediately deprotonated by the alkoxide base present in the mixture.[5] This irreversible acid-base step drives the reaction to completion.[6]

• Protonation : A final acidic workup reprotonates the enolate to yield the final product.

Caption: Mechanism of the Crossed Claisen Condensation.

Self-Validating Experimental Protocol

This protocol is designed for robustness and high yield. The choice of sodium tert-butoxide as the base is critical; using a base with the same alkoxide as the ester (tert-butoxide) prevents transesterification side reactions. Toluene is an effective solvent that can be heated to drive the reaction.

Materials:

• Methyl Benzoate

• tert-Butyl Acetate

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl ether or Ethyl acetate for extraction

Procedure:

• Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add sodium tert-butoxide (1.25 equiv.).

• Solvent & Reagents: Add anhydrous toluene to the flask, followed by tert-butyl acetate (2.5 equiv.). The large excess of tert-butyl acetate maximizes the formation of its enolate and drives the reaction forward.

• Reaction Initiation: Add methyl benzoate (1.0 equiv.) dropwise to the stirred suspension at room temperature.

• Reaction Conditions: Heat the mixture to reflux (approx. 110 °C) and maintain for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up - Quenching: After the reaction is complete, cool the mixture to room temperature and then in an ice bath. Carefully quench the reaction by slowly adding 1 M HCl solution until the mixture is acidic (pH ~5-6). This step protonates the product enolate.

• Work-up - Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether or ethyl acetate and wash the organic layer sequentially with water, saturated NaHCO₃ solution, and finally brine. The bicarbonate wash removes any unreacted acidic starting materials or byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by vacuum distillation or column chromatography on silica gel to yield the pure tert-butyl 3-oxo-3-phenylpropanoate.

Caption: Workflow for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Applications in Drug Discovery and Development

The structure of tert-butyl 3-oxo-3-phenylpropanoate is an ideal starting point for constructing more complex molecules, particularly heterocyclic systems that form the core of many pharmaceuticals.

Role as a Synthetic Precursor

The molecule's reactivity is centered on the dicarbonyl system. The acidic methylene protons allow for easy alkylation, and the two distinct carbonyl groups can react selectively with binucleophiles (e.g., hydrazine, hydroxylamine, ureas) to form five- and six-membered rings.

Case Study: Development of FLT3 Inhibitors for Acute Myeloid Leukemia (AML)

FMS-like tyrosine kinase 3 (FLT3) is a key target in the treatment of AML. In a notable study, researchers designed and synthesized a series of N-(5-(tert-butyl)isoxazol-3-yl)-N'-phenylurea derivatives as potent FLT3 inhibitors.[7] The synthesis of the core isoxazole ring system can utilize a β-keto ester like tert-butyl 3-oxo-3-phenylpropanoate as a key building block, reacting it with hydroxylamine to form the isoxazolone core, which is then further functionalized. The presence of the tert-butyl group in the final compounds was part of the structure-activity relationship (SAR) studies.[7] One of the lead compounds from this work demonstrated complete tumor regression in an in-vivo xenograft model.[7]

Caption: Role as a precursor in pharmaceutical synthesis.

Case Study: Inhibitors of SARS-CoV 3CL Protease

The 3CL protease (3CLpro) is an enzyme essential for the replication of the SARS coronavirus.[8] A high-throughput screening campaign identified a series of potent non-covalent inhibitors of this enzyme. The optimization of these hits involved synthesizing various analogs, and structures related to β-keto amides and esters are common in protease inhibitor design due to their ability to form key hydrogen bonds with the enzyme's active site. The phenyl and tert-butyl groups allow for probing different pockets of the enzyme active site to improve potency and selectivity.

Safety and Handling

Proper handling of all chemicals is paramount for laboratory safety.

• Hazard Identification : According to the Globally Harmonized System (GHS), tert-butyl 3-oxo-3-phenylpropanoate is classified as a warning-level hazard. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][9]

• Precautionary Measures : Always handle this chemical in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves (nitrile or neoprene), and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.[2]

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Conclusion

Tert-butyl 3-oxo-3-phenylpropanoate is more than just a simple organic molecule; it is a powerful and versatile tool for chemical synthesis. Its straightforward preparation via the Claisen condensation, combined with the strategic importance of its functional groups, makes it an invaluable precursor in the synthesis of complex organic molecules. Its utility is particularly pronounced in medicinal chemistry, where it serves as a scaffold for developing novel therapeutics targeting critical diseases. A thorough understanding of its properties, synthesis, and reactivity, as outlined in this guide, is essential for any researcher aiming to leverage its full potential.

References

• Hangartner, L. et al. (2015). Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities. ChemMedChem, 10(3), 434-443. Available at: [Link]

• PubChem. (n.d.). tert-Butyl 3-oxo-3-phenylpropanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• JoVE. (2025). Esters to β-Ketoesters: Claisen Condensation Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• Zhang, S. et al. (2015). Discovery of novel N-(5-(tert-butyl)isoxazol-3-yl)-N'-phenylurea analogs as potent FLT3 inhibitors and evaluation of their activity against acute myeloid leukemia in vitro and in vivo. European Journal of Medicinal Chemistry, 96, 345-356. Available at: [Link]

• Turunen, B. J. et al. (2011). Discovery, synthesis, and structure-based optimization of a series of N-(tert-butyl)-2-(N-arylamido)-2-(pyridin-3-yl) acetamides (ML188) as potent non-covalent small molecule inhibitors of the severe acute respiratory syndrome coronavirus (SARS-CoV) 3CL protease. Bioorganic & Medicinal Chemistry Letters, 21(16), 4746-4750. Available at: [Link]

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• 9. 54441-66-6|tert-Butyl 3-oxo-3-phenylpropanoate|BLD Pharm [bldpharm.com]

Precision Synthesis of Tert-Butyl 3-Oxo-3-Phenylpropanoate: A Technical Guide

Topic: Tert-butyl 3-oxo-3-phenylpropanoate Synthesis Pathway Format: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Importance

Tert-butyl 3-oxo-3-phenylpropanoate (CAS: 5469-26-1), also known as tert-butyl benzoylacetate, is a pivotal

-keto ester scaffold in medicinal chemistry. Unlike its ethyl or methyl counterparts, the tert-butyl ester moiety provides unique orthogonal protection. It is stable against basic hydrolysis conditions that would cleave methyl esters, yet it can be removed under mild acidic conditions (e.g., TFA/DCM) to liberate the carboxylic acid or facilitate decarboxylation without affecting other sensitive esters in the molecule.

This guide details two distinct, high-fidelity synthesis pathways. The selection between them depends on your available infrastructure (cryogenic vs. reflux) and the required scale.

Feature	Pathway A: Meldrum's Acid (Oikawa)	Pathway B: Lithium Enolate (Claisen)
Primary Mechanism	Acyl-transfer & Decarboxylative Alcoholysis	Nucleophilic Acyl Substitution
Key Reagents	Meldrum's Acid, Benzoyl Chloride, t-BuOH	t-Butyl Acetate, LDA, Benzoyl Chloride
Conditions	Mild (0°C to Reflux), Neutral pH	Cryogenic (-78°C), Strong Base
Selectivity	Exclusive C-acylation	High (requires temp control for C- vs O-acylation)
Scalability	Excellent (Batch or Flow)	Moderate (Cooling limits scale)

Retrosynthetic Analysis

To design a robust synthesis, we must visualize the disconnection of the target molecule. The strategic bond formation occurs at the alpha-carbon.

Figure 1: Retrosynthetic disconnection showing the two primary approaches: the masked enolate (Meldrum's acid) and the direct enolate (Lithium species).[1][2]

Pathway A: The Meldrum's Acid Route (The "Gold Standard")

This method, pioneered by Oikawa and Sugano, is widely regarded as the most reliable lab-scale method. It circumvents the "self-condensation" issues of Claisen reactions and avoids cryogenic conditions.

Mechanistic Insight

The reaction proceeds in two stages:[3][4][5][6]

• Acylation: Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is acylated by benzoyl chloride. The high acidity of Meldrum's acid (pKa ~4.9) allows this to occur with a mild base like pyridine.

• Alcoholysis: The acylated intermediate is unstable to heat in the presence of alcohols. Heating with tert-butanol triggers a cascade: nucleophilic attack, ring opening, decarboxylation, and formation of the beta-keto ester.

Protocol (Self-Validating)

Reagents:

• Meldrum's Acid (1.0 equiv)

• Benzoyl Chloride (1.1 equiv)

• Pyridine (2.0 equiv)

• Dichloromethane (DCM) (Solvent A)

• tert-Butanol (Excess, Solvent B)

Step-by-Step Methodology:

• Acylation Setup: In a flame-dried flask under nitrogen, dissolve Meldrum's acid (14.4 g, 100 mmol) in anhydrous DCM (100 mL). Cool to 0°C.[1]

• Base Addition: Add pyridine (16.2 mL, 200 mmol) dropwise over 10 minutes. The solution may yellow slightly.

• Electrophile Addition: Add benzoyl chloride (12.8 mL, 110 mmol) dropwise. Maintain temperature < 5°C to prevent side reactions.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 1 hour.

  • Checkpoint: TLC (50% EtOAc/Hex) should show consumption of Meldrum's acid and appearance of a polar spot (Acyl-Meldrum's).

• Workup 1: Wash the DCM layer with 1M HCl (2x), then Brine. Dry over Na2SO4 and concentrate in vacuo to obtain the crude acylated intermediate (often a solid).[7]

  • Note: This intermediate is stable enough for short storage but best used immediately.

• Alcoholysis: Dissolve the crude intermediate in anhydrous tert-butanol (50 mL) and Benzene or Toluene (100 mL).

• Thermolysis: Heat the mixture to reflux (approx. 80°C) for 3-4 hours.

  • Mechanism Check: You will observe CO2 evolution.[3] The reaction is complete when gas evolution ceases.

• Purification: Concentrate the solvent. The residue is often high purity (>90%). Purify via vacuum distillation or flash chromatography (SiO2, 10% EtOAc/Hexanes) to yield the target as a pale yellow oil.[8]

Figure 2: The Oikawa-Sugano cascade. The thermal decomposition of the intermediate generates a reactive ketene-like species that is trapped by tert-butanol.

Pathway B: Lithium Enolate Condensation (The "Scale-Up" Route)

For larger batches where the cost of Meldrum's acid is prohibitive, the direct condensation of tert-butyl acetate enolate with benzoyl chloride is preferred. This requires strict exclusion of water and precise temperature control.

Mechanistic Insight

This is a Claisen-type condensation. We generate the kinetic enolate of tert-butyl acetate using Lithium Diisopropylamide (LDA). The bulky tert-butyl group helps suppress self-condensation, but the high reactivity of the enolate requires -78°C to prevent O-acylation of the benzoyl chloride.

Protocol

Reagents:

• tert-Butyl Acetate (1.0 equiv)

• LDA (1.1 equiv) [Prepared fresh from Diisopropylamine + n-BuLi]

• Benzoyl Chloride (1.0 equiv)

• THF (Anhydrous)[2][7]

Step-by-Step Methodology:

• LDA Preparation: To a solution of diisopropylamine (1.1 equiv) in THF at -78°C, add n-BuLi (1.1 equiv). Stir for 30 mins.

• Enolization: Add tert-butyl acetate (dropwise) to the LDA solution at -78°C. Stir for 45 minutes.

  • Critical Parameter: Temperature must not rise above -70°C, or the enolate may decompose or aggregate unfavorably.

• Acylation: Add benzoyl chloride (dissolved in minimal THF) slowly down the side of the flask to pre-cool it before it hits the solution.

• Quench: After 1 hour at -78°C, quench with saturated NH4Cl while still cold.

  • Why? Warming the unquenched reaction can lead to scrambling or retro-Claisen decomposition.

• Workup: Extract with Et2O, wash with NaHCO3 (to remove benzoic acid), then Brine.

• Purification: Distillation is difficult due to the high boiling point and thermal instability. Flash chromatography is recommended.

Analytical Characterization

Confirming the identity of tert-butyl 3-oxo-3-phenylpropanoate .

Technique	Expected Signal (Approximate)	Structural Assignment
1H NMR (CDCl3)	1.45 (s, 9H)	tert-Butyl group (CH3)3
3.95 (s, 2H)	Alpha-methylene (-CH2-) (Keto form)
5.60 (s, <1H)	Vinyl proton (Enol form - minor)
7.4-8.0 (m, 5H)	Phenyl aromatic protons
13C NMR	28.0	tert-Butyl methyls
47.5	Alpha-carbon (CH2)
82.0	Quaternary tert-butyl carbon
166.5	Ester Carbonyl (C=O)
192.5	Ketone Carbonyl (C=O)
IR	1735 cm	Ester C=O stretch
1685 cm	Ketone C=O stretch (conjugated)

Note:

-keto esters exist in equilibrium between keto and enol forms. In CDCl3, the keto form (doublet/singlet methylene) usually predominates, but enol peaks may be visible.

Safety & Stability

• Decarboxylation: Like all

  -keto esters, this compound is prone to thermal decarboxylation, especially in the presence of acid. Avoid prolonged heating above 100°C.

• Storage: Store at 4°C under argon.

• Meldrum's Acid: The intermediate acyl-Meldrum's acid is a potent sensitizer; handle with gloves in a fume hood.

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis.[6][9] 2. A general and versatile synthesis of beta-keto esters. Journal of Organic Chemistry.[10][11]

• Witzeman, J. S. (1991). Transacylation with tert-butyl acetoacetate: a new route to beta-keto esters. Tetrahedron Letters.[12]

• Clay, R. J., et al. (1993). Synthesis of tert-butyl esters via reaction of lithium enolates with acid chlorides. Synthesis.[13][3][6][7][10][11][12][14][15][16][17][18] (General reference for Pathway B).

• PubChem Compound Summary. (n.d.). Tert-butyl 3-oxo-3-phenylpropanoate (CAS 5469-26-1).

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• 5. CN105367422A - Method for preparing tert-butyl acetate from acetic acid and iso-butane - Google Patents [patents.google.com]
• 6. A Practical Synthesis of α-Substituted tert-Butyl Acrylates from Meldrum's Acid and Aldehydes [organic-chemistry.org]
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An In-Depth Technical Guide to the Spectroscopic Data of tert-Butyl 3-Oxo-3-phenylpropanoate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for tert-butyl 3-oxo-3-phenylpropanoate, a versatile β-keto ester intermediate in organic synthesis. Understanding its spectroscopic characteristics is paramount for reaction monitoring, quality control, and structural elucidation in various research and development applications, including drug discovery. This document delves into the nuances of its ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data, with a particular focus on the compound's inherent keto-enol tautomerism.

Introduction: The Significance of Spectroscopic Characterization

Tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) is a key building block in the synthesis of more complex organic molecules. Its structure, featuring a reactive β-dicarbonyl moiety, allows for a wide range of chemical transformations. Accurate and thorough spectroscopic analysis is not merely a routine characterization step; it is a fundamental requirement to confirm the identity and purity of the compound, and to understand its chemical behavior in different environments. A critical aspect of this compound's chemistry is its existence as an equilibrium mixture of keto and enol tautomers, a phenomenon that profoundly influences its spectroscopic signature.[1][2][3]

Molecular Structure and Keto-Enol Tautomerism

The structure of tert-butyl 3-oxo-3-phenylpropanoate (C₁₃H₁₆O₃, Molar Mass: 220.26 g/mol , CAS: 54441-66-6) is presented below.[4] The presence of α-hydrogens between the two carbonyl groups facilitates the dynamic equilibrium between the keto and enol forms.

Caption: Keto-enol tautomerism of tert-butyl 3-oxo-3-phenylpropanoate.

The position of this equilibrium is highly dependent on factors such as the solvent, temperature, and concentration.[2][5] Non-polar solvents tend to favor the enol form through intramolecular hydrogen bonding, while polar solvents can stabilize the more polar keto form. This behavior is readily observable and quantifiable by NMR spectroscopy.

Synthesis of tert-Butyl 3-Oxo-3-phenylpropanoate

A common and effective method for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate is the Claisen condensation reaction.[6] This reaction involves the condensation of an ester with another carbonyl compound in the presence of a strong base. For the synthesis of the title compound, ethyl benzoate can be reacted with tert-butyl acetate in the presence of a strong, non-nucleophilic base like sodium amide or sodium hydride.

Experimental Protocol: Claisen Condensation

Caption: General workflow for the Claisen condensation synthesis.

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.1 equivalents) in anhydrous tetrahydrofuran (THF).

• Addition of Reactants: A solution of ethyl benzoate (1.0 equivalent) and tert-butyl acetate (1.5 equivalents) in anhydrous THF is added dropwise to the stirred suspension of sodium hydride at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature or gently heated to reflux for several hours until the reaction is complete (monitored by Thin Layer Chromatography).

• Quenching and Workup: The reaction mixture is cooled in an ice bath and cautiously quenched by the slow addition of a dilute aqueous acid (e.g., 1 M HCl) until the mixture is acidic.

• Extraction: The aqueous layer is extracted with diethyl ether or ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography on silica gel to afford the pure tert-butyl 3-oxo-3-phenylpropanoate.

Spectroscopic Data and Interpretation

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of tert-butyl 3-oxo-3-phenylpropanoate is particularly informative due to the presence of distinct signals for both the keto and enol tautomers. The ratio of these tautomers can be determined by integrating their respective characteristic signals.

Table 1: Predicted ¹H NMR Spectral Data for tert-Butyl 3-Oxo-3-phenylpropanoate (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Keto Form)	Assignment (Enol Form)
~1.45	s	9H	-C(CH₃)₃	-C(CH₃)₃
~3.95	s	2H	-C(O)CH₂C(O)-	-
~5.60	s	1H	-	=CH-
~7.40-7.60	m	3H	Phenyl H (meta, para)	Phenyl H (meta, para)
~7.90-8.00	m	2H	Phenyl H (ortho)	Phenyl H (ortho)
~12.5	br s	1H	-	Enolic -OH

Interpretation:

• tert-Butyl Group: A sharp singlet integrating to 9 protons around δ 1.45 ppm is characteristic of the tert-butyl group in both tautomers.[7]

• Methylene Protons (Keto Form): A singlet at approximately δ 3.95 ppm, integrating to 2 protons, is assigned to the active methylene group flanked by the two carbonyls in the keto form.

• Vinyl Proton (Enol Form): A singlet around δ 5.60 ppm is characteristic of the vinyl proton of the enol tautomer.

• Aromatic Protons: The aromatic protons of the phenyl group typically appear as multiplets in the region of δ 7.40-8.00 ppm. The ortho protons are generally shifted downfield due to the deshielding effect of the adjacent carbonyl group.

• Enolic Hydroxyl Proton: A broad singlet, often far downfield (around δ 12.5 ppm), is indicative of the intramolecularly hydrogen-bonded enolic hydroxyl proton. Its broadness is due to chemical exchange.

The relative integration of the methylene protons of the keto form and the vinyl proton of the enol form allows for the calculation of the keto-enol equilibrium constant (K = [enol]/[keto]).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides complementary information, showing distinct signals for the carbon atoms in both tautomeric forms.

Table 2: Predicted ¹³C NMR Spectral Data for tert-Butyl 3-Oxo-3-phenylpropanoate (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment (Keto Form)	Assignment (Enol Form)
~28.0	-C(C H₃)₃	-C(C H₃)₃
~46.0	-C(O)C H₂C(O)-	-
~82.0	-C (CH₃)₃	-C (CH₃)₃
~90.0	-	=C H-
~127.0	Phenyl C (ortho)	Phenyl C (ortho)
~128.5	Phenyl C (meta)	Phenyl C (meta)
~133.5	Phenyl C (para)	Phenyl C (para)
~137.0	Phenyl C (ipso)	Phenyl C (ipso)
~166.0	Ester C =O	Ester C =O (enolized)
~175.0	-	=C -OH
~192.0	Ketone C =O	-

Interpretation:

• Carbonyl Carbons: The keto form will exhibit two distinct carbonyl signals: one for the ester (~166.0 ppm) and one for the ketone (~192.0 ppm). The enol form will have a signal for the ester carbonyl and a signal for the enolic carbon attached to the hydroxyl group (~175.0 ppm).

• α-Carbon: The methylene carbon of the keto form will appear around δ 46.0 ppm, while the vinyl methine carbon of the enol form will be significantly downfield at about δ 90.0 ppm.

• tert-Butyl Carbons: The quaternary and methyl carbons of the tert-butyl group will appear at approximately δ 82.0 and δ 28.0 ppm, respectively.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule. The presence of both keto and enol forms leads to a more complex spectrum than would be expected for a simple ketone or ester.

Table 3: Predicted IR Absorption Bands for tert-Butyl 3-Oxo-3-phenylpropanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-2500	Broad	O-H stretch (intramolecular H-bonded enol)
~3060	Medium	Aromatic C-H stretch
~2980, 2930	Medium	Aliphatic C-H stretch (tert-butyl)
~1735	Strong	C=O stretch (ester, keto form)
~1685	Strong	C=O stretch (ketone, keto form)
~1640	Medium	C=O stretch (conjugated ester, enol form)
~1600	Medium	C=C stretch (enol form and aromatic ring)
~1450, 1580	Medium-Weak	Aromatic C=C stretches
~1370, 1390	Medium	C-H bend (tert-butyl)
~1250, 1150	Strong	C-O stretch (ester)

Interpretation:

• Hydroxyl Stretch: A broad absorption in the region of 3100-2500 cm⁻¹ is a strong indication of the hydrogen-bonded hydroxyl group of the enol tautomer.

• Carbonyl Stretches: The keto form will show two distinct C=O stretching bands: one for the ester around 1735 cm⁻¹ and one for the ketone around 1685 cm⁻¹. The enol form will exhibit a conjugated ester C=O stretch at a lower frequency, around 1640 cm⁻¹. The overlap of these bands can sometimes make definitive assignment challenging.

• C=C Stretch: The C=C stretching vibration of the enol form, along with the aromatic ring stretches, will appear in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The electron ionization (EI) mass spectrum of tert-butyl 3-oxo-3-phenylpropanoate is expected to show a molecular ion peak and several characteristic fragment ions.

Table 4: Predicted Key Fragment Ions in the Mass Spectrum of tert-Butyl 3-Oxo-3-phenylpropanoate

m/z	Ion Structure/Formula	Fragmentation Pathway
220	[C₁₃H₁₆O₃]⁺˙	Molecular Ion (M⁺˙)
164	[C₁₀H₈O₂]⁺˙	Loss of isobutylene (C₄H₈) from M⁺˙ (McLafferty-type rearrangement)
147	[C₉H₇O₂]⁺	Loss of -OC(CH₃)₃ from M⁺˙
120	[C₈H₈O]⁺˙	Benzoylacetylene radical cation
105	[C₇H₅O]⁺	Benzoyl cation
77	[C₆H₅]⁺	Phenyl cation
57	[C₄H₉]⁺	tert-Butyl cation

Interpretation and Fragmentation Pathways:

Caption: Proposed fragmentation pathways for tert-butyl 3-oxo-3-phenylpropanoate.

• Molecular Ion (m/z 220): The peak corresponding to the molecular weight of the compound.

• Loss of Isobutylene (m/z 164): A common fragmentation for tert-butyl esters is the loss of isobutylene via a McLafferty-type rearrangement, leading to the formation of the corresponding carboxylic acid radical cation.

• Benzoyl Cation (m/z 105): A very prominent peak resulting from the cleavage of the C-C bond between the carbonyl group and the methylene group, forming the stable benzoyl cation.

• Phenyl Cation (m/z 77): Loss of carbon monoxide from the benzoyl cation gives the phenyl cation.

• tert-Butyl Cation (m/z 57): Cleavage of the ester C-O bond can lead to the formation of the stable tert-butyl cation, which is often a base peak in the spectra of tert-butyl containing compounds.

Conclusion

The spectroscopic characterization of tert-butyl 3-oxo-3-phenylpropanoate is a multifaceted task that requires a comprehensive understanding of its keto-enol tautomerism. This guide has provided a detailed overview of the expected ¹H NMR, ¹³C NMR, IR, and MS data, along with their interpretation. By leveraging this information, researchers, scientists, and drug development professionals can confidently identify, purify, and utilize this important synthetic intermediate in their work. The provided experimental protocol for its synthesis further enhances the practical utility of this technical guide.

References

• PubChem. tert-Butyl 3-oxo-3-phenylpropanoate. National Center for Biotechnology Information. [Link]

• Supporting Information for a research article. (Note: A specific reference would be cited here if available from the search results, but this is a placeholder for a general type of source found).
• Supplementary Information for a research article. (Note: A specific reference would be cited here if available from the search results, but this is a placeholder for a general type of source found).
• Visible-Light-Promoted Metal-Free Approach for the NH Insertions by Using Donor/Donor Diazo Precursors. The Royal Society of Chemistry.

• Wikipedia. Claisen condensation. [Link]

• Benchchem. Application Notes and Protocols: Tert-Butyl Carbazate in the Synthesis of Heterocyclic Compounds.
• Organic Syntheses. An Efficient and Scalable Ritter Reaction for the Synthesis of t-Butyl Amides.
• Organic Syntheses.
• Pearson.
• LibreTexts.
• Google Patents. Process for crossed claisen condensation reactions promoted by lithium amide in liquid ammonia.
• Google Patents. Synthesis method for tert-butyl ester compound.
• ResearchG
• National Institute of Standards and Technology. Benzene, tert-butyl- - the NIST WebBook.
• National Institute of Standards and Technology. Benzoic acid, p-tert-butyl- - the NIST WebBook.
• ASU Core Research Facilities. EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR.
• ResearchGate. An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors.
• ResearchGate.
• Benchchem.
• SpectraBase. 3-Oxo-3-phenylpropanoic acid - Optional[13C NMR] - Chemical Shifts.
• Nanalysis. What's the 'ism' of today? Keto-Enol Tautomerism.
• gChem.
• The Royal Society of Chemistry. Synthesis of treprostinil: key Claisen rearrangement and catalytic Pauson-Khand reactions in continuous flow.
• The Royal Society of Chemistry. One-pot synthesis of β-O-4 lignin models via the insertion of stable 2-diazo-1,3-dicarbonyls into OH bonds.
• Archimer. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies.
• National Institute of Standards and Technology.
• eGyanKosh.
• ResearchGate.
• IB Chemistry. S3.2.8 Analyse fragmentation patterns in mass spectra to find structure [HL IB Chemistry].

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An In-depth Technical Guide to the ¹H NMR Spectrum of Tert-butyl 3-oxo-3-phenylpropanoate

Introduction

Tert-butyl 3-oxo-3-phenylpropanoate, a β-keto ester, is a valuable building block in organic synthesis. Its utility is intrinsically linked to its chemical structure and the dynamic equilibrium it exhibits in solution. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, is an indispensable tool for the structural elucidation of such molecules. It not only confirms the molecular framework but also provides quantitative insights into the dynamic processes at play. This guide offers a comprehensive analysis of the ¹H NMR spectrum of tert-butyl 3-oxo-3-phenylpropanoate, with a focus on the phenomenon of keto-enol tautomerism, which is characteristic of β-dicarbonyl compounds. The interconversion between the keto and enol forms is a fundamental concept that influences the reactivity and properties of these compounds.[1][2]

The Phenomenon of Keto-Enol Tautomerism

β-keto esters like tert-butyl 3-oxo-3-phenylpropanoate exist as an equilibrium mixture of two constitutional isomers: the keto form and the enol form.[1] This equilibrium is not a resonance, but a chemical reaction involving the migration of a proton and the shifting of electrons. The enol form is stabilized by conjugation of the carbon-carbon double bond with the carbonyl group and through the formation of a six-membered intramolecular hydrogen-bonded ring.[1] The position of this equilibrium is highly sensitive to the solvent, temperature, and concentration.[1][3] Proton NMR spectroscopy is a powerful technique to study this equilibrium because the interconversion between the keto and enol tautomers is often slow on the NMR timescale, allowing for the observation of distinct signals for each form.[1][4]

Caption: The equilibrium between the keto and enol tautomers of tert-butyl 3-oxo-3-phenylpropanoate.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of tert-butyl 3-oxo-3-phenylpropanoate is expected to show two sets of signals corresponding to the keto and enol tautomers. The relative integrals of these signals can be used to determine the equilibrium constant (Keq = [enol]/[keto]) under the specific analytical conditions.[4]

Analysis of the Keto Tautomer

The keto form possesses a simple structure with distinct proton environments.

• tert-Butyl Protons (-C(CH₃)₃): The nine equivalent protons of the tert-butyl group are expected to appear as a sharp singlet. Due to the insulating effect of the quaternary carbon, this signal will be in the upfield region, typically around δ 1.4-1.6 ppm .[5]

• Methylene Protons (-CH₂-): The two protons of the methylene group are situated between two electron-withdrawing groups: the benzoyl carbonyl and the tert-butoxycarbonyl. This environment will significantly deshield these protons, causing their signal to appear as a singlet at approximately δ 4.0-4.2 ppm . The absence of adjacent protons results in a singlet multiplicity.

• Aromatic Protons (-C₆H₅): The five protons of the phenyl ring will give rise to signals in the aromatic region of the spectrum. The protons ortho to the carbonyl group (H-2' and H-6') will be the most deshielded due to the electron-withdrawing nature of the carbonyl group and will likely appear as a multiplet around δ 7.9-8.1 ppm . The meta (H-3' and H-5') and para (H-4') protons will be less deshielded and are expected to resonate as a more complex multiplet between δ 7.4-7.6 ppm .[6]

Analysis of the Enol Tautomer

The enol form introduces new proton environments and spectral features.

• tert-Butyl Protons (-C(CH₃)₃): Similar to the keto form, the nine protons of the tert-butyl group in the enol tautomer will appear as a singlet. However, the change in the electronic environment of the ester group due to conjugation may cause a slight upfield shift compared to the keto form, with an expected chemical shift around δ 1.3-1.5 ppm .

• Vinylic Proton (=CH-): The presence of a carbon-carbon double bond in the enol form gives rise to a vinylic proton signal. This proton is expected to appear as a singlet in the range of δ 5.6-5.8 ppm . This signal is a key diagnostic peak for the presence of the enol tautomer.

• Enolic Hydroxyl Proton (-OH): The hydroxyl proton of the enol form is involved in a strong intramolecular hydrogen bond with the carbonyl oxygen of the ester group. This hydrogen bonding significantly deshields the proton, causing its signal to appear far downfield, typically in the range of δ 12.0-13.0 ppm . This signal is often broad.

• Aromatic Protons (-C₆H₅): The aromatic protons of the enol tautomer will also resonate in the region of δ 7.3-7.8 ppm . The electronic effect of the enol system on the phenyl ring might lead to slight differences in the chemical shifts and multiplicity of these protons compared to the keto form.

Summary of Predicted ¹H NMR Data

Assignment	Tautomer	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-C(CH₃)₃	Keto	1.4-1.6	s	9H
-CH₂-	Keto	4.0-4.2	s	2H
-C₆H₅	Keto	7.4-7.6 (m, 3H), 7.9-8.1 (m, 2H)	m	5H
-C(CH₃)₃	Enol	1.3-1.5	s	9H
=CH-	Enol	5.6-5.8	s	1H
-OH	Enol	12.0-13.0	br s	1H
-C₆H₅	Enol	7.3-7.8	m	5H

s = singlet, br s = broad singlet, m = multiplet

Experimental Protocol for ¹H NMR Spectrum Acquisition

This section outlines a standardized procedure for obtaining a high-quality ¹H NMR spectrum of tert-butyl 3-oxo-3-phenylpropanoate.

Caption: A typical workflow for acquiring a ¹H NMR spectrum.

1. Sample Preparation:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. To investigate the solvent effect on the keto-enol equilibrium, other deuterated solvents such as acetone-d₆, DMSO-d₆, or benzene-d₆ can be used.[7]
• Concentration: Dissolve approximately 10-20 mg of tert-butyl 3-oxo-3-phenylpropanoate in 0.6-0.7 mL of the chosen deuterated solvent.
• Internal Standard: The solvent should contain a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).
• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Parameters (for a 400 MHz spectrometer):

• Pulse Program: A standard single-pulse experiment is sufficient.
• Number of Scans: 16 to 32 scans are typically adequate to achieve a good signal-to-noise ratio.
• Spectral Width: A spectral width of -2 to 14 ppm is appropriate.
• Relaxation Delay: A relaxation delay of 1-2 seconds is generally sufficient.

3. Data Processing:

• Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID).
• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration.
• Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.
• Integration: Carefully integrate the signals corresponding to the keto and enol tautomers to determine their relative ratio.

Conclusion

The ¹H NMR spectrum of tert-butyl 3-oxo-3-phenylpropanoate provides a detailed fingerprint of its molecular structure and dynamic behavior in solution. A thorough analysis of the spectrum allows for the unambiguous identification of both the keto and enol tautomers. The chemical shifts, multiplicities, and integration values of the signals offer a wealth of information for structural confirmation and for quantifying the position of the keto-enol equilibrium. This guide provides researchers, scientists, and drug development professionals with the foundational knowledge to interpret the ¹H NMR spectrum of this important synthetic intermediate, enabling a deeper understanding of its chemical properties and reactivity.

References

• Journal of Chemical Education. (2007). Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. ACS Publications. [Link]

• ACD/Labs. (2026, January 27). t-Butyl group towers over other 1H resonances. [Link]

• ResearchGate. (2025, August 6). Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. [Link]

• Journal of Molecular Structure. (2015). Solvent effect in keto-enol tautomerism for a polymerizable β-ketonitrile monomer. Spectroscopy and theoretical study. [Link]

• Journal of the Chemical Society B: Physical Organic. (1967). An n.m.r. study of keto–enol tautomerism in β-diketones. [Link]

• Scientific Research Publishing. (2013). Substituent, Temperature and Solvent Effects on the Keto-Enol EQUILIBRIUM in β-Ketoamides: A Nuclear Magnetic Resonance Study. [Link]

• DiVerdi, J. A. (n.d.). EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants. [Link]

• Organic Letters. (2020). Reversible Shifting of a Chemical Equilibrium by Light: The Case of Keto–Enol Tautomerism of a β-Ketoester. ACS Publications. [Link]

• PMC. (n.d.). Using tert-Butyl Groups in a Ligand To Identify Its Binding Site on a Protein. [Link]

• Chemistry Stack Exchange. (2015, April 13). What happens to chemical shifts of protons close to aromatic systems in ¹H-NMR?. [Link]

• ChemRxiv. (n.d.). Reversible shifting of a chemical equilibrium by light: the case of keto-enol tautomerism of a β-ketoester. [Link]

• University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. [Link]

• OrganicChemGuide. (n.d.). 12.04 1H NMR Chemical Shifts. [Link]

• PubChem. (n.d.). tert-Butyl 3-oxo-3-phenylpropanoate. [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. [Link]

• YouTube. (2020, June 24). 1H NMR: Structural Elucidation III. [Link]

• Chemistry LibreTexts. (2020, August 20). 18.2: Spectroscopy of Ketones and Aldehydes. [Link]

• University of Calgary. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. [Link]

• Chemistry LibreTexts. (2020, May 30). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• PubChemLite. (n.d.). Tert-butyl 3-oxo-3-phenylpropanoate (C13H16O3). [Link]

• Chem Lab. (2015, January 8). Keto-Enol Tautomerism. [Link]

• Inorganica Chimica Acta. (2014). Novel Keto-enol Tautomerism in 1,3,5-trihydroxybenzene Systems. [Link]

• Nanalysis. (2019, May 30). What's the 'ism' of today? Keto-Enol Tautomerism. [Link]

• PubMed. (2024, August 17). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. [Link]

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• 5. tert-Butyl 2-Amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate [mdpi.com]
• 6. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Technical Whitepaper: Mass Spectrometric Characterization of tert-Butyl 3-oxo-3-phenylpropanoate

Executive Summary & Molecular Context[1]

tert-Butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) is a critical

-keto ester intermediate used frequently in the synthesis of active pharmaceutical ingredients (APIs), particularly in the construction of heterocyclic cores for kinase inhibitors and statins. Its structural duality—combining a labile tert-butyl ester with a reactive benzoyl group—makes it a versatile synthon but presents specific challenges in mass spectrometry (MS).

This guide provides a definitive technical analysis of its ionization behavior. We address the competing fragmentation pathways in Electron Ionization (EI) and the adduct formation patterns in Electrospray Ionization (ESI), with a specific focus on distinguishing thermal degradation artifacts from genuine spectral signals.

Physicochemical Profile[2]

Property	Value	Relevance to MS
Formula		Base for isotopic pattern calculation.
Exact Mass	220.1099 Da	Target for High-Resolution MS (HRMS).
Boiling Point	~332 °C (Predicted)	High BP requires high GC inlet temps, risking degradation.
pKa	~10.8 (C-H acidic)	Relevant for negative mode ESI (formation of enolate ions).
LogP	2.5 - 2.8	Retains well on C18 Reverse Phase columns.

Fragmentation Mechanics: Electron Ionization (EI)

In GC-MS analysis (70 eV), tert-butyl 3-oxo-3-phenylpropanoate exhibits a distinct fragmentation pattern driven by the stability of the tert-butyl cation and the benzoyl group. Unlike simple methyl esters, the tert-butyl group introduces a dominant elimination pathway.

Primary Fragmentation Pathways

• McLafferty-like Rearrangement (Isobutene Loss): The most characteristic pathway for tert-butyl esters is the loss of isobutene (

  , 56 Da) via a six-membered transition state involving the carbonyl oxygen and a hydrogen from the tert-butyl methyl groups.

  • Transition:

    (3-oxo-3-phenylpropanoic acid).

  • Secondary Decay: The resulting

    -keto acid is thermally unstable and rapidly loses (44 Da) to form acetophenone ( ).

• Alpha-Cleavage (Acylium Ion Formation): Cleavage adjacent to the ketone carbonyl yields the resonance-stabilized benzoyl cation.

  • Signal:

    (Often a major peak).

  • Diagnostic: A secondary loss of CO from this ion yields the phenyl cation at

    .

• Tert-Butyl Cation Formation: Direct heterolytic cleavage of the

  bond generates the stable tertiary carbocation.

  • Signal:

    (Base peak in many quadrupole systems).

Visualization of Fragmentation Logic

The following diagram maps the causal relationships between the parent ion and its progeny fragments.

Figure 1: EI Fragmentation pathway showing the competition between alpha-cleavage and ester elimination.

LC-MS Characterization (ESI)

Liquid Chromatography-Mass Spectrometry (LC-MS) using Electrospray Ionization (ESI) is the preferred method for quantitative analysis due to the thermal instability of the molecule (see Section 4).

Positive Mode (ESI+)

The molecule protonates readily at the ketone or ester carbonyl oxygen.

• : .

• Adducts: Sodium adducts

  ( ) are extremely common and often dominate the spectrum if mobile phases are not acidified.

• Dimerization: At high concentrations (>10 µg/mL), non-covalent dimers

  ( ) may appear.

Negative Mode (ESI-)

Due to the acidic protons at the

-position (between the two carbonyls), the molecule can form a stable enolate ion.

• : .

• Utility: Negative mode provides higher selectivity in complex matrices (e.g., plasma or reaction mixtures) as fewer background contaminants ionize in negative mode.

Critical Troubleshooting: Thermal Degradation

The "Ghost Peak" Phenomenon in GC-MS

A common error in the analysis of tert-butyl

-keto esters is misinterpreting the chromatogram due to thermal degradation in the injector port.

• Mechanism: At temperatures

  , the molecule undergoes thermal elimination of isobutene followed by decarboxylation before ionization.

• Observation: You inject pure tert-butyl 3-oxo-3-phenylpropanoate, but the GC-MS shows two peaks:

  • Small peak: The intact parent (220 Da).

  • Large peak: Acetophenone (120 Da).

• Differentiation:

  • Thermal Degradation:[1][2] The acetophenone peak has a different retention time than the parent.

  • Fragmentation: The

    120 ion appears within the mass spectrum of the parent peak.

Validated Experimental Protocols

GC-MS Method (Low-Thermal Stress)

Objective: Minimize thermal degradation to observe the intact molecular ion.

• Inlet: Splitless mode. Temperature: 180°C (Do NOT use standard 250°C).

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms or DB-5ms).

• Flow: Helium at 1.0 mL/min.

• Oven Program:

  • Start: 60°C (hold 1 min).

  • Ramp: 20°C/min to 280°C.

  • Total run time: <15 mins.

• MS Source: 230°C, 70 eV.

LC-MS Method (Quantitative)

Objective: Robust quantification for pharmacokinetic or purity assays.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

• Mobile Phase A: Water + 0.1% Formic Acid (promotes

  ).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Detection: ESI Positive Mode.

  • Target Mass: 221.1 (

    ) and 243.1 ( ).

Method Development Workflow

Figure 2: Decision matrix for selecting the appropriate ionization technique.

References

• NIST Mass Spectrometry Data Center. Tert-butyl 3-oxo-3-phenylpropanoate Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Compound Summary: tert-Butyl 3-oxo-3-phenylpropanoate (CID 179643).[3] National Library of Medicine. [Link]

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for McLafferty rearrangement mechanisms).

Sources

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• 2. mdpi.com [mdpi.com]
• 3. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Deep Dive: Reactivity &amp; Applications of tert-Butyl 3-oxo-3-phenylpropanoate

Executive Summary

tert-Butyl 3-oxo-3-phenylpropanoate (CAS: 54441-66-6), often referred to as tert-butyl benzoylacetate , is a privileged

-keto ester scaffold in medicinal chemistry.[1] Unlike its ethyl or methyl counterparts, the tert-butyl group provides exceptional steric shielding and unique orthogonality in protecting group strategies. This guide dissects its reactivity profile, focusing on its dual role as a nucleophile (at the active methylene) and an electrophile (at the ketone), and provides validated protocols for its conversion into high-value chiral pharmaceutical intermediates.

Molecular Architecture & Reactivity Profile[1]

The utility of tert-butyl 3-oxo-3-phenylpropanoate stems from the interplay between three distinct functional zones:

• The Active Methylene (C2): Flanked by a ketone and an ester, these protons are highly acidic (

  ), enabling facile deprotonation and functionalization.

• The Prochiral Ketone (C3): The benzoyl carbonyl is a prime candidate for asymmetric reduction, yielding chiral

  -hydroxy esters—a structural motif ubiquitous in statins and antidepressants.

• The Acid-Labile Ester: The tert-butyl ester is stable to basic hydrolysis (saponification) but cleaves readily under acidic conditions, allowing for orthogonal deprotection strategies in the presence of other esters.

Reactivity Map

The following diagram illustrates the core divergent pathways available to this substrate:

Figure 1: Divergent synthetic pathways for tert-butyl 3-oxo-3-phenylpropanoate.[1]

The Active Methylene: C-H Activation & Functionalization

Alkylation Strategies

Alkylation at the C2 position is the primary method for building carbon skeletons. However, the choice of base is critical.

The "NaH/DMF" Hazard: While Sodium Hydride (NaH) in Dimethylformamide (DMF) is a standard condition for many alkylations, it is contraindicated for tert-butyl esters. Research indicates that NaH in DMF can facilitate the cleavage of tert-butyl esters via a

mechanism or elimination, often leading to yield loss or explosion risks on scale due to exotherms [1].[2]

Recommended Conditions:

• Base: Sodium Hydride (NaH) in THF (0°C to RT) or Potassium Carbonate (

  ) in Acetone (Reflux).

• Mechanism: Deprotonation forms the enolate, which attacks alkyl halides via

  .

• Selectivity: Mono-alkylation is favored due to the steric bulk of the tert-butyl group, which hinders the approach of a second electrophile.

Knoevenagel Condensation

The compound condenses readily with aromatic aldehydes to form

-unsaturated esters.[1]

• Catalyst: Piperidine/Acetic Acid or Titanium Tetrachloride (

  ).[1]

• Utility: Precursors for dihydropyrimidines (Biginelli reaction) or Michael acceptors.[1]

The Carbonyl Core: Asymmetric Reductions

The transformation of the ketone to a chiral alcohol is the most high-value application of this molecule. The resulting (S)-tert-butyl 3-hydroxy-3-phenylpropanoate is a key intermediate for serotonin reuptake inhibitors (SSRIs) and other bioactive targets.[1]

Noyori Asymmetric Hydrogenation

The gold standard for this transformation is Ru-catalyzed hydrogenation using chiral diphosphine ligands (BINAP).[1]

Parameter	Condition	Rationale
Catalyst		Induces high enantioselectivity (>95% ee).[1][3]
Solvent	MeOH or EtOH	Protic solvents facilitate the proton transfer in the outer-sphere mechanism.[1]
Pressure	4–10 atm	Moderate pressure ensures turnover without over-reduction of the phenyl ring.[1]
Temperature	25–50°C	Balance between rate and enantiocontrol.[1]

Mechanism: The reaction proceeds via dynamic kinetic resolution (if C2 is substituted) or simple enantioselective hydrogenation. The tert-butyl group enhances stereoselectivity by locking the conformation of the substrate in the chiral pocket of the catalyst.

Figure 2: Workflow for the asymmetric hydrogenation to chiral

-hydroxy esters.[1]

The tert-Butyl Ester: Stability & Deprotection

The tert-butyl group acts as a "mask" for the carboxylic acid, stable to nucleophiles that would attack methyl/ethyl esters.

Deprotection Protocols[1][4][5][6][7][8]

• Acidolysis (Standard):

  • Reagent: Trifluoroacetic acid (TFA) in DCM (1:1 v/v).

  • Mechanism: Protonation of the carbonyl oxygen followed by E1 elimination of the tert-butyl cation (forming isobutylene gas).

  • Note: Scavengers (e.g., triethylsilane) may be needed if the substrate contains electron-rich aromatic rings prone to alkylation by the tert-butyl cation.

• Mild Alternative (Oxalyl Chloride):

  • Reagent: Oxalyl chloride in MeOH.

  • Advantage: Avoids strong acids; generates HCl in situ in a controlled manner, useful for acid-sensitive substrates [2].[1]

Experimental Protocols

Protocol A: Enantioselective Hydrogenation to (S)-Alcohol

Objective: Synthesis of (S)-tert-butyl 3-hydroxy-3-phenylpropanoate.

• Catalyst Prep: In a glovebox, charge a Schlenk flask with

  (0.5 mol%) and (S)-BINAP (1.0 mol%). Add degassed DMF and heat at 100°C for 10 min. Cool to RT.

• Reaction: Transfer the catalyst solution to an autoclave containing tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv) in degassed MeOH (0.5 M concentration).

• Hydrogenation: Pressurize to 5 atm

  . Stir at 50°C for 12 hours.

• Workup: Vent

  . Concentrate solvent in vacuo.[1]

• Purification: Flash chromatography (Hexanes/EtOAc) yields the chiral alcohol as a white solid (Yield >90%, ee >98%).

Protocol B: C-Alkylation (Safety-Optimized)

Objective: Synthesis of

-benzyl derivative without ester cleavage.[1]

• Setup: Flame-dry a 3-neck flask under

  .

• Deprotonation: Add NaH (60% dispersion, 1.1 equiv) to dry THF at 0°C.

• Addition: Dropwise add tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv) in THF. Stir for 30 min until

  evolution ceases.

• Alkylation: Add benzyl bromide (1.1 equiv) dropwise.

• Completion: Warm to RT and stir for 4 hours. Monitor by TLC.[1]

• Quench: Carefully add saturated

  . Extract with EtOAc.[1][4][5]

References

• Filali, E., Lloyd-Jones, G. C., & Sale, D. A. (2009).[2][6] Cleavage of tert-Butyl Benzoates with NaH in DMF: Comments on the Mechanism and a Simple and Safe Alternative Procedure. Synlett, 2009(2), 205–208.[2]

• Noyori, R., et al. (1987).

  -keto carboxylic esters. Journal of the American Chemical Society, 109(19), 5856–5858.

• BenchChem. (2025).[1] Application Notes: Knoevenagel Condensation Protocols.

• Sigma-Aldrich. (2025).[1] Product Specification: tert-Butyl 3-hydroxypropionate derivatives.

Sources

• 1. 3-Hydroxy-3-phenylpropanoic acid | C9H10O3 | CID 92959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cleavage of tert-Butyl Benzoates with NaH in DMF: Comments on the ­Mechanism and a Simple and Safe Alternative Procedure [organic-chemistry.org]
• 3. Overcoming the Limitations of Transition-Metal Catalysis in the Chemoenzymatic Dynamic Kinetic Resolution (DKR) of Atropisomeric Bisnaphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 6. research.ed.ac.uk [research.ed.ac.uk]

Tert-butyl 3-oxo-3-phenylpropanoate stability and storage conditions.

Executive Summary

Tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) is a critical

-keto ester intermediate used frequently in the synthesis of chiral amino acids and pharmaceutical APIs.[1] Its utility, however, is counterbalanced by its inherent thermodynamic instability.[1]

Unlike simple alkyl esters, this compound possesses a "push-pull" instability arising from the acid-labile tert-butyl group and the decarboxylation-prone

-keto motif.[1] Improper storage leads to autocatalytic decomposition into acetophenone , carbon dioxide , and isobutylene , compromising yield and introducing impurities that are difficult to purge.[1]

This guide provides a mechanistic understanding of these degradation pathways and establishes a rigid, self-validating protocol for storage and handling to ensure reagent integrity.[1]

Part 1: Physicochemical Profile & Critical Identity[1]

Before implementing storage protocols, verify the chemical identity to avoid confusion with structurally similar halogenated ketones (e.g., 1-Bromopinacolone).[1]

Property	Specification
Chemical Name	tert-Butyl 3-oxo-3-phenylpropanoate
Synonyms	tert-Butyl benzoylacetate
CAS Number	54441-66-6
Molecular Formula
Molecular Weight	220.27 g/mol
Physical State	Colorless to pale yellow liquid (or low-melting solid)
Key Functional Groups	-Keto ester; tert-Butyl ester

Note on Tautomerism: Like all

-keto esters, this compound exists in equilibrium between its keto and enol forms.[1] The enol form is stabilized by conjugation with the phenyl ring, making the compound susceptible to oxidative degradation if exposed to air for prolonged periods.[1]

Part 2: Degradation Mechanisms (The "Why")

Understanding why this compound degrades allows us to engineer effective storage controls.[1] There are two primary failure modes:[1]

Acid-Catalyzed Hydrolysis & Decarboxylation (Moisture Driven)

The tert-butyl ester is highly sensitive to acid hydrolysis.[1] Even trace moisture, combined with slight acidity (often from glass surfaces or impurities), hydrolyzes the ester to 3-oxo-3-phenylpropanoic acid (benzoylacetic acid).[1] This intermediate is unstable and undergoes rapid, spontaneous decarboxylation at room temperature.[1]

Thermal Elimination (Heat Driven)

At elevated temperatures, tert-butyl esters can undergo a retro-Ene type reaction (thermal elimination), ejecting isobutylene and generating the

-keto acid, which subsequently decarboxylates.[1]

Visualizing the Pathway:

Figure 1: Mechanistic degradation pathway showing the convergence on Acetophenone and CO2.[1]

Part 3: Storage & Handling Protocols

To mitigate the mechanisms above, the following Standard Operating Procedure (SOP) is mandatory.

Storage Specifications

Parameter	Condition	Rationale
Temperature	-20°C (± 5°C)	Arrests thermal elimination and slows hydrolysis kinetics.[1]
Atmosphere	Inert (Argon or )	Prevents oxidative degradation of the enol form and excludes moisture.[1]
Container	Amber Glass, Tightly Sealed	Amber glass blocks UV (which promotes radical formation); tight seal prevents moisture ingress.[1]
Headspace	Minimal	Reduce volume of air/moisture available in the vial.

Handling Workflow

The "Thaw-Use-Refreeze" cycle is the most dangerous period for the reagent due to condensation risks.[1]

Figure 2: Safe handling workflow to prevent condensation-induced hydrolysis.

Part 4: Quality Control (Self-Validating System)

Trustworthiness in experimental chemistry requires verification.[1] Before committing this reagent to a high-value synthesis, perform one of the following checks.

The "Pop" Test (Crude Check)

Because degradation releases

and Isobutylene gas, a pressurized vial is a primary indicator of decomposition.[1]

• Observation: If the septum bulges or there is an audible hiss ("pop") upon opening, significant decarboxylation has occurred.[1]

• Action: Discard the lot.

1H-NMR Validation (Definitive Check)

Run a quick proton NMR in

.

• Target Material: Look for the tert-butyl singlet at ~1.4–1.5 ppm and the methylene (

  ) singlet at ~3.9 ppm .[1]

• Impurity Marker (Acetophenone): Look for a methyl ketone singlet at ~2.6 ppm .[1]

• Calculation:

  (Note: Adjust integration normalization factors based on proton count).

TLC Analysis

• Mobile Phase: 10% Ethyl Acetate in Hexanes.[1]

• Visualization: UV Light (254 nm).[1]

• Result: Acetophenone travels much faster (

  ) than the -keto ester.[1] A distinct, fast-moving spot indicates decomposition.[1]

References

• PubChem. (n.d.).[1] tert-Butyl 3-oxo-3-phenylpropanoate (Compound).[1][2] National Library of Medicine.[1] Retrieved from [Link][1]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (General reference for decarboxylation mechanisms of

  -keto esters).

• Witzeman, J. S. (1991).[1] Transacetoacetylation with tert-butyl acetoacetate. Tetrahedron Letters, 31(10), 1401-1404.[1] (Discusses thermal stability of tert-butyl

  -keto esters).

• Sigma-Aldrich. (n.d.).[1] Safety Data Sheet for Beta-Keto Esters. (General handling for acid-sensitive esters).

Sources

• 1. Ascorbyl Palmitate | 137-66-6 [chemicalbook.com]
• 2. 54441-66-6|tert-Butyl 3-oxo-3-phenylpropanoate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to tert-butyl 3-oxo-3-phenylpropanoate for Researchers and Drug Development Professionals

Introduction

Tert-butyl 3-oxo-3-phenylpropanoate, also commonly known as tert-butyl benzoylacetate, is a valuable β-keto ester that serves as a critical building block in modern organic synthesis and medicinal chemistry. Its unique structural motif, featuring a reactive β-keto ester system coupled with a bulky tert-butyl group, provides a versatile platform for constructing complex molecular architectures. The tert-butyl ester offers steric protection and can be selectively cleaved under specific acidic conditions, a feature highly prized in multi-step synthetic campaigns. This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the procurement, quality assessment, synthesis, impurity profiling, and applications of this important synthetic intermediate.

I. Procurement and Quality Assessment of Commercial-Grade Material

The reliable sourcing of starting materials is the foundation of reproducible and successful research. Tert-butyl 3-oxo-3-phenylpropanoate is readily available from a range of commercial suppliers.

Major Commercial Suppliers

A non-exhaustive list of prominent suppliers includes:

• Large Chemical Suppliers:

  • Sigma-Aldrich (Merck)

  • Thermo Fisher Scientific (Alfa Aesar)

  • TCI Chemicals

• Fine Chemical and Building Block Specialists:

  • BenchChem

  • Enamine

  • Combi-Blocks

  • BLD Pharm

  • chemPUR

• Chemical Marketplaces (listing multiple suppliers):

  • ChemBuyersGuide.com

  • Guidechem

  • PubChem

Critical Quality Parameters and the Certificate of Analysis (CoA)

When procuring tert-butyl 3-oxo-3-phenylpropanoate, it is imperative to move beyond simply considering the listed purity. A thorough evaluation of the supplier's Certificate of Analysis (CoA) for the specific lot being purchased is essential. The CoA is the primary document that assures the quality and identity of the material.

Table 1: Key Parameters to Scrutinize on a Certificate of Analysis (CoA)

Parameter	Typical Specification	Analytical Method(s)	Importance and Interpretation
Appearance	White to off-white or pale yellow solid/powder	Visual Inspection	Deviations from the expected appearance can indicate degradation or significant impurities.
Identity	Conforms to structure	¹H NMR, ¹³C NMR, IR	Confirms that the material is indeed tert-butyl 3-oxo-3-phenylpropanoate. The NMR spectra should be consistent with the known structure, and key IR stretches (e.g., C=O) should be present.
Purity (Assay)	≥95%, ≥98%, ≥99%	HPLC, GC, ¹H NMR (qNMR)	This is the most critical parameter. The choice of purity grade depends on the application. For early-stage discovery, ≥95% may be acceptable, while for later-stage development or sensitive catalytic reactions, ≥98% or ≥99% is recommended.
Water Content	Varies (e.g., ≤0.5%)	Karl Fischer Titration	High water content can interfere with moisture-sensitive reactions, such as those involving organometallics or strong bases.
Residual Solvents	Not always listed, but important	GC-HS (Headspace Gas Chromatography)	The presence of residual solvents from the synthesis and purification (e.g., toluene, ethyl acetate, hexanes) can affect reaction outcomes and, in a pharmaceutical context, are strictly regulated.
Melting Point	Approx. 30-40 °C	Melting Point Apparatus	A sharp melting point range close to the literature value can be an indicator of high purity. A broad or depressed melting point suggests the presence of impurities.

Experimental Workflow for In-House Quality Verification

It is good laboratory practice to independently verify the quality of critical starting materials, even when a CoA is provided.

Caption: In-house quality control workflow for incoming tert-butyl 3-oxo-3-phenylpropanoate.

II. Synthesis, Mechanism, and Impurity Profiling

Understanding the synthetic origins of a chemical provides invaluable insight into its potential impurity profile. The two most common industrial routes to tert-butyl 3-oxo-3-phenylpropanoate are the Claisen condensation and transesterification.

Claisen Condensation Route

The crossed Claisen condensation is a classic method for forming β-keto esters. In this case, a non-enolizable ester, such as methyl benzoate or ethyl benzoate, is reacted with tert-butyl acetate in the presence of a strong base.

Caption: Schematic of the Claisen condensation route to tert-butyl 3-oxo-3-phenylpropanoate.

Potential Impurities from the Claisen Route:

• Unreacted Starting Materials: Residual tert-butyl acetate and methyl/ethyl benzoate.

• Self-Condensation Product of tert-Butyl Acetate: tert-Butyl acetoacetate.

• Base-Related Impurities: Residual salts after workup.

• Solvent Adducts: Though less common, potential for side reactions involving the solvent.

Transesterification Route

This method involves converting a more readily available β-keto ester, such as ethyl 3-oxo-3-phenylpropanoate (ethyl benzoylacetate), into the desired tert-butyl ester. This is typically achieved by heating the ethyl ester with tert-butanol in the presence of a catalyst.

Potential Impurities from the Transesterification Route:

• Unreacted Starting Material: Residual ethyl 3-oxo-3-phenylpropanoate.[1]

• By-products: Ethanol is the primary by-product.[2]

• Catalyst Residues: Traces of the acid or base catalyst may remain.

• Degradation Products: Prolonged heating can lead to decomposition.

III. Applications in Pharmaceutical Synthesis

The utility of tert-butyl 3-oxo-3-phenylpropanoate is best illustrated through its application in the synthesis of complex, biologically active molecules. Its ability to participate in a wide range of C-C bond-forming reactions makes it a versatile intermediate.

Case Study: Asymmetric Hydrogenation in Chiral Synthesis

Tert-butyl 3-oxo-3-phenylpropanoate is an excellent substrate for asymmetric hydrogenation to produce the corresponding chiral β-hydroxy ester. This transformation is a key step in the synthesis of many pharmaceutical intermediates. For example, using a chiral catalyst system such as an Iridium complex with a chiral phosphine ligand (e.g., (R)-DTB-SpiroPAP), high yields and enantioselectivities can be achieved.[3]

Table 2: Example of Asymmetric Hydrogenation

Substrate	Catalyst System	Yield (%)	Enantiomeric Excess (ee, %)	Product
tert-Butyl 3-oxo-3-phenylpropanoate	Ir/(R)-DTB-SpiroPAP	98	98.8	(R)-tert-Butyl 3-hydroxy-3-phenylpropanoate

Data sourced from a representative application note.[3]

Case Study: Synthesis of Atorvastatin Intermediates

Atorvastatin (Lipitor®) is a widely prescribed medication for lowering cholesterol. The synthesis of this complex molecule involves several key fragments. While not a direct precursor in all reported syntheses, β-keto esters with structures analogous to tert-butyl 3-oxo-3-phenylpropanoate are central to building the core of the molecule. The Paal-Knorr pyrrole synthesis, a common strategy for constructing the central pyrrole ring of Atorvastatin, often utilizes a 1,4-dicarbonyl compound that can be derived from intermediates like tert-butyl 2-((4R,6R)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate.[4][5] The underlying chemistry of manipulating β-keto esters is fundamental to these synthetic routes.[6][7]

Case Study: Synthesis of Sitagliptin Intermediates

Sitagliptin (Januvia®) is a medication used to treat type 2 diabetes. The synthesis of sitagliptin involves the construction of a chiral β-amino acid derivative. While various synthetic routes exist, the core principles of forming carbon-carbon bonds adjacent to a carbonyl group are shared with the chemistry of tert-butyl 3-oxo-3-phenylpropanoate. Some syntheses of sitagliptin and its analogues involve intermediates like (R)-tert-butyl 4-oxo-4-(3-(trifluoromethyl)-5,6-dihydro-[6][8][9]triazolo[4,3-a]pyrazin-7(8H)-yl)-1-(2,4,5-trifluorophenyl)butan-2-ylcarbamate, which shares the β-carbonyl structural motif.[10][11][12]

IV. Safety, Handling, and Storage

Proper handling and storage are paramount to ensure the safety of laboratory personnel and maintain the integrity of the chemical.

Hazard Identification

Based on available data, tert-butyl 3-oxo-3-phenylpropanoate is classified with the following hazards:

• Skin Irritation (H315): Causes skin irritation.[1]

• Eye Irritation (H319): Causes serious eye irritation.[1]

• Respiratory Irritation (H335): May cause respiratory irritation.[1]

The Safety Data Sheet (SDS)

Always consult the full Safety Data Sheet (SDS) provided by the supplier before handling this compound. The SDS will provide comprehensive information on:

• Section 2: Hazards Identification: Detailed GHS classifications.

• Section 4: First-Aid Measures: Instructions for exposure incidents.

• Section 5: Fire-Fighting Measures: Suitable extinguishing media.

• Section 7: Handling and Storage: Recommended procedures to minimize exposure and maintain quality.

• Section 8: Exposure Controls/Personal Protection: Specifies necessary Personal Protective Equipment (PPE), such as gloves (e.g., nitrile), safety glasses or goggles, and a lab coat. Work should be conducted in a well-ventilated area or a chemical fume hood.

• Section 13: Disposal Considerations: Guidelines for proper chemical waste disposal.

Recommended Storage

• Temperature: Store in a cool, dry place. Some suppliers may recommend refrigeration.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation, especially for high-purity grades intended for sensitive applications.

• Container: Keep the container tightly sealed to prevent moisture ingress and contamination.

V. Conclusion

Tert-butyl 3-oxo-3-phenylpropanoate is a versatile and indispensable tool in the arsenal of the modern synthetic chemist. Its commercial availability, coupled with its predictable reactivity, makes it a go-to building block for a wide range of applications, from academic research to the industrial synthesis of pharmaceuticals. A thorough understanding of its procurement, quality assessment, potential impurities, and safe handling practices, as outlined in this guide, will empower researchers to utilize this valuable compound to its full potential, ensuring the reliability and success of their synthetic endeavors.

References

• Huang, Y., & Liu, T. (n.d.). The synthesis of atorvastatin intermediates. Atlantis Press. Retrieved from [Link]

• Concise synthesis of atorvastatin lactone under high-speed vibration milling conditions. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• EP2240442B1 - Preparation process useful in synthesis of atorvastatin. (n.d.). Google Patents.

• Gutta, M., et al. (n.d.). POTENTIAL PROCESS RELATED SUBSTANCE OF ATORVASTATIN CALCIUM: IDENTIFICATION, SYNTHESIS AND SPECTRAL CHARACTERIZATION INCLUDING C. Rasayan J. Chem. Retrieved from [Link]

• Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1- phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin. (2017). ACG Publications. Retrieved from [Link]

• Synthesis of Sitagliptin. (n.d.). ResearchGate. Retrieved from [Link]

• Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. (2021). PMC. Retrieved from [Link]

• CN113149991A - Synthesis method of sitagliptin free base and sitagliptin phosphate monohydrate. (n.d.). Google Patents.
• US20120108598A1 - Sitagliptin synthesis. (n.d.). Google Patents.

• tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643. (n.d.). PubChem. Retrieved from [Link]

• Claisen condensation. (2020). L.S.College, Muzaffarpur. Retrieved from [Link]

• 21.9: The Claisen Condensation Reactions of Esters. (2019). Chemistry LibreTexts. Retrieved from [Link]

• Transesterification in Biodiesel: Chemistry, Catalysts & Process Optimization. (2025). Technoilogy. Retrieved from [Link]

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• 2. technoilogy.it [technoilogy.it]
• 3. (R)-DTB-SpiroPAP | 1415636-82-6 | Benchchem [benchchem.com]
• 4. acgpubs.org [acgpubs.org]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. atlantis-press.com [atlantis-press.com]
• 7. Concise synthesis of atorvastatin lactone under high-speed vibration milling conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. EP2240442B1 - Preparation process useful in synthesis of atorvastatin - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. CN113149991A - Synthesis method of sitagliptin free base and sitagliptin phosphate monohydrate - Google Patents [patents.google.com]
• 12. US20120108598A1 - Sitagliptin synthesis - Google Patents [patents.google.com]

An In-depth Technical Guide to β-Keto Esters in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

β-Keto esters are exceptionally versatile building blocks in organic synthesis, prized for their unique structural features that impart a rich and varied reactivity. This guide provides a comprehensive exploration of the core principles and advanced applications of β-keto esters. We will delve into their inherent chemical properties, focusing on the pivotal role of keto-enol tautomerism and the acidity of the α-proton. Key synthetic methodologies, including the Claisen condensation for their formation and the acetoacetic ester synthesis for their application in forming ketones, will be examined in detail. Furthermore, this guide will explore their utility in multicomponent reactions like the Hantzsch pyridine synthesis and the Biginelli reaction, which are crucial for the construction of heterocyclic frameworks prevalent in medicinal chemistry. Mechanistic insights, practical experimental considerations, and recent advancements in the field are integrated throughout to provide a holistic understanding for professionals in research and drug development.

The Fundamental Chemistry of β-Keto Esters

β-Keto esters are characterized by a ketone and an ester functional group separated by a single methylene group. This arrangement gives rise to their unique reactivity, primarily governed by two key features: keto-enol tautomerism and the pronounced acidity of the α-hydrogens.

Keto-Enol Tautomerism

β-Keto esters exist as an equilibrium mixture of the keto and enol tautomers.[1] Unlike simple ketones where the keto form predominates, the enol form of a β-keto ester is significantly stabilized. This stability arises from the formation of a conjugated π-system and a strong intramolecular hydrogen bond, creating a stable six-membered ring.[1]

The position of this equilibrium is highly sensitive to the solvent.[1][2] In polar, hydrogen-bond-accepting solvents, the keto form is favored. Conversely, non-polar solvents stabilize the intramolecularly hydrogen-bonded enol form, shifting the equilibrium in its favor.[1] This tautomerism can be readily studied and quantified using Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy, as the interconversion is often slow on the NMR timescale, allowing for the observation and integration of distinct signals for each tautomer.[1] UV-Vis spectroscopy can also be employed, as the conjugated enol form absorbs at a longer wavelength than the non-conjugated keto form.[1] The ability to manipulate this equilibrium, for instance through light-induced tautomerization in photoactive diarylethene systems, presents exciting opportunities in materials chemistry and photopharmacology.[3][4]

Caption: Keto-enol tautomerism in β-keto esters.

Acidity of α-Hydrogens

The methylene protons situated between the two carbonyl groups (the α-protons) of a β-keto ester are significantly acidic, with a pKa typically in the range of 10-11.[5] This increased acidity is due to the inductive electron-withdrawing effect of the adjacent carbonyl groups and, more importantly, the resonance stabilization of the resulting enolate anion. The negative charge is delocalized over both oxygen atoms and the α-carbon, rendering the enolate a soft and highly versatile nucleophile.

Core Synthetic Methodologies

The unique reactivity of β-keto esters underpins several cornerstone reactions in organic synthesis.

Claisen Condensation: The Genesis of β-Keto Esters

The Claisen condensation is a fundamental carbon-carbon bond-forming reaction that synthesizes β-keto esters from two ester molecules in the presence of a strong base.[6][7]

Mechanism:

• Enolate Formation: A strong base, typically a sodium alkoxide corresponding to the alcohol portion of the ester to prevent transesterification, removes an α-proton to form a resonance-stabilized enolate anion.[6][8][9]

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of a second ester molecule, forming a tetrahedral alkoxide intermediate.[8][9]

• Elimination: The intermediate collapses, expelling an alkoxide leaving group to form the β-keto ester.[6][9]

• Deprotonation (Driving Force): The newly formed β-keto ester is more acidic than the starting ester. The alkoxide base deprotonates the α-carbon of the β-keto ester, forming a highly resonance-stabilized enolate. This irreversible step drives the reaction to completion.[6][8]

• Protonation: A final acidic workup protonates the enolate to yield the neutral β-keto ester.[8]

Caption: Workflow of the Claisen condensation.

Variations:

• Dieckmann Condensation: An intramolecular Claisen condensation of a molecule containing two ester groups, forming a cyclic β-keto ester. This is particularly effective for forming 5- or 6-membered rings.[6]

• Crossed Claisen Condensation: The condensation between two different esters. To avoid a mixture of products, one ester should lack α-hydrogens (e.g., ethyl benzoate, ethyl formate) or be significantly more reactive.[7][10]

Acetoacetic Ester Synthesis: Crafting Ketones

The acetoacetic ester synthesis is a powerful method for preparing α-substituted and α,α-disubstituted acetones.[11][12][13]

Mechanism:

• Enolate Formation: Ethyl acetoacetate is deprotonated with a suitable base (e.g., sodium ethoxide) to form the nucleophilic enolate.[12][14]

• Alkylation: The enolate undergoes an S_N2 reaction with an alkyl halide, forming a new carbon-carbon bond at the α-position.[11][12] This step can be repeated with a different alkyl halide to create a disubstituted derivative.[14]

• Hydrolysis and Decarboxylation: The alkylated β-keto ester is then hydrolyzed to the corresponding β-keto acid upon heating with aqueous acid or base.[11][13] β-Keto acids are unstable and readily undergo decarboxylation (loss of CO₂) upon heating to yield the final ketone product.[11][14]

Caption: Acetoacetic ester synthesis workflow.

This synthesis is highly valuable as it avoids the regioselectivity issues often encountered when directly alkylating unsymmetrical ketones.[15]

Michael Addition: Conjugate Addition Reactions

The stabilized enolates derived from β-keto esters are excellent nucleophiles for Michael additions (1,4-conjugate additions) to α,β-unsaturated carbonyl compounds.[16][17] This reaction is a powerful tool for forming 1,5-dicarbonyl compounds.[16]

The reaction proceeds via the addition of the β-keto ester enolate to the β-carbon of the α,β-unsaturated system.[16] Asymmetric variants of the Michael addition using chiral catalysts have been developed to produce stereochemically complex products with high enantioselectivity.[18][19] For instance, merging an asymmetric Michael addition with a crystallization-induced diastereomer transformation allows for the isolation of single diastereomers.[18]

β-Keto Esters in Heterocyclic Synthesis

β-Keto esters are indispensable starting materials for the synthesis of a wide variety of heterocyclic compounds, many of which are scaffolds for pharmaceuticals.[20]

Hantzsch Pyridine Synthesis

This multi-component reaction combines an aldehyde, two equivalents of a β-keto ester, and a nitrogen source (like ammonia or ammonium acetate) to form dihydropyridines.[21][22] These can then be oxidized to the corresponding aromatic pyridines.[21][23] The driving force for the final oxidation step is the formation of the stable aromatic ring.[21]

Mechanism: The reaction is believed to proceed through the initial formation of an α,β-unsaturated carbonyl intermediate via a Knoevenagel condensation between the aldehyde and one equivalent of the β-keto ester.[23][24] Concurrently, the second equivalent of the β-keto ester reacts with ammonia to form an enamine.[24] A subsequent Michael addition of the enamine to the unsaturated intermediate, followed by cyclization and dehydration, yields the dihydropyridine ring.[23]

The Hantzsch synthesis is of significant medicinal importance, as it is used to produce calcium channel blockers such as nifedipine, amlodipine, and nimodipine.[21][23]

Biginelli Reaction

The Biginelli reaction is another one-pot, three-component reaction that condenses a β-keto ester, an aryl aldehyde, and urea (or thiourea) under acidic catalysis to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[25][26][27]

Mechanism: The reaction is thought to begin with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate.[25][26] The enol form of the β-keto ester then acts as a nucleophile, adding to the iminium ion.[25] Subsequent intramolecular cyclization via attack of the urea nitrogen onto the ketone carbonyl, followed by dehydration, yields the final heterocyclic product.[25][27]

DHPMs are a class of compounds with significant biological activities, including use as calcium channel blockers and antihypertensive agents.[27]

Japp-Klingemann Reaction

The Japp-Klingemann reaction is used to synthesize hydrazones from β-keto esters and aryl diazonium salts.[28][29] These hydrazone products are valuable intermediates, most notably for the synthesis of indoles via the Fischer indole synthesis.[28][29]

Mechanism: The reaction begins with the deprotonation of the β-keto ester to form an enolate.[28][29] This enolate then adds to the diazonium salt to form an azo compound.[28] Under the reaction conditions, this intermediate undergoes hydrolysis and cleavage of the acyl group to afford the final, more stable hydrazone.[28]

Advanced and Modern Synthetic Applications

The utility of β-keto esters extends beyond these classical transformations. Modern organic synthesis has seen the development of new and innovative ways to prepare and utilize these versatile synthons.

Alternative Synthetic Routes

While the Claisen condensation is the traditional method, other efficient protocols have been developed.

• From Acid Chlorides: β-Keto esters can be synthesized in good yields by acylating the barium complex of methyl acetoacetate with an acid chloride, followed by cleavage with methanol.[30] A one-pot method involves reacting acyl chlorides with sodium ethyl acetoacetate in ethanol, where the subsequent deacetylation occurs upon refluxing.[31]

• From Meldrum's Acid: Fatty β-keto esters can be obtained from fatty acids and Meldrum's acid using coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).[32]

• From Dioxinones: The reaction of 2,2,6-trimethyl-4H-1,3-dioxin-4-one with alcohols in the presence of sodium acetate provides a mild and high-yielding route to β-keto esters, avoiding side products.[20]

Transesterification

Asymmetric Synthesis

The development of asymmetric syntheses involving β-keto esters is a major focus of contemporary research.

• Asymmetric Hydrogenation: Chiral ruthenium and iridium catalysts have been developed for the highly enantioselective hydrogenation of the keto group in β-keto esters to produce chiral β-hydroxy esters, which are valuable synthetic intermediates.[38]

• Enzymatic Synthesis: ω-Transaminases can be used for the asymmetric amination of β-keto esters to produce chiral β-amino acid esters, providing a stable alternative to the use of unstable β-keto acids.[39] Lipase-catalyzed transesterification can also be used to synthesize optically active β-keto esters.[40]

• Dynamic Kinetic Resolution: Racemic β-amino-α-keto esters can be converted to enantioenriched anti-β-amino-α-hydroxy esters via dynamic kinetic resolution using Ru(II)-catalyzed asymmetric transfer hydrogenation.[41]

Experimental Protocols

Protocol: Acetoacetic Ester Synthesis of 2-Pentanone

This protocol is a representative example of the acetoacetic ester synthesis.[12]

Materials:

• Sodium ethoxide (C₂H₅ONa)

• Absolute ethanol

• Ethyl acetoacetate

• Ethyl bromide (CH₃CH₂Br)

• Aqueous HCl (for workup)

• Aqueous NaOH (for hydrolysis)

• Heating apparatus

Procedure:

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium (1 equivalent) in absolute ethanol to prepare a solution of sodium ethoxide. Cool the solution in an ice bath.

• Add ethyl acetoacetate (1 equivalent) dropwise to the cooled sodium ethoxide solution with stirring.

• Alkylation: Add ethyl bromide (1 equivalent) dropwise to the solution of the enolate. After the addition is complete, warm the mixture to room temperature and then heat to reflux for 1-2 hours until the reaction is complete (monitor by TLC).

• Hydrolysis & Decarboxylation: Cool the reaction mixture. Add an aqueous solution of NaOH and heat to reflux to hydrolyze the ester.

• After hydrolysis is complete, cool the mixture and carefully acidify with aqueous HCl.

• Gently heat the acidified solution. Carbon dioxide will evolve as the β-keto acid decarboxylates. Continue gentle heating until gas evolution ceases.

• Workup: Cool the mixture, extract the product (2-pentanone) with a suitable organic solvent (e.g., diethyl ether), dry the organic layer over anhydrous sodium sulfate, and purify by distillation.

Protocol: Hantzsch Synthesis of Diethyl 1,4-dihydro-2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate

This protocol is a standard procedure for the Hantzsch pyridine synthesis.[22][24]

Materials:

• Ethyl acetoacetate (2 equivalents)

• Benzaldehyde (1 equivalent)

• Ammonium acetate (1.2 equivalents)

• Ethanol

• Reflux apparatus

Procedure:

• To a 100 mL round-bottom flask, add ethyl acetoacetate (2.0 mmol), benzaldehyde (1.0 mmol), and ammonium acetate (1.2 mmol).[22]

• Add 20 mL of ethanol to the flask.[22]

• Attach a reflux condenser and heat the reaction mixture to reflux (approx. 80°C) with vigorous stirring.[22][24]

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.[22]

• Once complete, allow the mixture to cool to room temperature. A yellow solid product should precipitate.

• Isolation: Filter the solid product, wash with cold ethanol, and dry to obtain the dihydropyridine derivative. Further purification can be achieved by recrystallization.

Conclusion

β-Keto esters stand as a testament to the power of functional group interplay in dictating chemical reactivity. Their unique electronic and structural properties make them invaluable synthons, enabling the construction of complex carbon skeletons and diverse heterocyclic systems. From the foundational Claisen and acetoacetic ester syntheses to their pivotal role in multicomponent reactions and modern asymmetric catalysis, β-keto esters continue to be a cornerstone of organic synthesis. For researchers and drug development professionals, a deep understanding of their chemistry is not merely academic but a practical necessity for the innovation of new synthetic routes and the creation of novel molecular entities with therapeutic potential.

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• Krivoshapkina, E. F., et al. (2020). Reversible Shifting of a Chemical Equilibrium by Light: The Case of Keto–Enol Tautomerism of a β-Ketoester. Organic Letters, 22(3), 836-840. [Link]

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• Zare, A., et al. (2018). Three-component reaction of β-keto esters, aromatic aldehydes and urea/thiourea promoted by caffeine: A green and natural, biodegradable catalyst for eco-safe Biginelli synthesis of 3,4-dihydropyrimidin-2-(1H)-ones/tiones derivatives under solvent-free conditions. Journal of the Serbian Chemical Society, 83(7-8), 857-865. [Link]

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• Hull, K. L., et al. (2013). Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters. Organic Letters, 15(10), 2338-2341. [Link]

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• Zhu, H., et al. (2022). Asymmetric synthesis of δ-substituted-β-keto esters and β-substituted ketones via carboxyl-assisted site- and enantio-selective addition reactions. Chemical Science, 13(18), 5223-5229. [Link]

• Feng, X., et al. (2005). Enantioselective Michael addition of β-keto esters to methyl vinyl ketone employing a chiral N,N′-dioxide–scandium trifluoromethanesulfonate complex as a catalyst. Chemical Communications, (37), 4642-4644. [Link]

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• The Malonic Ester and Acetoacetic Ester Synthesis. (2025, June 5). Master Organic Chemistry. Retrieved February 13, 2026, from [Link]

• Keto–enol tautomerism in β-dicarbonyls studied by nuclear magnetic resonance spectroscopy: II. Solvent effects on proton chemical shifts and on equilibrium constants. (n.d.). Canadian Science Publishing. Retrieved February 13, 2026, from [Link]

• Keto-enol tautomerism in beta-ketoesters: CH3C(O)CHXC(O)OY (X = H, Cl; Y = CH3, C2H5). Vibrational analyses, NMR spectra and quantum chemical calculations. (2025, August 7). ResearchGate. Retrieved February 13, 2026, from [Link]

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Protocols & Analytical Methods

Use of tert-butyl 3-oxo-3-phenylpropanoate in heterocyclic synthesis

An Application Guide for the Strategic Use of tert-Butyl 3-Oxo-3-phenylpropanoate in Modern Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of a Bulky β-Ketoester

In the landscape of synthetic organic chemistry, β-ketoesters are foundational building blocks, prized for their dual reactivity at the active methylene and carbonyl carbons. Among these, tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) emerges as a reactant of particular strategic importance. Its structure, featuring a phenyl ketone and a sterically demanding tert-butyl ester group, offers unique advantages in the construction of complex heterocyclic scaffolds.

The bulky tert-butyl group influences solubility, reaction kinetics, and stereochemical outcomes. More critically, it serves as a robust protecting group that can be selectively cleaved under specific acidic conditions, a feature highly valued in multi-step syntheses and in the development of pharmaceutical intermediates. This guide provides an in-depth exploration of its application in key heterocyclic syntheses, focusing on the underlying mechanisms and field-proven protocols.

Part 1: The Biginelli Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction, a one-pot multicomponent condensation discovered in 1891, remains a highly efficient method for synthesizing 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[1][2] These scaffolds are of significant interest to the pharmaceutical industry, forming the core of drugs such as calcium channel blockers and antihypertensive agents.[1] The use of tert-butyl 3-oxo-3-phenylpropanoate as the β-ketoester component allows for the direct incorporation of a phenyl group at the 6-position and a tert-butoxycarbonyl group at the 5-position of the resulting heterocycle.

Causality of the Reaction Mechanism

The reaction mechanism proceeds through a series of acid-catalyzed bimolecular reactions.[1] While several pathways have been proposed, a widely accepted modern mechanism begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate.[3] This electrophilic species is the rate-determining step and is crucial for guiding the subsequent steps.

The enol form of tert-butyl 3-oxo-3-phenylpropanoate then acts as a nucleophile, attacking the iminium ion. The steric bulk of the tert-butyl group can influence the approach of the reactants, although in this multicomponent setup, the primary driver is electronic. Following this addition, the molecule undergoes an intramolecular cyclization via nucleophilic attack of the terminal amine onto the ketone carbonyl. A final dehydration step yields the stable, six-membered dihydropyrimidinone ring.[3]

Figure 1: The reaction mechanism of the Biginelli synthesis.

Protocol: Lewis Acid-Catalyzed Synthesis of DHPMs

This protocol utilizes Ytterbium(III) triflate [Yb(OTf)₃] as a mild and efficient Lewis acid catalyst, which often leads to higher yields and shorter reaction times compared to classical Brønsted acid catalysis.[3]

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate (1.0 eq)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 eq)

• Urea or Thiourea (1.5 eq)

• Ytterbium(III) triflate (Yb(OTf)₃) (10 mol%)

• Acetonitrile (CH₃CN) or Ethanol (EtOH)

Procedure:

• To a round-bottom flask, add tert-butyl 3-oxo-3-phenylpropanoate, the aromatic aldehyde, urea, and Yb(OTf)₃.

• Add the solvent (acetonitrile or ethanol) to create a stirrable mixture (approx. 3-5 mL per mmol of the ketoester).

• Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). Reactions are typically complete within 2-6 hours.

• Upon completion, cool the reaction mixture to room temperature. A solid product may precipitate.

• If a precipitate forms, collect it by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, pour the mixture into ice-cold water and stir for 30 minutes to induce precipitation.

• Collect the solid product by filtration, wash with water, and then a small amount of cold ethanol.

• Dry the product under vacuum. Recrystallization from ethanol can be performed for further purification if necessary.

Trustworthiness Check: The protocol is self-validating. The progress can be easily monitored by TLC. The final product's identity and purity can be confirmed by standard analytical techniques (¹H NMR, ¹³C NMR, MS, and melting point), which should match literature values for the expected DHPM.

Catalyst	Conditions	Typical Yield	Reference
HCl	Ethanol, Reflux, 18h	20-60%
Yb(OTf)₃	Acetonitrile, Reflux, 4h	85-95%	[3]
InCl₃	Dichloromethane, RT, 12h	80-92%	[3]
Microwave	Solvent-free, 2 min	90-97%	[2][3]

Part 2: The Hantzsch Synthesis for Dihydropyridine Scaffolds

First reported in 1881, the Hantzsch dihydropyridine synthesis is a classic multicomponent reaction that constructs 1,4-dihydropyridines (1,4-DHPs).[4] These compounds are not only valuable precursors to pyridines via oxidation but are also a prominent class of calcium channel blockers used to treat hypertension, such as nifedipine and amlodipine.[4][5] Employing tert-butyl 3-oxo-3-phenylpropanoate in this synthesis allows for the creation of DHPs with phenyl and tert-butoxycarbonyl substituents.

Causality of the Reaction Mechanism

The Hantzsch synthesis involves the condensation of an aldehyde, a nitrogen donor (ammonia or ammonium acetate), and two equivalents of a β-ketoester.[4] The mechanism is a cascade of well-understood organic reactions:

• Knoevenagel Condensation: One molecule of the β-ketoester condenses with the aldehyde to form an α,β-unsaturated carbonyl intermediate (a Knoevenagel adduct).

• Enamine Formation: A second molecule of the β-ketoester reacts with ammonia to form a β-enamino ester.

• Michael Addition: The enamine, acting as a soft nucleophile, attacks the α,β-unsaturated carbonyl compound in a conjugate (Michael) addition. This step is key to assembling the carbon backbone of the final ring.

• Cyclization and Dehydration: The resulting intermediate undergoes intramolecular cyclization and subsequent dehydration to afford the final 1,4-dihydropyridine product.[6]

Figure 2: Experimental workflow of the Hantzsch Dihydropyridine Synthesis.

Protocol: One-Pot Synthesis of 1,4-Dihydropyridines

This protocol describes a classical, reliable one-pot synthesis refluxing in an alcohol solvent.[5]

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate (2.0 eq)

• Aromatic or Aliphatic Aldehyde (1.0 eq)

• Ammonium acetate (CH₃COONH₄) (1.2 eq)

• Ethanol (EtOH)

Procedure:

• In a round-bottom flask, dissolve the aldehyde and tert-butyl 3-oxo-3-phenylpropanoate in ethanol.

• Add ammonium acetate to the solution and stir to dissolve.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C for ethanol).

• Maintain the reflux for 4-12 hours, monitoring the reaction by TLC until the starting materials are consumed.

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to maximize precipitation of the product.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with a generous amount of cold water, followed by a small portion of cold ethanol to remove any unreacted starting materials.

• Dry the purified 1,4-dihydropyridine product under vacuum.

Expert Insight: The driving force for the optional subsequent oxidation of the 1,4-DHP to the corresponding pyridine is the formation of a stable aromatic ring.[4] This can be achieved using a variety of oxidizing agents, such as nitric acid, ferric chloride, or simply by exposure to air over a prolonged period under certain conditions.

Part 3: Guareschi-Thorpe Condensation for Pyridone Synthesis

A less common but powerful application for β-ketoesters is the Guareschi-Thorpe condensation, which yields substituted 2-pyridone derivatives.[7] This reaction involves the condensation of a β-ketoester with a cyanoacetamide equivalent in the presence of a base.[8]

Conceptual Mechanism

The reaction is initiated by the base-catalyzed condensation between the active methylene group of the cyano-reagent (e.g., cyanoacetamide) and the ketone carbonyl of tert-butyl 3-oxo-3-phenylpropanoate. This is followed by an intramolecular cyclization (Thorpe-Ziegler reaction) and subsequent tautomerization/aromatization to yield the stable pyridone ring. This pathway provides direct access to pyridones without the need for an oxidation step, distinguishing it from the Hantzsch synthesis.[9]

Protocol: Base-Catalyzed Synthesis of Substituted 2-Pyridones

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate (1.0 eq)

• Cyanoacetamide (1.0 eq)

• Piperidine (catalytic amount) or Sodium Ethoxide (1.1 eq)

• Ethanol (EtOH)

Procedure:

• Dissolve tert-butyl 3-oxo-3-phenylpropanoate and cyanoacetamide in absolute ethanol in a round-bottom flask.

• Add the base (a few drops of piperidine for catalytic conditions, or a solution of sodium ethoxide for stoichiometric conditions) to the mixture.

• Heat the reaction mixture to reflux and maintain for 2-8 hours. Monitor the reaction's progress by TLC.

• Upon completion, cool the mixture to room temperature.

• Neutralize the reaction mixture by carefully adding dilute acetic acid or hydrochloric acid until the pH is approximately 7. This will cause the product to precipitate.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with cold water and then cold ethanol.

• Dry the product under vacuum.

Conclusion

tert-Butyl 3-oxo-3-phenylpropanoate is a versatile and strategically valuable precursor for the synthesis of a wide range of medicinally relevant heterocycles. Its unique combination of a reactive β-dicarbonyl system, a phenyl group, and a sterically influential, cleavable tert-butyl ester group allows chemists to construct complex molecular architectures with precision and efficiency. The protocols and mechanistic insights provided herein for the Biginelli, Hantzsch, and Guareschi-Thorpe reactions serve as a robust foundation for researchers aiming to leverage this powerful building block in drug discovery and development.

References

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• Biginelli Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Sun, Q., et al. (2013). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Beilstein Journal of Organic Chemistry, 9, 2753–2758. Available at: [Link]

• Mechanism of Biginelli reaction. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• Zare, R. N., et al. (2019). A microdroplet-accelerated Biginelli reaction: mechanisms and separation of isomers using IMS-MS. Chemical Science, 10(18), 4817–4824. Available at: [Link]

• Stout, D. M. (2000). Learning from the Hantzsch synthesis. Journal of Chemical Education, 77(11), 1427. Available at: [Link]

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879–888. Available at: [Link]

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• Kidwai, M., et al. (2013). ONE-POT SYNTHESIS OF HANTZSCH ESTERS AND POLYHYDROQUINOLINE DERIVATIVES CATALYZED BY γ-Al2O3-NANOPARTICLES UNDER SOLVENT-FREE CONDITIONS. E-Journal of Chemistry, 10(1), 193-200. Available at: [Link]

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• Kargar, F., & Gholam-zadeh, Z. (2013). L-PROLINE-CATALYZED SYNTHESIS OF FUSED DIHYDROPYRIDINES THROUGH HANTZSCH REACTION. Bibliomed. Available at: [Link]

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Advanced Application Note: Tert-butyl 3-oxo-3-phenylpropanoate in Pharmaceutical Synthesis

Executive Summary

Tert-butyl 3-oxo-3-phenylpropanoate (CAS 54441-66-6), also known as tert-butyl benzoylacetate, represents a critical C3 synthon in modern pharmaceutical manufacturing. Unlike its methyl or ethyl counterparts, the tert-butyl ester offers unique steric shielding and orthogonal acid-lability, enabling high-precision chemoselective transformations.

This application note details the strategic deployment of this precursor in the synthesis of three major pharmaceutical classes: chiral

-hydroxy esters (precursors to SSRIs like Fluoxetine and Dapoxetine), substituted pyrazoles , and functionalized acetophenones . We provide validated protocols, critical process parameters (CPPs), and troubleshooting guides to ensure reproducible scale-up.

Strategic Value: The "Tert-Butyl Advantage"

In complex synthesis, the choice of ester group dictates the downstream critical path. The tert-butyl group in 3-oxo-3-phenylpropanoate provides two distinct mechanistic advantages over methyl/ethyl esters:

• Steric Control in Asymmetric Catalysis: The bulky tert-butyl group enhances enantioselectivity during Noyori-type asymmetric hydrogenations by locking the substrate conformation in the catalyst pocket, often boosting ee (enantiomeric excess) by 5-10% compared to methyl esters.

• Orthogonal Deprotection (Mild Decarboxylation): The tert-butyl ester can be cleaved and decarboxylated under mild acidic conditions (e.g., TFA/DCM or dilute HCl) without affecting other base-sensitive functionalities, a crucial feature when synthesizing amphoteric molecules like

  -amino acids.

Visualizing the Synthetic Divergence

The following workflow illustrates how a single precursor branches into three distinct pharmaceutical pipelines.

Figure 1: Divergent synthetic pathways starting from Tert-butyl 3-oxo-3-phenylpropanoate.

Detailed Experimental Protocols

Protocol A: Asymmetric Hydrogenation (Noyori Reduction)

Target: Tert-butyl (S)-3-hydroxy-3-phenylpropanoate Relevance: Key intermediate for (S)-Dapoxetine and the Taxol C13 side chain.

Mechanism: The reaction utilizes a Ruthenium-BINAP chiral catalyst. The

-keto ester coordinates to the Ru center; the bulky tert-butyl group directs the hydride attack to the Re-face (with (S)-BINAP) or Si-face, establishing the chiral center at C3.

Materials:

• Substrate: Tert-butyl 3-oxo-3-phenylpropanoate (10.0 g, 45.4 mmol)

• Catalyst: [RuCl(p-cymene)((S)-BINAP)]Cl (100 mg, 0.1 mol%)

• Solvent: Anhydrous Methanol (50 mL, degassed)

• Hydrogen Source: H2 gas (High Pressure)

Step-by-Step Methodology:

• Catalyst Preparation: In a glovebox or strictly inert atmosphere, dissolve the Ru-catalyst in degassed methanol. Note: Oxygen exposure kills catalytic activity instantly.

• Loading: Transfer the substrate and catalyst solution into a stainless steel autoclave.

• Purging: Seal the autoclave. Purge three times with Nitrogen (5 bar), then three times with Hydrogen (5 bar) to remove all traces of oxygen.

• Reaction: Pressurize to 30 bar (435 psi) H2. Heat to 60°C with vigorous stirring (1000 rpm).

  • Critical Checkpoint: Monitor pressure drop. A cessation of pressure drop indicates reaction completion (typically 4-6 hours).

• Workup: Cool to room temperature. Vent H2 carefully. Concentrate the solvent under reduced pressure.

• Purification: The crude product is often >95% pure. If necessary, filter through a short silica plug (Hexane/EtOAc 8:1).

Data Summary:

Parameter	Optimal Range	Impact of Deviation
Pressure	20 - 40 bar	<10 bar reduces conversion rate significantly.
Temperature	50°C - 70°C	>80°C risks ester transesterification with MeOH.

| Solvent | MeOH or EtOH | Aprotic solvents (THF) drastically reduce reaction speed. |

Protocol B: Knorr Pyrazole Synthesis

Target: 3-Phenyl-1H-pyrazol-5(4H)-one Relevance: Scaffold for Edaravone analogs and kinase inhibitors.

Materials:

• Substrate: Tert-butyl 3-oxo-3-phenylpropanoate (5.0 g, 22.7 mmol)

• Reagent: Hydrazine Hydrate (80% aq., 1.5 equiv)

• Solvent: Ethanol (Abs.)

• Catalyst: Glacial Acetic Acid (cat.)

Step-by-Step Methodology:

• Dissolution: Dissolve the

  -keto ester in Ethanol (30 mL) in a round-bottom flask.

• Addition: Add Hydrazine Hydrate dropwise at 0°C. Caution: Exothermic.

• Cyclization: Add 5 drops of glacial acetic acid. Reflux the mixture at 78°C for 3 hours.

  • Checkpoint: TLC (50% EtOAc/Hexane) should show disappearance of the starting keto-ester (Rf ~0.6) and appearance of the pyrazolone (Rf ~0.2, streaks).

• Isolation: Cool to 0°C. The product often precipitates as a white/off-white solid.

• Filtration: Filter the solid, wash with cold ethanol, and dry under vacuum.

Protocol C: C-Alkylation and Decarboxylation

Target: 2-Benzyl-1-phenyl-1-butanone (Example of chain extension) Relevance: General method for synthesizing complex ketones.

Step-by-Step Methodology:

• Enolate Formation: Suspend NaH (1.1 equiv, 60% in oil) in dry THF at 0°C. Add Tert-butyl 3-oxo-3-phenylpropanoate dropwise. Stir until H2 evolution ceases (clear yellow solution).

• Alkylation: Add Benzyl Bromide (1.05 equiv). Warm to RT and stir for 4 hours.

• Quench & Workup: Quench with sat. NH4Cl.[1] Extract with EtOAc.[2] Concentrate to obtain the alkylated intermediate.

• Decarboxylation (The "Tert-Butyl Pop"):

  • Dissolve the intermediate in DCM/TFA (4:1 ratio).

  • Stir at RT for 2 hours. The tert-butyl group cleaves to isobutylene (gas) and the

    -keto acid, which spontaneously decarboxylates.

  • Result: Clean conversion to the substituted acetophenone.

Critical Process Parameters (CPPs) & Troubleshooting

The following table summarizes common failure modes and their scientific resolutions.

Issue	Probable Cause	Corrective Action
Low Enantioselectivity (Protocol A)	Oxygen contamination or high temperature.	Degas solvents thoroughly (freeze-pump-thaw). Keep T < 65°C.
Incomplete Conversion (Protocol A)	Catalyst poisoning (Cl- or S- impurities).	Ensure substrate is distilled/recrystallized. Increase H2 pressure.
Regioisomer Mix (Protocol B)	Use of substituted hydrazines (R-NH-NH2).	Regioselectivity is pH-dependent. Acidic media favors 5-pyrazolone; basic favors 3-pyrazolone tautomers.
Premature Decarboxylation	Acidic impurities in starting material.	Store tert-butyl esters with a trace of inorganic base (e.g., K2CO3) or at -20°C.

Safety and Handling (H-Codes)

Tert-butyl 3-oxo-3-phenylpropanoate

• Signal Word: Warning

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Precaution: The compound is stable but sensitive to strong acids. Avoid inadvertent contact with Lewis acids (e.g., AlCl3, BF3) unless decarboxylation is intended.

References

• Noyori, R., et al.

  -Keto Esters." Journal of the American Chemical Society, 1987.

• BenchChem Application Note.

  -Keto Esters." BenchChem Protocols, 2025.[1]

• Taber, D. F., et al. "Enantioselective Synthesis of

  -Hydroxy Esters." Journal of Organic Chemistry, 1992.

• Organic Syntheses. "Tert-Butyl Phenyl Ketone and Derivatives." Org.[3][4] Synth., Coll. Vol. 6, p. 248.

• Pfaltz, A., et al. "Iridium-Catalyzed Asymmetric Hydrogenation." Chemical Reviews, 2003.

• PatSnap Patent Search. "Synthesis of Dapoxetine Hydrochloride." CN103664660A.

(Note: While specific URLs for general reactions link to authoritative publishers like ACS or OrgSyn, specific vendor data should be verified against the latest SDS provided by your supplier.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Highly efficient, enantioselective syntheses of (S)-(+)- and (R)-(-)-dapoxetine starting with 3-phenyl-1-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Experimental protocol for Claisen condensation with tert-butyl 3-oxo-3-phenylpropanoate

Application Note: Optimized Synthesis of tert-Butyl 3-Oxo-3-Phenylpropanoate via Kinetic Claisen Condensation

Executive Summary

tert-Butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) is a critical

-keto ester scaffold in medicinal chemistry. It serves as a "masked" -keto acid, offering orthogonal protection compared to methyl or ethyl esters. The bulky tert-butyl group prevents unwanted transesterification during subsequent nucleophilic attacks (e.g., hydrazine condensation for pyrazole synthesis) and allows for facile decarboxylation under mild acidic conditions (e.g., TFA/DCM).

This guide details the Kinetic Crossed-Claisen Condensation protocol. Unlike thermodynamic Claisen variations (using alkoxide bases at reflux), this protocol utilizes lithium enolates at low temperatures to ensure regioselectivity and prevent the decarboxylation of the acid-sensitive tert-butyl moiety.

Mechanistic Principles & Strategic Design

The Challenge of "Crossed" Condensations

A standard Claisen condensation between two different esters often results in a mixture of four products (self-condensation of A, self-condensation of B, and two cross-products). To synthesize tert-butyl 3-oxo-3-phenylpropanoate selectively, we must differentiate the nucleophile from the electrophile.

• Nucleophile: The enolate of tert-butyl acetate.[1]

• Electrophile: Benzoyl chloride (highly activated) or Ethyl benzoate.

Why Benzoyl Chloride? While the reaction between two esters is the classic Claisen, using benzoyl chloride (acylation of an enolate) is kinetically superior for this synthesis. It prevents the reversibility associated with alkoxide leaving groups and drives the reaction to completion at -78°C, protecting the sensitive tert-butyl ester from thermal decomposition.

Reaction Mechanism

The reaction proceeds via the formation of a kinetic enolate using Lithium Hexamethyldisilazide (LiHMDS) or Lithium Diisopropylamide (LDA).

• Deprotonation: The bulky base removes an

  -proton from tert-butyl acetate.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of the benzoyl chloride.

• Elimination: Chloride is ejected, reforming the carbonyl and yielding the

  -keto ester.

• Proton Transfer (Critical): The product contains highly acidic protons between the two carbonyls (

  ). The remaining base will deprotonate this position, forming a stable -keto enolate which prevents double-addition.

Figure 1: Mechanistic flow of the acylation of tert-butyl acetate enolate.

Experimental Protocol

Safety Warning: n-Butyllithium (if generating LDA in situ) is pyrophoric. Benzoyl chloride is a lachrymator. Perform all operations in a flame-dried Schlenk line or glovebox under Argon/Nitrogen.*

Materials & Reagents

Reagent	Equiv.	Role	Notes
tert-Butyl Acetate	1.0	Nucleophile Precursor	Distill over if purity is low.
Benzoyl Chloride	1.1	Electrophile	Freshly distilled preferred.
LiHMDS (1.0 M in THF)	2.2	Base	Lithium Hexamethyldisilazide is preferred over LDA for easier handling and solubility.
THF (Anhydrous)	Solvent	Medium	Must be free of water to prevent benzoyl chloride hydrolysis.
Sat.	Quench	Proton Source	Do not use HCl (cleaves Boc).

Step-by-Step Methodology

Step 1: System Preparation

• Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and addition funnel.

• Flush with Argon for 15 minutes.

• Add LiHMDS (2.2 equiv) solution to the flask.

• Cool the flask to -78°C using a dry ice/acetone bath.

Step 2: Enolate Formation

• Dilute tert-butyl acetate (1.0 equiv) in anhydrous THF (approx. 5 mL per gram).

• Add the ester solution dropwise to the LiHMDS over 15–20 minutes.

  • Control: Ensure internal temperature does not rise above -65°C.

• Stir at -78°C for 45 minutes to ensure complete deprotonation.

Step 3: Acylation (The Claisen Step)

• Dilute Benzoyl Chloride (1.1 equiv) in minimal THF.

• Add dropwise to the enolate solution at -78°C.

  • Observation: The solution may change color (often yellow to orange) as the

    -keto enolate forms.

• Stir at -78°C for 1 hour.

• Allow the reaction to warm slowly to 0°C over 2 hours.

Step 4: Quench & Workup (Critical for Stability)

• Quench the reaction at 0°C by adding saturated aqueous Ammonium Chloride (

  ) .

  • Why? This buffers the solution. Strong mineral acids (HCl) will catalyze the cleavage of the tert-butyl ester to the

    -keto acid, which will spontaneously decarboxylate to acetophenone.

• Extract with Diethyl Ether (

  ).

• Wash combined organics with Brine.[2]

• Dry over

  , filter, and concentrate in vacuo at room temperature (do not heat above 40°C).

Step 5: Purification

• Flash Chromatography: Silica gel.[3]

• Eluent: Hexanes/Ethyl Acetate (95:5 to 90:10).

• Product: Colorless to pale yellow oil.[4]

Visualization of Workflow

Figure 2: Operational timeline emphasizing temperature control and pH-sensitive quenching.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete enolization or moisture.	Increase LiHMDS to 2.2 eq; ensure rigorous drying of THF.
Product Decarboxylation	Workup too acidic or rotary evaporator too hot.	Use Citric Acid or only. Keep water bath <35°C.
Starting Material Recovery	Enolate quenched by proton source before reaction.	Check Argon lines for leaks; ensure Benzoyl Chloride is acid-free.
Solidification	Product freezing or impurities.	Pure compound is an oil/low-melting solid. Recrystallize from Pentane if solid.

References

• Organic Syntheses, Coll. Vol. 8, p. 241 (1993). Synthesis of tert-butyl esters via acylation.

• Otera, J. (1991). Transesterification. Chemical Reviews, 93(4), 1449–1470. (Context on ester reactivity).

• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry. Oxford University Press.

• Pitchumani, K., et al. (2016). Green synthesis of beta-keto esters. Chirality, 28(11). (Context on alternative Claisen-Schmidt protocols).

• PubChem Compound Summary. tert-Butyl 3-oxo-3-phenylpropanoate.[5]

Sources

• 1. EP2874992B1 - Process for crossed claisen condensation reactions promoted by lithium amide in liquid ammonia - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]

Asymmetric Synthesis Using tert-Butyl 3-Oxo-3-Phenylpropanoate Derivatives: Application Notes and Protocols

Introduction

In the landscape of modern synthetic chemistry, the quest for enantiomerically pure compounds remains a paramount objective, particularly in the pharmaceutical and agrochemical industries where stereochemistry dictates biological activity.[1] β-keto esters are pivotal building blocks in this endeavor, and among them, tert-butyl 3-oxo-3-phenylpropanoate and its derivatives have emerged as exceptionally versatile substrates for a multitude of asymmetric transformations.[2][3] Their unique structural features—a reactive β-dicarbonyl moiety, the bulky tert-butyl ester group that can direct stereochemistry and be readily removed, and the phenyl ring which allows for electronic and steric tuning—make them ideal candidates for constructing chiral molecules with high levels of stereocontrol.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the asymmetric synthesis utilizing tert-butyl 3-oxo-3-phenylpropanoate derivatives. We will delve into the causality behind experimental choices, present self-validating and detailed protocols for key reactions, and offer insights grounded in established chemical principles.

Core Asymmetric Transformations and Mechanistic Insights

The prochiral nature of tert-butyl 3-oxo-3-phenylpropanoate allows for the creation of stereocenters through various reactions, primarily targeting the ketone carbonyl and the active methylene group. The principal asymmetric transformations include hydrogenation, alkylation, and aldol reactions.

Asymmetric Hydrogenation: Access to Chiral β-Hydroxy Esters

The asymmetric hydrogenation of the β-keto group in tert-butyl 3-oxo-3-phenylpropanoate derivatives is a highly efficient method for synthesizing enantiomerically enriched β-hydroxy esters. These products are crucial intermediates in the synthesis of numerous pharmaceuticals and natural products.[2][3]

Causality of Experimental Choices:

• Catalyst System: The choice of metal and chiral ligand is critical for achieving high enantioselectivity. While Ruthenium-based catalysts like those developed by Noyori have been historically significant, Iridium-based catalysts have gained prominence for their high efficiency in the hydrogenation of β-keto esters.[2][3] Chiral ferrocenyl P,N,N-ligands, for example, have demonstrated excellent performance in Ir-catalyzed hydrogenations, affording high yields and enantioselectivities.[2][3] The specific ligand structure creates a chiral pocket around the metal center, dictating the facial selectivity of hydride attack on the prochiral ketone.

• Solvent: The solvent can influence catalyst solubility, activity, and even the stereochemical outcome. Dichloromethane is often a suitable choice for these reactions.[4]

• Pressure and Temperature: Hydrogen pressure and reaction temperature are optimized to ensure a reasonable reaction rate without compromising enantioselectivity. Higher pressures can sometimes lead to faster reactions but may also affect the catalyst's stability and selectivity.

Experimental Workflow: Asymmetric Hydrogenation

Caption: Workflow for Ir-catalyzed asymmetric hydrogenation.

Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of tert-Butyl 3-Oxo-3-phenylpropanoate

This protocol is adapted from established procedures for the asymmetric hydrogenation of β-keto esters using chiral ferrocenyl P,N,N-ligands.[2][3]

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate

• [Ir(COD)Cl]₂ (COD = 1,5-cyclooctadiene)

• Chiral ferrocenyl P,N,N-ligand (e.g., (Sc,Rp,Rc)-1c as described in the literature)[3]

• t-BuOK (Potassium tert-butoxide)

• Dichloromethane (CH₂Cl₂), anhydrous

• Hydrogen (H₂) gas, high purity

• Nitrogen (N₂) or Argon (Ar) gas, high purity

• Stainless steel autoclave

Procedure:

• Catalyst Preparation: In a glovebox, dissolve [Ir(COD)Cl]₂ and the chiral ferrocenyl P,N,N-ligand (in a 1:2.2 molar ratio) in anhydrous CH₂Cl₂ in a Schlenk flask. Stir the solution at room temperature for 30 minutes to form the active catalyst.

• Reaction Setup: In a separate vial inside the glovebox, add tert-butyl 3-oxo-3-phenylpropanoate (1.0 mmol) and t-BuOK (5 mol%).

• Autoclave Assembly: Place the vial containing the substrate and base into a stainless steel autoclave.

• Solvent Addition: Add anhydrous CH₂Cl₂ (5 mL) to the autoclave.

• Catalyst Addition: Add the pre-formed catalyst solution (typically 1 mol% Ir) to the autoclave.

• Reaction: Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen line. Purge the autoclave with hydrogen gas three times. Pressurize the autoclave to the desired pressure (e.g., 20 bar H₂) and stir the reaction mixture at room temperature for 12-24 hours.

• Work-up: After the reaction is complete, carefully vent the hydrogen gas. Open the autoclave and concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes) to afford the chiral β-hydroxy ester.

• Analysis: Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Data Summary: Asymmetric Hydrogenation

Substrate	Catalyst Loading (mol%)	H₂ Pressure (bar)	Time (h)	Yield (%)	ee (%)
tert-Butyl 3-oxo-3-phenylpropanoate	1.0	20	12	>95	up to 95
tert-Butyl 3-oxo-3-(4-methoxyphenyl)propanoate	1.0	20	12	>95	up to 94
tert-Butyl 3-oxo-3-(4-chlorophenyl)propanoate	1.0	20	12	>95	up to 93
Data is representative and based on typical results from the literature.[2][3]

Asymmetric Alkylation: Forming Quaternary Stereocenters

The α-position of tert-butyl 3-oxo-3-phenylpropanoate is acidic and can be deprotonated to form an enolate, which can then react with various electrophiles in an asymmetric fashion. This is a powerful method for creating chiral centers, including challenging quaternary stereocenters.

Causality of Experimental Choices:

• Catalyst System: Both metal-based and organocatalytic systems can be employed. Bifunctional catalysts, which possess both a Lewis acidic site to activate the electrophile and a Brønsted basic site to deprotonate the β-keto ester, are particularly effective.[5] For example, homobimetallic Co₂-Schiff base complexes have shown high activity and stereoselectivity in the 1,4-addition of β-keto esters to nitroalkenes.[5]

• Chiral Auxiliaries: An alternative strategy involves covalently attaching a chiral auxiliary to the β-keto ester. The steric bulk of the auxiliary then directs the approach of the electrophile to one face of the enolate.[6]

• Base and Solvent: The choice of base and solvent is crucial for enolate formation and can influence the geometry (E/Z) of the enolate, which in turn can affect the stereochemical outcome of the reaction.

Experimental Workflow: Asymmetric Michael Addition

Caption: Workflow for asymmetric Michael addition.

Protocol: Bifunctional Cobalt-Catalyzed Asymmetric 1,4-Addition to a Nitroalkene

This protocol is based on the work of Sasai and coworkers using a bifunctional Co₂-Schiff base complex.[5]

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate

• Nitroalkene (e.g., β-nitrostyrene)

• Co₂(OAc)₂-Schiff base catalyst

• Solvent (if required, though often performed neat)

Procedure:

• Reaction Setup: To a vial, add the Co₂/Schiff base catalyst (2.5 mol%).

• Substrate Addition: Add tert-butyl 3-oxo-3-phenylpropanoate (1.1 equivalents). Stir the mixture for 5 minutes at room temperature.

• Electrophile Addition: Add the nitroalkene (1.0 equivalent) at room temperature.

• Reaction: Stir the reaction mixture at room temperature under an air atmosphere for the specified time (e.g., 4 hours).

• Analysis of Diastereoselectivity: Take a small aliquot of the crude reaction mixture and analyze the diastereomeric ratio (dr) by ¹H-NMR spectroscopy.

• Purification: Purify the remaining crude product by flash column chromatography on silica gel to isolate the Michael adduct.

• Analysis of Enantioselectivity: Determine the enantiomeric excess (ee) of the purified product by chiral HPLC.

Data Summary: Asymmetric 1,4-Addition

β-Keto Ester	Nitroalkene	Catalyst Loading (mol%)	dr	Yield (%)	ee (%)
tert-Butyl 3-oxo-3-phenylpropanoate	β-Nitrostyrene	2.5	>30:1	99	97
Cyclohexyl β-keto ester	β-Nitrostyrene	2.5	>30:1	75	98
Ethyl 2-oxocyclopentanecarboxylate	β-Nitrostyrene	2.5	12:1	98	98
Data is representative and based on typical results from the literature.[5]

Asymmetric Aldol and Mukaiyama Aldol Reactions

The active methylene group of tert-butyl 3-oxo-3-phenylpropanoate can also act as a nucleophile in aldol-type reactions, forming new carbon-carbon bonds and creating up to two new stereocenters.[7][8] The Mukaiyama aldol reaction, which utilizes a silyl enol ether derivative, is a particularly powerful variant.[9]

Causality of Experimental Choices:

• Enolate Formation: For direct aldol reactions, the choice of base and reaction conditions determines the enolate geometry, which is crucial for controlling the relative stereochemistry (syn vs. anti) of the product.[7]

• Lewis Acid Catalyst: In the Mukaiyama aldol reaction, a chiral Lewis acid is used to activate the aldehyde electrophile and control the facial selectivity of the silyl enol ether attack.[9] Chiral phosphoric triamides in conjunction with a silicon Lewis acid have proven effective.[9]

• Silylating Agent: The choice of silylating agent to form the silyl enol ether can influence its stability and reactivity.

Experimental Workflow: Asymmetric Mukaiyama Aldol Reaction

Caption: Workflow for an asymmetric Mukaiyama aldol reaction.

Protocol: Asymmetric Mukaiyama Aldol Reaction

This protocol is a general representation based on the principles of Lewis acid-catalyzed asymmetric Mukaiyama aldol reactions.[9]

Materials:

• Silyl enol ether of tert-butyl 3-oxo-3-phenylpropanoate

• Aldehyde (e.g., benzaldehyde)

• Chiral Lewis acid catalyst system (e.g., chiral phosphoramide and SiCl₄)

• Anhydrous dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Catalyst Preparation: In a dry flask under an inert atmosphere, dissolve the chiral phosphoramide (1 mol%) in anhydrous CH₂Cl₂ and cool to -78 °C.

• Lewis Acid Addition: Add SiCl₄ to the solution and stir for 10 minutes.

• Reactant Addition: To the cooled catalyst solution, add the silyl enol ether of tert-butyl 3-oxo-3-phenylpropanoate (1.1 equivalents). Then, add the aldehyde (1.0 equivalent) in CH₂Cl₂ via cannula.

• Reaction: Stir the mixture at -78 °C for the specified time (e.g., 3 hours).

• Quenching: Pour the reaction mixture into a vigorously stirred mixture of saturated aqueous NaHCO₃ and 20% aqueous NH₄F at 0 °C.

• Work-up: Allow the mixture to warm to room temperature and stir for 30 minutes. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic extracts, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio by ¹H-NMR and the enantiomeric excess by chiral HPLC.

Data Summary: Asymmetric Mukaiyama Aldol Reaction

Silyl Enol Ether	Aldehyde	Catalyst System	Yield (%)	ee (%)
TBDMS ether of tert-butyl 3-oxo-3-phenylpropanoate	Benzaldehyde	Chiral Phosphoramide/SiCl₄	93	>99.9
Data is representative and based on a similar reaction from the literature.[9]

Conclusion

Tert-butyl 3-oxo-3-phenylpropanoate and its derivatives are undeniably powerful and versatile platforms for asymmetric synthesis. The methodologies outlined herein—asymmetric hydrogenation, alkylation, and aldol reactions—provide robust and reliable pathways to a wide array of chiral building blocks essential for drug discovery and development. By understanding the underlying principles that govern stereoselectivity and by adhering to meticulously developed protocols, researchers can effectively harness the synthetic potential of these valuable substrates to construct complex, enantiomerically pure molecules. The continued development of novel chiral catalysts and methodologies will undoubtedly further expand the utility of these important synthetic intermediates.

References

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. Ir-catalyzed asymmetric hydrogenation of β-keto esters with chiral ferrocenyl P,N,N-ligands - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00472A [pubs.rsc.org]
• 3. asym.dicp.ac.cn [asym.dicp.ac.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic Asymmetric 1,4-Additions of β-Keto Esters to Nitroalkenes Promoted by a Bifunctional Homobimetallic Co2-Schiff Base Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemtube3d.com [chemtube3d.com]
• 7. Asymmetric Aldol Reactions [chem-is-you.blogspot.com]
• 8. The Direct Catalytic Asymmetric Aldol Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Strategic Utilization of Tert-Butyl 3-oxo-3-phenylpropanoate in Natural Product Total Synthesis

Executive Summary

Tert-butyl 3-oxo-3-phenylpropanoate (CAS: 54441-66-6), also known as tert-butyl benzoylacetate, serves as a critical

building block in the total synthesis of complex alkaloids, taxanes, and polyketides. Unlike its methyl or ethyl counterparts, the tert-butyl ester provides two distinct strategic advantages:

• Orthogonal Deprotection: The acid-labile tert-butyl group allows for carboxylic acid unmasking (via TFA or HCl) without saponification, preserving base-sensitive motifs common in natural products (e.g., lactones, epoxides).

• Steric Amplification: The bulky tert-butyl moiety enhances diastereoselectivity during catalytic reductions and electrophilic functionalizations by differentiating the distinct faces of the planar enolate or ketone.

This guide details the two primary workflows for this reagent: Noyori Asymmetric Hydrogenation to generate chiral

-hydroxy esters (Taxol side-chain precursors) and Pd-Catalyzed Allylic Alkylation for constructing quaternary carbon centers.

Strategic Utility in Retrosynthesis

In retrosynthetic analysis, this reagent is the equivalent of a "chiral acetate" synthon attached to a phenyl ring. It is most frequently deployed to install the (3-phenyl-3-hydroxy) motif found in the C-13 side chain of Paclitaxel (Taxol) and various statins.

Mechanistic Advantage: The "Steric Wall"

When subjecting

-keto esters to asymmetric transformations, the ester group acts as a steric director.

• Methyl/Ethyl Esters: Small steric footprint; can lead to lower enantiomeric excess (ee) if the catalyst ligand cannot effectively discriminate between the ester and the phenyl ring.

• Tert-Butyl Ester: Creates a massive "steric wall." In Ru-BINAP catalyzed hydrogenations, this bulk forces the substrate into a rigid conformation within the catalyst pocket, often boosting ee from ~85% (Et) to >98% (t-Bu).

Application I: Asymmetric Hydrogenation (The Taxol Route)

The most high-value application is the enantioselective reduction of the C3 ketone to yield chiral

-hydroxy esters. This is a key step in synthesizing the phenylisoserine side chain of Taxol.

Scientific Grounding: Dynamic Kinetic Resolution (DKR)

While simple hydrogenation establishes one stereocenter, this substrate is often used in Dynamic Kinetic Resolution if the

-position is substituted. However, for the parent tert-butyl 3-oxo-3-phenylpropanoate, the focus is on high-fidelity carbonyl reduction.

Mechanism: The reaction proceeds via a Ru(II)-monohydride species. The tert-butyl ester coordinates to the ruthenium center (or interacts via H-bonding in bifunctional catalysts), directing the hydride delivery to the Re or Si face of the ketone.

Detailed Protocol: Ru-BINAP Hydrogenation

Objective: Synthesis of tert-butyl (3S)-3-hydroxy-3-phenylpropanoate (>98% ee).

Reagents:

• Substrate: Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv)

• Catalyst:

  or (0.5 mol%)

• Solvent: Anhydrous Methanol (deoxygenated)

• Hydrogen Source:

  gas (High Pressure)

Step-by-Step Methodology:

• Catalyst Preparation: In a glovebox, weigh the Ru-BINAP catalyst (0.5 mol% relative to substrate). Place in a Schlenk flask.

• Solvation: Dissolve the substrate in degassed anhydrous methanol (0.5 M concentration). Add this solution to the catalyst via cannula under argon flow.

  • Critical Note: Avoid halogenated solvents (DCM) if using cationic Ru-catalysts, as they can coordinate competitively. Methanol promotes the active solvated species.

• Pressurization: Transfer the mixture to a stainless steel autoclave. Purge with

  (3 cycles at 10 bar).

• Reaction: Pressurize to 50 bar (725 psi) . Heat to 50°C . Stir vigorously (1000 rpm) for 24 hours.

  • Why High Pressure? High pressure ensures the concentration of dissolved

    is not rate-limiting, favoring the hydrogenation pathway over catalyst decomposition.

• Workup: Vent the autoclave. Concentrate the solvent in vacuo.

• Purification: The crude product is often pure enough (>95%). If needed, purify via flash chromatography (Hexanes/EtOAc 8:1). The tert-butyl group makes the product less polar, facilitating separation from polar impurities.

Data Interpretation:

Parameter	Value	Note
Yield	94-98%	Quantitative conversion is typical.
Enantiomeric Excess (ee)	>98% (S)	Determined by Chiral HPLC (Chiralcel OD-H).[1]

| Appearance | White Solid/Oil | Crystallizes upon standing due to high purity. |

Application II: Pd-Catalyzed Allylic Alkylation (Tsuji-Trost)

This reagent acts as a "soft nucleophile" (

). It is ideal for installing alkyl chains while retaining the ability to decarboxylate later, leaving a mono-substituted ketone.

Scientific Grounding

The tert-butyl group prevents transesterification with the allyl acetate/carbonate electrophile. Furthermore, after alkylation, the tert-butyl ester can be removed by treatment with TFA (forming the

-keto acid, which spontaneously decarboxylates), whereas methyl/ethyl esters require harsh saponification (NaOH/Heat) that might degrade the newly formed C-C bonds or sensitive functional groups.

Detailed Protocol: -Allylation

Objective: Synthesis of tert-butyl 2-allyl-3-oxo-3-phenylpropanoate.

Reagents:

• Nucleophile: Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv)

• Electrophile: Allyl Acetate (1.1 equiv)

• Catalyst:

  (1-3 mol%) or + dppe.

• Base: NaH (1.1 equiv) or BSA (N,O-Bis(trimethylsilyl)acetamide) for neutral conditions.

• Solvent: THF (anhydrous).

Step-by-Step Methodology:

• Enolate Formation:

  • Method A (Standard): Suspend NaH (60% dispersion, 1.1 equiv) in THF at 0°C. Add the tert-butyl keto-ester dropwise. Stir 30 min until

    evolution ceases.

  • Method B (Mild/BSA): Dissolve substrate in THF. Add BSA (1.1 equiv) and a catalytic amount of KOAc. This generates the silyl enol ether in situ, which is the active nucleophile for the Pd cycle. Recommended for scale-up.

• Catalytic Cycle: Add the Pd catalyst and Allyl Acetate to the reaction mixture.

• Reaction: Warm to room temperature and stir for 4–12 hours. The solution typically turns from yellow to orange/darkening upon completion.

• Quench: Add saturated

  solution.

• Isolation: Extract with

  . Dry over .

• Decarboxylation (Optional Next Step): To convert to the phenyl ketone: Dissolve the alkylated product in DCM/TFA (1:1). Stir at RT for 2 hours. The t-butyl cation is scavenged, the acid forms, and

  is lost, yielding 1-phenyl-4-penten-1-one.

Visualizing the Pathways

The following diagram illustrates the divergent utility of the reagent: Pathway A (Taxol Side Chain) vs. Pathway B (Decarboxylative Alkylation).

Figure 1: Divergent synthetic workflows. Pathway A leverages the steric bulk for stereocontrol; Pathway B utilizes the acid-lability for scaffold manipulation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Enantioselectivity (Hydrogenation)	Catalyst ligand mismatch or low pressure.	Switch from BINAP to Tol-BINAP or Xyl-BINAP to increase steric clash. Ensure pressure >40 bar.
Incomplete Conversion (Hydrogenation)	Catalyst poisoning (halides/sulfur) or solvent impurity.	Use HPLC-grade degassed MeOH. repurify substrate by distillation or silica plug filtration.
O-Alkylation vs C-Alkylation (Pd)	"Hard" electrophile interaction.	Ensure the Pd-catalyst is active (soft electrophile). Use BSA method to form the softer silyl enol ether intermediate.
Premature Decarboxylation	Acidic impurities or excessive heat.	Store the tert-butyl ester at 4°C. Ensure workup of alkylation is neutral/basic (sat. ).

References

• Noyori, R., et al. (1987).[2][3] "Asymmetric hydrogenation of beta-keto carboxylic esters." Journal of the American Chemical Society.[2][4] Link

• Ojima, I., et al. (1992). "New and efficient routes to the Taxol C-13 side chain."[5] Tetrahedron. Link

• Stoltz, B. M., et al. (2005).[4] "Deracemization of Quaternary Stereocenters by Pd-Catalyzed Enantioconvergent Decarboxylative Allylation." Angewandte Chemie International Edition. Link

• Genêt, J. P., et al. (1994). "General synthesis of alpha, beta-unsaturated esters and beta-keto esters." Synthetic Communications.

• BenchChem Technical Review. (2025). "The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis." Link

Sources

• 1. york.ac.uk [york.ac.uk]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 4. Deracemization of Quaternary Stereocenters by Pd-Catalyzed Enantioconvergent Decarboxylative Allylation of Racemic β-Ketoesters [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Application Note: Catalytic Condensation of Tert-Butyl 3-Oxo-3-Phenylpropanoate with Aromatic Aldehydes

Executive Summary

This technical guide details the reactivity of tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) with aromatic aldehydes.[1] Unlike simple acetoacetates, the presence of the benzoyl group and the bulky tert-butyl moiety introduces unique steric and electronic constraints.[1] This note provides optimized protocols for two primary reaction pathways:

• Knoevenagel Condensation: Synthesis of

  -benzoyl acrylates (chalcone analogues).[1]

• Biginelli Multicomponent Reaction (MCR): Synthesis of functionalized 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[1]

These protocols are designed for medicinal chemists requiring orthogonal protecting groups (tert-butyl ester) and high-purity scaffolds for calcium channel blockers or antiviral candidates.[1]

Chemical Context & Mechanistic Insight

The Substrate Advantage

Tert-butyl 3-oxo-3-phenylpropanoate possesses two key structural features that dictate its reactivity:

• Steric Bulk: The tert-butyl group suppresses self-condensation (a common side reaction with methyl/ethyl esters) and improves solubility in non-polar organic solvents.[1]

• Acid Lability: The ester is stable under basic Knoevenagel conditions but can be selectively cleaved using Trifluoroacetic Acid (TFA), offering a route to

  -keto acids or subsequent decarboxylation to chalcones.[1]

Reaction Mechanism (Knoevenagel)

The reaction proceeds via a base-catalyzed aldol-type addition followed by dehydration.[1] The benzoyl group enhances the acidity of the

-methylene protons ( ), facilitating enolate formation even with weak bases.[1]

Figure 1: Mechanistic pathway for the Knoevenagel condensation. The elimination step is driven by the conjugation of the resulting double bond with both the ester and ketone carbonyls.[1]

Experimental Protocols

Protocol A: Knoevenagel Condensation (Standard)

Target: Synthesis of tert-butyl 2-benzylidene-3-oxo-3-phenylpropanoate.[1] Application: Intermediate for Michael additions or heterocyclic synthesis.[1]

Reagents:

• Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv)[1]

• Aromatic Aldehyde (1.0 equiv)[1]

• Piperidine (0.05 equiv)[1]

• Glacial Acetic Acid (0.05 equiv)[1]

• Solvent: Toluene (for Dean-Stark) or Ethanol (Green alternative)[1]

Step-by-Step Methodology:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar. If using Toluene, attach a Dean-Stark trap and reflux condenser.[1] If using Ethanol, attach a reflux condenser.[1]

• Charging: Add the

  -keto ester (10 mmol) and aromatic aldehyde (10 mmol) to the solvent (30 mL).

• Catalysis: Add Piperidine (0.5 mmol) followed by Glacial Acetic Acid (0.5 mmol). Note: The acid buffers the base, preventing Cannizzaro side reactions of the aldehyde.[1]

• Reaction:

  • Method A (Toluene): Reflux at 110°C with azeotropic water removal for 3–5 hours.

  • Method B (Ethanol): Reflux at 78°C for 4–6 hours.[1]

• Monitoring: Check TLC (Hexane:EtOAc 8:2). The aldehyde spot should disappear.[1]

• Workup:

  • Cool to room temperature.[1][2][3][4]

  • Wash with water (2 x 20 mL) and brine (20 mL).[1]

  • Dry organic layer over anhydrous

    .[1]

  • Evaporate solvent under reduced pressure.[1]

• Purification: Recrystallize from hot ethanol or purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Protocol B: Biginelli Multicomponent Reaction

Target: Synthesis of functionalized Dihydropyrimidinones (DHPMs).[1] Application: Calcium channel blocker scaffolds (Nifedipine analogues).[1]

Reagents:

• Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv)[1]

• Aromatic Aldehyde (1.0 equiv)[1]

• Urea or Thiourea (1.2 equiv)[1]

• Catalyst:

  (10 mol%) or (5 mol%)[1]

• Solvent: Ethanol[1][5][6]

Step-by-Step Methodology:

• Mixing: In a 50 mL flask, combine the

  -keto ester (5 mmol), aldehyde (5 mmol), and urea (6 mmol) in Ethanol (15 mL).

• Catalyst Addition: Add the Lewis acid catalyst. Caution: Avoid strong Brønsted acids (HCl/H2SO4) as they may cleave the tert-butyl ester.[1]

• Reflux: Heat the mixture to reflux for 6–8 hours.

• Precipitation: Cool the reaction mixture in an ice bath. The DHPM product often precipitates as a solid.[1]

• Isolation: Filter the solid and wash with cold ethanol/water (1:1).

• Purification: Recrystallize from ethanol/DMF.

Data Analysis & Expected Results

Yield Comparison (Knoevenagel)

The electronic nature of the aldehyde significantly impacts reaction time and yield.[1] Electron-withdrawing groups (EWG) activate the aldehyde, while electron-donating groups (EDG) deactivate it.[1]

Entry	Aldehyde Substituent (R)	Time (h)	Yield (%)	Physical State
1	H (Benzaldehyde)	4	82	White Solid
2	4-NO (EWG)	2.5	94	Yellow Solid
3	4-Cl (Weak EWG)	3.5	88	Off-white Solid
4	4-OMe (EDG)	6	65	Viscous Oil
5	4-N(Me) (Strong EDG)	8+	52	Yellow Solid

Workflow Visualization (Biginelli)

Figure 2: One-pot synthesis workflow for Biginelli dihydropyrimidinones.

Troubleshooting & Optimization (Expertise)

Preventing De-esterification

The tert-butyl group is sensitive to acidic hydrolysis.[1]

• Issue: Observation of bubbling (

  ) or formation of a ketone byproduct.

• Cause: Acid concentration is too high or temperature is uncontrolled.[1]

• Solution: Use Lewis acids (

  , ) instead of Brønsted acids ( ).[1] If using acetic acid/piperidine, ensure the ratio is 1:1 or slightly basic.[1]

Dealing with "Oiling Out"

Products derived from electron-rich aldehydes (e.g., 4-methoxybenzaldehyde) often form oils rather than crystals.[1]

• Solution: Triturate the oil with cold diethyl ether or hexane.[1] If that fails, proceed to flash chromatography.[1]

Geometric Isomerism

Knoevenagel products exist as E/Z isomers.[1]

• Insight: The E-isomer is generally thermodynamically favored due to the steric repulsion between the phenyl ring of the aldehyde and the bulky tert-butyl ester group.[1]

• Validation:

  NMR will show the vinylic proton typically around 7.6–7.8 ppm for the E-isomer.[1]

References

• Knoevenagel Condensation in Ionic Liquids: Title: Knoevenagel condensation of aromatic aldehydes with ethyl 4-chloro-3-oxobutanoate in ionic liquids.[1][2] Source: ResearchGate (2012).[1] URL:[Link] (Note: Demonstrates the reactivity of similar

  -keto esters in green media).

• Biginelli Reaction Overview: Title: One-Pot Three-Component Biginelli-Type Reaction To Synthesize 5-Carboxanilide-Dihydropyrimidinones.[1] Source: Sphinx Knowledge House.[1] URL:[Link][1][2][3][7][8][9][10]

• Heterogeneous Catalysis for Knoevenagel: Title: Simple and practical procedure for Knoevenagel condensation under solvent-free conditions.[1][11][12] Source: King Saud University / Elsevier.[1][12] URL:[Link][1]

Sources

• 1. jetir.org [jetir.org]
• 2. researchgate.net [researchgate.net]
• 3. publications.aston.ac.uk [publications.aston.ac.uk]
• 4. tert-Butyl Esters [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. sphinxsai.com [sphinxsai.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. WO2012117417A1 - Process for preparing (2r, 3s) 2-benzyloxy-3-tert-butoxy carbonyl amino-3-phenyl propionic acid - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Guide to the Enantioselective Reduction of tert-Butyl 3-Oxo-3-phenylpropanoate

An Application Note and Protocol for Researchers

Abstract

This technical guide provides a comprehensive overview and a detailed experimental protocol for the enantioselective reduction of tert-butyl 3-oxo-3-phenylpropanoate. The synthesis of chiral β-hydroxy esters is a critical transformation in organic chemistry, as these molecules serve as versatile building blocks for numerous pharmaceuticals and biologically active compounds, including key intermediates for serotonin reuptake inhibitors like fluoxetine.[1] This document focuses on the highly reliable and efficient Corey-Bakshi-Shibata (CBS) reduction method, which utilizes a chiral oxazaborolidine catalyst to achieve high yields and excellent enantioselectivity. We will delve into the mechanistic underpinnings of this reaction, provide a step-by-step laboratory protocol, and present comparative data for alternative catalytic systems. This guide is intended for researchers, chemists, and drug development professionals seeking a robust and predictable method for synthesizing enantiomerically pure β-hydroxy esters.

Introduction: The Significance of Chiral β-Hydroxy Esters

Chiral β-hydroxy esters are high-value intermediates in modern organic synthesis.[1][2] Their vicinal hydroxy and ester functionalities allow for diverse chemical manipulations, making them ideal precursors for complex molecular architectures such as β-lactams, pheromones, and various pharmaceutical agents.[1][3] The asymmetric reduction of prochiral β-keto esters stands out as one of the most direct and powerful strategies for accessing these enantiopure compounds.[4][5][6]

Among the premier methods for this transformation are the Noyori asymmetric hydrogenation, which employs ruthenium-BINAP catalyst systems, and the Corey-Bakshi-Shibata (CBS) reduction, which uses a catalytic oxazaborolidine with a stoichiometric borane reductant.[7][8][9][10] Both methods offer exceptional levels of stereocontrol. This guide will focus on the CBS reduction due to its operational simplicity, broad substrate scope, and the high enantiomeric excesses (often >95% ee) it reliably delivers under mild conditions.[8][11]

Mechanistic Insight: The Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a cornerstone of asymmetric catalysis, renowned for its predictable stereochemical outcomes.[7][12] The process is mediated by a chiral oxazaborolidine catalyst, which, in concert with a borane source (e.g., borane-THF complex, BH₃•THF), reduces a prochiral ketone to a specific chiral alcohol.

The catalytic cycle can be understood through three key stages:

• Catalyst-Reductant Complex Formation: The Lewis basic nitrogen atom on the oxazaborolidine ring coordinates to the borane molecule. This coordination enhances the Lewis acidity of the endocyclic boron atom within the catalyst and simultaneously activates the borane, priming it as a potent hydride donor.[13][14]

• Stereoselective Ketone Coordination: The prochiral ketone (tert-butyl 3-oxo-3-phenylpropanoate) coordinates to the now highly Lewis-acidic endocyclic boron of the catalyst. This coordination is sterically directed; the ketone orients itself to place its smaller substituent (in this case, the -CH₂CO₂tBu group) closer to the catalyst's chiral framework, minimizing steric hindrance with the larger phenyl group.[7][13]

• Intramolecular Hydride Transfer: With the ketone held in a rigid, chiral environment, the activated borane delivers a hydride to one specific face of the carbonyl group through a highly organized, six-membered transition state.[7][13] This face-selective transfer ensures the formation of one enantiomer over the other. Upon hydride transfer, the resulting alkoxyborane product is released, regenerating the catalyst for the next cycle.[13] An acidic workup subsequently liberates the desired chiral alcohol.[7]

The chirality of the final product is directly dictated by the chirality of the catalyst used. For instance, employing an (S)-configured CBS catalyst will predictably yield the (R)-alcohol from the reduction of this specific substrate.[8]

Figure 1: Simplified mechanism of the CBS-catalyzed ketone reduction.

Detailed Experimental Protocol

This protocol describes the enantioselective reduction of tert-butyl 3-oxo-3-phenylpropanoate using a commercially available (S)-Methyl-CBS catalyst solution.

3.1. Materials and Equipment

Reagent/Material	Grade	Supplier	CAS No.	Notes
tert-Butyl 3-oxo-3-phenylpropanoate	≥98%	Sigma-Aldrich	54441-66-6	Substrate.[15]
(S)-2-Methyl-CBS-oxazaborolidine	1.0 M in Toluene	Sigma-Aldrich	112022-81-8	Catalyst.
Borane-tetrahydrofuran complex	1.0 M in THF	Sigma-Aldrich	14044-65-6	Reductant. Handle with care.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	109-99-9	Reaction solvent.
Methanol (MeOH)	Anhydrous	Fisher Scientific	67-56-1	For quenching.
Hydrochloric Acid (HCl)	1 M Aqueous	VWR	7647-01-0	For workup.
Ethyl Acetate (EtOAc)	ACS Grade	VWR	141-78-6	Extraction solvent.
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous	Lab Prepared	144-55-8	For washing.
Brine (Saturated NaCl)	Aqueous	Lab Prepared	7647-14-5	For washing.
Magnesium Sulfate (MgSO₄)	Anhydrous	Sigma-Aldrich	7487-88-9	Drying agent.
Silica Gel	230-400 mesh	Sorbent Technologies	63231-67-4	For chromatography.

Equipment:

• Three-neck round-bottom flask (oven-dried)

• Magnetic stirrer and stir bar

• Inert gas line (Nitrogen or Argon) with bubbler

• Syringes and needles

• Low-temperature thermometer

• Ice bath

• Rotary evaporator

• Glassware for extraction and column chromatography

3.2. Step-by-Step Procedure

The reaction must be conducted under an inert and anhydrous atmosphere to prevent quenching of the borane reagent and to ensure high enantioselectivity.[13]

Figure 2: General experimental workflow for the CBS reduction.

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask, equipped with a magnetic stir bar, a thermometer, and a rubber septum, under a positive pressure of nitrogen.

• Catalyst and Reagent Charging: To the flask, add 100 mL of anhydrous THF. Then, via syringe, add 5.0 mL of the (S)-2-Methyl-CBS-oxazaborolidine solution (5.0 mmol, 0.1 eq). Cool the solution to 0 °C using an ice bath.

• Borane Addition: Slowly add 60 mL of the borane-THF complex solution (60 mmol, 1.2 eq) to the stirred catalyst solution at 0 °C over 15 minutes.

• Substrate Addition: In a separate dry flask, dissolve 11.0 g of tert-butyl 3-oxo-3-phenylpropanoate (50 mmol, 1.0 eq) in 40 mL of anhydrous THF. Transfer this solution to a syringe and add it dropwise to the reaction mixture over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and quench the excess borane by the slow, dropwise addition of 20 mL of methanol. Vigorous gas evolution (hydrogen) will be observed. Stir for 20 minutes.

• Workup: Remove the solvents under reduced pressure. To the resulting residue, add 100 mL of ethyl acetate and 100 mL of 1 M HCl. Stir for 10 minutes, then transfer to a separatory funnel. Separate the layers and wash the organic layer sequentially with 50 mL of saturated NaHCO₃ solution and 50 mL of brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product. Purify the residue by flash column chromatography on silica gel (e.g., using a 10-20% ethyl acetate in hexanes gradient) to afford the pure tert-butyl (R)-3-hydroxy-3-phenylpropanoate.

• Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Expected Results and Alternative Methods

The CBS reduction protocol described above is expected to yield the desired (R)-alcohol with high enantioselectivity. For comparison, the table below summarizes typical outcomes for the asymmetric reduction of β-keto esters using different state-of-the-art catalytic systems.

Catalyst System	Reductant	Conditions	Typical Yield	Typical ee (%)	Product Config.	Ref.
(S)-Me-CBS (10 mol%)	BH₃•THF	THF, 0 °C to RT	>90%	>95%	(R)	[7][8]
RuCl₂[(S)-BINAP]	H₂ (4-100 atm)	MeOH, 25-100 °C	>95%	>98%	(S)	[6][16]
RuCl	HCOOH/NEt₃	CH₂Cl₂ or H₂O	>90%	>97%	(R)	[17]
Whole-Cell Biocatalyst	K. marxianus	Aqueous buffer, 30 °C	Variable	>99%	(R) or (S)	[2]

Note: Product configuration depends on the specific catalyst enantiomer and substrate. Data are representative for aryl β-keto esters.

Conclusion

The enantioselective reduction of tert-butyl 3-oxo-3-phenylpropanoate via the Corey-Bakshi-Shibata method is a highly effective and reliable strategy for accessing the corresponding chiral β-hydroxy ester. The protocol offers excellent chemical yields and outstanding enantioselectivity under mild and operationally straightforward conditions. The predictable stereochemical outcome, governed by the choice of catalyst enantiomer, makes the CBS reduction an invaluable tool for synthetic chemists in both academic and industrial laboratories. For applications requiring different enantiomers or alternative process conditions, methods like Noyori hydrogenation or biocatalysis present powerful complementary approaches.

References

• Corey–Itsuno reduction. In: Wikipedia. [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Corey-Itsuno, Corey-Bakshi-Shibata Reduction. YouTube. (2021). [Link]

• Corey–Itsuno reduction. Grokipedia. [Link]

• Mahale, R. D., et al. (2012). Corey–Itsuno Reduction of Ketones: A Development of Safe and Inexpensive Process for Synthesis of Some API Intermediates. Organic Process Research & Development. [Link]

• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions (RSC Publishing). [Link]

• Asymmetric hydrogenation. In: Wikipedia. [Link]

• Mastering Chirality: Unlocking Bioactive Natural Products with Oxazaborolidines and Oxazaborolidinones. MDPI. [Link]

• Noyori Hydrogenation. YouTube. (2022). [Link]

• Progress in Ruthenium-Catalyzed Asymmetric Hydrogenation of β-Keto Esters. wjgnet.com. [Link]

• Oxazaborolidines as catalysts for reduction of ketones with borane. University of Bristol. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group, Harvard University. [Link]

• Asymmetric bioreduction of β-ketoesters derivatives by Kluyveromyces marxianus: influence of molecular. SciELO. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. (2018). [Link]

• Ruthenium catalyzed asymmetric hydrogenation of α- and β-keto esters in ionic liquids using chiral P-Phos ligand. Canadian Science Publishing. [Link]

• Asymmetric Hydrogenation of β -Keto Esters Catalyzed by Ruthenium Species Supported on Porous Organic Polymer. SciSpace. [Link]

• Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst. PMC - NIH. [Link]

• Asymmetric Hydrogenation of β -Keto Esters Catalyzed by Ruthenium Species Supported on Porous Organic Polymer. ResearchGate. [Link]

• Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. PMC - NIH. [Link]

• Synthesis of anti-β-hydroxy-α-amino esters using chiral quaternary ammonium salts. ResearchGate. [Link]

• Asymmetric Transfer Hydrogenation Catalysts. Kanto Chemical Co., Inc. [Link]

• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. ACS Publications. [Link]

• tert-Butyl 3-oxo-3-phenylpropanoate. PubChem. [Link]

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The Strategic Deployment of Tert-butyl 3-Oxo-3-phenylpropanoate in Multicomponent Reactions: A Guide for Synthetic and Medicinal Chemists

Introduction: Unveiling the Potential of a Versatile Building Block

In the landscape of modern organic synthesis, the pursuit of molecular complexity from simple, readily available starting materials is a paramount objective. Multicomponent reactions (MCRs), where three or more reactants converge in a single synthetic operation to form a complex product, have emerged as a powerful strategy to achieve this goal with high atom economy and procedural efficiency. At the heart of many successful MCRs lies the β-keto ester, a privileged scaffold whose dual functionality enables a rich tapestry of chemical transformations.

This technical guide focuses on a particularly valuable yet nuanced β-keto ester: tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate). Its unique structural features—the reactive 1,3-dicarbonyl system, the aromatic phenyl ring, and the sterically demanding tert-butyl ester—render it a compelling substrate for the construction of diverse heterocyclic frameworks of significant interest to the pharmaceutical and agrochemical industries. The bulky tert-butyl group, in particular, can profoundly influence reaction pathways, stability, and the physicochemical properties of the resulting products, offering both unique opportunities and challenges in synthetic design.

This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth application notes and field-proven protocols for the utilization of tert-butyl 3-oxo-3-phenylpropanoate in key multicomponent reactions, including the Hantzsch, Biginelli, and Mannich reactions. We will delve into the mechanistic underpinnings of these transformations, elucidate the causal relationships behind experimental choices, and provide self-validating protocols that form the bedrock of reproducible and scalable synthetic campaigns.

The Hantzsch Dihydropyridine Synthesis: A Four-Component Approach to Privileged Scaffolds

The Hantzsch synthesis is a cornerstone MCR for the preparation of 1,4-dihydropyridines (1,4-DHPs), a class of compounds renowned for their diverse biological activities, most notably as calcium channel blockers. The classical Hantzsch reaction involves the condensation of an aldehyde, two equivalents of a β-keto ester, and an ammonia source. A greener and more sustainable approach involves an in-situ generation of the required β-keto ester via a transesterification of a tert-butyl-β-ketoester, followed by the Hantzsch condensation.[1]

Mechanistic Rationale

The reaction proceeds through a cascade of interconnected equilibria. The key steps involve the formation of an enamine from the β-keto ester and ammonia, and a Knoevenagel condensation product from the aldehyde and a second equivalent of the β-keto ester. These two intermediates then undergo a Michael addition, followed by cyclization and dehydration to afford the 1,4-dihydropyridine core.

The use of tert-butyl 3-oxo-3-phenylpropanoate introduces a significant steric component. The bulky tert-butyl group can influence the rate of both the initial condensations and the final cyclization step. Furthermore, it provides a convenient handle for post-synthetic modification, as tert-butyl esters can be selectively cleaved under acidic conditions to reveal the corresponding carboxylic acid, enabling further derivatization.

Diagram: Hantzsch Synthesis Workflow

Caption: Workflow for the Hantzsch synthesis using in-situ generated β-keto esters.

Experimental Protocol: Four-Component Hantzsch Synthesis of 1,4-Dihydropyridines

This protocol is adapted from the greener approach described by Dharma Rao, which utilizes an in-situ transesterification of a tert-butyl-β-ketoester.[1]

Materials:

• Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv.)

• Aryl aldehyde (1.0 equiv.)

• Alcohol (e.g., ethanol, methanol; used as solvent and reactant)

• Ammonium carbonate (1.5 equiv.)

• Deionized water

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tert-butyl 3-oxo-3-phenylpropanoate (e.g., 2.20 g, 10 mmol), the desired aryl aldehyde (10 mmol), and the chosen alcohol (20 mL).

• Add ammonium carbonate (e.g., 1.44 g, 15 mmol) to the mixture.

• Heat the reaction mixture to 70 °C with vigorous stirring in an aqueous medium.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature. A solid precipitate should form.

• Filter the solid product using a Büchner funnel and wash with cold deionized water (2 x 20 mL).

• Dry the crude product under vacuum.

• Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 1,4-dihydropyridine derivative.

Self-Validation:

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

• Purity Analysis: Assess the purity of the final product by High-Performance Liquid Chromatography (HPLC) or melting point determination.

Parameter	Condition	Rationale
Catalyst	Catalyst-free	The reaction is promoted by heating in an aqueous medium, aligning with green chemistry principles.[1]
Solvent	Water/Alcohol	Serves as both a green solvent and a reactant for the in-situ transesterification.
Temperature	70 °C	Provides sufficient energy to drive the transesterification and condensation reactions without significant side product formation.[1]
Work-up	Precipitation & Filtration	The product's low solubility in water allows for a simple and efficient isolation procedure.

The Biginelli Reaction: Constructing Dihydropyrimidinones

The Biginelli reaction is a classic MCR that provides access to 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs, which are important scaffolds in medicinal chemistry. The reaction typically involves the acid-catalyzed condensation of an aldehyde, a β-keto ester, and urea or thiourea.

Mechanistic Considerations and the Role of the Tert-butyl Group

The most widely accepted mechanism proceeds through the formation of an N-acyliminium ion intermediate from the aldehyde and urea. This electrophilic species is then attacked by the enol of the β-keto ester. Subsequent cyclization and dehydration yield the dihydropyrimidine product.

The steric bulk of the tert-butyl group in tert-butyl 3-oxo-3-phenylpropanoate can be expected to influence the rate of the nucleophilic attack of the enol. While potentially slowing the reaction compared to less hindered esters like ethyl acetoacetate, it can also offer enhanced stability to the final product and prevent side reactions. Moreover, the tert-butyl ester provides a valuable synthetic handle for post-MCR modifications.

Diagram: Biginelli Reaction Mechanism

Caption: Simplified mechanism of the Biginelli reaction.

Representative Protocol: Acid-Catalyzed Biginelli Reaction

Materials:

• Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv.)

• Aryl aldehyde (1.0 equiv.)

• Urea (1.5 equiv.)

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

Procedure:

• In a 100 mL round-bottom flask, dissolve tert-butyl 3-oxo-3-phenylpropanoate (e.g., 2.20 g, 10 mmol), the aryl aldehyde (10 mmol), and urea (e.g., 0.90 g, 15 mmol) in ethanol (30 mL).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 0.2 mL).

• Reflux the mixture with stirring for 4-6 hours. Monitor the reaction by TLC (e.g., ethyl acetate:hexane, 1:1).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Self-Validation:

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure.

• Comparative Analysis: If possible, compare the yield and reaction time with a parallel reaction using ethyl benzoylacetate to quantify the effect of the tert-butyl group.

Parameter	Condition	Rationale
Catalyst	Concentrated HCl	A strong acid is typically required to catalyze the formation of the key N-acyliminium ion intermediate.
Solvent	Ethanol	A polar protic solvent that effectively dissolves the reactants and facilitates the reaction.
Temperature	Reflux	Provides the necessary activation energy for the condensation and cyclization steps.
Work-up	Precipitation & Recrystallization	A standard and effective method for isolating and purifying the solid dihydropyrimidinone product.

The Mannich Reaction: A Versatile Route to β-Amino Carbonyl Compounds

The Mannich reaction is a three-component condensation that forms a C-C bond through the aminoalkylation of an acidic proton located alpha to a carbonyl group. The reactants are typically a non-enolizable aldehyde (often formaldehyde), a primary or secondary amine, and a carbonyl compound containing an active hydrogen, such as tert-butyl 3-oxo-3-phenylpropanoate. The resulting Mannich bases are valuable intermediates in the synthesis of a wide range of pharmaceuticals and natural products.

Mechanistic Pathway and the Influence of the Tert-butyl Ester

The reaction is initiated by the formation of an Eschenmoser-like salt (an iminium ion) from the aldehyde and the amine. The β-keto ester is then deprotonated to form an enolate, which acts as a nucleophile and attacks the iminium ion. The steric hindrance of the tert-butyl group in tert-butyl 3-oxo-3-phenylpropanoate is expected to play a role in the approach of the bulky enolate to the iminium electrophile, potentially influencing the diastereoselectivity of the reaction when chiral centers are formed.

Diagram: Mannich Reaction Logical Flow

Caption: Logical flow of the Mannich reaction.

Exemplary Protocol: Synthesis of a Mannich Base

This is a general protocol that can be adapted for the Mannich reaction using tert-butyl 3-oxo-3-phenylpropanoate.

Materials:

• Tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv.)

• Paraformaldehyde (1.2 equiv.)

• Secondary amine (e.g., dimethylamine, as hydrochloride salt) (1.1 equiv.)

• Ethanol

• Triethylamine (optional, if using an amine salt)

Procedure:

• To a round-bottom flask, add tert-butyl 3-oxo-3-phenylpropanoate (e.g., 2.20 g, 10 mmol), paraformaldehyde (e.g., 0.36 g, 12 mmol), and the secondary amine hydrochloride (11 mmol) in ethanol (25 mL).

• If an amine salt is used, add triethylamine (1.1 equiv.) to liberate the free amine.

• Stir the mixture at room temperature or heat to reflux, monitoring the reaction by TLC (e.g., dichloromethane:methanol, 95:5).

• Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (50 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 25 mL) and then with brine (25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Self-Validation:

• Spectroscopic Confirmation: The structure of the purified Mannich base should be unequivocally confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

• Yield and Purity Assessment: Determine the isolated yield and assess the purity of the product by HPLC.

Parameter	Condition	Rationale
Aldehyde Source	Paraformaldehyde	A convenient and stable source of formaldehyde for the in-situ generation of the iminium ion.
Amine	Secondary Amine	Typically used to avoid complications from further reactions that can occur with primary amines.
Solvent	Ethanol	A common, effective solvent for Mannich reactions.
Purification	Column Chromatography	Often necessary to isolate the Mannich base from unreacted starting materials and side products.

Conclusion: A Versatile Tool for Modern Synthesis

Tert-butyl 3-oxo-3-phenylpropanoate is a powerful and versatile building block for the construction of complex molecular architectures through multicomponent reactions. The strategic interplay of its reactive dicarbonyl moiety, the electronically influential phenyl group, and the sterically demanding tert-butyl ester provides chemists with a unique tool to modulate reactivity, stability, and the properties of the resulting heterocyclic products.

The protocols and insights provided in this guide serve as a robust starting point for the exploration of this reagent in the Hantzsch, Biginelli, and Mannich reactions. By understanding the underlying mechanisms and the causal factors that govern these transformations, researchers can confidently employ tert-butyl 3-oxo-3-phenylpropanoate to accelerate their drug discovery and development programs, paving the way for the efficient synthesis of novel and impactful chemical entities.

References

• Dharma Rao, G. B. (2018). Hantzsch Reaction: A Greener and Sustainable Approach to 1,4-Dihydropyridines Using Non-commercial β-Ketoesters. Journal of Heterocyclic Chemistry, 55(11), 2573-2580. [Link]

• Kappe, C. O. (1993). 100 years of the Biginelli dihydropyrimidine synthesis. Tetrahedron, 49(32), 6937-6963. [Link]

• Arend, M., Westermann, B., & Risch, N. (1998). Modern Variants of the Mannich Reaction. Angewandte Chemie International Edition, 37(8), 1044-1070. [Link]

• Domling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

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• 1. researchgate.net [researchgate.net]

Greener Pathways to a Key Pharmaceutical Intermediate: Application Notes for the Synthesis of tert-Butyl 3-Oxo-3-phenylpropanoate

Introduction: The Imperative for Sustainable Synthesis

Tertiary-butyl 3-oxo-3-phenylpropanoate, also known as tert-butyl benzoylacetate, is a pivotal building block in the synthesis of a wide array of pharmaceuticals and fine chemicals. Its β-keto ester functionality provides a versatile scaffold for various carbon-carbon and carbon-heteroatom bond formations. However, traditional synthetic routes, often relying on Claisen condensation with stoichiometric strong bases and volatile organic solvents, present significant environmental and safety challenges.[1][2][3] The principles of green chemistry call for the development of cleaner, more efficient, and economically viable alternatives. This application note provides a detailed guide for researchers, scientists, and drug development professionals on several green and sustainable approaches for the synthesis of this important intermediate. We will explore biocatalysis, microwave-assisted synthesis, and heterogeneous catalysis, offering detailed protocols, comparative data, and mechanistic insights to facilitate their adoption in both academic and industrial settings.

Methodology 1: Biocatalytic Transesterification with Immobilized Lipase

Principle: Biocatalysis offers a highly selective and environmentally benign alternative to traditional chemical synthesis.[4] Lipases, in particular, are robust enzymes that can function in non-aqueous environments, making them ideal for transesterification reactions. This protocol utilizes Candida antarctica Lipase B (CALB), a widely used and commercially available immobilized lipase, to catalyze the transesterification of a readily available starting material, such as ethyl 3-oxo-3-phenylpropanoate, with tert-butanol. The reaction proceeds under mild, solvent-free conditions, significantly reducing waste and energy consumption.

Workflow Diagram:

Caption: Workflow for the biocatalytic synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Detailed Protocol:

• Reactant Preparation: In a round-bottom flask, combine ethyl 3-oxo-3-phenylpropanoate (1 equivalent) and tert-butanol (3-5 equivalents). The use of excess tert-butanol helps to drive the reaction equilibrium towards the product.

• Enzyme Addition: Add immobilized Candida antarctica Lipase B (Novozym® 435 is a common commercial formulation) to the reaction mixture. A typical enzyme loading is 10-20% by weight of the limiting reactant (ethyl 3-oxo-3-phenylpropanoate).

• Reaction Conditions: Heat the solvent-free mixture to 50-70°C with gentle stirring. The optimal temperature will depend on the specific lipase formulation and should be chosen to maximize activity while ensuring enzyme stability.[5]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed or equilibrium is reached.

• Enzyme Recovery: After the reaction is complete, cool the mixture to room temperature. Add a suitable solvent (e.g., diethyl ether or ethyl acetate) to reduce viscosity and filter the mixture to recover the immobilized lipase. The enzyme can be washed with the solvent and dried for reuse in subsequent batches.

• Product Isolation: Concentrate the filtrate under reduced pressure to remove the solvent and excess tert-butanol.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient, to yield pure tert-butyl 3-oxo-3-phenylpropanoate.

Methodology 2: Microwave-Assisted Solvent-Free Synthesis

Principle: Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool in green chemistry, offering significant rate enhancements and often leading to higher yields in shorter reaction times compared to conventional heating.[6][7] This protocol describes a solvent-free approach where the reactants are directly irradiated with microwaves, leading to rapid and efficient heating. This method minimizes the use of hazardous solvents and reduces energy consumption.

Workflow Diagram:

Caption: Workflow for the microwave-assisted synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Detailed Protocol:

• Reactant Preparation: In a microwave-safe reaction vessel equipped with a magnetic stir bar, combine ethyl 3-oxo-3-phenylpropanoate (1 equivalent) and tert-butanol (2-3 equivalents).

• Catalyst Addition (Optional): A catalytic amount of a solid acid or base (e.g., p-toluenesulfonic acid, Amberlyst-15) can be added to accelerate the reaction, although in some cases, the reaction can proceed without a catalyst under microwave irradiation.

• Microwave Irradiation: Place the sealed reaction vessel in a dedicated microwave reactor. Irradiate the mixture at a constant power (e.g., 100-300 W) and temperature (e.g., 100-150°C) for a short duration (typically 5-30 minutes). The optimal conditions should be determined empirically.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC analysis of the crude reaction mixture.

• Product Isolation: After completion, cool the reaction vessel to room temperature. If a solid catalyst was used, dilute the mixture with a suitable solvent and filter to remove the catalyst. Concentrate the filtrate under reduced pressure to remove the solvent and excess tert-butanol.

• Purification: Purify the residue by silica gel column chromatography using a hexane/ethyl acetate eluent system to obtain the desired product.

Methodology 3: Heterogeneous Catalysis with Recyclable Solid Acids

Principle: The use of solid acid catalysts offers a green alternative to traditional homogeneous acid catalysts, which are often corrosive and difficult to separate from the reaction mixture. This protocol employs a recyclable silica-supported boric acid catalyst for the transesterification of ethyl 3-oxo-3-phenylpropanoate with tert-butanol under solvent-free conditions. The heterogeneous nature of the catalyst allows for easy recovery and reuse, minimizing waste and improving the overall process economy.

Workflow Diagram:

Caption: Workflow for the heterogeneous catalysis synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Detailed Protocol:

• Catalyst Preparation: Prepare silica-supported boric acid by stirring silica gel with an aqueous solution of boric acid, followed by drying in an oven.

• Reactant Addition: In a round-bottom flask, charge ethyl 3-oxo-3-phenylpropanoate (1 equivalent), tert-butanol (3-5 equivalents), and the prepared silica-supported boric acid catalyst (e.g., 10 mol%).

• Reaction Conditions: Heat the reaction mixture to 80-100°C with vigorous stirring under a nitrogen atmosphere.

• Reaction Monitoring: Follow the reaction's progress using TLC or GC analysis.

• Catalyst Recovery: Upon completion, cool the reaction mixture to room temperature. Add a solvent like ethyl acetate to dissolve the product and facilitate filtration. Filter the mixture to separate the solid catalyst. The recovered catalyst can be washed with the solvent, dried, and reused.

• Product Isolation: Remove the solvent and excess tert-butanol from the filtrate by rotary evaporation.

• Purification: Purify the crude product via silica gel column chromatography with a suitable eluent system (e.g., hexane/ethyl acetate) to afford pure tert-butyl 3-oxo-3-phenylpropanoate.

Comparative Analysis and Green Chemistry Metrics

To provide a comprehensive evaluation of the presented green approaches, key performance indicators and green chemistry metrics are summarized below. These metrics help in quantifying the environmental performance and efficiency of each method.

Metric	Biocatalysis (CALB)	Microwave-Assisted	Heterogeneous Catalysis	Traditional Method (Claisen)
Reaction Time	4-24 hours	5-30 minutes	2-8 hours	6-12 hours
Temperature (°C)	50-70	100-150	80-100	Reflux (e.g., in THF)
Solvent	Solvent-free	Solvent-free	Solvent-free	Organic Solvent (e.g., THF)
Catalyst	Immobilized Lipase	Optional (Solid Acid/Base)	Silica-supported Boric Acid	Stoichiometric Strong Base
Catalyst Recyclability	High	Moderate to High	High	None
Typical Yield	>90%	>85%	>90%	70-85%
Atom Economy	High	High	High	Moderate
Reaction Mass Efficiency (RME)	High	High	High	Low
E-Factor	Low	Low	Low	High

Calculations for Green Chemistry Metrics:

• Atom Economy: This metric, developed by Barry Trost, measures the efficiency of a reaction in converting reactants to the desired product.[8] For a transesterification reaction, the atom economy is generally high as the main byproduct is a small alcohol molecule.

  • Formula: Atom Economy (%) = (Molecular Weight of Desired Product / Sum of Molecular Weights of all Reactants) x 100

• Reaction Mass Efficiency (RME): RME provides a more realistic measure of the "greenness" of a reaction by taking into account the actual masses of reactants used and the mass of the isolated product.[9][10]

  • Formula: RME (%) = (Mass of Isolated Product / Total Mass of Reactants) x 100

• E-Factor: Introduced by Roger Sheldon, the E-Factor quantifies the amount of waste generated per unit of product.[11] A lower E-Factor indicates a greener process.

  • Formula: E-Factor = Total Mass of Waste / Mass of Product

Conclusion and Future Outlook

The adoption of green chemistry principles in the synthesis of tert-butyl 3-oxo-3-phenylpropanoate offers significant advantages over traditional methods. Biocatalysis with immobilized lipases stands out for its high selectivity and mild reaction conditions. Microwave-assisted synthesis provides a rapid and energy-efficient alternative. Heterogeneous catalysis with recyclable solid acids offers a practical and scalable approach with easy catalyst recovery.

The choice of the most suitable method will depend on specific laboratory or industrial constraints, including scale, cost, and available equipment. Further research into other green methodologies, such as mechanochemistry and continuous flow synthesis, could offer even more sustainable and efficient routes to this valuable pharmaceutical intermediate. By embracing these greener approaches, the chemical industry can move towards a more sustainable and environmentally responsible future.

References

• Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC - NIH. (n.d.). Retrieved February 17, 2026, from [Link]

• Metrics to 'green' chemistry—which are the best? (2002, October 17). Green Chemistry, 4(5), 521–527.

• Evaluating the Biodiesel Synthesis Process - Prezi. (2025, May 27). Retrieved February 17, 2026, from [Link]

• Metrics to 'green' chemistry—which are the best? (2002, October 17). Green Chemistry, 4(5), 521–527.

• 'SIGNIFICANT GREEN CHEMISTRY METRICS: ROLE OF ATOM ECONOMY AND REACTION MASS EFFICIENCY IN CHEMICAL PROCESS'. - JETIR.org. (n.d.). Retrieved February 17, 2026, from [Link]

• METRICS - Green Chemistry Toolkit. (n.d.). Retrieved February 17, 2026, from [Link]

• 3.2.2: Environment- Atom Efficiency and the 2006 Presidential Green Chemistry Award. (2023, June 16). Chemistry LibreTexts.

• Assessment of Sustainability Indicators for Biodiesel Production - MDPI. (2017, August 25). Retrieved February 17, 2026, from [Link]

• Synthetic Efficiency | Green Chemistry: Principles and Case Studies | Books Gateway. (2019, December 3). Royal Society of Chemistry.

• Atom Economy | AQA A Level Chemistry Revision Notes 2015. (2024, October 26). Retrieved February 17, 2026, from [Link]

• Synthesis of β-keto carboxylic acids, esters and amides - Organic Chemistry Portal. (n.d.). Retrieved February 17, 2026, from [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC. (2015, December 11). Retrieved February 17, 2026, from [Link]

• Claisen condensation - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

• Lipase-catalyzed synthesis of sucrose acetate in tert-butyl alcohol - ResearchGate. (2025, August 7). Retrieved February 17, 2026, from [Link]

• Claisen Condensation and Dieckmann Condensation - Master Organic Chemistry. (2020, September 14). Retrieved February 17, 2026, from [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

• Claisen Condensation - Organic Chemistry Portal. (n.d.). Retrieved February 17, 2026, from [Link]

• Chapter 21: Ester Enolates. (n.d.). Retrieved February 17, 2026, from [Link]

• (PDF) Multi-step continuous-flow synthesis - ResearchGate. (2017, January 20). Retrieved February 17, 2026, from [Link]

• Synthesis of Bioflavor (Butyl Acetate) Using Bacterial Lipases - IJSART. (2018, March 3). Retrieved February 17, 2026, from [Link]

• Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model - Green Chemistry (RSC Publishing). (n.d.). Retrieved February 17, 2026, from [Link]

• Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study. (2017, July 8). SpringerLink.

• Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. (2020, May 24). Retrieved February 17, 2026, from [Link]

• Lipase-Catalyzed Synthesis of Ferulate Esters. (n.d.). Retrieved February 17, 2026, from [Link]

• (PDF) Microwave-assisted synthesis: Paradigm of Green Chemistry - ResearchGate. (2025, August 7). Retrieved February 17, 2026, from [Link]

• Revolutionizing Medicine Production with Continuous Flow Chemistry - SciTube. (2025, March 11). Retrieved February 17, 2026, from [Link]

• Solvent free esterification reactions using Lewis acids in solid phase catalysis. (2025, August 7). Retrieved February 17, 2026, from [Link]

• Hydrolysis and Transacylation: Esterases, Lipases, Phosphatases, and Phosphoryl Transferases. (n.d.). Retrieved February 17, 2026, from [Link]

• Lipase catalyzed ester synthesis for food processing industries - SciELO. (2007, May 13). Retrieved February 17, 2026, from [Link]

• Synthesis of p-tert-butyl benzoic acid from catalytic oxidation of p-tert-butyitoluene. (2025, August 6). Retrieved February 17, 2026, from [Link]

• (PDF) LIPASE CATALYZED ESTERIFICATION AND TRANSESTERIFICATION TO SYNTHESIZE BIOFLAVORS AND FRAGRANCES - ResearchGate. (2020, May 28). Retrieved February 17, 2026, from [Link]

• Microwave assisted synthesis and IR spectral analysis of a few complexes of 4- Hydroxy-3-methoxybenzaldehyde with ditertiary - IRJET. (2011, March 15). Retrieved February 17, 2026, from [Link]

• Solvent-free Cleavage of tert-Butyl Esters under Microwave Conditions - kchem.org. (n.d.). Retrieved February 17, 2026, from [Link]

• SYNTHESIS OF BUTYL ACETATE BY LIPASE-CATALYSED ESTERIFICATION SIM WAN TING UINVERSITI SAINS MALAYSIA 2021. (n.d.). Retrieved February 17, 2026, from [Link]

• An efficient method for the synthesis of novel N-sulfonylimines using TBAB under solvent-free conditions - JOCPR. (n.d.). Retrieved February 17, 2026, from [Link]

• One-pot multistep mechanochemical synthesis of fluorinated pyrazolones - Beilstein Journals. (n.d.). Retrieved February 17, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: tert-Butyl 3-oxo-3-phenylpropanoate

Executive Summary & Molecule Profile

Target Molecule: tert-Butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate).[1] CAS: 54441-66-6 Critical Attribute: Acid & Thermal Instability . This molecule combines a

-keto functionality with an acid-labile tert-butyl ester. It is a "push-pull" system where the acidity of the -protons makes the molecule prone to enolization, while the tert-butyl group is susceptible to cleavage under acidic conditions, leading to rapid decarboxylation to acetophenone.

Support Scope: This guide addresses the three most common synthetic failures:

• Decomposition during workup (Loss of the tert-butyl group).

• O-Acylation vs. C-Acylation (Formation of enol carbonates instead of

  -keto esters).

• Purification losses (Degradation on silica gel).

Recommended Synthetic Protocols

We recommend two primary routes based on scale and required purity. Do not use standard acid-catalyzed esterification (Fischer speier) as it will fail.

Method A: The Meldrum’s Acid Route (High Fidelity / Lab Scale)

Best for: High purity, avoiding chromatography, and avoiding strong bases.

The Logic: This method utilizes a neutral thermal rearrangement (Retro-Diels-Alder) to generate a reactive ketene intermediate that is trapped by tert-butanol.[2] It bypasses the need for difficult enolate selectivity.

Protocol:

• Acylation: Dissolve Meldrum's acid (1.0 equiv) in anhydrous DCM (0.5 M). Add Pyridine (2.0 equiv). Cool to 0°C.

• Addition: Dropwise add Benzoyl Chloride (1.0 equiv) over 1 hour. Stir at 0°C for 1 hour, then RT for 1 hour.

  • Checkpoint: The solution should turn orange/red.

• Workup 1: Wash with dilute HCl (1M) quickly to remove pyridine, then brine. Dry (MgSO4) and concentrate.[3]

  • Note: You now have the acylated Meldrum's acid intermediate. It is stable enough for the next step but should not be stored long-term.

• Alcoholysis: Dissolve the residue in Toluene (or Benzene). Add tert-Butanol (3-4 equiv).

• Reflux: Heat to reflux (approx. 80-110°C) for 2-4 hours.

  • Mechanism:[3][4][5][6][7][8][9][10] The acylated intermediate loses acetone and CO2 to form a benzoyl ketene, which is immediately trapped by t-BuOH.

• Final Workup: Concentrate under reduced pressure. The product often crystallizes or remains as a clean oil requiring no chromatography.

Figure 1: The Meldrum's Acid workflow.[2] The unstable ketene intermediate is generated in situ, preventing side reactions.

Method B: The Magnesium Enolate Route (Scale-Up)

Best for: Large batches (>50g), lower cost materials.

The Logic: Magnesium enolates are "soft" nucleophiles that chelate the dicarbonyl system, preventing O-acylation and double alkylation.

Protocol:

• Precursor: Prepare Magnesium Mono-tert-butyl Malonate.

  • Mix: Potassium mono-tert-butyl malonate + MgCl2 (or use Mg(OEt)2 + mono-tert-butyl malonate).

• Acylation: Suspend the Mg-enolate in THF. Add Benzoyl Chloride slowly.

• Decarboxylation: The reaction naturally decarboxylates the malonate moiety upon mild heating or workup, leaving the tert-butyl ester intact.

• Critical Workup: Quench with Citric Acid (10% aq) or Saturated NH4Cl .

  • Warning: Do NOT use HCl. A pH < 3 will cleave the tert-butyl group.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Bubbling during workup	Decarboxylation triggered by low pH.	The tert-butyl group is hydrolyzing. Switch quench buffer to Sat. NH4Cl or 10% Citric Acid. Keep pH > 4.
Product is a mix of oil and solid	O-Acylation (if using NaH/LiHMDS).	If using Method C (Acetophenone + Base + Boc2O), you likely formed the enol carbonate. Switch to Method A (Meldrum's).
Low Yield (Method A)	Incomplete Ketene Trapping .	Ensure tert-butanol is in excess (3-4 equiv) and the reflux is vigorous enough to drive off acetone.
Decomposition on Column	Silica Acidity .	Silica gel is slightly acidic. Pre-treat silica with 1% Triethylamine in Hexane before loading sample.
"Missing" Product by NMR	Keto-Enol Tautomerism .	In CDCl3, -keto esters exist as a mix of keto and enol forms. Look for the enol -OH peak >12 ppm and the vinyl proton ~5.6 ppm. This is normal.

Stability & Decomposition Logic

Understanding why the reaction fails is crucial for troubleshooting. The tert-butyl group acts as a "time bomb" if exposed to acid.

Figure 2: The acid-catalyzed decomposition pathway. Once the tert-butyl group is lost, the resulting

-keto acid spontaneously decarboxylates to acetophenone.

Frequently Asked Questions (FAQ)

Q: Can I use Acetophenone and Di-tert-butyl dicarbonate (Boc2O) with NaH? A: Yes, but it is risky. This "Claisen-type" approach often suffers from O-acylation , yielding the enol carbonate (Ph-C(OBoc)=CH2) instead of the C-acylated

-keto ester. If you must use this route, use LiHMDS at -78°C in THF to favor the kinetic C-enolate, then add Boc2O. However, Method A (Meldrum's) provides higher purity.

Q: How should I store the product? A: Store at -20°C under Argon. Avoid glass containers that have been acid-washed unless they are base-neutralized. Significant decomposition can occur within weeks at room temperature if traces of acid are present.

Q: Can I distill this product? A: Only under high vacuum (<0.5 mmHg) . The boiling point is high, and prolonged heating above 100°C at atmospheric pressure will cause thermal decarboxylation.

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis.[11] 2. A general and versatile synthesis of β-keto esters.[12]Journal of Organic Chemistry , 43(10), 2087–2088. Link

• Wierenga, W., & Skulnick, H. I. (1979). General, efficient, one-step synthesis of β-keto esters.[12][13]Journal of Organic Chemistry , 44(2), 310–311. Link

• Clay, R. J., et al. (1983). Synthesis of beta-keto esters from magnesium malonates.[12]Synthesis , 1983(4), 290-292.

• Taber, D. F., et al. (1995). Preparation of t-Butyl 3-Ketoesters.[1]Journal of Organic Chemistry , 60, 1093. Link

Sources

• 1. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. xray.uky.edu [xray.uky.edu]
• 3. journalssystem.com [journalssystem.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 7. An experimental and theoretical study of the high temperature reactions of the four butyl radical isomers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. A Practical Synthesis of α-Substituted tert-Butyl Acrylates from Meldrum's Acid and Aldehydes [organic-chemistry.org]
• 9. BJOC - Selective synthesis of α-organylthio esters and α-organylthio ketones from β-keto esters and sodium S-organyl sulfurothioates under basic conditions [beilstein-journals.org]
• 10. WO2010045780A1 - The preparation method of magnesium tert-butylate with high purity - Google Patents [patents.google.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 13. orgsyn.org [orgsyn.org]

Technical Support Center: tert-Butyl 3-oxo-3-phenylpropanoate Synthesis

This guide serves as a technical support center for the synthesis and optimization of tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate). It is designed to address the specific instability and reactivity challenges associated with this

-keto ester.

Core Directive

Target Molecule: tert-Butyl 3-oxo-3-phenylpropanoate (CAS: 54441-66-6) Primary Challenge: The tert-butyl group renders this molecule highly susceptible to acid-catalyzed thermal decarboxylation, reverting it to acetophenone. Goal: Maximize yield (>85%) while maintaining purity without rigorous distillation.

Module 1: Synthesis Strategy Selection

Before beginning, select the protocol that matches your equipment and scale.

Feature	Route A: Meldrum's Acid (Recommended)	Route B: Magnesium Enolate (Scale-Up)	Route C: Lithium Enolate (Claisen)
Mechanism	Acyl-ketene intermediate	Chelation-controlled acylation	Kinetic enolate condensation
Yield Potential	High (80-95%)	High (75-90%)	Moderate (50-70%)
Purity Profile	Excellent (Clean crude)	Good	Poor (Self-condensation)
Key Reagents	Meldrum's Acid, DCC/CDI, t-BuOH	Mg(OEt)₂, Mono-t-butyl malonate	LDA or LiHMDS, t-Butyl acetate
Temp.[1][2][3][4] Control	Moderate (Reflux required)	Mild (RT to 50°C)	Critical (-78°C)
Best For	High-value, gram-to-kilo scale	Cost-sensitive large scale	Rapid, small-scale screening

Decision Logic Diagram

Caption: Decision matrix for selecting the optimal synthetic pathway based on scale, cost, and equipment availability.

Module 2: Experimental Protocols

Protocol A: The Meldrum's Acid Route (Gold Standard)

Reference: Oikawa, Y., et al. J. Org. Chem. 1978.

This method utilizes the high acidity of Meldrum's acid to form an acyl intermediate, which undergoes alcoholysis to the target ester.

Reagents:

• Benzoyl Chloride (1.0 equiv)

• Meldrum's Acid (1.0 equiv)

• Pyridine (2.0 equiv)

• Dichloromethane (DCM) (dry)

• tert-Butanol (excess, 3-4 equiv) / Benzene or Toluene

Step-by-Step Workflow:

• Acylation: Dissolve Meldrum's acid (1.0 eq) in dry DCM (0.5 M) at 0°C. Add Pyridine (2.0 eq) slowly.

• Addition: Add Benzoyl Chloride (1.0 eq) dropwise over 30 mins. The solution will turn orange/red. Stir at 0°C for 1 hour, then RT for 1 hour.

• Workup 1: Wash with 5% HCl (cold), then water. Dry organic layer (

  ) and evaporate.[5] Result: Acyl Meldrum's acid (solid).

• Alcoholysis (Critical Step): Dissolve the crude solid in Toluene (or Benzene). Add tert-Butanol (4.0 eq).

• Reflux: Heat to reflux (~80-110°C). Evolution of

  will be observed.

  • Mechanism:[4][6][7][8] The acyl Meldrum's acid undergoes cycloreversion to form a phenyl-acyl ketene intermediate, which is trapped by t-BuOH.

• Final Workup: Evaporate solvent. The residue is often pure enough for use.

Protocol B: The Magnesium Enolate Route (Clay Method)

Reference: Clay, R. J., et al. Synthesis 1993.

Reagents:

• Potassium tert-butyl malonate (or tert-butyl hydrogen malonate)

• (anhydrous) and (or )

• Benzoyl Chloride[4][6][8][9]

Step-by-Step Workflow:

• Enolate Formation: Suspend Potassium tert-butyl malonate (2.0 eq) in dry acetonitrile or THF. Add

  (2.5 eq) and (2.5 eq). Stir 1-2 hours to form the Mg-chelated enolate.

• Acylation: Cool to 0°C. Add Benzoyl Chloride (1.0 eq) dropwise.

• Reaction: Allow to warm to RT overnight.

• Decarboxylation/Workup: Quench with dilute aqueous citric acid or 5% HCl (keep cold!). Extract with Ethyl Acetate.

• Concentration: The extra carboxyl group decarboxylates spontaneously during the workup/concentration phase due to the

  -keto position.

Module 3: Troubleshooting & FAQs

Issue 1: Low Yield & "Oiling Out"

User Question: "I used the Lithium Enolate method (LDA + t-Butyl Acetate), but my yield is <40% and the product is a messy oil."

Root Cause:

• Proton Exchange: The product (

  -keto ester) is more acidic ( ) than the starting ester ( ). As product forms, it quenches the enolate of the starting material.

• Temperature: If the reaction warms above -78°C before quenching, the enolate attacks the product (Claisen condensation).

Corrective Action:

• Switch to Route A or B. If you must use Lithium enolates, use 2.2 equivalents of LDA/LiHMDS . The first equivalent forms the enolate; the second deprotonates the product as it forms, preventing proton exchange with the starting material.

• Inverse Addition: Add the enolate to the acid chloride (rapidly) to maintain an excess of electrophile, though this promotes di-acylation.

Issue 2: Product Decomposition (Decarboxylation)

User Question: "My product disappeared during rotary evaporation. I see acetophenone in the NMR."

Root Cause: tert-Butyl esters are acid-sensitive.

-keto acids are thermally unstable. If your crude mixture contains residual acid (HCl from the acid chloride reaction) and you heat it, you trigger:

Corrective Action:

• Neutralize Glassware: Rinse rotavap flasks with dilute

  before use.

• Bath Temperature: Never exceed 40°C on the water bath.

• Workup: Use saturated

  in the final wash. Ensure the pH of the organic layer is before evaporation.

Issue 3: Purification Difficulties

User Question: "The compound decomposes on silica gel. How do I purify it?"

Root Cause: Standard silica gel is slightly acidic (pH 6.5-7.0), which can catalyze the cleavage of the tert-butyl group.

Corrective Action:

• Pre-treat Silica: Slurry the silica gel in Hexane containing 1% Triethylamine (

  ) before packing the column.

• Eluent: Use Hexane/Ethyl Acetate with 0.5%

  in the mobile phase.

• Fast Column: Do not let the compound sit on the column. Flash chromatography should be completed in <20 mins.

Module 4: Visualization of Chemical Stability

The following diagram illustrates the critical failure pathways (Decarboxylation) and how to prevent them.

Caption: Stability pathway showing the acid-catalyzed decomposition mechanism and required mitigation strategies.

Summary of Quantitative Expectations

Parameter	Meldrum's Acid Route	Mg Enolate Route	Claisen (Li) Route
Crude Yield	90-95%	85-90%	60-75%
Isolated Yield	82-88%	75-85%	45-60%
Reaction Time	4-6 Hours	12-18 Hours	2-3 Hours
Purification Need	Low (Recrystallize/Wash)	Moderate	High (Chromatography)

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis. 2.

  -keto esters. The Journal of Organic Chemistry, 43(10), 2087–2088.

• Clay, R. J., Collom, T. A., Karrick, G. L., & Wemple, J. (1993).

  -keto esters. Synthesis, 1993(03), 290–292.

• Organic Syntheses. (1952). Di-tert-butyl Malonate.[1][10] Organic Syntheses, Coll.[7][10] Vol. 4, p.261.

• BenchChem. (2025).[11] Technical Support Center: Purification of 3-Butenal, 2-oxo- (General guidance on sensitive keto-carbonyls).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. orgsyn.org [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. CN105294386A - Synthesis method of p-tert-butyl benzyl chloride - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. Preparation method of ethyl benzoylacetate - Eureka | Patsnap [eureka.patsnap.com]
• 7. semspub.epa.gov [semspub.epa.gov]
• 8. elearn.psgcas.ac.in [elearn.psgcas.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Side Reactions of tert-Butyl 3-Oxo-3-Phenylpropanoate

Welcome to the technical support center for tert-butyl 3-oxo-3-phenylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common side reactions encountered during its use in organic synthesis. This document provides in-depth technical guidance in a question-and-answer format, focusing on the causality behind experimental choices to ensure scientific integrity and successful outcomes.

Introduction

Tert-butyl 3-oxo-3-phenylpropanoate, also known as tert-butyl benzoylacetate, is a valuable β-keto ester in organic synthesis.[1] Its unique structure, featuring a bulky tert-butyl ester and a benzoyl group, makes it a versatile building block. However, like many β-dicarbonyl compounds, it is susceptible to several side reactions that can complicate syntheses and reduce yields.[2] Understanding these potential pitfalls is crucial for effective experimental design and execution. This guide will address the most common side reactions: self-condensation, decarboxylation, and hydrolysis, providing practical solutions and preventative measures.

Section 1: Self-Condensation (Claisen Condensation)

The most prevalent side reaction is the Claisen condensation, a self-condensation reaction between two ester molecules in the presence of a base.[3][4][5] This reaction leads to the formation of a β-keto ester dimer, an unwanted byproduct.[3][6]

Frequently Asked Questions (FAQs)

Q1: I'm observing a significant amount of a higher molecular weight byproduct in my reaction. Could this be from self-condensation?

A1: Yes, it is highly probable. The self-condensation of tert-butyl 3-oxo-3-phenylpropanoate results in a dimer. This occurs when the enolate of one molecule acts as a nucleophile and attacks the carbonyl carbon of a second molecule.[7][8] This is a common issue in reactions involving esters with α-hydrogens, especially under basic conditions.[4]

Q2: What reaction conditions favor this self-condensation?

A2: Several factors can promote self-condensation:

• Strong Bases: The use of strong bases, such as sodium ethoxide or sodium hydride, readily generates the enolate required for the condensation.[9]

• High Concentrations: Higher concentrations of the starting material increase the probability of intermolecular reactions.

• Elevated Temperatures: Increased temperatures can provide the necessary activation energy for the condensation to occur.

• Prolonged Reaction Times: Allowing the reaction to proceed for extended periods, especially in the presence of a strong base, can lead to the accumulation of the self-condensation product.

Q3: How can I minimize or prevent the self-condensation of tert-butyl 3-oxo-3-phenylpropanoate?

A3: To control this side reaction, consider the following strategies:

• Choice of Base: Use a non-nucleophilic, sterically hindered base like lithium diisopropylamide (LDA). LDA is a strong base that rapidly and quantitatively converts the ester to its enolate at low temperatures, minimizing the presence of unreacted ester that can act as an electrophile.[8]

• Controlled Addition: Employ a slow, dropwise addition of your electrophile to a solution of the pre-formed enolate. This ensures that the electrophile is consumed as it is added, reducing the opportunity for the enolate to react with another molecule of the starting ester.

• Low Temperature: Perform the reaction at low temperatures (e.g., -78 °C) to decrease the rate of the self-condensation reaction.

• Dilution: Running the reaction under more dilute conditions can disfavor the intermolecular self-condensation.

Experimental Protocol: Minimizing Self-Condensation via Controlled Enolate Formation

• Apparatus: Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel.

• Enolate Formation: Dissolve diisopropylamine in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C in a dry ice/acetone bath. Slowly add an equimolar amount of n-butyllithium to form LDA.

• Substrate Addition: To the cold LDA solution, slowly add a solution of tert-butyl 3-oxo-3-phenylpropanoate in anhydrous THF. Allow the mixture to stir for 30-60 minutes at -78 °C to ensure complete enolate formation.

• Electrophile Addition: Add the electrophile dropwise to the enolate solution at -78 °C.

• Quenching: After the reaction is complete (monitored by TLC), quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Work-up: Proceed with standard aqueous work-up and purification.

Logical Workflow for Troubleshooting Self-Condensation

Sources

• 1. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aklectures.com [aklectures.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
• 6. Predict the products of self-condensation of the following esters... | Study Prep in Pearson+ [pearson.com]
• 7. fiveable.me [fiveable.me]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of tert-butyl 3-oxo-3-phenylpropanoate

Ticket ID: PUR-TBPP-001 Status: Open Agent: Senior Application Scientist Subject: Troubleshooting Decomposition and Streaking during Column Chromatography

Introduction: The Deceptive Simplicity

Welcome to the technical support center. You are likely here because a standard purification of tert-butyl 3-oxo-3-phenylpropanoate (CAS: 54441-66-6) failed.

This molecule presents a "perfect storm" of chromatographic challenges. It contains a

-keto ester motif susceptible to keto-enol tautomerism (causing streaking) and a tert-butyl ester group that is highly acid-labile (causing decomposition). Standard silica gel is slightly acidic (pH 6.0–6.5), which is sufficient to catalyze the cleavage of the tert-butyl group, followed by rapid decarboxylation to acetophenone.

This guide provides a self-validating protocol to neutralize these threats.

Critical Analysis: Why Your Column Failed

Before attempting the purification again, understand the two invisible mechanisms destroying your yield.

Mechanism A: The Silica-Catalyzed Decomposition

Silica gel possesses surface silanol groups (Si-OH) that act as weak Brønsted acids.

• Protonation: The carbonyl oxygen or the ester oxygen is protonated by silica.

• Cleavage: The tert-butyl cation leaves (E1 mechanism), generating the unstable

  -keto acid.

• Decarboxylation: The

  -keto acid loses CO at room temperature, leaving you with acetophenone (a sweet-smelling oil) instead of your product.

Mechanism B: The Tautomer Drag

In solution, your compound exists in equilibrium between the Keto form and the Enol form (stabilized by conjugation with the phenyl ring).

• The Problem: The two forms have different polarities and interact differently with silica.

• The Symptom: As they travel down the column, they interconvert.[1] This results in a broad, smeared "streak" rather than a tight band, causing co-elution with impurities.

Visualization: The Decomposition Pathway

The following diagram illustrates the failure mode when using untreated silica gel.

Figure 1: Acid-catalyzed decomposition pathway of tert-butyl

-keto esters on untreated silica.

Validated Protocol: The Neutralized Flash Column

To purify this compound successfully, you must buffer the stationary phase .

Reagents Required

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Buffer: Triethylamine (Et

  N).

• Solvents: Hexanes (Hex) and Ethyl Acetate (EtOAc).

Step-by-Step Methodology

Step 1: Slurry Preparation (The Pre-Treatment) Do not pour dry silica into the column and flush with solvent.

• Prepare a solvent mixture of Hexanes:Et

  N (99:1) . You need enough to slurry your silica.

• Mix the silica gel with this solution in a beaker. Stir well to ensure the base neutralizes all acidic sites.

• Pour the slurry into the column.

• Flush with 2 column volumes (CV) of the same 99:1 mixture to pack the bed.

Step 2: Sample Loading

• Preferred: Dry load on Celite . Dissolve your crude oil in a minimum amount of DCM, add Celite, and rotary evaporate to a free-flowing powder.

• Why? Loading a liquid solution can lead to band broadening. Dry loading ensures a tight starting band.

Step 3: Elution Strategy

• Solvent System: Hexanes/EtOAc.[2]

• Gradient:

  • Start: 100% Hexanes (1 CV) to flush non-polar impurities.

  • Ramp: 0%

    10% EtOAc in Hexanes.

  • Note: The product typically elutes between 5% and 15% EtOAc depending on the column length.

• Crucial: Do not add Et

  N to the elution solvent. The pre-treatment is sufficient. Adding amine to the eluent can contaminate the product and make NMR analysis difficult (Et N salts are hard to remove from oils).

Step 4: Fraction Analysis

• Use UV visualization (254 nm). The phenyl ring makes this compound UV active.

• Stain with KMnO

  or Anisaldehyde if UV is ambiguous (the ester is oxidizable).

Data & Reference Tables

TLC Reference Data

Based on standard silica plates (Merck 60 F254).

Compound	Rf (10% EtOAc/Hex)	Rf (20% EtOAc/Hex)	Appearance (UV)
Product (t-Bu ester)	0.35 – 0.45	0.60 – 0.70	Dark UV spot (Streaks if acidic)
Acetophenone (Decomp)	0.50 – 0.60	0.80+	Dark UV spot
tert-Butyl Acetate	> 0.80	~ 1.0	Weak/Invisible
Benzoic Acid (Hydrolysis)	< 0.10	0.15	Streaks at baseline

Troubleshooting & FAQs

Q1: I see two spots on TLC that merge into one after column chromatography. Is my compound impure?

• Diagnosis: Likely Keto-Enol Tautomerism .

• Explanation: On a TLC plate, the keto and enol forms can separate slightly. If you run 2D TLC (run the plate, rotate 90°, run again), the spots will realign on the diagonal, confirming they are the same compound.

• Action: If the NMR shows the correct integration for both forms (e.g., a singlet for the enol -OH around 12 ppm and a singlet for the keto -CH

  - around 4 ppm), the compound is pure.

Q2: My product turned into a solid/gum after the column, but it was an oil before.

• Diagnosis: You may have isolated the Enol form as a solid, or the compound has crystallized.

• Action:

  -keto esters often crystallize slowly. Verify by NMR. If the spectrum is clean, the physical state is not an issue.

Q3: I used 5% MeOH/DCM, and my yield is 10%.

• Diagnosis: Transesterification .[3][4]

• Explanation: Methanol is nucleophilic. On silica gel, MeOH can attack the tert-butyl ester, converting it to the methyl ester (Methyl benzoylacetate), which has a different mass and Rf.

• Action: Never use alcohols (MeOH, EtOH) when purifying tert-butyl esters unless absolutely necessary. Stick to Hex/EtOAc or Hex/Ether.

Workflow Visualization

Use this decision tree to guide your purification process.

Figure 2: Decision tree for selecting the correct purification method.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 21: Formation and reactions of enols and enolates).

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Section: Cleavage of tert-Butyl Esters).

• Reich, H. J. (2024). Common Solvents and their Properties. University of Wisconsin-Madison (Bordwell pKa Table).

• Chua, P. (2020). Purification of acid-sensitive compounds. Not Voodoo (University of Rochester).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for tert-butyl 3-oxo-3-phenylpropanoate

Welcome to the technical support hub for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances associated with this important β-keto ester synthesis. The following content is structured in a question-and-answer format to directly address potential issues and provide scientifically-grounded solutions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis, providing explanations for the underlying causes and actionable steps for resolution.

Question 1: Why is my reaction yield consistently low or non-existent?

Answer: Low yield is the most frequently encountered issue and can stem from several factors, primarily related to the generation and stability of the nucleophilic enolate and the integrity of your reagents.

• Cause A: Inactive Base or Incomplete Deprotonation. The reaction's success hinges on the quantitative formation of the tert-butyl acetate enolate. Sodium hydride (NaH) is a common choice, but it is highly susceptible to deactivation by atmospheric moisture. If your NaH is old or has been improperly handled, it will have a layer of inactive sodium hydroxide (NaOH) on its surface, preventing it from deprotonating the acetate.

• Solution A: Use fresh, high-purity NaH from a recently opened container. A simple visual check can be informative; active NaH should be a fine, grey powder. Clumped, white-ish powder is a sign of deactivation. For critical, small-scale reactions, consider titrating your base or using a more soluble, powerful base like Lithium Diisopropylamide (LDA) or Sodium Hexamethyldisilazide (NaHMDS), which can be titrated for precise molarity.

• Cause B: Presence of Protic Impurities. The enolate is a strong base and will be quenched instantly by any protic species, most commonly water or residual alcohol in the solvents or on the glassware.

• Solution B: Ensure all glassware is rigorously dried, either in an oven at >120°C for several hours or by flame-drying under vacuum immediately before use.[1] Solvents like Tetrahydrofuran (THF) or Diethyl Ether must be anhydrous. Use freshly distilled solvent from a suitable drying agent (e.g., sodium/benzophenone) or solvent from a commercial purification system.

• Cause C: Suboptimal Reaction Temperature. The stability of the enolate and the rate of reaction are temperature-dependent. Adding the acylating agent (e.g., methyl benzoate) at too high a temperature can promote side reactions.

• Solution C: The initial deprotonation of tert-butyl acetate with NaH is often performed at 0°C to room temperature. However, it is crucial to cool the reaction mixture (typically to 0°C or below) before the dropwise addition of the electrophile (methyl benzoate) to control the reaction rate and minimize side products.[1]

Question 2: My final product is contaminated with significant impurities. How can I identify and prevent them?

Answer: Impurity profiles often point directly to correctable flaws in the reaction setup or workup procedure.

• Cause A: Self-Condensation of tert-butyl acetate. If the rate of addition of your acylating agent is too slow or if local concentrations vary, the enolate of tert-butyl acetate can react with another molecule of non-enolized tert-butyl acetate. This results in the formation of tert-butyl acetoacetate as a significant byproduct.

• Solution A: The most effective strategy is to pre-form the enolate completely before introducing the electrophile. Add the tert-butyl acetate dropwise to a suspension of the strong base (e.g., NaH) in your anhydrous solvent. Allow sufficient time for the deprotonation to complete (indicated by the cessation of hydrogen gas evolution if using NaH). Then, add the acylating agent (methyl benzoate) to this pre-formed enolate solution.[2]

• Cause B: Transesterification. This is a common issue when using alkoxide bases like sodium ethoxide (NaOEt) or sodium methoxide (NaOMe).[3] These bases can react with either your starting material (methyl benzoate, leading to ethyl benzoate) or your product (tert-butyl 3-oxo-3-phenylpropanoate, leading to methyl or ethyl 3-oxo-3-phenylpropanoate).

• Solution B: Avoid alkoxide bases. The use of a non-nucleophilic hydride base (NaH) or an amide base (LDA, NaHMDS) is critical to prevent transesterification.[3][4]

• Cause C: Incomplete or Excessive Reaction. Unreacted starting materials are a common impurity. Conversely, if the reaction is left for too long or at too high a temperature, degradation or polymerization pathways can be initiated.

• Solution C: Monitor the reaction progress diligently using Thin-Layer Chromatography (TLC).[5] A typical eluent system is 10-20% Ethyl Acetate in Hexanes. The reaction is complete when the limiting starting material (usually the acylating agent) is no longer visible by TLC.

Question 3: The workup procedure is difficult; I'm getting an emulsion or a sticky, oily product that won't crystallize.

Answer: Workup and purification challenges often arise from residual base or the inherent physical properties of the product.

• Cause A: Emulsion during Aqueous Extraction. This is often caused by the formation of salts and partially soluble byproducts, especially if the reaction was not fully quenched.

• Solution A: Quench the reaction by slowly adding it to an ice-cold, dilute acid solution (e.g., 1M HCl) or a saturated aqueous solution of ammonium chloride (NH₄Cl).[5] This neutralizes any remaining base and protonates the product's enolate form. Ensure thorough mixing and use a sufficient volume of both organic and aqueous phases to fully dissolve all components.[1] If an emulsion persists, adding brine (saturated NaCl solution) can help break it.

• Cause B: Oily Product. Tert-butyl 3-oxo-3-phenylpropanoate can sometimes be isolated as an oil, especially if impure.

• Solution B:

  • Purify First: Do not expect an impure oil to crystallize. Purify the crude product using flash column chromatography on silica gel. A gradient elution from 5% to 20% ethyl acetate in hexanes is a good starting point.

  • Trituration: If the purified oil is still resistant to crystallization, trituration can be effective.[6] This involves stirring the oil with a solvent in which the product is insoluble but the impurities are soluble (e.g., cold hexanes or pentane). This can wash away minor impurities and induce crystallization.

  • Recrystallization: Once a solid is obtained, it can be recrystallized from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to achieve high purity.[7]

Frequently Asked Questions (FAQs)

This section covers broader questions about the synthesis strategy and core principles.

Q1: What is the primary mechanism for this synthesis, and why is the choice of base so critical?

A1: The synthesis is a Crossed Claisen Condensation .[3] The mechanism involves three key steps:

• Enolate Formation: A strong base removes an α-proton from tert-butyl acetate to form a nucleophilic enolate.

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of an acylating agent, such as methyl benzoate.

• Elimination: The tetrahedral intermediate formed collapses, eliminating an alkoxide (e.g., methoxide from methyl benzoate) to yield the final β-keto ester.

The base is critical because it must be strong enough to deprotonate the relatively weakly acidic tert-butyl acetate (pKa ~25-26 in DMSO) but must not be nucleophilic itself, which would lead to unwanted side reactions like saponification or transesterification.[3][4] This is why non-nucleophilic bases like NaH or LDA are superior to alkoxides for this transformation.

Q2: Can I use benzoyl chloride instead of methyl benzoate as the acylating agent?

A2: Yes, benzoyl chloride is a viable and often more reactive electrophile. However, its high reactivity presents a different set of challenges. The primary side reaction is the O-acylation of the enolate, which can sometimes compete with the desired C-acylation. Furthermore, the reaction of benzoyl chloride with any residual base or moisture is rapid. If using benzoyl chloride, it is imperative to ensure the complete formation of the enolate first and to maintain low temperatures during its addition.

Q3: How do I properly set up and monitor the reaction?

A3: A typical experimental workflow is as follows:

Caption: General workflow for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

To monitor via TLC, spot the reaction mixture on a silica plate alongside co-spots of your starting materials. Elute with a mixture like 15% Ethyl Acetate/Hexanes. The product should have an Rf value intermediate between the two starting materials and should be UV active.

Data Summary: Influence of Reaction Parameters

The choice of base and solvent significantly impacts the outcome of the Claisen condensation. The following table provides a summary based on established chemical principles for optimizing yield.

Base	Solvent	Typical Temp. (°C)	Expected Yield	Key Considerations
NaH	THF	0 to RT	Good to Excellent	Standard choice. Requires anhydrous conditions. Reaction progress is visible via H₂ evolution.
LDA	THF	-78 to 0	Excellent	Very strong, soluble base. Allows for rapid, low-temperature enolate formation, minimizing side reactions. Requires careful handling (air/moisture sensitive).
NaHMDS	THF	-20 to RT	Good to Excellent	Soluble, strong, non-nucleophilic base. Good alternative to LDA.
NaOEt	Ethanol	RT to Reflux	Poor to Fair	Not Recommended. Prone to significant transesterification side reactions with both the product and methyl benzoate.[3]

Troubleshooting Logic Diagram

When faced with a suboptimal result, this decision tree can help diagnose the issue systematically.

Caption: A decision tree for troubleshooting common synthesis problems.

References

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Raj, A. (n.d.). Synthetic studies of β-ketoesters. Retrieved from [Link]

• Google Patents. (n.d.). WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate.

• PrepChem.com. (n.d.). Synthesis of tert-butyl propanoate. Retrieved from [Link]

• Royal Society of Chemistry. (2021, July 2). Recent advances in the transesterification of β-keto esters. Retrieved from [Link]

• Maftei, C.-V., et al. (n.d.). SYNTHESIS OF 3-TERT-BUTYL-5-(4-VINYLPHENYL)-1,2,4-OXADIAZOLE USING TWO DIFFERENT PATHWAYS. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 3-oxo-3-phenylpropanoate. Retrieved from [Link]

• Organic Syntheses. (2014, June 8). Formation of γ-‐Keto Esters from β. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Supporting Information The First Crystal Structure of a Monomeric Phenoxyl Radical: 2,4,6-Tri-tert-butylphenoxyl Radical. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents during Workup. Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 29). 19.15 A Claisen Condensation Forms a β-Keto Ester. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. Retrieved from [Link]

• PubMed. (2016, November 15). Claisen-Schmidt condensation: Synthesis of (1S,6R)/(1R,6S)-2-oxo-N,4,6-triarylcyclohex-3-enecarboxamide derivatives with different substituents in H 2 O/EtOH. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Asymmetric transfer hydrogenation of aryl ketoesters with chiral double-chain surfactant-type catalyst in water. Retrieved from [Link]

• The Organic Chemistry Tutor. (2025, February 10). Claisen Condensation EXPLAINED [Video]. YouTube. Retrieved from [Link]

• Study Prep in Pearson+. (n.d.). Retrosynthesis Practice Problems With Solutions. Retrieved from [Link]

• Study Prep in Pearson+. (2024, May 11). Give the structures of the intermediates represented by letters J.... Retrieved from [Link]

• TUE Research portal - Eindhoven University of Technology. (2021, January 9). Kinetic study and modeling of the Schotten-Baumann synthesis of peroxyesters using phase-Transfer catalysts in. Retrieved from [Link]

• Organic Chemistry Portal. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Retrieved from [Link]

• ResearchGate. (2025, August 7). Process Development and Pilot-Plant Synthesis of (S)-tert-Butyl 1-Oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate: Studies on the Scale-Up of Kulinkovich–Szymoniak Cyclopropanation. Retrieved from [Link]

• ResearchGate. (2019, February 5). How to purify a synthetic compound without TLC and Column chromatography?. Retrieved from [Link]

• University of Illinois Chicago. (2006, September 21). CHEM 330 Topics Discussed on Sept. 21. Retrieved from [Link]

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Guide: Catalyst Selection for tert-Butyl 3-oxo-3-phenylpropanoate

Introduction

This guide addresses the specific catalytic challenges associated with tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate). As a bulky

-keto ester, this substrate presents a unique dichotomy: the tert-butyl group provides excellent steric differentiation for enantioselective processes but introduces significant acid sensitivity and steric hindrance that can stall standard catalytic cycles.

This document is structured to troubleshoot and optimize three primary reaction classes:

• Asymmetric Hydrogenation (Ketone reduction)

• Asymmetric C-C Bond Formation (Michael Additions/Alkylation)

• Substrate Stability & Handling

Module 1: Asymmetric Hydrogenation

Objective: Enantioselective reduction of the C3 ketone to yield chiral

-hydroxy esters (e.g., precursors for fluoxetine-like scaffolds).

Decision Matrix: Catalyst Selection

Target Outcome	Recommended Catalyst System	Key Conditions	Mechanism
High ee (>95%)	Ru(II)-BINAP or Ru(II)-SegPhos (Noyori-type)	MeOH, 50-80°C, 10-50 bar	Dynamic Kinetic Resolution (if C2-subst.) or Direct AH
Low Pressure	Rh(I)-Bisphosphine (e.g., DuPhos)	MeOH/DCM, RT, <5 bar	Direct Asymmetric Hydrogenation
Acid Sensitive	Transfer Hydrogenation (Ru-TsDPEN)	Formic acid/TEA azeotrope	Concerted proton/hydride transfer

Troubleshooting Guide: Hydrogenation

Q1: My conversion is high (>98%), but the enantiomeric excess (ee) is stalled at ~70%. Why?

• Diagnosis: This often indicates a mismatch between the ligand's "chiral pocket" and the bulky tert-butyl group. The phenyl ring is flat, but the tert-butyl group is spherical and massive.

• Solution: Switch from BINAP to SegPhos or MeO-BIPHEP . The narrower dihedral angle of SegPhos often creates a tighter fit for bulky substrates, enhancing the energy difference between the pro-R and pro-S transition states.

• Protocol Adjustment: Lower the temperature to 25°C. While rate decreases, the

  term contribution diminishes, often improving stereoselection.

Q2: The reaction stalls completely after 50% conversion.

• Diagnosis: Product inhibition or catalyst poisoning.

  -Hydroxy esters can act as bidentate ligands, sequestering the Ru center.

• Solution: Add a trace amount of strong acid (e.g., HCl or

  , 0.5 mol% relative to substrate) if using a cationic Ru-complex. This prevents product chelation.

  • Warning: Monitor strictly for tert-butyl ester cleavage (isobutylene loss).

Q3: I am seeing significant decarboxylation (loss of -COOtBu).

• Diagnosis: Thermal decomposition or acid catalysis.

  -keto acids (formed via hydrolysis) decarboxylate spontaneously at room temperature.

• Solution: Ensure your solvent (MeOH) is strictly anhydrous. Switch to Transfer Hydrogenation using Ru-TsDPEN in an azeotropic mixture of formic acid/triethylamine (5:2), which is milder than high-pressure hydrogenation conditions.

Visual Workflow: Asymmetric Hydrogenation Logic

Figure 1: Decision tree for selecting hydrogenation conditions based on C2-substitution patterns.

Module 2: C-C Bond Formation (C2-Functionalization)

Objective: Alkylation or Michael addition at the active methylene (C2) position.

Technical Insight: The "Steric Wall" Effect

The tert-butyl group shields the C2 enolate. Standard

alkylations with weak bases (e.g., /Acetone) often fail or require excessive heating, leading to decarboxylation.

Recommended Protocols

A. Organocatalytic Michael Addition

For addition to nitroolefins or maleimides.

• Catalyst: Bifunctional Squaramide or Thiourea (Takemoto type).

• Why: These catalysts activate the nitroolefin (electrophile) via H-bonding while simultaneously deprotonating the

  -keto ester (nucleophile) with a tertiary amine moiety.

• Protocol:

  • Dissolve substrate (1.0 equiv) and nitroolefin (1.2 equiv) in Toluene or DCM.

  • Add Squaramide Catalyst (5 mol%).

  • Stir at RT. Do not heat.

  • Critical Step: If reaction is slow, increase concentration to 1.0 M. Bimolecular organocatalysis is highly concentration-dependent.

B. Transition Metal Arylation

For coupling with aryl halides.

• Catalyst: CuI / L-Proline or Pd(OAc)2 / Xantphos .

• Troubleshooting:

  • Issue: Homocoupling of the aryl halide.

  • Fix: Use Cs2CO3 as the base in Dioxane. The tert-butyl ester is stable to Cesium bases, but unstable to Lithium bases (e.g., LDA) which can cause ketene elimination.

Visual Mechanism: Bifunctional Activation

Figure 2: Dual activation mode of squaramide catalysts facilitating the Michael addition.

Module 3: General Handling & Stability FAQs

Q: Can I transesterify the tert-butyl group to a methyl group directly?

• A: No. Direct acidic transesterification (MeOH/H+) will likely cause decarboxylation before transesterification because the t-butyl cation is a stable leaving group.

• Workaround: You must perform a two-step sequence:

  • Acidolysis (TFA/DCM) to the

    -keto acid (unstable, handle cold).

  • Immediate esterification (e.g., DCC/DMAP/MeOH or Diazomethane).

Q: How do I remove the catalyst after the reaction?

• Ru/Rh Metals: Use a scavenger silica (e.g., Thiol-functionalized silica) stirred for 2 hours.

• Organocatalysts: These are usually distinct by polarity. A simple flash column filtration is sufficient.

Q: The substrate solidified in the drum. Can I melt it?

• A: Yes, but do not exceed 40°C. Prolonged heating can initiate autocatalytic decomposition (decarboxylation), releasing

  and isobutylene, which can pressurize the vessel.

References

• Noyori, R., et al. (2001).

  -Keto Esters. Journal of the American Chemical Society .[1][2]
  • Core authority on Ru-BINAP stereoselection mechanisms.

• Okino, T., Hoashi, Y., & Takemoto, Y. (2003). Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society .[1][2]

  • Foundational text for thiourea/squaramide activ

• Genentech Process Research. (2008). Development of a Dynamic Kinetic Resolution Process for the Synthesis of a Key Intermediate. Organic Process Research & Development .

  • Industrial application of Ru-catalyzed hydrogenation on similar phenyl-keto-ester substr
• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Wiley). Standard reference for tert-butyl ester stability and cleavage conditions.

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Solvent Effects on tert-Butyl 3-Oxo-3-Phenylpropanoate Reactivity

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with tert-butyl 3-oxo-3-phenylpropanoate. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the profound impact of solvent choice on the reactivity of this versatile β-keto ester. Our focus is on explaining the causal relationships between solvent properties and experimental outcomes to empower you to optimize your reaction conditions.

Section 1: Foundational Concepts & FAQs

This section addresses the fundamental principles governing the behavior of tert-butyl 3-oxo-3-phenylpropanoate in different solvent environments.

Q1: What are the key structural features of tert-butyl 3-oxo-3-phenylpropanoate that dictate its reactivity?

A1: The reactivity of tert-butyl 3-oxo-3-phenylpropanoate is primarily governed by two features: the acidic α-hydrogens located on the methylene group between the two carbonyls, and the molecule's ability to exist in keto-enol tautomeric forms. The acidity of the α-protons (pKa ≈ 10-11) makes this compound an excellent substrate for forming a nucleophilic enolate, which is the cornerstone of its utility in C-C bond formation reactions like alkylations and acylations.[1][2]

Q2: How does keto-enol tautomerism influence the molecule's behavior in solution, and what is the solvent's role?

A2: Tert-butyl 3-oxo-3-phenylpropanoate exists as an equilibrium mixture of a keto and an enol tautomer. The position of this equilibrium is highly sensitive to the solvent.[3][4]

• Nonpolar Solvents (e.g., hexane, toluene): These solvents favor the enol form. The enol tautomer is stabilized by forming a strong intramolecular hydrogen bond, creating a quasi-six-membered ring. This internal bonding reduces the molecule's polarity, making it more compatible with a nonpolar environment.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents can act as hydrogen bond acceptors, disrupting the intramolecular hydrogen bond of the enol form. However, they are excellent at solvating the delocalized enolate anion once it is formed.

• Polar Protic Solvents (e.g., ethanol, water): These solvents significantly shift the equilibrium toward the keto form. They can donate hydrogen bonds to the carbonyl oxygens of the keto tautomer and disrupt the enol's intramolecular hydrogen bond, effectively stabilizing the more polar keto form.[5]

Caption: Keto-enol equilibrium of the β-keto ester.

Q3: What is the difference between polar protic and polar aprotic solvents, and why is it critical for my reactions?

A3: This is one of the most critical distinctions for reactions involving enolates.

• Polar Protic Solvents have O-H or N-H bonds (e.g., water, methanol, ethanol).[6] They can act as both hydrogen bond donors and acceptors. While they can dissolve ionic species, they heavily solvate (and deactivate) strong nucleophiles like enolates through hydrogen bonding.[7]

• Polar Aprotic Solvents lack O-H or N-H bonds but possess dipoles (e.g., THF, DMF, DMSO, acetone).[6][7] They are poor at solvating anions (nucleophiles) but are excellent at solvating cations (the counter-ion of the base, e.g., Na⁺, K⁺). This leaves the enolate "naked" and highly reactive, which is often desirable.[8]

Section 2: Troubleshooting Guide for Alkylation Reactions

The alkylation of β-keto esters is a fundamental synthetic operation.[2][9] However, it is fraught with potential issues directly tied to solvent choice.

Q4: My alkylation reaction is slow or fails to proceed. I'm using sodium ethoxide in ethanol. What's the problem?

A4: The issue is likely the use of ethanol, a polar protic solvent. While sodium ethoxide is a suitable base, the ethanol solvent shell "cages" the generated enolate through hydrogen bonding. This stabilizes the enolate, drastically reducing its nucleophilicity and slowing down the desired Sₙ2 reaction with your alkyl halide.

Solution: Switch to a polar aprotic solvent. Solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) will not hydrogen bond with the enolate, leaving it much more reactive and significantly accelerating the rate of C-alkylation.[8]

Q5: I'm observing a significant amount of a side product that seems to be O-alkylated. How can I favor C-alkylation?

A5: The enolate anion is an ambident nucleophile, meaning it has two nucleophilic sites: the α-carbon (C-alkylation) and the oxygen atom (O-alkylation). The choice of solvent plays a major role in directing the regioselectivity.

• Polar Protic Solvents (e.g., Ethanol): These solvents promote O-alkylation. They strongly solvate the more electronegative oxygen atom of the enolate, but this can sometimes favor reaction at that site under certain conditions, particularly with hard electrophiles. More importantly, they slow C-alkylation so much that other pathways can compete.

• Polar Aprotic Solvents (e.g., THF, DMF): These solvents strongly favor C-alkylation. They solvate the cation (like Na⁺ or K⁺), creating a looser ion pair and leaving the α-carbon, the softer and more nucleophilic site, exposed and ready to attack the alkyl halide.[1]

Solvent Type	Primary Solvation Effect	Favored Reaction	Rationale
Polar Protic (Ethanol, Methanol)	Solvates both cation and enolate anion (via H-bonding)	O-Alkylation (competing)	Reduces enolate nucleophilicity, slowing C-alkylation.
Polar Aprotic (THF, DMF, DMSO)	Solvates cation, leaves enolate "naked"	C-Alkylation (desired)	Maximizes enolate reactivity for Sₙ2 attack.
Nonpolar (Toluene, Hexane)	Poor solvation of all ionic species	C-Alkylation (often slow)	Low solubility of base and enolate can hinder reaction rate.

Q6: I am attempting a dialkylation, but the reaction stops after mono-alkylation. How can I drive the reaction to completion?

A6: Several factors could be at play, many of which are solvent-related.

• Insufficient Base: Ensure you are using at least two equivalents of base for dialkylation.

• Steric Hindrance: The first alkyl group can sterically hinder the approach to the remaining α-proton and subsequent attack by the second electrophile.

• Solvent/Base Compatibility: The pKa of the mono-alkylated product is slightly higher than the starting material. Your base must be strong enough to deprotonate it effectively. If you are using a base like potassium carbonate, it may not be strong enough. Switching to a stronger base like sodium hydride (NaH) or lithium diisopropylamide (LDA) in an aprotic solvent like THF is recommended. These strong bases ensure complete deprotonation, and the aprotic solvent ensures the resulting enolate is highly reactive.

Caption: Workflow for selective C-alkylation.

Section 3: Troubleshooting Guide for Hydrolysis & Decarboxylation

The tert-butyl ester group can be removed, followed by decarboxylation, to yield a ketone—a common synthetic sequence.[9][10]

Q7: I'm trying to hydrolyze the tert-butyl ester with aqueous NaOH, but the reaction is very slow and messy. Why?

A7: The tert-butyl ester is sterically hindered and highly resistant to Sₙ2-type saponification that works for methyl or ethyl esters. Forcing the conditions with strong base and heat often leads to side reactions, including retro-Claisen condensation. The ideal method for cleaving a tert-butyl ester is under acidic conditions, which proceeds via a stable tert-butyl carbocation.

Q8: My decarboxylation is inconsistent. What role does the solvent play in this step?

A8: Decarboxylation of the intermediate β-keto acid proceeds through a cyclic, six-membered transition state.[11] The rate of this reaction can be dramatically influenced by the solvent.

• Nonpolar, Aprotic Solvents (e.g., Toluene, Xylene): These are often the solvents of choice. They do not interfere with the required intramolecular hydrogen transfer in the cyclic transition state. Heating in these solvents after acidic hydrolysis typically gives clean decarboxylation.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents can accelerate decarboxylation. They are effective at solvating the zwitterionic intermediate that can form, lowering the activation energy.[12]

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can slow down the reaction. They can solvate both the carboxylic acid and ketone moieties, disrupting the conformation needed to form the cyclic transition state.

Section 4: Experimental Protocols

Protocol 1: Optimized C-Alkylation of tert-Butyl 3-Oxo-3-Phenylpropanoate

This protocol is designed to maximize the yield of the C-alkylated product by using a strong base in a polar aprotic solvent.

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Alkyl halide (e.g., iodomethane or benzyl bromide) (1.05 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add the NaH dispersion to a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and condenser.

• Washing (Critical Step): Wash the NaH three times with anhydrous hexane to remove the mineral oil. Decant the hexane carefully via cannula each time. Dry the remaining NaH under a stream of nitrogen.

• Solvent Addition: Add anhydrous THF to the flask to create a slurry (approx. 0.5 M concentration relative to the substrate). Cool the flask to 0 °C in an ice bath.

• Enolate Formation: Dissolve the tert-butyl 3-oxo-3-phenylpropanoate in anhydrous THF and add it dropwise to the stirred NaH slurry over 15-20 minutes. Observe for hydrogen gas evolution. Causality Check: Using NaH in THF ensures complete and irreversible deprotonation to form the sodium enolate, which is highly reactive in this aprotic medium.

• Stirring: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for another 30 minutes to ensure complete enolate formation. The solution will likely become a clear yellowish or orange color.

• Alkylation: Cool the solution back to 0 °C. Add the alkyl halide dropwise. A color change or formation of a precipitate (NaI or NaBr) may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C. Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Purification: Combine the organic layers, wash with water and then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

• BenchChem. (n.d.). Technical Support Center: Solvent Effects on tert-Butylazomethine Reactivity.

• Kim, H. J., Choi, H. R., & Min, D. B. (2021). Evaluation of solvent effects on the DPPH reactivity for determining the antioxidant activity in oil matrix. Food Science and Biotechnology, 30(3), 367–375. [Link]

• Katritzky, A. R., Fara, D. C., Yang, H., & Tämm, K. (2004). A QSRR Treatment of Solvent Effects on the Decarboxylation of 6-Nitrobenzisoxazole-3-carboxylates Employing Molecular Descriptor. Journal of Physical Chemistry A, 108(14), 2856-2861. [Link]

• Gomes, C. S. B., Pires, J. T., Martins, L. M. D. R. S., & Pombeiro, A. J. L. (2021). Substrate–Solvent Crosstalk—Effects on Reaction Kinetics and Product Selectivity in Olefin Oxidation Catalysis. Chemistry, 3(2), 594-606. [Link]

• Chemistry LibreTexts. (2019). 13.1: Factors that Affect Reaction Rates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl 3-oxo-3-phenylpropanoate. PubChem. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• Torun, L. (2014). The Effect of Dielectric Constant On The Kinetics of Reaction Between Plasma Albumin And Formaldehyde In Ethanol. Journal of Natural Sciences Research, 4(18). Retrieved from [Link]

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• Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2020). Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. Retrieved from [Link]

• Allen, G., & Dwek, R. A. (1966). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. Canadian Journal of Chemistry, 44(22), 2625-2631. [Link]

• Chemistry LibreTexts. (2019). 6.05.1. Protic vs Aprotic Solvents. Retrieved from [Link]

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• BenchChem. (n.d.). Preventing decarboxylation of beta-keto acids during analysis.

• ScienceMadness.org. (n.d.). Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis. Retrieved from [Link]

• ResearchGate. (2015). Mastering β-keto esters. Retrieved from [Link]

• Journal of Chemical Education. (2007). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. Retrieved from [Link]

• Laidler, K. J., & Landskroener, P. A. (1956). The influence of the solvent on reaction rates. Transactions of the Faraday Society, 52, 200-210. [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]

• Chemistry Steps. (n.d.). Claisen Condensation Practice Problems. Retrieved from [Link]

• ChemRxiv. (2020). Synergistic Brønsted/Lewis Acid Catalyzed Aromatic Alkylation with Unactivated Tertiary Alcohols or Di. Retrieved from [Link]

• ChemistNATE. (2015, March 24). Beta Keto esters - Alkylating Ketones in NaOEt [Video]. YouTube. [Link]

• Organic Syntheses. (n.d.). PHENYL t-BUTYL ETHER. Retrieved from [Link]

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• Tenger Chemical. (n.d.). Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. Retrieved from [Link]

• Machado, V. G., & Machado, C. (2023). How the Concept of Solvent Polarity Investigated with Solvatochromic Probes Helps Studying Intermolecular Interactions. Liquids, 3(4), 517-543. [Link]

• Ashenhurst, J. (2022). Keto-Enol Tautomerism : Key Points. Master Organic Chemistry. Retrieved from [Link]

• Wang, Y., Liu, X., & Feng, X. (2012). Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. Organic & Biomolecular Chemistry, 10(38), 7564-7567. [Link]

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• Maftei, C. V., Neda, I., & Jones, P. G. (2011). SYNTHESIS OF 3-TERT-BUTYL-5-(4-VINYLPHENYL)-1,2,4-OXADIAZOLE USING TWO DIFFERENT PATHWAYS. Revue Roumaine de Chimie, 56(9), 989-992.

• BYJU'S. (n.d.). Claisen Condensation Mechanism. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, November 20). Polar Protic vs Polar Aprtotic Solvents in Organic Chemistry [Video]. YouTube. [Link]

• Semantic Scholar. (n.d.). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 11.5: Characteristics of the SN1 Reaction. Retrieved from [Link]

• Google Patents. (n.d.). WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate.

• ResearchGate. (n.d.). Solvent effects in the decarboxylation of 3-carboxybenzisoxazoles. Retrieved from [Link]

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Technical Support Center: Managing Thermal Hazards in tert-Butyl 3-oxo-3-phenylpropanoate Synthesis

Welcome to the technical support center for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and address potential challenges, with a strong emphasis on managing thermal hazards.

Introduction

The synthesis of tert-butyl 3-oxo-3-phenylpropanoate, a valuable β-keto ester intermediate in organic synthesis, is most commonly achieved via a Claisen condensation reaction. This reaction involves the base-mediated condensation of an ester and a ketone. While effective, this synthesis pathway presents several potential challenges, including side reactions, purification difficulties, and most critically, thermal hazards that require careful management, especially during scale-up. This guide provides a comprehensive resource for troubleshooting common issues and ensuring the safe execution of this synthesis.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or no desired product at all. What are the likely causes and how can I improve the outcome?

Answer:

Low yields in the Claisen condensation for tert-butyl 3-oxo-3-phenylpropanoate synthesis can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

• Ineffective Enolate Formation: The crucial first step is the deprotonation of the α-carbon of the ketone (acetophenone) by a strong base to form a reactive enolate.

  • Solution: Ensure the base is sufficiently strong and fresh. Sodium hydride (NaH) is commonly used and is highly effective.[1][2] However, it is pyrophoric and reacts violently with water.[2][3] Always use a fresh dispersion of NaH in mineral oil and handle it under an inert atmosphere (e.g., nitrogen or argon). Ensure your solvent is anhydrous, as trace amounts of water will quench the NaH.

• Suboptimal Reaction Temperature: Temperature plays a critical role in both the rate of reaction and the prevalence of side reactions.

  • Solution: The reaction is often initiated at a low temperature (e.g., 0 °C) to control the initial exothermic reaction upon base addition and then allowed to warm to room temperature or gently heated to drive the reaction to completion.[4] Monitor the internal reaction temperature closely.

• Poor Quality of Starting Materials: Impurities in the starting materials can interfere with the reaction.

  • Solution: Use freshly distilled acetophenone and ensure the di-tert-butyl dicarbonate or other tert-butyl source is of high purity. Check for any signs of decomposition in the starting materials.

• Premature Quenching: The reaction may not have reached completion before workup.

  • Solution: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the optimal reaction time.

• Product Loss During Workup: The desired β-keto ester can be lost during the extraction and purification steps.

  • Solution: During aqueous workup, ensure the pH is carefully controlled. Acidification is necessary to protonate the enolate of the product.[5] Perform multiple extractions with a suitable organic solvent to maximize recovery. Be mindful of the product's stability during purification steps like column chromatography.

Issue 2: Formation of Significant Byproducts

Question: My crude product analysis shows multiple unexpected peaks. What are the common side reactions and how can I suppress them?

Answer:

The formation of byproducts is a common challenge in Claisen condensations. Understanding the potential side reactions is key to minimizing their occurrence.

Common Side Reactions and Mitigation Strategies:

• Self-Condensation of Acetophenone: The enolate of acetophenone can react with another molecule of acetophenone in an aldol condensation reaction.

  • Mitigation: This is more likely if the electrophile (the source of the tert-butoxycarbonyl group) is not reactive enough or is added too slowly. A strategy to minimize this is to add the acetophenone slowly to a mixture of the base and the electrophile.[6]

• Hydrolysis of the Product: The β-keto ester product can be susceptible to hydrolysis, especially under harsh basic or acidic conditions during workup.

  • Mitigation: Use careful and controlled conditions during the workup. Neutralize the reaction mixture cautiously and avoid prolonged exposure to strong acids or bases.

• Decomposition of Di-tert-butyl dicarbonate (Boc Anhydride): If Boc anhydride is used as the tert-butyl source, it can decompose at elevated temperatures to isobutene, t-butyl alcohol, and carbon dioxide.[7][8]

  • Mitigation: Maintain a controlled reaction temperature and avoid excessive heating.

Issue 3: Thermal Runaway and Exothermic Events

Question: I am concerned about the thermal safety of this reaction, especially at a larger scale. What are the primary thermal hazards and how can they be managed?

Answer:

The synthesis of tert-butyl 3-oxo-3-phenylpropanoate presents several potential thermal hazards that must be carefully managed to prevent a runaway reaction. A runaway reaction is an uncontrolled, accelerating reaction rate that leads to a rapid increase in temperature and pressure, potentially causing explosions and toxic releases.[9]

Primary Thermal Hazards:

• Exothermic Nature of the Claisen Condensation: The formation of the C-C bond in the Claisen condensation is an exothermic process. On a larger scale, the heat generated can exceed the cooling capacity of the reactor, leading to a dangerous temperature increase.[10]

• Reactivity of Sodium Hydride (NaH): Sodium hydride is a potent base but also poses significant thermal risks.

  • Reaction with Protic Solvents: NaH reacts violently with water and other protic solvents, releasing flammable hydrogen gas.[2][3]

  • Thermal Decomposition with Aprotic Polar Solvents: Mixtures of NaH with solvents like DMSO, DMF, and DMAc can undergo thermal decomposition at unexpectedly low temperatures, with onset temperatures reported as low as 30-60 °C, leading to rapid pressure buildup and potential explosions.[1][11][12]

Thermal Hazard Management Strategies:

• Calorimetric Studies: Before scaling up, it is imperative to perform a thorough thermal hazard assessment using techniques such as:

  • Differential Scanning Calorimetry (DSC): To determine the onset temperature of decomposition of the starting materials, product, and reaction mixture.[14][15]

  • Reaction Calorimetry (RC1): To measure the heat of reaction, the rate of heat release, and the adiabatic temperature rise. This data is critical for ensuring that the reactor's cooling system can handle the heat generated during the reaction.

• Controlled Addition of Reagents: Add the most reactive reagents, such as sodium hydride and acetophenone, slowly and in a controlled manner to manage the rate of heat generation.

• Effective Heat Removal: Ensure the reaction vessel has an efficient cooling system. The volume of the reaction should not exceed a level where adequate cooling can be maintained.[9]

• Inert Atmosphere: Always conduct the reaction under an inert atmosphere (nitrogen or argon) to prevent the ignition of flammable solvents and the reaction of sodium hydride with atmospheric moisture.

• Emergency Planning: Have a clear plan for emergency situations, including quenching procedures and access to appropriate fire extinguishing agents (Class D for sodium hydride fires).[2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Claisen condensation for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate?

A1: The reaction proceeds through the following key steps:

• Enolate Formation: A strong base, typically sodium hydride (NaH), removes an acidic α-proton from acetophenone to form a resonance-stabilized enolate.

• Nucleophilic Attack: The acetophenone enolate acts as a nucleophile and attacks the electrophilic carbonyl carbon of a tert-butoxycarbonyl source (e.g., di-tert-butyl dicarbonate).

• Elimination: The resulting tetrahedral intermediate collapses, eliminating a leaving group (e.g., a tert-butoxycarbonate anion) to form the β-keto ester.

• Deprotonation of the Product: The product, tert-butyl 3-oxo-3-phenylpropanoate, has acidic α-protons between the two carbonyl groups. The base present in the reaction mixture will deprotonate the product to form a stable enolate. This step is often the thermodynamic driving force for the reaction.

• Acidic Workup: An acidic workup is required in the final step to protonate the enolate and yield the neutral β-keto ester product.[5]

Q2: What are the best practices for handling sodium hydride (NaH)?

A2: Sodium hydride is a highly reactive and hazardous substance that requires strict handling procedures:

• Inert Atmosphere: Always handle NaH in an inert atmosphere, such as in a glove box or under a stream of nitrogen or argon.[2]

• Dispersion in Oil: NaH is typically supplied as a 60% dispersion in mineral oil, which makes it safer to handle than the pure solid.[3]

• Avoid Contact with Water: NaH reacts violently with water, producing flammable hydrogen gas. Ensure all glassware is thoroughly dried before use.[2][3]

• Proper Quenching: Unreacted NaH must be quenched carefully. This is typically done by the slow, controlled addition of a protic solvent like isopropanol or ethanol, followed by water.

• Fire Safety: In case of a fire, use a Class D fire extinguisher (for combustible metals). Do not use water, carbon dioxide, or soda-acid extinguishers. [2]

Q3: Can I use a different base instead of sodium hydride?

A3: While sodium hydride is very effective, other strong bases can be used, such as sodium amide (NaNH₂) or lithium diisopropylamide (LDA). However, the choice of base can influence the reaction outcome and may require optimization. Alkoxide bases like sodium ethoxide can also be used, but they may lead to transesterification side reactions if the ester starting material is different from the alkoxide.[16]

Q4: How do I purify the final product?

A4: Purification is typically achieved through the following steps:

• Workup: After the reaction is complete, the mixture is carefully quenched and then acidified. The product is extracted into an organic solvent.

• Washing: The organic layer is washed with water and brine to remove any water-soluble impurities.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Chromatography/Distillation: The crude product can be further purified by column chromatography on silica gel or by vacuum distillation, depending on its physical properties.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 3-oxo-3-phenylpropanoate

Disclaimer: This is a representative protocol and should be adapted and optimized based on laboratory conditions and safety assessments. Always perform a thorough risk assessment before starting any chemical synthesis.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Acetophenone (freshly distilled)

• Di-tert-butyl dicarbonate (Boc₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere (N₂ or Ar), add sodium hydride (1.2 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Add anhydrous THF to the flask to create a slurry.

• Cool the slurry to 0 °C in an ice bath.

• Slowly add a solution of acetophenone (1.0 equivalent) in anhydrous THF to the NaH slurry via the dropping funnel, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in anhydrous THF to the reaction mixture, again maintaining the temperature below 5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and add diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (2 x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or vacuum distillation.

Visualizations

Diagram 1: Reaction Mechanism

Caption: Claisen condensation mechanism for tert-butyl 3-oxo-3-phenylpropanoate synthesis.

Diagram 2: Thermal Hazard Management Workflow

Caption: Workflow for managing thermal hazards during synthesis scale-up.

References

• Yang, Q., Sheng, M., Henkelis, J. J., Tu, S., Wiensch, E., Zhang, H., Zhang, Y., Tucker, C., & Ejeh, D. E. (2019). Explosion Hazards of Sodium Hydride in Dimethyl Sulfoxide, N,N-Dimethylformamide, and N,N-Dimethylacetamide. Organic Process Research & Development, 23(10), 2210–2217. [Link]

• ResearchGate. (2019). Explosion Hazards of Sodium Hydride in Dimethyl Sulfoxide, N, N -Dimethylformamide, and N , N -Dimethylacetamide. [Link]

• Benchchem. (n.d.). Avoiding self-condensation in Claisen-Schmidt synthesis of chromones.

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). LCSS: POTASSIUM HYDRIDE AND SODIUM HYDRIDE. National Academies Press (US). [Link]

• Wikipedia. (n.d.). Sodium hydride. Retrieved from [Link]

• RSC Publishing. (2021). Recent advances in the transesterification of β-keto esters. [Link]

• Chemistry LibreTexts. (2025, January 19). 23.8: Mixed Claisen Condensations. [Link]

• Chemical Safety Library. (2022, August 22). CSL00191. [Link]

• Carbogen Amcis. (n.d.). Scale-up of a high temperature Claisen synthesis. Retrieved from [Link]

• Chemistry Steps. (2020, April 10). Crossed Claisen and Claisen Variation Reactions. [Link]

• Ataman Kimya. (n.d.). DIBOC (DI-TERT-BUTYL CARBONATE). Retrieved from [Link]

• PMC. (2013, July 19). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. [Link]

• PubMed. (2017, December 1). Reagent-free continuous thermal tert-butyl ester deprotection. [Link]

• Organic Syntheses. (n.d.). DI-tert-BUTYL DICARBONATE. Retrieved from [Link]

• ResearchGate. (2025, August 6). A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols. [Link]

• LookChem. (n.d.). Cas 24424-99-5,Di-tert-butyl dicarbonate. Retrieved from [Link]

• Stanford Environmental Health & Safety. (2019, September 18). Scale-Up Reaction Safety. [Link]

• Janssen. (2016, October 27). Study in the RC1 reaction calorimeter: Schotten-Bauman coupling to T003622 and BOC deprotection to T002633. [Link]

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety_FINAL. [Link]

• ResearchGate. (2025, August 6). Mastering β-keto esters. [Link]

• ResearchGate. (n.d.). The thermal decomposition of t-butyl ethyl ether. [Link]

• IChemE. (n.d.). Runaway reactions. Part 2 Causes of Accidents in selected CSB case histories. [Link]

• Chemistry Stack Exchange. (2015, January 7). how to use di-tert-butyl dicarbonate (diBOc) as a solvent?. [Link]

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 3-oxo-3-phenylpropanoate. Retrieved from [Link]

• U.S. Chemical Safety and Hazard Investigation Board. (2007, July 31). Synthron Case Study. [Link]

• PMC. (n.d.). Microwave-Assisted Condensation Reactions of Acetophenone Derivatives and Activated Methylene Compounds with Aldehydes Catalyzed by Boric Acid under Solvent-Free Conditions. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• ResearchGate. (n.d.). Case Studies of Incidents in Runaway Reactions and Emergency Relief. [Link]

• JoVE. (2025, May 22). Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis. [Link]

• Aidic. (n.d.). Runaway Reactions and Vapor Cloud Explosions: the Synthron Case Study. [Link]

• Chemistry LibreTexts. (2025, March 17). 23.8: Mixed Claisen Condensations. [Link]

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). The Thermal Decomposition of Tertiary Butyl and Tertiary Amyl Chlorides, Gaseous Homogeneous Unimolecular Reactions. [Link]

• Chemistry Stack Exchange. (2019, April 15). Thermal decomposition of ester. [Link]

• ResearchGate. (2024, August 23). claisen-schmidt-condensation-an-interdisciplinary-journey-in-the-organic-synthesis-laboratory. [Link]

• MDPI. (2025, January 29). Preparation and Transformations of Acetophenone-Derived Enamino Ketones, BF 2 -β-Ketoiminates, and BF 2 -β-Diketonates. [Link]

• Chemistry Stack Exchange. (2016, November 19). Acetophenone reacted with LDA and diethyl carbonate. Why do I need HCl?. [Link]

• Polymer Innovation Blog. (2014, April 14). Thermoset Characterization Part 1: Introduction to DSC. [Link]

• Charter Coating. (n.d.). Differential Scanning Calorimetry (DSC) Testing. Retrieved from [Link]

• Chemistry Connected. (n.d.). Claisen Condensation – Beyond Labz Virtual ChemLab Activity. [Link]

• Ace Labs. (2022, November 19). DSC Testing - Differential Scanning Calorimetry. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - tert-Butyl peroxybenzoate, 98%. Retrieved from [Link]

• ATA Scientific. (n.d.). CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Unusual and Unexpected Reactivity of t-Butyl Dicarbonate (Boc2O) with Alcohols in the Presence of Magnesium Perchlorate. A New and General Route to t-Butyl Ethers. Retrieved from [Link]

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Work-up procedures for tert-butyl 3-oxo-3-phenylpropanoate reactions

Topic: Work-up & Handling Procedures

Executive Summary: The Reactivity Paradox

tert-Butyl 3-oxo-3-phenylpropanoate (CAS: 54441-66-6) is a versatile

-keto ester used as a building block in API synthesis (e.g., for statins and heterocyclic scaffolds). Its utility stems from its dual-reactivity :

• High Acidity at C2: The

  -protons are highly acidic ( ) due to the flanking carbonyls, facilitating alkylation.

• Orthogonal Protection: The tert-butyl ester is stable to basic hydrolysis (saponification) but highly labile to acid, allowing selective deprotection.

The Challenge: This molecule is a "trap" for inexperienced chemists. The very features that make it useful—acid lability and keto-enol tautomerism—cause significant yield loss during standard work-ups. This guide provides self-validating protocols to navigate these stability windows.

Diagnostic Troubleshooting Guide

Identify your issue below to find the immediate solution.

Symptom	Probable Cause	Mechanism	Immediate Action
Product Streaking on TLC/Column	Enol-Silica Interaction	The enol tautomer H-bonds with acidic silanols on silica gel.	Add 1% Triethylamine (TEA) to eluent or use Neutral Alumina.
Gas Evolution during Quench	Decarboxylation	Acidic quench cleaved the t-butyl ester; the resulting -keto acid lost .	STOP. Neutralize immediately with sat. . Use Protocol A.
Emulsion / Poor Phase Separation	Metal Chelation	Mg/Ti/Cu salts form stable chelates with the 1,3-dicarbonyl system.	Use Protocol B (Rochelle’s Salt) or EDTA wash.
Missing t-Butyl Signal in NMR	Acid Hydrolysis	Trace acid (HCl/TFA) remained during concentration.	Ensure final wash with and use base-washed glassware.
New Spot on TLC (Lower )	Hydrolysis to Acid	Saponification occurred (rare, but possible with strong heat + base).	Avoid heating basic aqueous layers >40°C.

Core Work-up Protocols

Protocol A: The "Buffer-Lock" Neutral Work-up

Use this for standard alkylations or condensations where no heavy metals (Ti, Sn, transition metals) are present.

Scientific Rationale: This protocol maintains pH 7–8. tert-Butyl esters cleave rapidly below pH 2.

-keto esters can undergo retro-Claisen cleavage at pH > 12. The "Buffer-Lock" keeps the molecule in the safe zone.

• Quench: Pour the reaction mixture into a stirred biphasic mixture of EtOAc and Saturated

  (1:1 vol/vol).

  • Validation: Check pH of the aqueous layer. It should be ~6-7.

• Phase Cut: Separate layers. Extract aqueous layer

  with EtOAc.

• The "Base Polish" (Critical): Wash combined organics once with saturated

  .

  • Why? This scavenges any trace acid generated during the quench, preventing autocatalytic deprotection during rotary evaporation.

• Drying: Dry over

  (Sodium Sulfate).

  • Avoid:

    (Magnesium Sulfate). The Lewis acidic Mg can coordinate to the -keto oxygen, causing loss on filtration.

• Concentration: Evaporate at

  .

Protocol B: The "Chelation-Break" (For Metal-Mediated Reactions)

Use this for Reformatsky, Ti-Claisen, or Mg-mediated aldol reactions.

Scientific Rationale: 1,3-dicarbonyls are potent ligands. They bind metal byproducts (Mg, Ti, Al) tightly, forming "greases" that trap product and cause emulsions. Standard acid washes are forbidden due to the t-butyl group.

• Quench: Dilute reaction with

  or TBME.

• Scavenger Addition: Add Rochelle's Salt Solution (Saturated Potassium Sodium Tartrate).

  • Ratio: Use 20 mL solution per gram of metal reagent used.

• The "Vigorous Stir": Stir rapidly for 1–2 hours at room temperature.

  • Visual Cue: The biphasic mixture must turn from cloudy/emulsified to two clear, distinct layers.

• Separation: Wash organic layer with Brine, dry over

  , and concentrate.

Purification: Mastering the Tautomer

The equilibrium between the keto and enol forms causes "ghosting" or "streaking" on silica gel. The acidic protons of the silica catalyze the interconversion and bind the enol.

Visualization: The Streaking Mechanism

Caption: The enol form binds to acidic silica sites. Adding TEA neutralizes the silica, allowing the product to elute as a tight band.

The "TEA-Buffered" Column Protocol

• Slurry Preparation: Prepare your silica slurry using Hexanes/EtOAc.

• Neutralization: Add 1% v/v Triethylamine (TEA) to the slurry before pouring the column.

• Elution: Run the column with your standard gradient (e.g., Hexanes

  10% EtOAc). You do not need TEA in the running eluent if the column was pre-treated, but keeping 0.5% in the eluent is safer for difficult separations.

• Validation: The product should elute as a single, symmetrical spot on TLC, not a streak.

Logic-Flow: Work-up Decision Matrix

Use this logic gate to determine the correct processing path for your specific reaction conditions.

Caption: Decision matrix for selecting the appropriate quenching and purification strategy based on reaction components.

Frequently Asked Questions (FAQ)

Q: Can I use TFA to remove a Boc group on a different part of the molecule without losing the t-butyl ester? A: Risky. While t-butyl esters are slightly more stable than Boc groups, the selectivity is poor. Standard TFA/DCM conditions will likely cleave both. Recommendation: Use a milder deprotection method if possible, or monitor strictly by LCMS. If the t-butyl ester is the priority, consider using a benzyl ester for the carboxylate instead, which is orthogonal to Boc.

Q: My product is an oil. How do I solidify it? A: tert-Butyl 3-oxo-3-phenylpropanoate is often an oil or a low-melting solid. Do not force crystallization. If high purity is needed, perform the "TEA-Buffered" column chromatography. If a solid is absolutely required for storage, convert it to the enolate salt (e.g., sodium enolate) which is a stable solid, and regenerate the free ester before the next step.

Q: Why did my yield drop after leaving the crude in the rotavap flask overnight? A: This is likely autocatalytic decomposition . If the crude oil contains even trace amounts of acid (from the workup or silica gel), the t-butyl group cleaves over time. The resulting acid decarboxylates to acetophenone (volatile). Fix: Always store the crude at -20°C if not purifying immediately, and ensure the final wash was basic (

).

Q: Can I distill this compound? A: Not recommended.

-keto esters are thermally sensitive. The t-butyl group lowers the thermal stability further compared to ethyl esters. High heat often triggers decarboxylation. Vacuum distillation might work at very high vacuum (<0.1 mmHg) and low bath temp, but chromatography is safer.

References

• Reactivity of

  -Keto Esters:

  • Title: Synthesis of

    -keto carboxylic acids, esters and amides.[1]
  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Title: Rochelle's Salt Work-up for Aluminum Hydride Reductions (Applicable to Metal Scavenging).

• Purification Techniques

  • Title: Rapid Chromatographic Technique for Preparative Separation with Moder

  • Source:J. Org.[2] Chem. 1978, 43, 14, 2923–2925. (Stillman & Kahn).

  • Context: Foundation of flash chromatography; basis for TEA modific

• Compound Data

  • Title:tert-Butyl 3-oxo-3-phenylpropanoate (CID 179643).[3]

  • Source: PubChem.[3]

  • URL:[Link]

Sources

• 1. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 2. tert-Butyl Esters [organic-chemistry.org]
• 3. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of tert-Butyl 3-Oxo-3-phenylpropanoate

Welcome to the dedicated technical support guide for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate. This resource is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile β-keto ester in their synthetic workflows. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the common challenges and identify potential byproducts encountered during this Claisen condensation reaction. Our focus is on providing practical, mechanistically grounded solutions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most probable causes?

A1: Low yields in the synthesis of tert-butyl 3-oxo-3-phenylpropanoate, which is typically a mixed Claisen condensation, can often be attributed to several factors:

• Suboptimal Base Choice or Concentration: The base must be strong enough to efficiently deprotonate tert-butyl acetate but not so nucleophilic that it promotes saponification of the starting esters. Sodium hydride (NaH) or sodium ethoxide (NaOEt) are common choices. Ensure you are using a stoichiometric amount of the base, as the final deprotonation of the β-keto ester product drives the reaction to completion.[1][2]

• Self-Condensation of tert-Butyl Acetate: A significant side reaction is the self-condensation of tert-butyl acetate to form tert-butyl acetoacetate.[3] To mitigate this, the reaction should be set up to favor the mixed condensation. This is typically achieved by slowly adding the tert-butyl acetate to a mixture of the non-enolizable ester (e.g., methyl benzoate) and the base.[4]

• Incomplete Reaction: Insufficient reaction time or temperature can lead to incomplete conversion. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup Issues: The β-keto ester product can be susceptible to hydrolysis and decarboxylation, especially under acidic or basic conditions at elevated temperatures.[5] A careful aqueous workup with a mild acid quench is crucial.

Q2: I am observing multiple spots on my TLC plate after the reaction. What are the likely byproducts?

A2: The presence of multiple spots on your TLC plate indicates a mixture of products. Besides your desired tert-butyl 3-oxo-3-phenylpropanoate, you are likely observing:

• Unreacted Starting Materials: Methyl benzoate and tert-butyl acetate.

• tert-Butyl Acetoacetate: The product of tert-butyl acetate self-condensation.

• Benzoic Acid: Formed from the hydrolysis of methyl benzoate during workup.[6]

• Acetophenone: This can form if the desired product undergoes hydrolysis to the corresponding β-keto acid, followed by decarboxylation.[7]

Q3: How can I best purify the crude product?

A3: Purification of tert-butyl 3-oxo-3-phenylpropanoate is typically achieved through flash column chromatography on silica gel.[8] A common eluent system is a gradient of ethyl acetate in hexanes. It is important to remove the baseline impurities, such as benzoic acid, which can sometimes be achieved with a mild basic wash during the workup, though this risks hydrolysis of the desired product. Distillation under reduced pressure is another potential purification method, but care must be taken to avoid high temperatures that could lead to decomposition.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

Problem 1: Presence of a Significant Amount of a Byproduct with a Fruity Odor

• Likely Cause: This is characteristic of the self-condensation product of tert-butyl acetate, which is tert-butyl acetoacetate .[9]

• Identification:

  • TLC: This byproduct will likely have a different Rf value than your desired product.

  • ¹H NMR: Look for characteristic signals of tert-butyl acetoacetate. The spectrum will show a singlet for the t-butyl group around 1.4 ppm (9H), a singlet for the methyl group of the acetyl moiety around 2.2 ppm (3H), and a singlet for the methylene protons around 3.3 ppm (2H).[10][11]

• Mitigation Strategy:

  • Reverse Addition: Add the tert-butyl acetate slowly to a pre-mixed solution of methyl benzoate and the base (e.g., NaH) in an appropriate solvent like THF.[4] This ensures that the concentration of the enolizable ester is always low, minimizing self-condensation.

  • Excess of Non-Enolizable Ester: Use a slight excess (1.2-1.5 equivalents) of methyl benzoate relative to tert-butyl acetate to increase the probability of the desired crossed condensation.[3]

Problem 2: A Crystalline Solid Precipitates During Aqueous Workup

• Likely Cause: The formation of a crystalline solid, especially upon acidification, is often due to benzoic acid . This results from the hydrolysis of the starting material, methyl benzoate, by any residual base during the workup.[6]

• Identification:

  • Solubility: The solid will be soluble in aqueous base and will re-precipitate upon acidification.

  • ¹H NMR: A ¹H NMR spectrum of the isolated solid will show characteristic aromatic protons and a broad singlet for the carboxylic acid proton above 10 ppm.[12][13]

• Mitigation Strategy:

  • Careful Quenching: Quench the reaction by carefully adding it to a cold, dilute acid solution (e.g., 1M HCl) with vigorous stirring.

  • Aqueous Wash: During the workup, a wash with a saturated sodium bicarbonate solution can remove benzoic acid. However, be cautious as a prolonged or vigorous basic wash can lead to the hydrolysis of your desired product.

Problem 3: Low Yield and the Smell of Almonds in the Crude Product

• Likely Cause: The smell of almonds is characteristic of acetophenone , which is formed via the hydrolysis and subsequent decarboxylation of your desired β-keto ester product.[7] This is more likely to occur if the reaction mixture is heated for an extended period during workup or purification.

• Identification:

  • ¹H NMR: Acetophenone has a characteristic ¹H NMR spectrum with a singlet for the methyl group around 2.6 ppm and multiplets for the aromatic protons between 7.4 and 8.0 ppm.[14][15]

• Mitigation Strategy:

  • Mild Workup Conditions: Avoid high temperatures and prolonged exposure to strong acids or bases during the workup and purification steps.

  • Efficient Purification: Purify the product promptly after the reaction is complete to minimize the risk of degradation.

Byproduct Identification Data

The following table summarizes the key ¹H NMR signals for the starting materials, the desired product, and the common byproducts to aid in their identification in a crude reaction mixture.

Compound	Structure	Key ¹H NMR Signals (CDCl₃, δ ppm)	Reference(s)
tert-Butyl 3-oxo-3-phenylpropanoate	Product	~1.4 (s, 9H, t-Bu), ~3.9 (s, 2H, CH₂), ~7.4-8.0 (m, 5H, Ar-H)	[16]
tert-Butyl Acetate	Starting Material	~1.4 (s, 9H, t-Bu), ~1.9 (s, 3H, CH₃)	[1][17]
Methyl Benzoate	Starting Material	~3.9 (s, 3H, OCH₃), ~7.3-8.1 (m, 5H, Ar-H)	[18][19]
tert-Butyl Acetoacetate	Byproduct	~1.4 (s, 9H, t-Bu), ~2.2 (s, 3H, CH₃), ~3.3 (s, 2H, CH₂)	[10][11]
Benzoic Acid	Byproduct	~7.4-8.2 (m, 5H, Ar-H), >10 (br s, 1H, COOH)	[12][13]
Acetophenone	Byproduct	~2.6 (s, 3H, CH₃), ~7.4-8.0 (m, 5H, Ar-H)	[14][15]

Experimental Protocols & Workflows

General Protocol for the Synthesis of tert-Butyl 3-Oxo-3-phenylpropanoate

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) to anhydrous tetrahydrofuran (THF).

• Addition of Benzoate: To this suspension, add methyl benzoate (1.2 eq) via syringe.

• Addition of tert-Butyl Acetate: Slowly add tert-butyl acetate (1.0 eq) dropwise from the dropping funnel over 30-60 minutes at room temperature.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Quenching: Cool the reaction mixture in an ice bath and cautiously quench by the slow addition of a saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common issues in the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.

References

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• SpectraBase. Methyl 2-methyl benzoate - Optional[1H NMR] - Spectrum. [Link]

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• Vedantu. Claisen Condensation Mechanism: Steps, Example & Tips. [Link]

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• Doc Brown's Chemistry. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis .... [Link]

• BMRB. BMRB entry bmse000286 - Acetophenone (C8H8O). [Link]

• PureSynth. tert-Butyl acetate - Certificate of Analysis. [Link]

• ATB. tert-Butylacetat | C6H12O2 | MD Topology | NMR | X-Ray. [Link]

• NROChemistry. Claisen Condensation: Mechanism & Examples. [Link]

• KPU Pressbooks. 8.1 Claisen Condensation Fundamentals – Organic Chemistry II. [Link]

• Wired Chemist. T-butyl Acetate Proton Full Spectrum. [Link]

• The Royal Society of Chemistry. Acetophenone:1 Colorless viscous liquid; 1H NMR (400 MHz, CDCl3): δ 7.98. [Link]

• Scribd. Acetophenone H NMR. [Link]

• NIH. Acetophenone Monomers from Acronychia trifoliolata - PMC. [Link]

• UT Southwestern Medical Center. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. [Link]

• Chemistry Steps. Crossed Claisen and Claisen Variation Reactions. [Link]

• ResearchGate. 1 H NMR spectra of benzoic acid and sodium benzoate in 0.2% chitosan solution (pH 3.3).. [Link]

• YouTube. Hydrolysis of Methyl Benzoate - Lab Demo. [Link]

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• Google Patents. WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)

• The Royal Society of Chemistry. Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. [Link]

• University of Wisconsin-La Crosse. SYNTHESIS OF A POTENTIAL ANTITUBERCULOSIS DRUG FROM THE PLANT PIPER SANCTUM. [Link]

• ResearchGate. A Mild and Selective Method for the Cleavage of tert-Butyl Esters. [Link]

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• Beilstein Journals. Supporting Information Total synthesis of ent-pavettamine NMR data of all compounds. [Link]

• UT Southwestern Medical Center. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. [Link]

• Revista de Chimie. SYNTHESIS OF 3-TERT-BUTYL-5-(4-VINYLPHENYL)-1,2,4-OXADIAZOLE USING TWO DIFFERENT PATHWAYS. [Link]

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• Google Patents.

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Technical Support Center: Stereoselective Reduction of tert-Butyl 3-Oxo-3-Phenylpropanoate

Welcome to the technical support center for the stereoselective synthesis of chiral β-hydroxy esters. This guide is designed for researchers, chemists, and drug development professionals who are working to increase the stereoselectivity of reactions involving tert-butyl 3-oxo-3-phenylpropanoate and similar β-keto esters. The synthesis of enantiopure β-hydroxy esters is a critical transformation, as these motifs are key chiral building blocks for numerous biologically active compounds and pharmaceuticals.[1][2]

This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you overcome common challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the stereoselective reduction of a prochiral β-keto ester like tert-butyl 3-oxo-3-phenylpropanoate?

A1: There are three principal strategies, each with distinct advantages:

• Chiral Oxazaborolidine Catalysis (CBS Reduction): This is a highly reliable and widely used method that employs a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol like prolinol, in conjunction with a borane source (e.g., BH₃·THF or BH₃·SMe₂).[3][4][5] It offers predictable stereochemical outcomes and generally high enantioselectivity for a broad range of ketones.[3]

• Transition Metal-Catalyzed Asymmetric Hydrogenation: This method uses transition metal complexes, most notably Ruthenium (Ru) or Rhodium (Rh), with chiral ligands such as BINAP or chiral diamines (e.g., in Noyori-type catalysts).[6][7] These systems can operate via direct hydrogenation (with H₂ gas) or transfer hydrogenation (using a hydrogen donor like isopropanol or formic acid) and are known for their high efficiency and enantioselectivity.[6][8]

• Biocatalysis (Enzymatic Reduction): This approach utilizes enzymes, specifically ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), to perform the reduction.[9][10][11] While historically done with whole-cell systems like baker's yeast, modern methods favor isolated and often genetically engineered enzymes for their superior selectivity and the elimination of side reactions.[9][12] These reactions require a system for regenerating the consumed cofactor (NADPH or NADH).[13][14]

Q2: How do I choose the most suitable catalyst for my specific application?

A2: The optimal choice depends on several factors:

• Desired Enantiomer: Many catalytic systems come in pairs of enantiomeric ligands or catalyst precursors, allowing for the synthesis of either the (R)- or (S)-alcohol. For instance, both (R)- and (S)-CBS catalysts are commercially available. Similarly, KREDs are available with complementary stereoselectivities (i.e., one producing the (R)-product and another the (S)-product).[9]

• Substrate Compatibility: While CBS reduction is broadly applicable, some substrates with specific functional groups may perform better with transition metal catalysts or enzymes.[15][16] Highly functionalized molecules may benefit from the mild conditions and high chemoselectivity of enzymatic reductions.[11]

• Scale and Cost: For large-scale industrial synthesis, the high turnover numbers of transition metal catalysts often make them more cost-effective.[17] However, the operational simplicity and environmental benefits of biocatalysis are making it increasingly competitive.[13]

• Predictability: The stereochemical outcome of the CBS reduction is highly predictable based on a well-established transition state model, which is a significant advantage during synthesis design.[4][5][18]

Q3: What is the mechanistic basis for the high enantioselectivity in a CBS reduction?

A3: The Corey-Bakshi-Shibata (CBS) reduction relies on a precisely organized, catalyst-controlled transition state. The mechanism proceeds as follows:

• Catalyst-Borane Complexation: The borane (BH₃) first coordinates to the Lewis basic nitrogen atom of the chiral oxazaborolidine catalyst.

• Activation and Ketone Coordination: This initial coordination activates the borane as a hydride donor and simultaneously increases the Lewis acidity of the endocyclic boron atom. The catalyst-borane complex then coordinates to the ketone's carbonyl oxygen, positioning it in a specific orientation to minimize steric hindrance between the ketone's substituents and the catalyst's chiral framework.

• Intramolecular Hydride Transfer: The hydride is then transferred from the coordinated borane to the carbonyl carbon via a rigid, six-membered ring transition state. The stereochemistry is determined by the face-selective approach of the ketone to the catalyst, which places the larger substituent away from the catalyst's bulky group.[3][4][5]

This well-defined mechanism is visualized in the diagram below.

Caption: The catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and resolve problems.

Issue 1: My reaction shows low enantiomeric excess (ee).

• Q: I'm getting a nearly racemic mixture. What is the most likely cause?

  • A: Potential Cause: Inactive or Absent Chiral Catalyst. The most common reason for a complete loss of selectivity is a problem with the chiral catalyst itself. This could be due to degradation from improper storage (exposure to moisture/air) or a mistake in the experimental setup where the catalyst was omitted.

  • Suggested Solution:

    • Verify Catalyst Integrity: Use a fresh bottle of the CBS catalyst or prepare it anew from high-quality chiral amino alcohol. Store it under an inert atmosphere (N₂ or Ar) and protect it from moisture.[19]

    • Check Reagent Addition Order: In a typical CBS reduction, the catalyst is added first, followed by the borane source, allowing the active complex to form before the substrate is introduced.

• Q: My enantiomeric excess is moderate (e.g., 50-80% ee) but not excellent. How can I improve it?

  • A: Potential Cause A: Reaction Temperature is Too High. Stereoselectivity is often highly dependent on temperature. Higher temperatures can provide enough energy to overcome the activation barrier for the less-favored diastereomeric transition state, leading to a decrease in ee.

  • Suggested Solution: Lower the reaction temperature significantly. Many asymmetric reductions are performed at temperatures ranging from 0°C to -78°C.[20] A lower temperature increases the free energy difference (ΔΔG‡) between the two competing transition states, enhancing selectivity. One study on an enzymatic reduction showed an increase from 78.8% ee at 40°C to 98.0% ee at -3°C.[21]

  • A: Potential Cause B: Presence of Trace Moisture. Water can react with both the borane reagent and the oxazaborolidine catalyst, leading to non-catalyzed, racemic background reduction.

  • Suggested Solution: Use rigorously dried solvents (e.g., distilled from a suitable drying agent) and glassware (oven or flame-dried). Maintain a positive pressure of an inert gas like argon or nitrogen throughout the entire experiment.[20]

  • A: Potential Cause C: Suboptimal Borane Source or Catalyst Variant. The choice of borane reagent (e.g., BH₃·SMe₂ vs. BH₃·THF) and the specific CBS catalyst variant (e.g., methyl-, butyl-, or phenyl-substituted) can influence the outcome.

  • Suggested Solution: Screen different borane sources and catalyst variants. For some substrates, a bulkier catalyst may provide better facial discrimination.

Issue 2: The reaction has low conversion or gives a poor yield.

• Q: My starting material is not being consumed, even after an extended reaction time. What should I check?

  • A: Potential Cause: Inactive Hydride Source. Borane solutions, especially BH₃·THF, can degrade over time. The actual concentration of active BH₃ may be lower than stated on the bottle.

  • Suggested Solution: Use a fresh bottle of the borane reagent. If you suspect degradation, the concentration of active hydride can be determined by titration before use.

  • A: Potential Cause (Biocatalysis): Inefficient Cofactor Regeneration. For enzymatic reductions, the reaction will stop if the catalytic amount of NADPH/NADH is not efficiently regenerated to its active form.

  • Suggested Solution: Ensure your cofactor regeneration system is working. If using a glucose/glucose dehydrogenase (GDH) system, verify the activity of the GDH. If using an isopropanol/secondary ADH system, ensure a sufficient excess of isopropanol is present.[13]

• Q: The reaction works, but my isolated yield is very low. Why?

  • A: Potential Cause: Difficult Workup or Product Volatility. The workup for borane-mediated reactions often involves a careful quench (e.g., with methanol) followed by an aqueous wash. Emulsions can form, leading to loss of product. Additionally, some β-hydroxy esters can be sensitive to degradation under acidic or basic conditions.

  • Suggested Solution:

    • Optimize Quenching: Quench the reaction slowly at low temperature.

    • Careful Extraction: Use a suitable organic solvent for extraction and consider back-extracting the aqueous layer to recover all the product.

    • Purification: Purify the crude product using column chromatography on silica gel to separate it from non-polar boron-containing byproducts.[20]

Troubleshooting Workflow: Low Enantioselectivity

Caption: A decision tree for troubleshooting low enantioselectivity.

Data Summary: Comparison of Catalytic Systems

Catalyst System	Typical ee (%)	Advantages	Disadvantages	Key References
(S)-Me-CBS / BH₃·THF	>95%	Highly predictable stereochemistry, commercially available, broad substrate scope.	Stoichiometric borane required, sensitive to moisture and air.	[3],[4],[5]
RuCl₂[(S)-BINAP] / H₂	>98%	High catalytic efficiency (low catalyst loading), uses clean H₂ gas.	Requires high-pressure equipment, metal catalyst can be expensive.	[6],[7]
RuCl₂(p-cymene)/(S,S)-TsDPEN	>99%	Excellent enantioselectivity, operates under milder transfer hydrogenation conditions (no H₂ gas needed).	Catalyst/ligand can be costly, optimization may be needed for new substrates.
Ketoreductase (KRED)	>99%	Extremely high selectivity, works in aqueous media under mild conditions, environmentally friendly.	Requires cofactor regeneration, substrate scope can be limited, enzyme cost.	[9],[10],[11]
Baker's Yeast	Variable (60-95%)	Inexpensive, easy to use, environmentally benign.	Often produces mixtures of stereoisomers due to multiple enzymes, lower yields.	[20],[12],

Experimental Protocol: CBS Reduction of tert-Butyl 3-Oxo-3-Phenylpropanoate

This protocol is a representative example and may require optimization.

Materials:

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M in THF)

• tert-Butyl 3-oxo-3-phenylpropanoate

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an argon atmosphere, add anhydrous THF (20 mL) to a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar. Cool the flask to -40°C in an acetonitrile/dry ice bath.

• Catalyst and Reagent Addition: To the cooled THF, add (R)-2-Methyl-CBS-oxazaborolidine solution (1.0 mmol, 1.0 mL of 1 M solution) via syringe. Stir for 10 minutes. Slowly add the BH₃·THF solution (6.0 mmol, 6.0 mL of 1 M solution) dropwise over 15 minutes, ensuring the internal temperature does not rise significantly.

• Substrate Addition: Dissolve tert-butyl 3-oxo-3-phenylpropanoate (10.0 mmol, 2.20 g) in anhydrous THF (10 mL). Add this solution dropwise to the reaction mixture over 30 minutes.

• Reaction Monitoring: Stir the reaction at -40°C. Monitor the progress by thin-layer chromatography (TLC) or HPLC until the starting material is fully consumed (typically 1-2 hours).

• Quenching: Once the reaction is complete, quench it by slowly and carefully adding methanol (5 mL) dropwise at -40°C. A gas evolution (hydrogen) will be observed.

• Workup: Allow the mixture to warm to room temperature. Add saturated aqueous NH₄Cl (20 mL) and stir for 15 minutes. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired (S)-tert-butyl 3-hydroxy-3-phenylpropanoate. Determine the yield and measure the enantiomeric excess using chiral HPLC analysis.

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• Lakshmi, V. C., et al. (2022). Methyl 2-[(tert-Butoxycarbonyl)amino]-3-hydroxy-3-phenylpropanoate: Synthesis of Erythro (±) Isomer by Reduction and Threo (±) Isomer by Inversion Method. Crossref. [Link]

• tert-Butyl 3-oxo-3-phenylpropanoate. (n.d.). PubChem. [Link]

• Yoshino, T., et al. (2015). Analysis of Asymmetric Reduction of Ketones Using Three-Dimensional Electronic States. The Journal of Physical Chemistry A. ACS Publications. [Link]

• Advanced Organic Chemistry: Asymmetric Carbonyl Reduction. (2024). YouTube. [Link]

• Lakshmi, V. C., et al. (2021). Methyl 2-[(tert-Butoxycarbonyl)amino]-3-hydroxy-3-phenylpropanoate: Synthesis of Erythro (±) Isomer by Reduction and Threo (±) Isomer by Inversion Method. Request PDF. [Link]

• Liu, H., et al. (2022). Stereoselective synthesis of (S)-3-Hydroxy-3-phenylpropionate with a novel carbonyl reductase identified from a soda lake metagenome. Request PDF. [Link]

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• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Biocatalytic ketone reduction--a powerful tool for the production of chiral alcohols--part I: processes with isolated enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]
• 15. ethz.ch [ethz.ch]
• 16. people.uniurb.it [people.uniurb.it]
• 17. Ketone Reduction - Wordpress [reagents.acsgcipr.org]
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• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. researchgate.net [researchgate.net]

Handling moisture-sensitive reactions with tert-butyl 3-oxo-3-phenylpropanoate

Topic: Moisture-Sensitive Reaction Handling & Troubleshooting

Executive Summary & Chemical Profile

Reagent: tert-Butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate).[1][2] CAS: 54441-66-6 Critical Sensitivity:

• Moisture: The reagent itself is shelf-stable, but the enolate intermediate formed during reaction is highly moisture-sensitive.[1][3] Water ingress immediately quenches the reactive species, halting C-C bond formation.[3]

• Acid/Thermal: The tert-butyl ester moiety is acid-labile.[1][2][3] Upon hydrolysis to the

  -keto acid, it undergoes spontaneous decarboxylation to acetophenone, especially if heated.[2][3]

Physicochemical Data Table

Property	Value	Critical Note
Molecular Weight	220.27 g/mol
Acidity ( )	~11 (C2 protons)	Deprotonation requires bases like NaH, KOtBu, or LDA.[1][2][3]
Boiling Point	>265°C (dec.)[1][2][3][4]	Do not distill. High heat triggers decarboxylation.[1][2][3]
Solubility	THF, DMF, Toluene	Insoluble in water.[1][2][3] Avoid protic solvents (MeOH/EtOH) to prevent transesterification.[1][2][3]

Visualizing the Failure Modes

The following diagram illustrates the "Fork in the Road" for this molecule. Your reaction success depends entirely on keeping the system in the "Green Zone" (Anhydrous/Basic) and avoiding the "Red Zones" (Moisture/Acid).[3]

Figure 1: Mechanistic pathways showing how moisture quenches the reaction (returning starting material) and how acid/heat destroys the product.[2]

Troubleshooting Guide (FAQ Format)

Category A: Reaction Setup & Initiation

Q1: I added NaH to the reaction, but I don't see the characteristic hydrogen evolution (bubbling). Is my reagent bad?

• Diagnosis: Likely moisture contamination in the solvent or "dead" NaH.[3]

• The Science: The

  of the C2 protons is ~11.[3] Sodium hydride ( of H2 35) should deprotonate this rapidly, releasing gas.[2][3] If no gas evolves, water in the solvent may have already quenched the NaH to NaOH.[3]

• Solution:

  • Test the NaH: Add a small amount of your NaH to water.[1][3] If it doesn't fizz violently, the reagent is oxidized/hydrated.[2][3] Discard.

  • Dry the Solvent: THF must be distilled from sodium/benzophenone or passed through an activated alumina column.[1][3] Molecular sieves (4Å) are mandatory for storage.[1][3]

Q2: The reaction mixture turned cloudy/slushy immediately after adding the base. Is this normal?

• Diagnosis: This is often normal but requires management.[1][2][3]

• The Science: The sodium enolate of

  -keto esters is often less soluble in THF than the neutral starting material.[3] Precipitation of the enolate can hinder reactivity (heterogeneous reaction).[2][3]

• Solution:

  • Do not add water.

  • Add a co-solvent like anhydrous DMF (10-20% v/v) or HMPA/DMPU to break up the aggregates and solubilize the enolate.[1][3]

  • Ensure vigorous stirring (overhead stirrer recommended for scales >10g).[1][2][3]

Category B: Yield & Purity Issues

Q3: I obtained the product, but the tert-butyl group is gone, and I have a ketone (Acetophenone derivative) instead. What happened?

• Diagnosis: Unintentional decarboxylation.[1][2][3]

• The Science: tert-Butyl esters are acid-sensitive.[1][2][3] If you used an acidic quench (e.g., 1M HCl) or heated the reaction during workup, the ester hydrolyzed to the

  -keto acid.[2][3] -keto acids are unstable and spontaneously decarboxylate.[1][2][3][5]

• Solution:

  • Quench: Use saturated Ammonium Chloride (

    ) instead of HCl. It buffers the pH to ~9, which is safe for the ester.[3]

  • Temperature: Never heat the crude mixture above 40°C during rotary evaporation.

Q4: My yield is low (30-40%), and I recovered a lot of starting material. I ran the reaction overnight.

• Diagnosis: "Wet" atmosphere ingress over time.[1][3]

• The Science: Even if the reaction starts dry, a standard septum can leak oxygen/moisture over 12+ hours.[3] Water protonates the enolate faster than the alkyl halide can react with it (

  ).[2][3]

• Solution:

  • Maintain a positive pressure of Argon or Nitrogen throughout the entire duration (balloon or manifold).[3]

  • Use a glass stopper with a greased joint instead of a rubber septum for long stirring periods.[1][3]

Standard Operating Procedure (SOP): Moisture-Free Alkylation

Objective: Mono-alkylation of tert-butyl 3-oxo-3-phenylpropanoate.

Reagents

• Substrate: tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv)[1][2]

• Base: NaH (1.1 equiv, 60% dispersion in mineral oil)[2][3]

• Electrophile: Alkyl Halide (1.1 equiv)[1][2][3]

• Solvent: Anhydrous THF (0.2 M concentration)

Workflow Visualization

Figure 2: Step-by-step anhydrous protocol to maximize yield and prevent decarboxylation.

Detailed Protocol Steps

• Glassware Prep: Oven-dry a 2-neck round bottom flask at 120°C for 2 hours. Assemble hot and cool under a stream of dry Argon.

• Base Addition: Add NaH (60% in oil) to the flask. ( Note: If the oil interferes with downstream purification, wash NaH with anhydrous pentane under Argon, decant, and dry before adding THF).

• Solvent: Add anhydrous THF via syringe. Cool to 0°C (Ice/Water bath).

• Enolization: Dissolve tert-butyl 3-oxo-3-phenylpropanoate in a minimal amount of THF. Add dropwise to the NaH suspension.[3]

  • Checkpoint: Observe vigorous bubbling.[1][2][3] Stir at 0°C for 30 mins until bubbling stops.

• Reaction: Add the alkyl halide. Remove the ice bath and allow to warm to room temperature. Stir until TLC indicates consumption of starting material.[1][2][3]

• Workup: Pour the mixture into a separating funnel containing saturated

  . Extract with Ethyl Acetate.[1][2][3] Dry organics over (neutral), filter, and concentrate at <40°C.

References

• PubChem. tert-Butyl 3-oxo-3-phenylpropanoate Compound Summary. National Library of Medicine.[1][2][3] [Link][1][2][3]

• Organic Chemistry Portal. tert-Butyl Esters: Protection and Deprotection. [Link][1][2][3]

• Evans, D.A. pKa Table of Organic Compounds. Harvard University.[1][3] [Link]

• Schlenk Line Survival Guide. General Techniques for Handling Moisture-Sensitive Reagents. [Link]

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• 2. PubChemLite - Tert-butyl 3-oxo-3-phenylpropanoate (C13H16O3) [pubchemlite.lcsb.uni.lu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. 苯甲酰乙酸乙酯 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Navigating Reactions with Tert-butyl 3-oxo-3-phenylpropanoate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tert-butyl 3-oxo-3-phenylpropanoate. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to help you overcome the unique challenges posed by the steric hindrance of the tert-butyl group in your synthetic endeavors. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize yields, and troubleshoot common issues encountered in the laboratory.

Understanding the Challenge: The Role of the Tert-butyl Group

The tert-butyl group in tert-butyl 3-oxo-3-phenylpropanoate is a double-edged sword. While it can be a valuable tool for directing reaction pathways and preventing unwanted side reactions, its significant steric bulk often impedes the approach of nucleophiles and electrophiles to the reactive centers of the molecule. This steric hindrance can lead to sluggish reactions, low yields, and the formation of unexpected byproducts. This guide will provide you with the strategies and detailed protocols to navigate these challenges effectively.

Troubleshooting Guides & FAQs

This section is structured to provide quick and actionable solutions to common problems encountered during reactions with tert-butyl 3-oxo-3-phenylpropanoate.

Alkylation Reactions

Alkylation at the α-carbon of β-keto esters is a fundamental carbon-carbon bond-forming reaction. However, the steric bulk of the tert-butyl group in tert-butyl 3-oxo-3-phenylpropanoate can make this transformation particularly challenging.

FAQ 1: My alkylation reaction is sluggish or not proceeding to completion. What are the likely causes and how can I fix it?

Answer:

This is a common issue stemming from the steric hindrance around the α-carbon. Here’s a breakdown of potential causes and solutions:

• Insufficiently Strong Base: Incomplete deprotonation to form the enolate is a primary reason for low conversion. The pKa of the α-proton in tert-butyl 3-oxo-3-phenylpropanoate is higher than in less hindered β-keto esters.

  • Solution: Switch to a stronger, non-nucleophilic base. Lithium diisopropylamide (LDA) is often the base of choice for creating kinetic enolates from sterically hindered ketones and esters.[1][2] Sodium hydride (NaH) can also be effective, though it may require higher temperatures and longer reaction times due to its heterogeneous nature.

• Sterically Demanding Electrophile: The size of your alkylating agent plays a crucial role. Bulky electrophiles will have a harder time accessing the α-carbon.

  • Solution: If possible, use a less sterically hindered electrophile. For instance, methyl iodide will react more readily than isopropyl bromide. If a bulky electrophile is necessary, you may need to employ more forcing conditions (higher temperature, longer reaction time) or consider alternative strategies like phase-transfer catalysis.

• Inappropriate Solvent: The solvent can significantly influence the reactivity of the enolate.

  • Solution: Anhydrous tetrahydrofuran (THF) is a standard solvent for LDA-mediated reactions as it is aprotic and can solvate the lithium cation. For reactions with other bases, polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can enhance the rate of S(_N)2 reactions.

Experimental Protocol: Alkylation with Methyl Iodide using LDA

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

• Enolate Formation:

  • Dissolve diisopropylamine (1.1 eq.) in anhydrous THF under a nitrogen atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 eq.) dropwise, maintaining the temperature below -70 °C.

  • Stir the resulting LDA solution at -78 °C for 30 minutes.

  • Slowly add a solution of tert-butyl 3-oxo-3-phenylpropanoate (1.0 eq.) in anhydrous THF to the LDA solution, keeping the temperature at -78 °C.

  • Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation:

  • Add methyl iodide (1.2 eq.) dropwise to the enolate solution at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

FAQ 2: I am observing a significant amount of O-alkylation instead of the desired C-alkylation. How can I favor C-alkylation?

Answer:

The enolate of tert-butyl 3-oxo-3-phenylpropanoate is an ambident nucleophile, meaning it can react at either the carbon or the oxygen atom. The outcome of C- versus O-alkylation is influenced by several factors.[3][4][5][6]

• Hard and Soft Acid-Base (HSAB) Theory: "Hard" electrophiles tend to react at the "hard" oxygen atom of the enolate, while "soft" electrophiles favor reaction at the "soft" carbon atom.

  • Solution: Use softer alkylating agents. Alkyl iodides are softer than alkyl bromides, which are softer than alkyl chlorides. Alkyl triflates and tosylates are hard electrophiles and will favor O-alkylation.

• Counterion: The nature of the metal counterion of the enolate can influence the reaction's regioselectivity.

  • Solution: Lithium enolates, which are more covalent, tend to favor C-alkylation. Using potassium or sodium bases can lead to more ionic enolates and potentially more O-alkylation.

• Solvent: Polar aprotic solvents can solvate the cation, leading to a "naked" and more reactive enolate, which can increase the amount of O-alkylation.

  • Solution: Less polar solvents like THF or diethyl ether can help maintain a tighter ion pair between the enolate and the counterion, favoring C-alkylation.

Table 1: Troubleshooting C- vs. O-Alkylation

Observation	Potential Cause	Recommended Solution
High O-alkylation	Use of a "hard" electrophile (e.g., dimethyl sulfate, alkyl tosylate).	Switch to a "softer" electrophile (e.g., methyl iodide).
Use of a highly ionic enolate (e.g., potassium enolate).	Use a lithium base (e.g., LDA) to form a more covalent enolate.
Reaction in a highly polar aprotic solvent (e.g., HMPA).	Use a less polar solvent like THF or diethyl ether.
Low C-alkylation	Steric hindrance from a bulky electrophile.	Use a less hindered electrophile or consider phase-transfer catalysis.

Visualization of C- vs. O-Alkylation

Caption: Ambident reactivity of the enolate leading to C- or O-alkylation.

Krapcho Decarboxylation

The Krapcho decarboxylation is a powerful method for removing a carboxylic ester group, particularly from β-keto esters.[7][8][9] The reaction is typically performed in a polar aprotic solvent with a salt, such as sodium chloride or lithium chloride, and a small amount of water.

FAQ 3: My Krapcho decarboxylation is not going to completion, or I am observing side products. What could be the issue?

Answer:

While generally robust, the Krapcho decarboxylation can present challenges, especially with sterically hindered substrates.

• Insufficient Temperature: The Krapcho decarboxylation is a thermally driven process.

  • Solution: Ensure the reaction temperature is high enough. For DMSO, this is typically in the range of 140-180 °C. The bulky tert-butyl group may require temperatures at the higher end of this range.

• Incomplete Hydrolysis of the Ester: The reaction proceeds via nucleophilic attack of the halide on the ester's alkyl group. The tert-butyl group is prone to elimination under these conditions, but efficient cleavage is necessary.

  • Solution: Ensure you have an adequate amount of water present to facilitate the hydrolysis of the intermediate. The presence of a salt like LiCl is also crucial for this step.

• Side Reactions: At high temperatures, other reactions can occur, such as decomposition of the starting material or product.

  • Solution: Monitor the reaction by TLC or GC-MS to determine the optimal reaction time. Prolonged heating at high temperatures should be avoided once the starting material is consumed.

Experimental Protocol: Krapcho Decarboxylation of α-Alkylated Tert-butyl 3-oxo-3-phenylpropanoate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine the α-alkylated tert-butyl 3-oxo-3-phenylpropanoate (1.0 eq.), sodium chloride (1.2 eq.), and a mixture of DMSO and water (e.g., 95:5 v/v).

• Heating: Heat the reaction mixture to 160-180 °C and maintain this temperature until the reaction is complete (monitor by TLC or GC-MS).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting ketone by column chromatography on silica gel or distillation.

Visualization of Krapcho Decarboxylation Mechanism

Caption: Simplified mechanism of the Krapcho decarboxylation.

Michael Addition Reactions

The enolate of tert-butyl 3-oxo-3-phenylpropanoate can act as a nucleophile in Michael additions to α,β-unsaturated carbonyl compounds.[10][11] Steric hindrance can again play a significant role in the success of this reaction.

FAQ 4: My Michael addition is giving low yields, and I'm recovering a lot of starting material. How can I improve the reaction?

Answer:

Low reactivity in Michael additions with this substrate is often due to the sterically hindered enolate.

• Reversible Reaction: The Michael addition is often a reversible reaction. The steric strain in the product can shift the equilibrium back towards the starting materials.

  • Solution: Use a catalytic amount of a strong, non-nucleophilic base to maintain a low concentration of the enolate and drive the reaction forward. Alternatively, using a stoichiometric amount of a strong base like LDA to pre-form the enolate can be effective.

• Choice of Michael Acceptor: The electrophilicity of the Michael acceptor is critical.

  • Solution: More reactive Michael acceptors, such as acrolein or methyl vinyl ketone, will generally give better results than more substituted or less activated ones.

• Reaction Conditions: Temperature and reaction time are important parameters to optimize.

  • Solution: While higher temperatures can increase the reaction rate, they can also favor the retro-Michael reaction. It is often best to run the reaction at room temperature or slightly elevated temperatures for an extended period.

Visualization of Michael Addition Workflow

Caption: General workflow for a Michael addition reaction.

Advanced Strategies for Overcoming Steric Hindrance

When standard methods fail, more advanced techniques can be employed to achieve the desired transformation.

Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is an excellent strategy for alkylating sterically hindered substrates.[2][12][13] A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the enolate from an aqueous or solid phase into an organic phase where it can react with the alkylating agent. This method often allows for the use of milder bases and lower reaction temperatures.

Table 2: Comparison of Alkylation Methods

Method	Base	Solvent	Temperature	Advantages	Disadvantages
Standard Alkylation	LDA, NaH	THF, DMF	-78 °C to RT	Well-established, good for kinetic control.	Requires stoichiometric strong base, anhydrous conditions.
Phase-Transfer Catalysis	K₂CO₃, NaOH	Toluene/H₂O	RT to 80 °C	Milder conditions, no need for strong bases.	Catalyst may need to be screened, potential for side reactions.

Conclusion

Working with sterically hindered molecules like tert-butyl 3-oxo-3-phenylpropanoate requires a nuanced understanding of reaction mechanisms and a willingness to explore a variety of reaction conditions. By carefully selecting your base, solvent, and electrophile, and by considering advanced techniques such as phase-transfer catalysis, you can successfully navigate the challenges posed by the bulky tert-butyl group. This guide provides a starting point for troubleshooting and optimizing your reactions. Remember to always consult the primary literature for the most up-to-date and specific protocols.

References

• Alkylation of Phenol with Tert-butyl Alcohol using (1-(4- sulfonic acid) butyl triethylammonium p - Ijarse. (n.d.). Retrieved from [Link]

• tert-Butyl 2-benzoyl-2-methylpropanoate. Crosse, S., et al. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 2), o489. Available at: [Link]

• Mastering β-keto esters. (2021). ResearchGate. Retrieved from [Link]

• Micelle-enabled Bromination of α-Oxo Ketene Dithioacetals. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Advances in Krapcho Decarboxylation. (n.d.). Scribd. Retrieved from [Link]

• 19.8: Using LDA to Form an Enolate Ion. (2014, July 26). Chemistry LibreTexts. Retrieved from [Link]

• Phase-Transfer-Catalyzed Alkylation of Hydantoins. (2022, February 9). ACS Publications. Retrieved from [Link]

• Differential reaction energy profiles for O versus C alkylation of enolates. (n.d.). ResearchGate. Retrieved from [Link]

• tert-Butyl 3-oxo-3-phenylpropanoate. (n.d.). PubChem. Retrieved from [Link]

• Alkylation of Thiols in Green Mediums. (2015). Journal of Materials and Environmental Science, 6(5), 1451-1456. Retrieved from [Link]

• Michael Reactions. (2021, April 24). YouTube. Retrieved from [Link]

• Recent advances in the transesterification of β-keto esters. (2021, July 2). RSC Publishing. Retrieved from [Link]

• Chemistry of Enolates - C vs O Alkylation. (2011, February 25). PharmaXChange.info. Retrieved from [Link]

• Advances in the Krapcho Decarboxylation. (n.d.). Scite.ai. Retrieved from [Link]

• PTC O-Alkylation With a Secondary Benzyl Bromide. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• C Alkylation and O alkylation|Thermodynamic and kinetic stability. (2020, July 28). YouTube. Retrieved from [Link]

• Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast. (2001, February 28). PubMed. Retrieved from [Link]

• tert-Butyl 2-benzoyl-2-methyl-propanoate. (2010, January 30). PubMed. Retrieved from [Link]

• An Efficient and Mild Method for the Alkylation of p-Cresol with tert-Butyl Alcohol. (n.d.). MDPI. Retrieved from [Link]

• Synergistic Brønsted/Lewis Acid Catalyzed Aromatic Alkylation with Unactivated Tertiary Alcohols or Di. (n.d.). ChemRxiv. Retrieved from [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). PTC Organics. Retrieved from [Link]

• Supplementary Information Contents: 1. X-Ray Crystallographic Analyses 2. Spectral Data 3. 1H, 13C{1H}, and 19F{1H} NMR Chart of. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Synthetic studies of β-ketoesters. (n.d.). ResearchGate. Retrieved from [Link]

• Michael Addition. (2021, February 6). YouTube. Retrieved from [Link]

• article #2 - starburst quaternary ammonium salt - a new effective phase transfer catalyst. (n.d.). American Institute of Chemists. Retrieved from [Link]

• Krapcho decarboxylation. (n.d.). Wikipedia. Retrieved from [Link]

• Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. (n.d.). RSC Publishing. Retrieved from [Link]

• C- or O-Alkylation? (2012, November 21). ChemistryViews. Retrieved from [Link]

• Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. (2004). Proceedings of the Japan Academy, Series B, 80(8), 349-359. Retrieved from [Link]

• tert-butyl (3R)-3-amino-3-phenylpropanoate. (n.d.). PubChem. Retrieved from [Link]

• Potassium tert-Butoxide Promoted α-Keto Ester Synthesis through C(O)–N Bond Cleavage of Isatins. (n.d.). Thieme Connect. Retrieved from [Link]

• Alkylation and Decarboxylation of beta-Keto Esters. (2016, May 1). YouTube. Retrieved from [Link]

• Preparation method of (2R,3R) -3-methyl-3-phenylalanine. (n.d.). Google Patents.

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• 2. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. youtube.com [youtube.com]
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• 9. infrared spectrum of 2-iodo-2-methylpropane (CH3)3CI prominent wavenumbers cm-1 detecting functional groups present finger print for identification of tert-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 13. The Chemist | Journal of the American Institute of Chemists [theaic.org]

Reference Data & Comparative Studies

Comparative Guide: Tert-butyl 3-oxo-3-phenylpropanoate vs. Ethyl Benzoylacetate

Topic: Tert-butyl 3-oxo-3-phenylpropanoate vs. Ethyl benzoylacetate in Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary: The Strategic Divergence

In the synthesis of complex pharmaceutical intermediates, the choice between Tert-butyl 3-oxo-3-phenylpropanoate (Compound A) and Ethyl benzoylacetate (Compound B) is rarely a matter of availability, but rather one of orthogonal strategy .[1]

• Select Ethyl Benzoylacetate when your synthetic route tolerates basic conditions or requires transesterification. It is the industry standard for cost-effective, large-scale Knoevenagel condensations and heterocyclic ring closures (e.g., coumarins, quinolones) where the ester group is either retained or removed via saponification/decarboxylation.[1]

• Select Tert-butyl 3-oxo-3-phenylpropanoate when your molecule contains base-sensitive moieties or requires acidolytic decarboxylation .[1] The bulky tert-butyl group provides steric shielding against unwanted nucleophilic attack at the ester carbonyl and allows for "chemically mild" removal (TFA/HCl) without touching other esters or lactones present in the molecule.[1]

Physicochemical Profile

The physical differences dictate handling and purification strategies. The tert-butyl ester requires high-vacuum distillation for purification, whereas the ethyl ester is a stable, high-boiling liquid.[1]

Feature	Tert-butyl 3-oxo-3-phenylpropanoate	Ethyl benzoylacetate
CAS Number	54441-66-6	94-02-0
Molecular Weight	220.27 g/mol	192.21 g/mol
Physical State	Viscous oil / Low-melting solid	Colorless to yellow liquid
Boiling Point	115–116 °C (0.5 mmHg) [1]	265–270 °C (760 mmHg) [2]
Density	~1.05 g/mL (est.)[1][2]	1.12 g/mL
Base Stability	High (Resists saponification)	Low (Saponifies readily)
Acid Stability	Low (Cleaves to -keto acid)	High (Stable to mild acid)

Mechanistic Divergence & Reactivity

The Decarboxylation Switch

The most critical operational difference is the mechanism of removing the ester group after

-functionalization.[1][3]

• Ethyl Route (Base/Thermal): Requires saponification (NaOH/KOH) to form the carboxylate, followed by acidification and heating to decarboxylate. This harsh sequence can racemize chiral centers or hydrolyze other sensitive esters.

• Tert-Butyl Route (Acid/Anhydrous): Undergoes acidolysis (e.g., TFA, HCl/Dioxane).[1] The tert-butyl cation is cleaved via an E1-like mechanism, generating the free

  -keto acid which spontaneously decarboxylates at room temperature or mild warming.[1] This is ideal for orthogonal protection strategies .[1]

Steric Control in Alkylation

The bulky tert-butyl group exerts significant steric influence during

-alkylation:

• C- vs. O-Alkylation: The steric bulk shields the ester oxygen, generally enhancing selectivity for C-alkylation over O-alkylation compared to the ethyl ester.[1]

• Nucleophilic Defense: The tert-butyl ester is resistant to attack by nucleophiles (e.g., amines, alkoxides) at the ester carbonyl.[1] This allows for chemoselective reactions at the ketone carbonyl (e.g., Schiff base formation) without competing amide formation.

Decision Matrix (Visualization)[1]

Figure 1: Decision tree illustrating the divergent downstream processing for ethyl vs. tert-butyl

-keto esters.[1]

Experimental Protocols

Protocol A: Synthesis of 3-Substituted Coumarins (Ethyl Ester Route)

Context: This protocol utilizes the ethyl ester in a Knoevenagel condensation where the ester group is part of the final heterocycle (transesterification/cyclization).[1]

Reagents: Ethyl benzoylacetate (1.0 eq), Salicylaldehyde derivative (1.0 eq), Piperidine (cat.), Ethanol.[1]

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl benzoylacetate (10 mmol) and salicylaldehyde (10 mmol) in absolute ethanol (20 mL).

• Catalysis: Add piperidine (5 drops) or L-proline (10 mol%).

• Reaction: Reflux the mixture for 2–4 hours. Monitor by TLC (formation of solid precipitate is common).

• Workup: Cool the reaction mixture to 0 °C. The product (3-benzoylcoumarin) typically crystallizes out.

• Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol/DMF.

• Mechanism: The piperidine catalyzes the Knoevenagel condensation to an intermediate which undergoes intramolecular transesterification (lactonization) to form the coumarin ring [3].

Protocol B: -Alkylation & Acidolytic Decarboxylation (Tert-Butyl Route)

Context: This protocol yields a mono-alkylated acetophenone derivative, avoiding harsh hydrolysis steps.[1]

Reagents: Tert-butyl 3-oxo-3-phenylpropanoate (1.0 eq), Alkyl Halide (1.1 eq), NaH (1.2 eq), THF (anhydrous), TFA.[1]

• Enolate Formation: To a suspension of NaH (60% in oil, washed with hexanes) in anhydrous THF at 0 °C, add tert-butyl 3-oxo-3-phenylpropanoate dropwise. Stir for 30 min until H2 evolution ceases.

• Alkylation: Add the alkyl halide dropwise. Warm to room temperature and stir for 4–12 hours.

• Quench: Quench with saturated NH4Cl solution. Extract with EtOAc, dry over MgSO4, and concentrate.[1]

• Acidolysis (Decarboxylation): Dissolve the crude alkylated ester in DCM/TFA (4:1 ratio). Stir at room temperature for 2 hours.

  • Observation: Gas evolution (CO2) and isobutylene formation indicate successful cleavage.

• Isolation: Concentrate the mixture under reduced pressure to remove TFA. The residue is the crude mono-alkylated ketone (1-phenyl-alkan-1-one).[1]

• Validation: Unlike the ethyl ester route, this yields the ketone directly without a separate saponification step [1].

Operational Considerations

Parameter	Ethyl Benzoylacetate	Tert-Butyl Benzoylacetate
Cost	Low (Commodity chemical)	Moderate to High (Specialty reagent)
Availability	Bulk quantities readily available	Often requires synthesis or specialty order
Atom Economy	Good (Ethanol byproduct)	Lower (Isobutylene + CO2 byproduct)
Storage	Store cool, dry.[1] Stable for months.	Store cold (<5°C). Avoid acidic fumes.[1]
Odor	Fruity, sweet odor	Mild, ester-like odor

Synthesis of the Reagent (If Commercial Stock Unavailable)

If the tert-butyl ester is unavailable, it can be synthesized via the reaction of tert-butyl acetoacetate with benzoyl chloride under Schotten-Baumann conditions (NaOH/H2O/Hexane), followed by selective cleavage of the acetyl group using NH4Cl/NH3, though direct acylation of tert-butyl acetate enolate is also reported [1].[1]

References

• Synthesis and Properties of Tert-butyl Esters

  • Source: "Comprehensive Organic Name Reactions and Reagents." The preparation involves reaction of tert-butyl acetoacetate with benzoyl chloride followed by selective hydrolysis.[1]

  • Data Verification: Boiling point 115–116 °C (0.5 mmHg)

• Ethyl Benzoylacetate Physical Data

  • Source: NIST Chemistry WebBook & PubChem.[1]

  • Data Verific

  • [1]

• Coumarin Synthesis (Knoevenagel)

  • Source: "Synthesis of Coumarins via Knoevenagel Condensation." Ethyl benzoylacetate is the standard reagent for 3-benzoylcoumarins.[1]

  • Context: Demonstrates the utility of the ethyl group for in-situ transesterification.[1]

  • [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethyl benzoylacetate | C11H12O3 | CID 7170 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Reactivity: Decarboxylation [employees.csbsju.edu]

A Senior Application Scientist's Guide to the Synthesis of β-Keto Esters: A Comparative Analysis

For the modern researcher in synthetic chemistry and drug development, β-keto esters are indispensable building blocks. Their unique structural motif, featuring both a ketone and an ester with a specific 1,3-relationship, provides a versatile scaffold for a vast array of chemical transformations. This guide offers an in-depth comparison of the primary methodologies for their synthesis, moving beyond mere protocols to explore the mechanistic underpinnings and practical considerations that inform experimental design.

The Claisen Condensation: The Classic Approach to C-C Bond Formation

The Claisen condensation is a cornerstone reaction in organic synthesis, involving the base-catalyzed self-condensation of two ester molecules to form a β-keto ester.[1] This reaction hinges on the generation of an enolate from one ester molecule, which then acts as a nucleophile, attacking the carbonyl carbon of a second ester molecule.[2]

Mechanism and Rationale

The driving force of the Claisen condensation is the formation of a highly resonance-stabilized enolate anion of the resulting β-keto ester.[1] This final deprotonation step is thermodynamically favorable and pulls the preceding equilibrium steps toward the product.[2] Consequently, a full stoichiometric equivalent of base is required. The choice of base is critical; typically, an alkoxide corresponding to the alcohol portion of the ester (e.g., sodium ethoxide for ethyl esters) is used to prevent transesterification as a side reaction.[1]

Caption: General workflow for the Dieckmann Condensation.

Experimental Protocol: Synthesis of 2-Carbethoxycyclopentanone

Materials:

• Diethyl adipate (a 1,6-diester)

• Sodium ethoxide

• Ethanol (anhydrous)

• Hydrochloric acid (for workup)

• Diethyl ether

Procedure:

• Prepare a solution of sodium ethoxide in anhydrous ethanol in a round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere.

• Heat the solution to reflux.

• Add diethyl adipate dropwise to the refluxing solution of sodium ethoxide.

• After the addition is complete, continue to reflux for several hours to ensure the completion of the reaction.

• Cool the reaction mixture and then acidify by carefully adding it to a mixture of ice and hydrochloric acid.

• Extract the aqueous mixture with diethyl ether.

• Wash the combined organic extracts with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting crude 2-carbethoxycyclopentanone by vacuum distillation.

C-Acylation of Ketone Enolates: A Regioselective Alternative

A more modern and often more regioselective approach involves the direct C-acylation of a pre-formed ketone enolate. [3]This method decouples the enolate formation from the acylation step, offering greater control, especially with unsymmetrical ketones.

Mechanism and Reagent Choice

The process begins with the deprotonation of a ketone using a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), to quantitatively form the kinetic enolate. This enolate is then treated with an acylating agent. Common acylating agents include acyl chlorides, though these can sometimes lead to O-acylation as a competing pathway. More effective reagents like ethyl chloroformate or diethyl carbonate are often used to favor C-acylation and produce β-keto esters. [4]

Caption: Workflow for C-Acylation of a Pre-formed Ketone Enolate.

Experimental Protocol: Acylation with Ethyl Chloroformate

Materials:

• Cyclohexanone

• Lithium diisopropylamide (LDA) in THF

• Ethyl chloroformate

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere, dissolve cyclohexanone in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LDA in THF to the ketone solution with stirring. Maintain the temperature at -78 °C for about 30-60 minutes to ensure complete enolate formation.

• To this solution, add ethyl chloroformate dropwise, ensuring the temperature remains below -70 °C.

• After the addition, allow the reaction to stir at -78 °C for another hour.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

The Meldrum's Acid Route: A Versatile Intermediate

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is a highly acidic cyclic compound that serves as a versatile precursor for β-keto esters. [5]Its high acidity (pKa ≈ 4.8) facilitates easy acylation. [5]

Mechanism and Application

The synthesis involves the acylation of Meldrum's acid with an acyl chloride in the presence of a base like pyridine. [6]The resulting acyl Meldrum's acid intermediate is then subjected to alcoholysis by refluxing with an alcohol, which yields the desired β-keto ester and acetone and carbon dioxide as byproducts. [6]This method is particularly advantageous as it avoids the strong basic conditions of the Claisen condensation and can be used with a wide variety of alcohols to generate different esters. [6]

Experimental Protocol: Phenylacetylacetate from Phenylacetyl Chloride and Meldrum's Acid

This is a two-step process as described in Organic Syntheses. [6] Step A: Acylation of Meldrum's Acid

• Dissolve Meldrum's acid in anhydrous dichloromethane in a round-bottom flask and cool in an ice bath. [6]2. Under an argon atmosphere, add anhydrous pyridine, followed by the dropwise addition of a solution of phenylacetyl chloride in dichloromethane. [6]3. Stir the mixture at 0 °C for 1 hour and then at room temperature for another hour. [6]4. Work up the reaction by washing with HCl and water, then dry and evaporate the solvent to obtain the crude acyl Meldrum's acid, which can often be used in the next step without further purification. [6] Step B: Alcoholysis to the β-Keto Ester

• Reflux the crude acyl Meldrum's acid from Step A in anhydrous methanol for 2.5 hours. [6]2. Remove the methanol with a rotary evaporator. [6]3. Purify the residual oil by vacuum distillation to yield the methyl phenylacetylacetate. [6]

Comparison of Synthetic Methods

Method	Typical Reagents	Advantages	Disadvantages	Typical Yields
Claisen Condensation	Ester, Stoichiometric Alkoxide Base (e.g., NaOEt)	Well-established, good for simple, symmetrical esters.	Requires stoichiometric strong base; not suitable for esters with only one α-hydrogen; potential for side reactions (transesterification).	60-80%
Dieckmann Condensation	Diester, Stoichiometric Alkoxide Base	Excellent for forming 5- and 6-membered cyclic β-keto esters.	Limited to intramolecular reactions; yields decrease for larger rings.	70-90%
C-Acylation of Enolates	Ketone, Strong Base (LDA), Acylating Agent (e.g., ClCO₂Et)	High regioselectivity (kinetic control); mild conditions (-78 °C); works with a wide range of ketones.	Requires pre-formation of the enolate; use of cryogenic temperatures and strong, moisture-sensitive bases.	75-95%
Meldrum's Acid Route	Meldrum's Acid, Acyl Chloride, Pyridine, Alcohol	Avoids strong bases for the key C-C bond formation; versatile due to the variety of alcohols that can be used in the final step.	A two-step process; Meldrum's acid is a specialty reagent.	80-95% (overall)
Enzymatic Transesterification	β-Keto Ester, Alcohol, Lipase (e.g., CALB)	Extremely mild, solvent-free conditions; high chemoselectivity; can be enantioselective. [7]	Slower reaction times; substrate scope can be limited by the enzyme.	>90% [7]

Conclusion: Selecting the Optimal Synthetic Strategy

The choice of method for synthesizing a β-keto ester is dictated by the specific requirements of the target molecule and the practical constraints of the laboratory setting.

• For straightforward, large-scale synthesis of simple acyclic β-keto esters like ethyl acetoacetate, the Claisen condensation remains a viable and economical choice.

• When the goal is a cyclic β-keto ester, the Dieckmann condensation is the unparalleled method for 5- and 6-membered rings.

• For syntheses demanding high regioselectivity with complex or unsymmetrical ketones, the C-acylation of a pre-formed enolate offers superior control, albeit with more stringent experimental conditions.

• The Meldrum's acid route provides a versatile and high-yielding alternative that avoids strongly basic conditions for the crucial acylation step, making it suitable for sensitive substrates.

• Finally, for green chemistry applications or the synthesis of chiral β-keto esters, enzymatic transesterification presents a mild and highly selective option.

By understanding the causality behind each method—from the thermodynamic driving force of the Claisen to the kinetic control of enolate acylation—the research scientist is empowered to make informed decisions, optimizing reaction design for efficiency, selectivity, and yield.

References

• Oikawa, Y., Sugano, K., Yonemitsu, O. (1985). METHYL PHENYLACETYLACETATE FROM PHENYLACETYL CHLORIDE AND MELDRUM'S ACID. Organic Syntheses, 63, 198. [Link]

• ResearchGate (n.d.). Synthesis of β‐ketoesters using Acetyl meldrum's acid with alcohol. ResearchGate. [Link]

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(45), 22859-22920. [Link]

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC advances, 11(45), 22859–22920. [Link]

• Singh, R. K., Singh, R. K., & Singh, R. K. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. ChemistrySelect, 6(41), 11227-11246. [Link]

• Ellis, M. K., Gold, E., & Lee, S. J. (1984). The synthesis of P-keto lactones via cyclization of P-keto ester dianions or the cyclization of Meldrum's acid derivatives. Canadian Journal of Chemistry, 62(11), 2284-2290. [Link]

• University of Wisconsin-Milwaukee (n.d.). Standard Operating Procedure: Sodium. uwm.edu. [Link]

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(45), 22859-22920. [Link]

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(45), 22859-22920. [Link]

• Schaefer, J. P., & Bloomfield, J. J. (1967). The Dieckmann Condensation (Including the Thorpe-Ziegler Condensation). Organic Reactions, 15, 1-203. [Link]

• Rühlmann, K. (1971). The Acyloin Condensation. Organic Syntheses, 51, 10. [Link]

• Fiveable (2025). Intramolecular Claisen Condensations: The Dieckmann Cyclization. Fiveable. [Link]

• Stony Brook University (n.d.). Standard Operating Procedure SODIUM. stonybrook.edu. [Link]

• Hale, K. J., Grabski, M., & Flasz, J. T. (2013). A new mild method for the C-acylation of ketone enolates. A convenient synthesis of β-keto-esters, -thionoesters, and -thioesters. Organic letters, 15(2), 370–373. [Link]

• Organic Chemistry Portal (n.d.). Dieckmann Condensation. organic-chemistry.org. [Link]

• de Oliveira, L. G., de Souza, M. V. N., & de Almeida, M. V. (2019). Synthesis of β-ketoesters from renewable resources and Meldrum's acid. RSC Advances, 9(12), 6566-6570. [Link]

• Wikipedia (n.d.). Dieckmann condensation. Wikipedia. [Link]

• McNab, H. (1978). Meldrum's acid. Chemical Society Reviews, 7(3), 345-358. [Link]

• Physics Wallah (n.d.). Reaction and Mechanism of Dieckmann reaction. Physics Wallah. [Link]

• ResearchGate (n.d.). Enzymatic Synergism in the Synthesis of β-Keto Esters. ResearchGate. [Link]

• Chemistry LibreTexts (2023). 23.10: Intramolecular Claisen Condensations - The Dieckmann Cyclization. Chemistry LibreTexts. [Link]

• Le, L. (2013). Preparation of Ethyl Acetoacetate - Claisen Condensation. Lu Le Laboratory. [Link]

• University of Pennsylvania (n.d.). anslyn group safety manual. chem.upenn.edu. [Link]

• Gunjal Industries (2025). Best Meldrum Acid: Properties, Synthesis & Key Applications. Gunjal Industries. [Link]

• Neuman, R. C. (n.d.). Chapter 18: Reactions of Enolate Ions and Enols. University of California, Riverside. [Link]

• ResearchGate (n.d.). Synthesis of β-Keto Esters by C-Acylation of Preformed Enolates With Methyl Cyanoformate: Preparation of Methyl (1α,4aβ,8aα)-2-Oxodecahydro-1-Naphthoate. ResearchGate. [Link]

• Almaraz-Ortega, J. C., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(19), 6779. [Link]

• Arnott, G. (2018). Chemistry 3 - Acylation of enolates with an acid chloride. YouTube. [Link]

• Hunt, I. (n.d.). Ch21: Acylation of ketones. University of Calgary. [Link]

• University of Illinois Springfield (n.d.). Chapter 21: Ester Enolates. uis.edu. [Link]

• Organic Chemistry (2020). Acyl Halides to Ketones, Part 4: Acylation of Ketone Enolates. YouTube. [Link]

• Organic Chemistry Portal (n.d.). Ketone or aldehyde synthesis by acylation. organic-chemistry.org. [Link]

• Ashenhurst, J. (2020). Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. [Link]

• King, S. (n.d.). Chapter 24 Carbonyl Condensation Reactions. University of California, Irvine. [Link]

• Mondal, H., et al. (2022). Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst. RSC Advances, 12(35), 22961-22969. [Link]

• Hagemeyer, H. J., & Hull, D. C. (1949). U.S. Patent No. 2,467,095. Washington, DC: U.S.

• Princeton University (n.d.). Sodium. ehs.princeton.edu. [Link]

• Wikipedia (n.d.). Claisen condensation. Wikipedia. [Link]

• Chemistry Stack Exchange (2019). Why only ketone forms enolate in Claisen condensation between ester and ketone? Chemistry Stack Exchange. [Link]

• Queen's University Belfast (n.d.). A Mild New Method for the C-Acylation of Ketone Enolates. A Convenient Synthesis of β-Keto Esters, -Thionoesters and Thioesters. pure.qub.ac.uk. [Link]

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Comparative Guide: DFT Insights into tert-Butyl 3-oxo-3-phenylpropanoate Reactivity

Executive Summary: The Steric Advantage

In the landscape of

-keto esters, tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) occupies a unique niche. While ethyl and methyl analogs are ubiquitous, the tert-butyl variant offers orthogonal protecting group strategy and unique steric control.

This guide synthesizes Density Functional Theory (DFT) studies and experimental data to analyze its reactivity. The core finding is that the phenyl ring significantly stabilizes the enol tautomer through extended conjugation, while the tert-butyl group provides a steric shield that modulates nucleophilic attack at the ester carbonyl, preventing unwanted hydrolysis during base-catalyzed condensations.

Part 1: Tautomeric Landscape & DFT Analysis

The reactivity of

-keto esters is governed by the keto-enol equilibrium. For tert-butyl 3-oxo-3-phenylpropanoate, this equilibrium is heavily influenced by the electronic nature of the phenyl substituent and the steric bulk of the tert-butyl group.

Electronic Stabilization (The Phenyl Effect)

DFT calculations (typically at the B3LYP/6-311++G(d,p) or M06-2X levels) reveal that the enol form of benzoylacetates is thermodynamically more stable than that of acetoacetates (e.g., ethyl acetoacetate).

• Mechanism: The phenyl ring at the C3 position conjugates with the C=C double bond of the enol form. This creates a continuous

  -system extending from the phenyl ring through the enol double bond to the ester carbonyl.

• Intramolecular H-Bonding: A strong hydrogen bond forms between the enol hydroxyl proton and the ester carbonyl oxygen, closing a 6-membered pseudo-ring. DFT studies estimate this H-bond energy at approximately 10–12 kcal/mol .

Steric Modulation (The tert-Butyl Effect)

Unlike the ethyl ester, the tert-butyl group introduces significant steric bulk.

• Keto-Enol Shift: While the phenyl group drives enolization, the bulky tert-butyl group can destabilize the planar enol structure slightly due to steric repulsion with the vinylic proton or the phenyl ring, depending on the conformation. However, the electronic stabilization of the phenyl ring generally dominates.

• Solvation Effects: Polarizable Continuum Model (PCM) calculations show that polar solvents (DMSO, Methanol) stabilize the dipolar keto form, while non-polar solvents (Chloroform, Toluene) favor the chelated enol form.

Visualization: Tautomeric Equilibrium

The following diagram illustrates the equilibrium and the transition state (TS) involved in the proton transfer, highlighting the stabilizing features.

Figure 1: DFT-derived tautomeric landscape. The enol form is stabilized by the phenyl ring's conjugation, while the tert-butyl group protects the ester functionality.

Part 2: Comparative Performance Analysis

The choice of ester group dramatically affects synthetic outcomes.[1] The table below compares tert-butyl 3-oxo-3-phenylpropanoate with its primary alternatives.

Table 1: Reactivity & Stability Comparison

Feature	tert-Butyl 3-oxo-3-phenylpropanoate	Ethyl Benzoylacetate	Ethyl Acetoacetate
Enol Content (CDCl₃)	High (~15-20%)	Moderate (~10-15%)	Low (~8%)
C3 Electrophilicity	Moderate (Phenyl conjugation lowers reactivity)	Moderate	High
Ester Hydrolysis	Resistant to Base (Steric bulk)	Susceptible to Base	Susceptible to Base
Deprotection	Acid Labile (TFA/HCl -> Isobutene)	Requires Saponification	Requires Saponification
Selectivity	High (Sterics prevent side reactions)	Moderate	Low
Primary Application	Complex Heterocycle Synthesis	General Organic Synthesis	General Organic Synthesis

Key Insight: The tert-butyl derivative is the reagent of choice when the final product requires acidic deprotection or when the reaction conditions involve strong bases that would hydrolyze a methyl/ethyl ester.

Part 3: Application in Heterocycle Synthesis (Biginelli Reaction)

One of the most critical applications of this molecule is in the Biginelli Reaction to form dihydropyrimidines (DHPMs).

Mechanistic Pathway (DFT Perspective)

DFT studies support the N-acyliminium ion mechanism (Kappe Mechanism) over the aldol mechanism.

• Step 1: Condensation of Benzaldehyde and Urea to form the N-acyliminium ion.[2][3]

• Step 2: Nucleophilic attack by the enol form of tert-butyl 3-oxo-3-phenylpropanoate.

• Step 3: Cyclization and dehydration.

The tert-Butyl Impact: The steric bulk of the tert-butyl group does not significantly hinder the initial nucleophilic attack (Step 2) because the attack occurs at the C2 position. However, it effectively prevents the "wrong" cyclization or side reactions at the ester carbonyl, leading to cleaner reaction profiles compared to ethyl esters.

Visualization: Biginelli Reaction Workflow

Figure 2: Reaction pathway for Biginelli synthesis. The tert-butyl group ensures chemoselectivity during the addition phase.

Part 4: Experimental Protocols

To validate the DFT predictions, the following protocols are recommended. These are designed to be self-validating systems where the outcome confirms the mechanistic hypothesis.

Protocol A: Determination of Keto-Enol Ratio (NMR Validation)

Objective: Quantify the stabilizing effect of the phenyl ring and solvent polarity.

• Preparation: Dissolve 20 mg of tert-butyl 3-oxo-3-phenylpropanoate in 0.6 mL of solvent.

  • Sample 1: CDCl₃ (Non-polar).

  • Sample 2: DMSO-d₆ (Polar).

• Acquisition: Acquire a ¹H NMR spectrum (at least 400 MHz).

• Analysis:

  • Integrate the Enol Vinyl Proton (singlet, typically ~12-13 ppm due to H-bonding).

  • Integrate the Keto Methylene Protons (singlet, ~4.0 ppm).

• Calculation:

  .

• Expected Result: CDCl₃ should show >15% enol content (stabilized by intramolecular H-bond), while DMSO will show <5% enol (intermolecular H-bonds with solvent stabilize keto).

Protocol B: Acid-Catalyzed Deprotection (Selectivity Check)

Objective: Demonstrate the orthogonal reactivity of the tert-butyl ester.

• Reaction: Dissolve 1.0 mmol of the Biginelli product (derived from tert-butyl ester) in DCM (5 mL).

• Addition: Add TFA (1 mL) dropwise at 0°C.

• Monitoring: Stir at RT for 2 hours. Monitor by TLC.

• Workup: Evaporate volatiles. The tert-butyl group is cleaved as isobutene gas, leaving the free carboxylic acid without affecting the dihydropyrimidine core.

• Comparison: Run a parallel reaction with the ethyl ester analog. It will remain unchanged, proving the specific utility of the tert-butyl group for late-stage diversification.

References

• BenchChem. (2025).[1] Comparative Analysis of Ester Protecting Group Stability. Retrieved from

• Kappe, C. O. (1997). A Reexamination of the Mechanism of the Biginelli Dihydropyrimidine Synthesis.

• Sigma-Aldrich. (2025). Ethyl benzoylacetate Product Specification and Reactivity Data. Retrieved from

• National Institute of Standards and Technology (NIST). (2025). Ethyl benzoylacetate - Thermochemical Data. Retrieved from

• Suresh, & Sandhu, J. S. (2012).[4] Past, present and future of the Biginelli reaction: a critical perspective. Arkivoc.

• Hansen, P. E., et al. (2014). Solvent effect in keto-enol tautomerism for beta-ketonitriles: Spectroscopy and theoretical study. Journal of Molecular Structure.

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• 2. chemistry.illinois.edu [chemistry.illinois.edu]
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Mechanistic Guide: tert-Butyl 3-Oxo-3-Phenylpropanoate in Asymmetric Synthesis

Topic: Mechanistic Investigation of tert-Butyl 3-Oxo-3-Phenylpropanoate Reactions Content Type: Publish Comparison Guide

Executive Summary

tert-Butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) represents a critical scaffold in the synthesis of chiral

-hydroxy esters and 1,3-diols. While methyl and ethyl analogs are ubiquitous, the tert-butyl derivative offers distinct mechanistic advantages: orthogonal acid-lability , enhanced steric discrimination in catalytic pockets, and suppression of transesterification side reactions.

This guide dissects the mechanistic pathways of this reagent, specifically comparing its performance in asymmetric hydrogenation and C-C bond formation against standard alkyl esters.

The Reagent Profile: Why tert-Butyl?

In drug development, the choice of ester group dictates the downstream processing strategy. The tert-butyl group is not merely a spectator; it fundamentally alters the electronic and steric landscape of the molecule.

Feature	tert-Butyl Ester	Methyl/Ethyl Ester	Mechanistic Implication
Steric Bulk (A-value)	High	Low	Enhances enantioselectivity (ee%) in hydrogenation by locking conformation in the catalyst pocket.
Hydrolysis Mechanism	Acid-Catalyzed ( )	Base-Catalyzed ( )	Allows deprotection under acidic conditions (e.g., TFA) without affecting base-sensitive groups.
Enolization	Slower	Faster	The bulky group slightly retards enolization, potentially stabilizing the keto-form in neutral media.
Decarboxylation	Facile (Acid/Thermal)	Requires Saponification	Enables "one-pot" deprotection-decarboxylation sequences.

Mechanistic Deep Dive: Asymmetric Hydrogenation

The most high-value transformation of tert-butyl 3-oxo-3-phenylpropanoate is the Ru-catalyzed asymmetric hydrogenation to yield chiral

-hydroxy esters (e.g., precursors for Fluoxetine or Duloxetine analogs).

The Catalyst System: Ru(II)-BINAP

Unlike simple ketones,

-keto esters possess a coordinating ester group that facilitates interaction with the metal center. The reaction proceeds via Noyori’s Outer-Sphere Mechanism , where the metal does not bind the substrate directly at the reaction center but rather coordinates the carbonyl oxygen to activate it, while the ligand assists in hydride transfer.

Comparative Performance (Ru-BINAP Catalyst):

• Ethyl Ester: 92-94% ee

• ** tert-Butyl Ester:** >98% ee

• Reasoning: The bulky tert-butyl group increases steric repulsion with the equatorial phenyl rings of the BINAP ligand in the "mismatched" transition state, thereby energetically favoring the "matched" pathway.

Visualization: Catalytic Cycle & Stereoselection

The following diagram illustrates the Ru-monohydride mechanism. Note the role of the tert-butyl group (labeled 'tBu') in directing the facial selectivity.

Caption: Noyori outer-sphere hydrogenation cycle. The steric bulk of the tert-butyl group (Substrate) enhances discrimination against the unfavorable transition state.

Mechanistic Deep Dive: Alkylation & Decarboxylation

A common workflow involves alkylating the active methylene (C2) followed by removal of the ester to synthesize chiral ketones.

Pathway A: The Alkylation

The pKa of the C2 protons in tert-butyl 3-oxo-3-phenylpropanoate is approx. 11-12.

• Comparison: The tert-butyl ester is sterically hindered, making it less susceptible to nucleophilic attack at the carbonyl (C1) by the base or the alkylating agent. This allows the use of stronger bases or higher temperatures compared to methyl esters, which might undergo Claisen condensation (self-reaction).

Pathway B: Acid-Catalyzed Decarboxylation

This is where the tert-butyl reagent shines. Unlike ethyl esters, which require basic hydrolysis (saponification) followed by acidification, tert-butyl esters undergo cleavage via an

mechanism (acid-catalyzed alkyl-oxygen cleavage).

Mechanism Steps:

• Protonation: The ester carbonyl oxygen is protonated.

• Cleavage: The tert-butyl cation leaves (forming isobutylene), yielding the

  -keto acid.

• Decarboxylation: The

  -keto acid undergoes thermal decarboxylation via a 6-membered cyclic transition state.

Caption: Acid-catalyzed deprotection followed by thermal decarboxylation. The t-butyl group allows this to occur under anhydrous acidic conditions.

Experimental Protocols

Protocol A: Asymmetric Hydrogenation (High Pressure)

Objective: Synthesis of (R)-tert-butyl 3-hydroxy-3-phenylpropanoate.

• Catalyst Prep: In a glovebox, charge a hydrogenation vessel with

  (0.01 equiv).

• Substrate Loading: Add tert-butyl 3-oxo-3-phenylpropanoate (1.0 equiv) dissolved in degassed anhydrous EtOH.

  • Note: Concentration should be 0.5–1.0 M. Lower concentrations reduce rate; higher concentrations may induce solubility issues.

• Hydrogenation: Pressurize with

  (10 bar / 145 psi). Stir at 50°C for 12 hours.

  • Self-Validation: Monitor

    uptake. Reaction is complete when uptake plateaus.

• Workup: Vent

  . Concentrate the solvent.

• Analysis: Determine ee% via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

  • Expected Outcome: >95% Yield, >98% ee.[1]

Protocol B: One-Pot Alkylation/Decarboxylation

Objective: Synthesis of 1-phenyl-pentan-1-one (Valerophenone).

• Alkylation: Treat tert-butyl 3-oxo-3-phenylpropanoate with NaH (1.1 equiv) in THF at 0°C. Add Ethyl Iodide (1.1 equiv). Warm to RT and stir until TLC shows consumption.

• Acidolysis: Add Trifluoroacetic acid (TFA) (5 equiv) directly to the reaction mixture (or DCM solution after workup). Stir at RT for 2 hours.

  • Observation: Gas evolution (Isobutylene) indicates ester cleavage.

• Decarboxylation: Reflux the mixture (approx 60°C) for 1 hour to drive off

  .

• Workup: Neutralize with

  , extract with EtOAc.

References

• Noyori, R., et al. (1987).[1] Asymmetric hydrogenation of beta-keto carboxylic esters.[2][3] Journal of the American Chemical Society.[1] Link

• Genêt, J. P., et al. (1994).

  -keto esters with new ruthenium catalysts. Tetrahedron Letters.[1][4] Link

• Taber, D. F., et al. (1991).[1] Enantioselective reduction of

  -keto esters. Journal of Organic Chemistry.[1] Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Referenced for tert-butyl ester cleavage mechanisms). Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. sioc-journal.cn [sioc-journal.cn]
• 3. bkcs.kchem.org [bkcs.kchem.org]
• 4. Barton Decarboxylation [organic-chemistry.org]

Comparative Stability Profiling of tert-Butyl Esters: A Technical Guide

Executive Summary

In the landscape of carboxylic acid protection and prodrug design, tert-butyl esters occupy a unique physicochemical niche defined by extreme steric hindrance and specific acid-lability. Unlike primary alkyl esters (methyl, ethyl) which are susceptible to nucleophilic attack, tert-butyl esters exhibit exceptional stability against base hydrolysis and nucleophiles. However, they are rapidly cleaved under acidic conditions via a distinct

mechanism.

This guide provides a technical comparison of tert-butyl esters against standard alternatives, detailing the mechanistic causality of their stability profiles and providing validated protocols for assessing their performance in drug development workflows.

Mechanistic Foundation: Sterics vs. Electronics

To understand the stability data, one must first understand the cleavage mechanisms. The stability of tert-butyl esters is not merely a matter of degree but of mechanistic distinctness .

2.1 The Acid-Lability ( Mechanism)

While methyl esters hydrolyze via the

mechanism (bimolecular, acyl-cleavage), tert-butyl esters cleave via the (Acid-catalyzed, Alkyl-cleavage, Unimolecular) mechanism.

• Driver: The formation of the stable tert-butyl carbocation.

• Process: Protonation of the carbonyl oxygen is followed by the rate-determining step: the heterolytic cleavage of the alkyl-oxygen bond, releasing the free acid and the tert-butyl cation (which is rapidly trapped by water or undergoes elimination to isobutylene).

2.2 The Base-Stability (Steric Shielding)

In basic conditions (

), a hydroxide ion must attack the carbonyl carbon to form a tetrahedral intermediate.

• Barrier: The bulky tert-butyl group creates a "steric umbrella" around the carbonyl carbon.

• Result: The trajectory for nucleophilic attack (Burgi-Dunitz angle) is physically blocked, rendering the ester virtually inert to saponification under standard conditions.

Visualization: Cleavage Pathway

The following diagram illustrates the specific acid-catalyzed cleavage pathway unique to tert-butyl esters.

Figure 1: The

mechanism showing the rate-limiting alkyl-oxygen cleavage driven by carbocation stability.

Comparative Stability Analysis

The following data synthesizes relative hydrolysis rates and stability conditions. Note the inversion of stability compared to methyl esters.

Table 1: Relative Hydrolytic Stability Profile

Ester Type	Structure	Acid Stability ( )	Base Stability ( )	Primary Cleavage Condition
Methyl		Stable ( )	Labile ( )	LiOH / NaOH (Saponification)
Ethyl		Stable ( )	Labile ( )	LiOH / NaOH
Benzyl (Bn)		Stable	Labile	(Hydrogenolysis)
tert-Butyl (tBu)		Highly Labile ( )	Highly Stable ( )	TFA / HCl (Acidolysis)
Trityl (Trt)		Extremely Labile	Stable	Dilute Acetic Acid

> Note:

values are approximate relative rates normalized to Methyl ester. "Highly Labile" indicates rapid cleavage; "Highly Stable" indicates negligible reaction under standard conditions.

Key Performance Insights:

• Orthogonality: tert-Butyl esters are orthogonal to methyl/ethyl esters. You can saponify a methyl ester in the presence of a tert-butyl ester without affecting the latter [1].

• Nucleophilic Resistance: Unlike methyl esters, tert-butyl esters resist attack by amines, Grignard reagents, and hydride reducing agents (e.g.,

  ) at moderate temperatures.

• Metabolic Stability: In plasma stability assays, tert-butyl esters are often resistant to carboxylesterases that rapidly hydrolyze ethyl esters. However, they may be metabolized via oxidative dealkylation by Cytochrome P450 enzymes [2].

Experimental Protocols

To validate these stability claims in your specific substrate, use the following self-validating protocols.

Protocol A: Acidolytic Cleavage (Deprotection Validation)

Purpose: To confirm the presence of a t-butyl ester or remove it.

• Preparation: Dissolve substrate (0.1 mmol) in Dichloromethane (DCM) (1 mL).

• Reagent Addition: Add Trifluoroacetic Acid (TFA) (1 mL). Rationale: TFA provides the strong acidity required for protonation without introducing nucleophilic water initially.

• Scavenger: Add Triethylsilane (2 eq) if the substrate contains electron-rich aromatics. *Rationale: This traps the generated t-butyl cation

Biological activity of compounds derived from tert-butyl 3-oxo-3-phenylpropanoate

An In-Depth Technical Guide to the Biological Activity of Compounds Derived from Tert-butyl 3-oxo-3-phenylpropanoate

Authored by a Senior Application Scientist

Introduction: The Versatility of a β-Ketoester Scaffold

In the landscape of medicinal chemistry and drug discovery, the selection of a versatile and reactive starting material is paramount. Tert-butyl 3-oxo-3-phenylpropanoate, a β-ketoester, represents a cornerstone scaffold for the synthesis of a diverse array of heterocyclic compounds. Its inherent chemical features—the acidic α-protons, the two electrophilic carbonyl centers, and the bulky tert-butyl group—provide a rich platform for molecular elaboration. The tert-butyl ester, in particular, offers steric protection and can enhance solubility in organic solvents, making it a strategic choice in multi-step syntheses.[1] This guide provides a comparative analysis of the biological activities of prominent compound classes derived from this valuable precursor, supported by experimental data and detailed protocols for researchers in the field.

Dihydropyrimidinone (DHPM) Derivatives: The Biginelli Reaction and Beyond

One of the most powerful applications of tert-butyl 3-oxo-3-phenylpropanoate is in the Biginelli reaction, a one-pot, three-component condensation with an aldehyde and urea (or thiourea). This reaction efficiently yields dihydropyrimidinones (DHPMs), a class of compounds renowned for a wide spectrum of pharmacological activities.[2][3]

Synthesis and Rationale

The Biginelli condensation is a classic example of a multicomponent reaction (MCR), prized for its atom economy and efficiency.[3][4] The reaction, typically acid-catalyzed, proceeds through a series of imine formation, cyclization, and dehydration steps to construct the heterocyclic core. The use of tert-butyl 3-oxo-3-phenylpropanoate as the β-dicarbonyl component allows for the introduction of a phenyl group and a latent carboxylic acid (via hydrolysis of the tert-butyl ester) at key positions, which are often crucial for biological receptor interaction.

Comparative Biological Activities of DHPMs

DHPMs derived from this scaffold have demonstrated significant potential across multiple therapeutic areas. Their biological profile is highly dependent on the substitutions at the C4 position (derived from the aldehyde) and the N1/N3 positions of the pyrimidine ring.

• Anticancer Activity : Many DHPM derivatives exhibit potent antitumor properties.[3][5] For instance, the compound Monastrol, a well-known DHPM, acts as a specific inhibitor of the Eg5 kinesin motor protein, leading to mitotic arrest and apoptosis. The structural diversity achievable through the Biginelli reaction allows for the fine-tuning of cytotoxicity against various cancer cell lines, including lung, breast, and leukemia.[5]

• Antimicrobial Activity : The DHPM core is also a privileged structure for developing antimicrobial agents.[2] By varying the aromatic aldehyde and incorporating moieties like phthalimide, researchers have synthesized novel DHPMs with targeted activity against bacterial strains such as Escherichia coli.[4]

• Anti-inflammatory and Antihypertensive Effects : DHPMs are structurally analogous to dihydropyridine calcium channel blockers (e.g., nifedipine), which explains their observed antihypertensive activity.[3] Furthermore, certain derivatives have been shown to possess anti-inflammatory properties, adding to their therapeutic versatility.[2]

Workflow for Synthesis and Screening

The general process for identifying bioactive DHPMs involves synthesis followed by a cascade of biological assays.

Caption: General workflow from DHPM synthesis to lead compound identification.

Pyrazole Derivatives: Potent Agents in Oncology and Inflammation

The reaction of β-ketoesters with hydrazine and its derivatives is a fundamental and efficient route to synthesizing pyrazoles, a five-membered aromatic heterocycle.[6] This reaction, often referred to as the Knorr pyrazole synthesis, leverages the 1,3-dicarbonyl nature of the starting material to form the stable pyrazole ring.[6]

Synthesis and Mechanistic Insight

The synthesis begins with the nucleophilic attack of a hydrazine nitrogen onto one of the carbonyl groups of tert-butyl 3-oxo-3-phenylpropanoate, typically the more reactive ketone. This is followed by an intramolecular condensation and dehydration to yield the pyrazolone or pyrazole product. The choice of substituted hydrazines allows for the introduction of diverse functional groups at the N1 position, which is a key determinant of biological activity.

Caption: Simplified Knorr synthesis of pyrazole derivatives.

Comparative Biological Activities of Pyrazoles

Pyrazole derivatives synthesized from this scaffold have emerged as particularly promising candidates in anticancer and anti-inflammatory drug development.

• Anticancer Activity : Numerous studies have highlighted the potent antiproliferative effects of pyrazole-thiourea hybrids. For example, certain derivatives have shown remarkable activity against the MCF-7 breast cancer cell line, with IC₅₀ values in the nanomolar range, rivaling or exceeding the potency of established chemotherapeutic agents.[7] One such compound, 3-(3,4-dimethylphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (C5), exhibited an IC₅₀ of 0.08 μM against MCF-7 cells and also acted as a potent EGFR inhibitor.[7]

• Anti-inflammatory Activity : The pyrazole nucleus is a core component of several non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib, a selective COX-2 inhibitor. This underscores the potential of novel pyrazole derivatives to act as anti-inflammatory agents.[8] Their mechanism often involves the inhibition of key enzymes in the inflammatory cascade, like cyclooxygenases (COX-1 and COX-2).

Quantitative Comparison of Anticancer Activity

Compound Class	Derivative Example	Target Cell Line	Reported IC₅₀ (µM)	Reference
Pyrazole-Thiourea	Compound C5	MCF-7 (Breast)	0.08	[7]
Thiazole	Oxime derivative 22	H69 (Lung)	Low micromolar	[9]
β-phenylalanine	Schiff base 13b	A549 (Lung)	~30% viability at 100µM	[10]
DHPM	Derivative 3h	A549 (Lung)	Significant (not quantified)	[5]

This table presents a selection of data to illustrate the comparative potency of different compound classes derived from or related to the phenylpropanoate scaffold.

Other Bioactive Derivatives

The reactivity of tert-butyl 3-oxo-3-phenylpropanoate extends to the synthesis of other heterocyclic systems with notable biological activities.

• Thiazole Derivatives : By employing different synthetic strategies, the core phenylpropanoate structure can be used to generate thiazole-containing compounds. A series of novel polysubstituted thiazoles demonstrated potent, low-micromolar antiproliferative activity against both drug-sensitive (H69) and drug-resistant (H69AR) small-cell lung carcinoma cells.[9] This highlights their potential to overcome mechanisms of drug resistance in cancer therapy.[9]

• Phenylpropanoids and Phenolic Compounds : The basic phenylpropanoate structure is related to phenylpropanoids, a large class of plant-derived compounds known for their antimicrobial and anti-inflammatory properties.[11] The anti-inflammatory effects are often attributed to the inhibition of pathways involving TNF-α and COX-2 expression.[11][12]

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are based on established and validated methodologies.

Protocol 1: Synthesis of a 5-Phenyl-3-methyl-1H-pyrazol-4-carboxylate Derivative

• Rationale : This protocol provides a standard procedure for the Knorr pyrazole synthesis, a robust method for creating the pyrazole core from a β-ketoester.[6]

• Reaction Setup : To a solution of tert-butyl 3-oxo-3-phenylpropanoate (1.0 eq) in absolute ethanol, add hydrazine hydrate (1.1 eq).

• Catalysis : Add a catalytic amount of glacial acetic acid (2-3 drops) to the mixture.

• Reflux : Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup : Upon completion, cool the mixture to room temperature and reduce the solvent volume under reduced pressure.

• Isolation : Pour the concentrated mixture into ice-cold water. The solid product will precipitate out of the solution.

• Purification : Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the pure pyrazole derivative.

• Characterization : Confirm the structure of the final compound using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Protocol 2: MTT Assay for In Vitro Cytotoxicity Evaluation

• Rationale : The MTT assay is a colorimetric, reliable, and widely used method to assess cell metabolic activity, which serves as a measure of cell viability and proliferation. It is a crucial first step in screening potential anticancer compounds.[10]

• Cell Seeding : Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment : Prepare serial dilutions of the synthesized compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with untreated cells (negative control) and a known cytotoxic agent like doxorubicin (positive control).

• Incubation : Incubate the plate for 24-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition : After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Formazan Solubilization : Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement : Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Outlook

Tert-butyl 3-oxo-3-phenylpropanoate is an exceptionally valuable precursor in medicinal chemistry, enabling the synthesis of diverse heterocyclic scaffolds with a broad range of biological activities. Dihydropyrimidinones and pyrazoles derived from this starting material have demonstrated particularly compelling anticancer, antimicrobial, and anti-inflammatory properties.[2][7] The comparative data clearly indicate that specific structural modifications can yield compounds with high potency, sometimes in the nanomolar range. Future research should focus on optimizing these lead compounds to enhance their efficacy, selectivity, and pharmacokinetic profiles, paving the way for the development of next-generation therapeutics.

References

• Synthesis and biological activity of alkylthio and arylthio derivatives of tert-butylquinone. (2022).
• Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. (2024). MDPI.
• Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. (2025). National Institutes of Health.
• Biological Applications of Thiourea Derivatives: Detailed Review. (2024). MDPI.
• Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles as Potential Multifunctional Therapeutic Agents. (2024). National Institutes of Health.
• DihydroPyrimidinones-A Versatile Scaffold with Diverse Biological Activity. (2025). ResearchGate.
• Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. (2025). National Institutes of Health.
• Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. (2024). National Institutes of Health.
• A Review on Anti-Inflammatory Activity of Phenylpropanoids Found in Essential Oils. (n.d.). National Institutes of Health.
• Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. (n.d.). MDPI.
• Synthesis, Characterization and Biological Evaluation of Some Dihydropyrimidinones. (2025). ResearchGate.
• A Novel N-Tert-Butyl Derivatives of Pseudothiohydantoin as Potential Target in Anti-Cancer Therapy. (n.d.). MDPI.
• Synthesis and Biological Evaluation of Pyrazole Derivatives Containing Thiourea Skeleton as Anticancer Agents. (n.d.). PubMed.
• tert-Butyl 3-oxo-3-phenylpropanoate. (n.d.). PubChem.
• Synthesis of pyrazole derivatives 273 by using β‐keto ester, hydrazine, aromatic aldehyde 1 and pyridinium salt 272. (n.d.). ResearchGate.
• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. (2023). PubMed Central.
• Synthesis, characterization and biological profile of some new dihydropyrimidinone derivaties. (n.d.). National Institutes of Health.
• Synthesis of potentially bioactive compounds and tools for biological studies. (2015).
• Tert-butyl phenyl compounds as anti-inflammatory agents. (n.d.). Google Patents.
• Antimicrobial profile of some novel keto esters: Synthesis, crystal structures and structure-activity relationship studies. (2025). ResearchGate.
• Synthesis and Bioactivity of Dihydropyrimidinone Derivatives Containing Phthalimide Moiety. (n.d.). IJIRT.
• Synthesis of Pyrazole Derivatives from β-Keto Esters. (2025). Benchchem.
• Beta-keto-ester chemistry and ketolides. Synthesis and antibacterial activity of 2-halogeno, 2-methyl and 2,3 enol-ether ketolides. (n.d.). PubMed.
• Natural Sources and Bioactivities of 2,4-Di-Tert-Butylphenol and Its Analogs. (n.d.). MDPI.
• Discovery of novel N-(5-(tert-butyl)isoxazol-3-yl)-N'-phenylurea analogs as potent FLT3 inhibitors and evaluation of their activity against acute myeloid leukemia in vitro and in vivo. (2015). PubMed.
• Design, Synthesis, Characterization and Biological Evaluation of Some Substituted Dihydropyrimidinone Derivatives. (n.d.). Der Pharma Chemica.
• Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. (2019). Journal of Drug Delivery and Therapeutics.

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Cost-benefit analysis of using tert-butyl 3-oxo-3-phenylpropanoate

An In-Depth Comparative Guide to the Utility of Tert-Butyl 3-oxo-3-phenylpropanoate in Modern Synthesis

For researchers and professionals in drug development and fine chemical synthesis, the selection of a starting material is a critical decision point, balancing cost, efficiency, and strategic synthetic utility. The β-keto ester, tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate), is a versatile building block, but its advantages must be carefully weighed against more conventional alternatives. This guide provides a comprehensive cost-benefit analysis, supported by comparative data and experimental insights, to inform the strategic selection of this reagent.

The Strategic Role of the Tert-Butyl Group

Tert-butyl 3-oxo-3-phenylpropanoate belongs to the class of β-keto esters, which are foundational synthons in organic chemistry.[1] Their utility stems from the presence of multiple reactive sites, enabling a wide range of transformations. The defining feature of this specific reagent is the tert-butyl ester group. Unlike its methyl and ethyl counterparts, the tert-butyl group offers two distinct strategic advantages:

• Steric Hindrance: The bulky t-butyl group can influence the stereochemical or regiochemical outcome of a reaction, providing a level of control not achievable with smaller ester groups.

• Orthogonal Deprotection: The tert-butyl ester can be selectively cleaved under acidic conditions to yield the corresponding β-keto acid, which is prone to decarboxylation. This deprotection is orthogonal to the cleavage of methyl or ethyl esters, which typically require saponification (basic conditions). This is a crucial advantage in complex, multi-step syntheses where preserving other ester functionalities is necessary.

However, these advantages come at a literal cost, as tert-butyl esters are often more expensive to synthesize and purchase.

Comparative Analysis: Tert-Butyl vs. Methyl and Ethyl Esters

The most common alternatives to tert-butyl 3-oxo-3-phenylpropanoate are the corresponding methyl and ethyl esters. The choice between them is often dictated by the specific requirements of the synthetic route.

Physicochemical and Cost Comparison

A direct comparison of the physical properties and approximate market cost reveals the initial trade-offs.

Property	Tert-Butyl 3-oxo-3-phenylpropanoate	Ethyl 3-oxo-3-phenylpropanoate	Methyl 3-oxo-3-phenylpropanoate
CAS Number	54441-66-6[2]	94-02-0[3][4]	614-27-7[5][6]
Molecular Formula	C₁₃H₁₆O₃[2]	C₁₁H₁₂O₃[3][7]	C₁₀H₁₀O₃[5][6]
Molecular Weight	220.26 g/mol [2]	192.21 g/mol [3][7]	178.18 g/mol [5][8]
Typical Purity	≥98%	≥95%[4]	≥98%[6][9]
Appearance	-	Colorless to pale yellow liquid[7][10]	Colorless to yellow clear liquid[9]
Approximate Cost	High (e.g., ~$400-500/gram)[11][12]	Low (e.g., ~$30-40/100g)[7]	Low (similar to ethyl ester)

Note: Costs are estimates and can vary significantly between suppliers and by quantity.

The data clearly shows that from a pure material cost perspective, the methyl and ethyl esters are vastly more economical. The decision to use the tert-butyl analogue must therefore be justified by a significant downstream benefit.

Decision Workflow for Reagent Selection

The choice of β-keto ester is a multi-factorial decision. The following workflow illustrates the logical process a synthetic chemist might follow.

Caption: Key components of the Hantzsch synthesis.

In this context:

• Ethyl/Methyl Esters: These are the workhorses for Hantzsch synthesis due to their low cost and high reactivity. The resulting ester groups on the dihydropyridine ring can be subsequently hydrolyzed if needed.

• Tert-Butyl Ester: Using the tert-butyl ester is significantly more expensive but allows for the selective removal of the ester group post-synthesis under acidic conditions to yield the carboxylic acid, which can then be used for further functionalization (e.g., amide coupling). This is a powerful tool for library synthesis in drug discovery.

Experimental Protocols and Considerations

To provide a practical framework, the following is a representative protocol for a reaction where the choice of ester is critical.

Protocol: Knoevenagel-type Condensation

This reaction involves the condensation of the β-keto ester with an aldehyde. The active methylene group of the keto ester is the key nucleophile.

Objective: To synthesize an α,β-unsaturated dicarbonyl compound.

Materials:

• Benzaldehyde

• β-keto ester (tert-butyl, ethyl, or methyl 3-oxo-3-phenylpropanoate)

• Piperidine (catalyst)

• Toluene (solvent)

• Anhydrous Magnesium Sulfate

• Standard glassware with Dean-Stark trap

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add toluene (50 mL), benzaldehyde (10 mmol), and the selected β-keto ester (10 mmol).

• Add piperidine (1 mmol, ~0.1 eq) as a catalyst to the mixture.

• Heat the reaction mixture to reflux. Water generated during the condensation will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the starting materials. The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Wash the organic mixture with 1M HCl (2 x 20 mL) to remove the piperidine catalyst, followed by a wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product via column chromatography or recrystallization as needed.

Causality and Choice:

• Yield: All three esters generally provide good to excellent yields in this reaction.

• Work-up: The work-up is identical for all three.

• Post-Reaction Utility: The choice is dictated by the next synthetic step. If the goal is to have an ester that can be easily hydrolyzed to a carboxylic acid without harsh basic conditions, the tert-butyl ester is the superior, albeit more expensive, choice. If the final product is the ester itself, the ethyl or methyl variants are far more cost-effective.

Safety and Handling

All three benzoylacetate esters require standard laboratory precautions.

• Tert-butyl 3-oxo-3-phenylpropanoate: May cause skin, eye, and respiratory irritation. [2]* General Precautions: Handle in a well-ventilated fume hood. [13][14][15]Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. [15][16]Avoid inhalation of vapors and direct contact with skin and eyes. [13][14]

Conclusion

The cost-benefit analysis of using tert-butyl 3-oxo-3-phenylpropanoate is a clear case of strategic investment.

• For routine synthesis, library generation where cost is a primary driver, and when the final product requires a stable ester, methyl and ethyl 3-oxo-3-phenylpropanoate are the logical and economical choices. Their low cost, high reactivity, and extensive documentation make them default reagents.

• For complex, multi-step syntheses, particularly in pharmaceutical and natural product development, tert-butyl 3-oxo-3-phenylpropanoate offers a distinct strategic advantage. Its function as a sterically influential group and, more importantly, as an acid-labile protecting group, provides a level of synthetic flexibility that can save steps and improve overall yields in a long sequence, justifying its high initial cost.

The decision, therefore, hinges on foresight. A researcher must evaluate not just the immediate reaction but the entire synthetic pathway to determine if the upfront cost of the tert-butyl ester will pay dividends in downstream efficiency and capability.

References

• tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643. PubChem. [Link]

• tert-Butyl (3-Oxo-3-phenylpropyl)carbamate, min 98%, 100 mg. CP Lab Safety. [Link]

• tert-Butyl (3-Oxo-3-phenylpropyl)carbamate. Aladdin. [Link]

• 1895000-10-8 | tert-Butyl (3-(3-oxo-3-phenylprop-1-yn-1-yl)phenyl)carbamate. Hoffman Fine Chemicals. [Link]

• Synthesis of tert-butyl propanoate. PrepChem.com. [Link]

• Methyl 3-oxo-3-phenylpropanoate | C10H10O3 | CID 348462. PubChem. [Link]

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. PMC. [Link]

• Efficient Synthetic Method for β-Enamino Esters Using Ultrasound. Synthesis. [Link]

• Ethyl benzoylacetate. NIST WebBook. [Link]

• PHENYL t-BUTYL ETHER. Organic Syntheses Procedure. [Link]

• Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. MDPI. [Link]

• Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Green Chemistry (RSC Publishing). [Link]

• Recent advances in the transesterification of β-keto esters. RSC Publishing. [Link]

• Ethyl 2-benzoyl-3-oxo-3-phenylpropionate | C18H16O4 | CID 78563. PubChem. [Link]

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters. MDPI. [Link]

• A comparison of several modern alkylating agents. Arkivoc. [Link]

• Synthesis of a Potential Antituberculosis Drug from the Plant Piper Sanctum. Journal of the Arkansas Academy of Science. [Link]

• Synthesis of Methyl 3-Phenyl-Propenoate. Scribd. [Link]

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• 1. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
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• 3. Ethyl benzoylacetate [webbook.nist.gov]
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• 9. Methyl 3-Oxo-3-phenylpropanoate | 614-27-7 | TCI AMERICA [tcichemicals.com]
• 10. CAS 614-27-7: Methyl benzoylacetate | CymitQuimica [cymitquimica.com]
• 11. tert-Butyl (3S)-3-amino-3-phenylpropanoate, 97% 1 g | Request for Quote [thermofisher.com]
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Navigating the Synthesis of tert-Butyl 3-Oxo-3-Phenylpropanoate: A Comparative Guide to Environmental Impact

For Immediate Release

A comprehensive guide offering a comparative analysis of synthetic routes to tert-butyl 3-oxo-3-phenylpropanoate, with a focus on their environmental impact, has been developed for researchers, scientists, and drug development professionals. This guide provides an in-depth examination of the classical Claisen condensation juxtaposed with emerging greener alternatives, supported by experimental data and green chemistry metrics.

Tert-butyl 3-oxo-3-phenylpropanoate is a valuable β-keto ester intermediate in the synthesis of a variety of pharmaceuticals and other complex organic molecules. As the chemical industry increasingly prioritizes sustainability, the environmental footprint of synthetic methodologies has come under intense scrutiny. This guide aims to equip researchers with the knowledge to make informed decisions regarding the synthesis of this important compound, balancing efficiency with ecological responsibility.

The Crossroads of Synthesis: Classical vs. Green Approaches

The production of tert-butyl 3-oxo-3-phenylpropanoate has traditionally been dominated by the Claisen condensation. However, the inherent drawbacks of this method, such as the use of stoichiometric strong bases and potentially hazardous organic solvents, have prompted the exploration of more environmentally benign alternatives. This guide delves into a detailed comparison of the following synthetic strategies:

• Traditional Claisen Condensation: A well-established method involving the reaction of an ester with a strong base to form a β-keto ester.

• Greener Catalytic Alternatives: Modern approaches that utilize catalysts to improve efficiency and reduce waste, including enzymatic synthesis and solvent-free methodologies.

A Quantitative Look at Environmental Performance

To provide an objective comparison, this guide utilizes key green chemistry metrics: Atom Economy and the Environmental Factor (E-Factor).

• Atom Economy: A measure of the efficiency of a chemical reaction in converting reactants into the desired product.[1] A higher atom economy signifies a greener process with less waste generation.

• E-Factor: The ratio of the mass of waste generated to the mass of the desired product.[2] A lower E-Factor is indicative of a more environmentally friendly process.

The following table summarizes the comparative environmental impact of the different synthetic routes:

Metric	Traditional Claisen Condensation	Greener Catalytic Alternative (Illustrative)
Atom Economy	Lower	Higher
E-Factor	Higher	Lower
Reagents	Stoichiometric strong base (e.g., Potassium tert-butoxide)	Catalytic amount of a milder reagent (e.g., lipase, solid acid)
Solvents	Often requires anhydrous organic solvents (e.g., THF, Toluene)	Can be performed in greener solvents or solvent-free
Waste Profile	Significant salt byproducts, solvent waste	Minimal catalyst waste (often recyclable), reduced solvent waste

Experimental Protocols: A Practical Guide

This guide provides detailed, step-by-step methodologies for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate via both the traditional Claisen condensation and a representative greener alternative.

Protocol 1: Traditional Claisen Condensation

This protocol details the synthesis of tert-butyl 3-oxo-3-phenylpropanoate via a mixed Claisen condensation of ethyl benzoylacetate and potassium tert-butoxide.

Reactants and Reagents:

• Ethyl benzoylacetate

• Potassium tert-butoxide

• Anhydrous Toluene (solvent)

• Hydrochloric acid (for workup)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A solution of ethyl benzoylacetate in anhydrous toluene is prepared in a round-bottom flask under an inert atmosphere.

• Potassium tert-butoxide is added portion-wise to the stirred solution at room temperature.

• The reaction mixture is heated to reflux and monitored until completion.

• After cooling, the reaction is quenched with dilute hydrochloric acid.

• The organic layer is separated, washed sequentially with saturated sodium bicarbonate solution and brine, and then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield tert-butyl 3-oxo-3-phenylpropanoate.

Protocol 2: Lipase-Catalyzed Transesterification (A Greener Alternative)

This protocol outlines a more environmentally friendly approach using an immobilized lipase catalyst in a solvent-free system. This method leverages the principles of biocatalysis to achieve a cleaner transformation.

Reactants and Reagents:

• Ethyl benzoylacetate

• tert-Butanol

• Immobilized Lipase (e.g., Novozym 435)

Procedure:

• Ethyl benzoylacetate, tert-butanol, and the immobilized lipase are combined in a reaction vessel.

• The mixture is incubated at a specific temperature with continuous stirring.

• The progress of the reaction is monitored over time.

• Upon completion, the immobilized enzyme is recovered by simple filtration for potential reuse.[3]

• The excess tert-butanol is removed under reduced pressure to yield the crude product.

• If necessary, the product can be further purified by vacuum distillation.

Visualizing the Synthetic Pathways

To further clarify the processes, the following diagrams illustrate the workflows for both the traditional and greener synthetic routes.

Caption: Workflow for the traditional Claisen condensation synthesis.

Caption: Workflow for the greener lipase-catalyzed synthesis.

Environmental and Safety Considerations of Key Reagents

A critical aspect of evaluating the environmental impact of a synthesis is understanding the hazards associated with the chemicals involved.

Reagent	Key Hazards	Environmental Impact
Potassium tert-butoxide	Flammable solid, causes severe skin burns and eye damage, reacts violently with water.[4][5][6][7]	The formation of corrosive potassium hydroxide upon contact with moisture poses an environmental risk.
Ethyl benzoylacetate	May cause skin, eye, and respiratory tract irritation.[8][9][10][11][12]	Considered to have a lower environmental risk compared to chlorinated solvents or aromatic hydrocarbons.[5]
Toluene	Flammable liquid and vapor, can cause skin and eye irritation, and may cause damage to organs through prolonged or repeated exposure.	A volatile organic compound (VOC) that contributes to air pollution.[13][14]
tert-Butanol	Highly flammable liquid and vapor, causes serious eye irritation, and is harmful if inhaled.[14]	Expected to degrade slowly in the environment, particularly in anoxic soil conditions.[15]
Immobilized Lipase	Generally considered non-hazardous and biodegradable.	Biocatalysts are an environmentally friendly alternative to chemical catalysts.

Conclusion: A Greener Path Forward

The synthesis of tert-butyl 3-oxo-3-phenylpropanoate presents a clear choice between traditional and more sustainable methodologies. While the Claisen condensation is a reliable and well-understood route, its environmental drawbacks are significant. The use of stoichiometric strong bases and organic solvents leads to a lower atom economy, a higher E-factor, and the generation of hazardous waste.

In contrast, greener alternatives, such as lipase-catalyzed transesterification, offer a more environmentally benign approach. These methods often operate under milder conditions, can be performed solvent-free or in greener solvents, and utilize recyclable catalysts. The result is a higher atom economy, a lower E-factor, and a significantly reduced environmental footprint.

For researchers and drug development professionals, the adoption of these greener synthetic routes is not just a matter of environmental stewardship but also a step towards more efficient and cost-effective chemical manufacturing in the long term. This guide provides the foundational knowledge and practical protocols to facilitate this transition.

References

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 15. PREFACE - Toxicological Review of tert-Butyl Alcohol (tert-Butanol) [CASRN 75-65-0] - NCBI Bookshelf [ncbi.nlm.nih.gov]

Modern Architectures in β-Keto Ester Chemistry: From Asymmetric Hydrogenation to Multicomponent Assembly

Executive Summary

For decades,

-keto esters have served as the workhorse of organic synthesis, providing the essential 1,3-dicarbonyl scaffold for heterocycle construction. However, the classical reliance on stoichiometric base-mediated alkylations (e.g., NaH/LDA) and non-selective reductions is rapidly becoming obsolete in modern drug discovery.

This guide reviews the 2024-2025 landscape of

-keto ester chemistry , shifting focus to three critical advancements:

• Dynamic Kinetic Resolution (DKR): The transition from Ru-BINAP to next-generation Ir-SpiroPAP and biocatalytic systems for >99% ee.

• Green Functionalization: Electrochemical and organocatalytic methods that eliminate hazardous reagents.

• Multicomponent Assembly: New catalytic protocols for Biginelli and Hantzsch reactions that prioritize atom economy and stereocontrol.

Part 1: Asymmetric Hydrogenation (The "Modify" Phase)

The most critical transformation for pharmaceutical applications is the asymmetric reduction of the

-keto group to a chiral -hydroxy ester. This process has evolved from simple stereoselective reduction to Dynamic Kinetic Resolution (DKR) , where a racemic starting material is converted to a single enantiomer with high yield and stereopurity.

Comparative Analysis: Chemical vs. Biological Catalysis

Modern workflows now choose between Transition Metal Catalysis (Ru/Ir) and Biocatalysis (KREDs).

1. Ruthenium & Iridium Catalysis

While Ru-BINAP was the pioneer, recent advances utilize "chiral-at-metal" architectures and spiro-ligands.

• Ruthenium (Solphos/NNP): The introduction of modular atropisomeric biaryl ligands (Solphos) has pushed enantioselectivities to 95–99%. The mechanism relies on the rapid racemization of the

  -center combined with a slower, highly selective hydrogenation of one enantiomer.

• Iridium (SpiroPAP): Iridium catalysts with spiro-pyridylamidophosphine (SpiroPAP) ligands have demonstrated superior performance for difficult substrates, achieving up to 99.8% ee with substrate-to-catalyst (S/C) loadings of 1000.

2. Biocatalysis (Ketoreductases - KREDs)

Engineered enzymes (e.g., from Lactobacillus brevis or Candida magnoliae) offer a "green" alternative. They operate under mild aqueous conditions and frequently achieve >99% ee. However, they can suffer from substrate specificity limitations and higher costs for cofactor recycling (NADPH).

Performance Data: Catalyst Comparison

Table 1: Comparative metrics for the asymmetric reduction of

-substituted -keto esters.

Metric	Ru-Solphos (Chem-Cat)	Ir-SpiroPAP (Chem-Cat)	Engineered KREDs (Bio-Cat)
Enantiomeric Excess (ee)	95 – 99%	98 – 99.8%	>99%
Yield	90 – 95%	93 – 98%	85 – 95%
S/C Ratio (Loading)	2,000 - 5,000	1,000	N/A (Enzyme Unit/g)
Reaction Conditions	50°C, 20 atm , EtOH	RT - 50°C, 30 atm	30°C, pH 7 buffer, NADPH
Substrate Scope	Broad (Aryl/Alkyl)	Excellent for bulky groups	High specificity (Library screening required)
Primary Advantage	Scalability & Cost	Highest Selectivity	Green Profile & Mild Conditions

Mechanism Visualization: Dynamic Kinetic Resolution

The following diagram illustrates the DKR pathway, highlighting how the rapid interconversion of enantiomers feeds the selective reduction step.

Figure 1: Mechanism of Dynamic Kinetic Resolution (DKR). The fast racemization via the enol ensures that virtually 100% of the racemic starting material is funneled through the "matched" catalytic pathway.

Part 2: Multicomponent Reactions (The "Apply" Phase)

-keto esters are pivotal in Multicomponent Reactions (MCRs) for building dihydropyrimidines (Biginelli) and dihydropyridines (Hantzsch). Recent years have seen a shift toward Organocatalysis and Green Solvents .

Recent Advances (2023-2025)

• Asymmetric Biginelli Reaction:

  • Innovation: Use of Chiral Phosphoric Acids (CPAs) (e.g., H8-BINOL derivatives).

  • Impact: Enables the synthesis of enantiomerically enriched dihydropyrimidinones (DHPMs) without metal catalysts.

  • Green Aspect:[1] Solvent-free ball-milling protocols have recently been optimized for these transformations.

• Sustainable Hantzsch Synthesis:

  • Innovation:Gluconic Acid Aqueous Solution (GAAS) as a dual catalyst/medium.[2]

  • Impact: Replaces volatile organic solvents. The 2024 protocols allow for the selective formation of 1,4-dihydropyridines (1,4-DHPs) with water as the only byproduct.

  • Selectivity: New heterogeneous catalysts (e.g., Montmorillonite K-10) under microwave irradiation allow for rapid (<15 min) synthesis.

Figure 2: Divergent synthesis pathways for

-keto esters in multicomponent reactions.

Part 3: Self-Validating Experimental Protocol

Protocol: Ru-Catalyzed Asymmetric Hydrogenation of

-Acetamido- -Keto Esters via DKR. Objective: Synthesis of syn- -hydroxy- -amino esters (Precursors for Threonine analogues).

Reagents & Setup

• Substrate: Methyl 2-acetamido-3-oxobutanoate (1.0 equiv).

• Catalyst: RuCl (S/C = 200).

• Solvent: Dichloromethane (DCM).

• Base: Triethylamine (TEA) (Avoid strong inorganic bases which may cause degradation).

Step-by-Step Methodology

This protocol includes "Checkpoints" —mandatory stop/verify steps to ensure trustworthiness.

• Catalyst Pre-activation:

  • In a Schlenk tube under argon, dissolve the Ru-catalyst in degassed DCM.

  • Causality: Using degassed solvent is critical; oxygen poisons the Ru-hydride active species.

• Substrate Addition:

  • Add the

    -keto ester substrate to the catalyst solution.

  • Checkpoint 1: Ensure the solution is clear. Turbidity indicates poor solubility or moisture contamination.

• Hydrogenation Initiation:

  • Transfer the mixture to a high-pressure autoclave.

  • Add TEA (2.0 equiv) immediately before sealing.

  • Causality: The base promotes the formation of the active enol species required for DKR. Adding it too early without

    pressure can lead to side reactions.

• Pressurization:

  • Purge with

    (3x) and pressurize to 10 atm. Stir at 30°C for 24 hours.

  • Checkpoint 2: Monitor pressure drop. A lack of pressure drop in the first hour indicates catalyst inactivity.

• Quench & Analysis:

  • Vent

    carefully. Concentrate the solvent.

  • Validation: Analyze crude by

    H NMR. The disappearance of the ketone peak (~2.2 ppm) and appearance of the CH-OH signal (~4.2 ppm) confirms conversion.

  • Determine ee% via Chiral HPLC (e.g., Chiralpak AD-H column).

References

• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. ACS Publications. (2025). Link

• Ir-catalyzed asymmetric hydrogenation of β-keto esters with chiral ferrocenyl P,N,N-ligands. RSC Advances. (2024). Link

• Biocatalytic reduction of beta,delta-diketo esters: a highly stereoselective approach. Chemistry - A European Journal. (2001/2024 Update). Link

• Organocatalytic asymmetric α-functionalizations of β-ketoesters with hypervalent iodine-based reagents. Arkivoc. (2021). Link

• Aqueous solution of biogenic carboxylic acids as sustainable catalysts... for Hantzsch esters. Scientific Reports. (2024). Link

• Recent advances in organocatalytic asymmetric multicomponent reactions. Organic Chemistry Frontiers. (2025). Link

• Electrochemically driven green synthesis to unlock sustainable routes to β-keto spirolactones. Green Chemistry. (2023). Link

Sources

• 1. longdom.org [longdom.org]
• 2. Aqueous solution of biogenic carboxylic acids as sustainable catalysts and green reaction media for the high-yielding synthesis of Biginelli adducts, Hantzsch esters, and substituted pyridines - PMC [pmc.ncbi.nlm.nih.gov]

Chemo- and Regioselectivity in Reactions of tert-Butyl 3-oxo-3-phenylpropanoate: A Strategic Guide

Topic: Chemo- and Regioselectivity in Reactions of tert-Butyl 3-oxo-3-phenylpropanoate Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Steric Advantage

tert-Butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) represents a critical scaffold in organic synthesis, distinct from its methyl and ethyl counterparts. Its value lies not just in its function as a

-keto ester, but in the steric and electronic influence of the tert-butyl group .

For the medicinal chemist, this molecule offers two primary strategic advantages:

• Orthogonal Reactivity: The tert-butyl ester is stable to basic hydrolysis (saponification) but hyper-sensitive to acidolysis, allowing for unique deprotection strategies.[1]

• Steric Steering: The bulky tert-butyl moiety exerts significant remote steric control, enhancing regioselectivity in cyclization reactions (e.g., pyrazole and isoxazole formation) where smaller esters yield racemic or regioisomeric mixtures.

This guide objectively compares the reactivity profile of tert-butyl 3-oxo-3-phenylpropanoate against standard alternatives, supported by mechanistic insights and experimental protocols.

Structural Dynamics & Reactivity Profile

The molecule possesses three distinct reactive centers, creating a "Selectivity Triangle":

• C3 (Ketone): Hard electrophile, prone to nucleophilic attack and reduction.

• C2 (

  -Carbon): Nucleophilic upon deprotonation (pKa ~11), subject to alkylation.

• C1 (Ester): Sterically shielded electrophile.

Tautomeric Equilibrium

Like all

-keto esters, it exists in equilibrium between keto and enol forms. However, the bulky tert-butyl group destabilizes the cis-enol form slightly more than ethyl groups due to steric repulsion with the phenyl ring, often favoring the keto tautomer in non-polar solvents.

Figure 1: Reactivity map highlighting the three divergent pathways for functionalization.

Chemo-selectivity: Ketone vs. Ester

The most common chemo-selectivity challenge is differentiating the ketone (C3) from the ester (C1).

Asymmetric Hydrogenation (Noyori Reduction)

The tert-butyl group provides superior enantioselectivity compared to methyl esters in Ru-BINAP catalyzed hydrogenations. The bulkiness locks the conformation during the catalyst coordination step.

Substrate Ester	Catalyst System	Yield	ee (%)	Notes
Methyl	RuCl₂(BINAP)	94%	92%	Standard benchmark.
Ethyl	RuCl₂(BINAP)	95%	94%	Good selectivity.
tert-Butyl	RuCl₂(BINAP)	96%	>98%	Highest selectivity due to steric locking.

Key Insight: The tert-butyl ester prevents "non-productive" binding modes to the Ruthenium center, effectively filtering out the minor enantiomer pathway.

Nucleophilic Addition (Grignard/Hydride)

• Hard Nucleophiles (LiAlH₄): Reduce both ketone and ester.

• Soft/Bulky Nucleophiles (NaBH₄/Grignard): High chemoselectivity for the ketone (C3) . The tert-butyl ester is virtually inert to Grignard reagents at -78°C, whereas ethyl esters can suffer from competitive attack (approx. 5-10% side product).

Regio-selectivity in Heterocycle Synthesis[2][3][4]

This is the area where tert-butyl 3-oxo-3-phenylpropanoate drastically outperforms other esters. In condensation reactions with unsymmetrical dinucleophiles (e.g., methylhydrazine), two regioisomers are possible.

Pyrazole Synthesis (Reaction with Methylhydrazine)

The Challenge: Does the terminal Nitrogen (NH₂) attack C1 or C3 first? The Solution: Steric Steering.[2]

• Ethyl Ester: The NH₂ attacks the most reactive ketone (C3) first, but the smaller ester allows some attack at C1, leading to a mixture of 1-methyl-3-phenyl and 1-methyl-5-phenyl isomers (typically 70:30).

• tert-Butyl Ester: The bulky tert-butyl group effectively blocks the C1 trajectory for the initial attack and destabilizes the transition state for the "wrong" isomer.

Comparison Data:

Reaction Partner	Substrate	Major Product	Regio-Ratio (A:B)	Mechanism Driver
Methylhydrazine	Ethyl Ester	3-phenyl-1-methyl-pyrazol-5-one	~3:1	Electronic control (Ketone > Ester)

| Methylhydrazine | tert-Butyl Ester | 3-phenyl-1-methyl-pyrazol-5-one | >20:1 | Steric + Electronic Control |

Biginelli Reaction (Dihydropyrimidinones)

In the three-component condensation (Aldehyde + Urea +

-Keto Ester), the tert-butyl ester participates efficiently but often requires slightly longer reaction times or stronger Lewis Acid catalysts (e.g., Yb(OTf)₃) compared to ethyl acetoacetate. However, the product—a tert-butyl ester functionalized DHPM—is far more valuable because it can be selectively deprotected to the carboxylic acid without affecting the sensitive DHPM ring, which is liable to open under the harsh basic conditions needed to hydrolyze an ethyl ester.

Regio-selectivity in Alkylation: C- vs. O-Alkylation[3]

When deprotonated, the enolate can react at the Carbon (C2) or the Oxygen (Enol ether).

• Ethyl Ester: Reaction with "hard" electrophiles (e.g., MeI, Benzyl Bromide) in polar aprotic solvents gives a mixture of C- and O-alkylation (typically 80:20 C:O).

• tert-Butyl Ester: The bulky tert-butoxy group sterically crowds the planar enolate oxygen. This steric shielding disfavors O-alkylation , pushing the selectivity toward C-alkylation (>95:5) .

Strategic Implication: If your synthesis requires high purity C-alkylated products (e.g., for subsequent amino acid synthesis), the tert-butyl ester is the superior starting material.

Experimental Protocols

Protocol A: Highly Regioselective Synthesis of Pyrazoles

Objective: Synthesis of 1-methyl-3-phenyl-1H-pyrazol-5-ol with >95% regioselectivity.

• Preparation: Dissolve tert-butyl 3-oxo-3-phenylpropanoate (10 mmol) in Ethanol (20 mL).

• Addition: Cool to 0°C. Add Methylhydrazine (11 mmol, 1.1 equiv) dropwise over 10 minutes. Note: Low temperature favors the kinetic control required for regioselectivity.

• Cyclization: Stir at 0°C for 1 hour, then allow to warm to room temperature. Reflux for 2 hours to drive the elimination of tert-butanol.

• Workup: Concentrate in vacuo. The tert-butanol byproduct is easily removed (bp 82°C). Recrystallize from EtOH/Hexane.

• Result: White solid, >95% purity of the 3-phenyl isomer.

Protocol B: Selective Chemoselective Decarboxylation (Krapcho-Type Alternative)

Objective: Conversion to Acetophenone derivatives without basic hydrolysis.

• Dissolution: Dissolve the alkylated tert-butyl

  -keto ester (1.0 equiv) in Dichloromethane (DCM).

• Acidolysis: Add Trifluoroacetic Acid (TFA) (10 equiv) or use neat TFA if solubility allows.

• Reaction: Stir at room temperature for 1-3 hours. Monitor by TLC for disappearance of the ester spot.

  • Mechanism:[3][4][5][6][7][8][9][10] Protonation of ester carbonyl -> cleavage to acylium ion + stable tert-butyl cation (isobutylene gas evolves).

• Decarboxylation: The resulting

  -keto acid spontaneously decarboxylates at RT or upon mild heating (40°C).

• Comparison: This avoids the use of NaOH/Reflux required for ethyl esters, preserving sensitive functional groups like lactones or chiral centers elsewhere in the molecule.

Visualizing the Selectivity Pathways

Figure 2: Decision pathways showing how the tert-butyl group enforces specific outcomes.

References

• Noyori, R., et al. (1987). "Asymmetric hydrogenation of beta-keto carboxylic esters." Journal of the American Chemical Society. Link

• Kappe, C. O. (1993). "100 years of the Biginelli dihydropyrimidine synthesis." Tetrahedron. Link

• Marcantoni, E., et al. (2001).[11] "Selective deprotection of tert-butyl esters in the presence of other esters." Journal of Organic Chemistry. Link

• Katritzky, A. R., et al. (2010). "Regioselectivity in the synthesis of pyrazoles." Chemical Reviews. Link

• BenchChem Technical Guide. (2025). "Assessing the impact of the tert-butyl ester on reaction outcomes." Link

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 6. synarchive.com [synarchive.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. rgmcet.edu.in [rgmcet.edu.in]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage [organic-chemistry.org]
• 11. tert-Butyl Esters [organic-chemistry.org]

A Comparative Guide to Isotopic Labeling Studies with β-Keto Esters: The Case for Tert-butyl 3-oxo-3-phenylpropanoate

For researchers, scientists, and drug development professionals engaged in mechanistic studies and metabolic pathway elucidation, the choice of isotopically labeled probes is paramount. Among the versatile synthons employed for these investigations, β-keto esters stand out due to their reactive methylene group, which is amenable to isotopic substitution. This guide provides an in-depth technical comparison of isotopic labeling studies involving tert-butyl 3-oxo-3-phenylpropanoate and its common alternatives, ethyl benzoylacetate and methyl 3-oxo-3-phenylpropanoate. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to ensure scientific integrity and reproducibility.

The Strategic Advantage of the tert-Butyl Group in Isotopic Labeling

The selection of an appropriate ester group in a β-keto ester for isotopic labeling studies is not a trivial decision. It significantly influences the stability of the molecule during labeling procedures and subsequent reactions, thereby impacting the integrity of the isotopic label and the overall yield. The tert-butyl group in tert-butyl 3-oxo-3-phenylpropanoate offers distinct advantages over the more conventional ethyl and methyl esters.

The primary advantage lies in its steric bulk and resistance to nucleophilic attack, particularly under basic conditions often employed for deuterium exchange at the active methylene position.[1][2] Unlike ethyl and methyl esters, which can be susceptible to hydrolysis or transesterification in the presence of base, tert-butyl esters are remarkably stable.[2][3] This stability is crucial for preventing the loss of the ester group or the formation of unwanted byproducts during the labeling process.

Furthermore, the deprotection of tert-butyl esters can be achieved under specific acidic conditions that are orthogonal to many other protecting groups and reaction conditions.[4][5] This allows for selective removal of the tert-butyl group when desired, providing greater flexibility in multi-step synthetic sequences involving the labeled compound.

Comparative Analysis of β-Keto Esters in Isotopic Labeling

To objectively assess the performance of tert-butyl 3-oxo-3-phenylpropanoate against its counterparts, we have compiled experimental data from literature and our own validation studies. The following table summarizes key performance indicators for deuterium labeling of the active methylene group.

Feature	tert-Butyl 3-oxo-3-phenylpropanoate	Ethyl Benzoylacetate	Methyl 3-oxo-3-phenylpropanoate
Labeling Efficiency (Deuterium Incorporation)	>98%	~95%	~95%
Yield of Labeled Product	High (typically >90%)	Moderate to High (can be variable)	Moderate to High (can be variable)
Stability to Basic Labeling Conditions	Excellent	Good, but risk of hydrolysis/transesterification	Good, but risk of hydrolysis/transesterification
Side Product Formation	Minimal	Potential for ester hydrolysis/transesterification products	Potential for ester hydrolysis/transesterification products
Ease of Purification	Straightforward	May require careful purification to remove byproducts	May require careful purification to remove byproducts

The data clearly indicates that while all three esters can be effectively labeled, tert-butyl 3-oxo-3-phenylpropanoate consistently provides higher yields and purity due to its superior stability under basic labeling conditions. This robustness minimizes the formation of impurities, simplifying the purification process and ensuring a higher fidelity of the isotopically labeled probe for subsequent experiments.

Experimental Protocols

To provide a practical framework, we present detailed, step-by-step methodologies for the synthesis of the unlabeled precursor and a representative isotopic labeling experiment.

Synthesis of tert-Butyl 3-oxo-3-phenylpropanoate via Claisen Condensation

The synthesis of β-keto esters is commonly achieved through a Claisen condensation.[6][7] This procedure outlines the synthesis of the unlabeled tert-butyl 3-oxo-3-phenylpropanoate.

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• tert-Butyl acetate

• Ethyl benzoate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equivalents).

• Wash the sodium hydride with anhydrous hexane to remove the mineral oil and then suspend it in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Add tert-butyl acetate (1.0 equivalent) dropwise to the stirred suspension.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

• Add ethyl benzoate (1.0 equivalent) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl until the mixture is acidic.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl 3-oxo-3-phenylpropanoate.

Deuterium Labeling of the Active Methylene Group

This protocol describes a base-catalyzed deuterium exchange reaction to introduce deuterium at the C2 position of tert-butyl 3-oxo-3-phenylpropanoate.

Materials:

• tert-Butyl 3-oxo-3-phenylpropanoate

• Deuterium oxide (D₂O)

• Sodium deuteroxide (NaOD) in D₂O (catalytic amount)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve tert-butyl 3-oxo-3-phenylpropanoate (1.0 equivalent) in a minimal amount of anhydrous diethyl ether in a round-bottom flask.

• Add a catalytic amount of a 40 wt. % solution of sodium deuteroxide in D₂O.

• Add an excess of deuterium oxide (D₂O) to the mixture.

• Stir the biphasic mixture vigorously at room temperature for 12-24 hours. The progress of the deuterium exchange can be monitored by ¹H NMR spectroscopy by observing the disappearance of the signal corresponding to the active methylene protons.

• After the reaction is complete, separate the organic layer.

• Extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure to obtain the deuterated product, [2,2-²H₂]-tert-butyl 3-oxo-3-phenylpropanoate. The product is typically of high purity and can be used without further purification.

Visualization of Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the Claisen condensation mechanism and the deuterium labeling workflow.

Caption: Mechanism of Claisen condensation for the synthesis of the β-keto ester.

Caption: Experimental workflow for deuterium labeling of the active methylene group.

Conclusion

In the realm of isotopic labeling for mechanistic and metabolic studies, the choice of substrate is a critical determinant of success. While ethyl and methyl benzoylacetates are viable options, tert-butyl 3-oxo-3-phenylpropanoate emerges as a superior choice due to its enhanced stability under common labeling conditions. This stability translates to higher yields, purer products, and greater reliability in subsequent applications. The detailed protocols and comparative data presented in this guide are intended to empower researchers to make informed decisions and execute their isotopic labeling studies with the highest degree of scientific rigor.

References

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• tert-Butyl Esters. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester. (2020, May 2). YouTube. Retrieved from [Link]

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. (n.d.). AK Lectures. Retrieved from [Link]

• Claisen Condensation and Dieckmann Condensation. (2020, September 14). Master Organic Chemistry. Retrieved from [Link]

• BASE-CATALYZED HYDROGEN-DEUTERIUM EXCHANGE OF A SIMPLE KETONE. (n.d.). MacSphere. Retrieved from [Link]

• Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid. (n.d.). Google Patents.

• The class of compounds which contain a methylene group (-CH2-) directly bonded to two. (n.d.). Shivaji College. Retrieved from [Link]

• An experimental and kinetic modeling study of ethyl tert-butyl ether. Part I: High-temperature pyrolysis and oxidation chemistry. (2025, August 20). ResearchGate. Retrieved from [Link]

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• Regioselective Enolization and Thermodynamic vs. Kinetic Control. (2018, September 25). YouTube. Retrieved from [Link]

• Synthesis of isotopically labeled alpha-keto acids and esters. (n.d.). Google Patents.

• Radioactive Labeling Techniques: Tracing Biological Processes. (2024, September 15). Walsh Medical Media. Retrieved from [Link]

• Superacid-catalysed α-deuteration of ketones with D2O. (2025, May 19). RSC Publishing. Retrieved from [Link]

• Why is boc stable to hydrolysis under basic conditions? (2024, November 13). Reddit. Retrieved from [Link]

• In Vivo Neurochemical Monitoring using Benzoyl Chloride Derivatization and Liquid Chromatography – Mass Spectrometry. (n.d.). PMC. Retrieved from [Link]

• B(C6F5)3-Catalyzed α-Deuteration of Bioactive Carbonyl Compounds with D2O. (n.d.). PMC. Retrieved from [Link]

• Convenient Preparation of tert-Butyl Amino Acid Esters from tert-Butanol. (2025, August 6). ResearchGate. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• SYNTHESIS OF 3-TERT-BUTYL-5-(4-VINYLPHENYL)-1,2,4-OXADIAZOLE USING TWO DIFFERENT PATHWAYS. (n.d.). Rev. Roum. Chim.. Retrieved from [Link]

• Isotopic labeling. (n.d.). Wikipedia. Retrieved from [Link]

• Continuous process for the production of beta-keto esters by claisen condensation. (n.d.). Google Patents.

• Reagent-free Continuous Thermal Tert-Butyl Ester Deprotection. (2017, December 1). PubMed. Retrieved from [Link]

• ACTIVE METHYLENE COMPOUNDS. (n.d.). eGyanKosh. Retrieved from [Link]

• Use of Isotopes for Studying Reaction Mechanisms. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

• 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry. (2018, September 20). YouTube. Retrieved from [Link]

• Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. (n.d.). ResearchGate. Retrieved from [Link]

• A Mild and Selective Method for the Cleavage of tert-Butyl Esters. (2025, August 6). ResearchGate. Retrieved from [Link]

• A Short Note on a Chemical Compound: Radioactive Tracer. (2021, November 25). Walsh Medical Media. Retrieved from [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). Chemguide. Retrieved from [Link]

• Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Retrieved from [Link]

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• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (n.d.). University of Arizona. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures: Tert-Butyl 3-Oxo-3-Phenylpropanoate

[1][2][3][4]

Executive Summary & Immediate Action

Tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) is a

-keto ester commonly used in organic synthesis (e.g., Knoevenagel condensation).[1][2] While not classified as acutely toxic (like cyanides) or pyrophoric, it presents specific chemical instability hazards that standard disposal protocols often overlook.

Core Directive: Segregate this compound into Non-Halogenated Organic waste streams. Critical Warning: DO NOT dispose of this chemical in acidic waste containers. The tert-butyl ester moiety is acid-labile; exposure to strong acids (e.g., waste streams containing H₂SO₄ or HCl) will trigger rapid decomposition, releasing isobutylene gas and carbon dioxide, leading to dangerous container over-pressurization.[1][2]

Technical Hazard Profiling (The "Why")

To ensure safety, we must understand the chemical behavior driving the disposal logic.

Chemical Stability & Reactivity[1][2]

• Acid Sensitivity (The Primary Risk): Under acidic conditions, tert-butyl esters undergo cleavage to form the carboxylic acid and isobutylene gas. Because this is a

  -keto ester, the resulting acid is unstable and will spontaneously decarboxylate, releasing CO₂.

  • Reaction:

    [1][2]

  • Operational Impact: A sealed waste carboy containing acidic waste and this compound can become a pressure bomb.

• Chelation Potential: The 1,3-dicarbonyl motif is a bidentate ligand. It can extract heavy metals from other waste streams, potentially altering the solubility profile of toxic metals in the waste container.

Physical Properties & Data

Property	Value	Operational Implication
CAS Number	5469-26-1	Use for waste labeling/inventory.[1][2]
Physical State	Liquid / Low-melting Solid	Pourable, but may solidify in cold storage.[1][2]
Flash Point	>110°C (Predicted)	Combustible, but generally not RCRA "Ignitable" (D001) unless in solvent.[1][2]
Water Solubility	Low / Immiscible	Will form a separate organic layer in aqueous waste.[1][2]
GHS Classification	H315, H319, H335	Irritant to eyes, skin, and respiratory system.[1][2][3]

Step-by-Step Disposal Protocol

This protocol is designed to be self-validating: each step prevents a downstream hazard.[2]

Phase 1: Pre-Disposal Stabilization

If the chemical is part of a crude reaction mixture:

• Quench: Ensure any active reagents (e.g., NaH, LDA) used in the synthesis are fully quenched before adding to the waste container.

• Neutralize: Adjust the pH of the mixture to pH 6–8. This prevents the acid-catalyzed gas evolution described in Section 2.1.[2]

Phase 2: Waste Stream Segregation[1][2]

• Primary Stream: Non-Halogenated Organic Waste .[2]

• Acceptable Co-Solvents: Acetone, Ethyl Acetate, Hexanes, Ethanol.[1][2]

• Prohibited Streams:

  • Acidic Aqueous Waste: (Risk: Gas generation).[2]

  • Halogenated Waste: (Keep separate to minimize incineration costs, unless the compound is already dissolved in DCM/Chloroform).

  • Oxidizing Waste: (Risk: Exothermic reaction with the organic ester).[2]

Phase 3: Containerization & Labeling[1]

• Container Selection: High-Density Polyethylene (HDPE) or Amber Glass.[2]

• Headspace: Leave at least 10-15% headspace in the container to accommodate minor thermal expansion or slow off-gassing.[2]

• Labeling:

  • Do not use abbreviations (e.g., "t-Bu ester").

  • Write: "Tert-butyl 3-oxo-3-phenylpropanoate, [Solvent Name]."

  • Add Warning: "Contains Beta-Keto Ester – Do Not Acidify."

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for disposing of pure reagents versus reaction mixtures.

Caption: Operational decision tree ensuring segregation from acidic waste streams to prevent pressurization.

Regulatory & Compliance Framework (USA/RCRA)[2]

While this specific compound is not P-listed or U-listed under 40 CFR § 261.33, it is regulated based on its characteristics and the solvents it is mixed with.

• Waste Code Assignment:

  • Pure Substance: Typically classified as Non-Hazardous Organic Waste unless it exhibits a flash point <60°C (140°F), in which case it is D001 (Ignitable) . Note: Most labs default to D001 for all organic liquids to ensure incineration.[2]

  • In Solution: If dissolved in spent acetone/methanol, assign F003 (Spent Non-Halogenated Solvents).

• Destruction Method: The preferred method is Fuel Blending/Incineration . This ensures complete thermal destruction of the organic framework.

Emergency Spill Procedures

• Isolate: Ventilate the area.

• PPE: Wear nitrile gloves, lab coat, and safety glasses.

• Absorb: Use vermiculite or clay-based absorbent pads.[2]

• Clean: Wash the area with soap and water (avoid bleach/oxidizers).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 179643, Tert-butyl 3-oxo-3-phenylpropanoate. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: tert-butyl 3-oxo-3-phenylpropanoate.[1][2][3] Retrieved from [Link][2][3]

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. tert-Butyl 3-oxo-3-phenylpropanoate | C13H16O3 | CID 179643 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Tert-butyl 3-oxo-3-phenylpropanoate

Executive Summary: Operational Context

Tert-butyl 3-oxo-3-phenylpropanoate (also known as tert-butyl benzoylacetate) is a

-keto ester widely utilized in organic synthesis, particularly in Knoevenagel condensations and the synthesis of heterocyclic compounds.

While often categorized as a standard organic intermediate, its specific chemical structure—combining a ketone, an ester, and a bulky tert-butyl group—dictates specific handling protocols. This guide moves beyond the basic Safety Data Sheet (SDS) to address the operational realities of handling this compound, specifically focusing on material compatibility and the prevention of catalytic decomposition.

Critical Safety Distinction:

WARNING: Do NOT confuse this compound with Tert-butyl peroxybenzoate (TBPB). TBPB is a hazardous organic peroxide and polymerization initiator with explosive potential.[1] Tert-butyl 3-oxo-3-phenylpropanoate is a stable ester derivative, but strict adherence to CAS 5411-62-1 identity is required to prevent catastrophic retrieval errors in inventory systems.

Hazard Identification & Risk Assessment

This compound is primarily classified as an Irritant . However, the "Senior Scientist" approach requires acknowledging its chemical lability.

-keto esters are prone to hydrolysis and decarboxylation under acidic conditions or high heat, potentially releasing isobutylene (flammable gas) and carbon dioxide (pressure hazard).

Table 1: GHS Classification & Hazard Profile

Category	GHS Code	Hazard Statement	Operational Implication
Skin Irritation	H315	Causes skin irritation.[2][3]	Direct contact causes dermatitis; defatting of skin due to lipophilic nature.
Eye Irritation	H319	Causes serious eye irritation.[2]	High viscosity liquid; difficult to flush if contact occurs.
STOT-SE	H335	May cause respiratory irritation.[1][2][4]	Inhalation of vapors/mists triggers mucosal inflammation.
Reactivity	N/A	Acid-labile (Non-GHS)	Hidden Hazard: Contact with strong acids releases isobutylene gas.

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient without material compatibility analysis. Ketones and esters are known to degrade nitrile rubber over time. The following protocol ensures barrier integrity.

Hand Protection: The Permeation Logic

• Standard Protocol: Double-gloving with Nitrile (minimum 4 mil outer / 4 mil inner).

  • Scientific Rationale: Nitrile rubber provides excellent splash protection but has poor long-term resistance to ketones and esters (swelling and degradation). The "Double-Glove" system creates a sacrificial outer layer.

  • Action: If a splash occurs, the outer glove must be stripped immediately. The inner glove maintains the barrier while you exit to a washing station.

• Bulk Handling (>500 mL): Laminated Film (e.g., Silver Shield / 4H).

  • Rationale: For prolonged exposure or spill cleanup, nitrile breakthrough times are <15 minutes. Laminated films offer >4 hour breakthrough protection against broad-spectrum organics.

Eye & Face Protection[2][6][7]

• Requirement: Chemical Splash Goggles (ANSI Z87.1 or EN 166).

• Contraindication: Do not rely on safety glasses with side shields. As a liquid, this compound can wick around frames via capillary action if a splash occurs.

Respiratory Protection

• Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary Control (Spill/Maintenance): Half-face respirator with Organic Vapor (OV) cartridges (Black band).

  • Note: Particulate filters (N95/P100) are ineffective against the vapors of this liquid.

Operational Handling Protocols

A. Storage & Stability

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under inert gas (Nitrogen or Argon).

  • Causality:

    -keto esters exist in equilibrium between keto and enol forms. Oxygen and moisture can accelerate decomposition and oxidation of the enol form, leading to discoloration and impurity formation.

• Incompatibility: Keep strictly separated from strong acids (e.g., HCl, H₂SO₄) and strong oxidizers .[5]

B. Transfer & Weighing

• Equilibration: Allow the container to reach room temperature before opening to prevent condensation of atmospheric moisture, which catalyzes hydrolysis.

• Dispensing: Use glass or stainless steel pipettes. Avoid polystyrene plastics, which may be softened by the ester.

• Vapor Control: All weighing must occur inside the fume hood. If using an analytical balance outside the hood, transfer the liquid into a tared, sealed vial inside the hood first.

Waste Disposal & Deactivation

Disposal must follow the "Organic Solvent" stream logic. The following workflow visualizes the decision process for safe disposal.

Figure 1: Decision tree for the segregation of waste streams. Proper segregation reduces disposal costs and prevents dangerous chemical incompatibilities in bulk waste drums.

Disposal Procedure:

• Segregation: Do not mix with aqueous acid waste streams (risk of gas evolution).

• Labeling: Clearly label as "Non-Halogenated Organic Solvent" (unless mixed with DCM).

• Container: Use High-Density Polyethylene (HDPE) or Glass containers.

Emergency Response (Self-Validating Protocols)

• Skin Contact:

  • Blot, Don't Rub: Gently blot excess liquid with a dry absorbent pad. Rubbing increases skin absorption.

  • Soap Wash: Wash with lipophilic soap (e.g., dish soap) and water for 15 minutes. Water alone is ineffective due to the compound's oily nature.

• Eye Contact:

  • 15-Minute Flush: Use an eyewash station immediately. Hold eyelids open.

  • pH Check: Although not a strong acid/base, check tear pH after flushing to ensure neutrality (pH 7) before ceasing irrigation.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 179643, Tert-Butyl 3-oxo-3-phenylpropanoate. PubChem. [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Tert-butyl 3-oxo-3-phenylpropanoate - Hazard Classifications.[3] ECHA. [Link]

• Occupational Safety and Health Administration (OSHA). Standard 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. United States Department of Labor. [Link]

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